3,5-Bis(trifluoromethyl)benzohydrazide

• CAS: 26107-82-4

Core Science & Biosynthesis

Introduction: The Strategic Importance of a Fluorinated Scaffold

An In-depth Technical Guide to the Chemical Properties and Applications of 3,5-Bis(trifluoromethyl)benzohydrazide

In the landscape of modern chemical research, particularly within drug discovery and materials science, the strategic incorporation of fluorine atoms into molecular scaffolds is a proven method for modulating physicochemical and biological properties. The 3,5-bis(trifluoromethyl)phenyl motif is a quintessential example of this strategy, valued for its ability to enhance metabolic stability, improve receptor binding affinity, and alter electronic characteristics. 3,5-Bis(trifluoromethyl)benzohydrazide emerges as a pivotal building block, leveraging this powerful motif. As a derivative of benzoic acid, it combines the stability and steric influence of the dual trifluoromethyl groups with the versatile reactivity of the hydrazide functional group.

This guide offers a comprehensive technical overview of 3,5-Bis(trifluoromethyl)benzohydrazide, designed for researchers, medicinal chemists, and process development scientists. We will delve into its core chemical properties, spectroscopic signature, synthesis, and reactivity, providing not just data, but the causal insights behind its utility as a strategic intermediate in the development of next-generation therapeutics and advanced materials.

Core Molecular and Physicochemical Profile

Understanding the fundamental properties of a chemical entity is the bedrock of its effective application. 3,5-Bis(trifluoromethyl)benzohydrazide is a white crystalline solid at room temperature, characterized by the molecular structure shown below.[1] The two trifluoromethyl (-CF₃) groups are powerful electron-withdrawing agents, which significantly influences the electron density across the aromatic ring and the reactivity of the attached hydrazide moiety.

Chemical Structure and Identifiers:

• IUPAC Name: 3,5-bis(trifluoromethyl)benzohydrazide[2]

• CAS Number: 26107-82-4[2][3]

• Molecular Formula: C₉H₆F₆N₂O[2][3][4]

• Molecular Weight: 272.15 g/mol [2][4][5]

• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(=O)NN[2]

• InChIKey: GBBRFBSFWKFTMZ-UHFFFAOYSA-N[2][3]

Physicochemical Data Summary:

The following table summarizes key quantitative data, providing a snapshot for experimental design and computational modeling.

Property	Value	Unit	Source
Melting Point	132 to 134	°C	[1]
Molecular Weight	272.15	g/mol	[2][4][5]
logP (Octanol/Water)	2.328	Cheméo (Calculated)[5]
Water Solubility (log₁₀WS)	-4.03	mol/L	Cheméo (Calculated)[5]
Enthalpy of Fusion (ΔfusH°)	27.88	kJ/mol	Cheméo (Calculated)[5]
Enthalpy of Vaporization (ΔvapH°)	55.56	kJ/mol	Cheméo (Calculated)[5]

Spectroscopic Signature: A Guide to Characterization

Rigorous structural confirmation is paramount. The unique arrangement of functional groups in 3,5-Bis(trifluoromethyl)benzohydrazide gives rise to a distinct spectroscopic fingerprint.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton spectrum is relatively simple and highly characteristic. One would expect to observe two signals for the aromatic protons: a singlet (or narrow triplet) for the proton at the C4 position and a singlet for the two equivalent protons at the C2 and C6 positions. The chemical shifts of these protons will be downfield due to the strong deshielding effect of the -CF₃ groups. Additionally, signals corresponding to the hydrazide N-H protons (a broad singlet for -NH and a singlet for -NH₂) would be present, with their chemical shifts being solvent-dependent.

  • ¹³C NMR: The carbon spectrum will show distinct signals for the carbonyl carbon, the quaternary carbons attached to the -CF₃ groups (which will appear as quartets due to C-F coupling), and the aromatic CH carbons. The -CF₃ carbons themselves will also present as quartets.[6]

  • ¹⁹F NMR: A single, sharp singlet is expected, as all six fluorine atoms are chemically equivalent, simplifying spectral analysis and making it an excellent candidate for ¹⁹F NMR-based assays.

• Infrared (IR) Spectroscopy: The IR spectrum provides clear evidence of the key functional groups. Characteristic absorption bands include:

  • N-H Stretching: Two distinct bands in the 3200-3400 cm⁻¹ region, corresponding to the symmetric and asymmetric stretches of the -NH₂ group.

  • C=O Stretching (Amide I): A strong absorption band typically found between 1630-1680 cm⁻¹, characteristic of the carbonyl group in the hydrazide.[7]

  • C-F Stretching: Very strong, sharp absorption bands in the 1100-1350 cm⁻¹ region, indicative of the trifluoromethyl groups.[2][3]

• Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) would show a clear molecular ion peak (M⁺) at m/z 272. Key fragmentation pathways would involve the loss of the hydrazino group (-NHNH₂) and subsequent fragmentation of the benzoyl cation. The NIST Mass Spectrometry Data Center reports major peaks at m/z 241, 213, and 272.[2][3]

Synthesis and Reactivity: From Precursor to Product

The utility of 3,5-Bis(trifluoromethyl)benzohydrazide as a building block is predicated on its efficient synthesis and predictable reactivity.

Synthetic Pathway

The primary route to 3,5-Bis(trifluoromethyl)benzohydrazide begins with its corresponding carboxylic acid, 3,5-bis(trifluoromethyl)benzoic acid. This precursor is a valuable intermediate in its own right, notably in the synthesis of substance P (neurokinin-1) receptor antagonists.[8][9] The synthesis typically proceeds in two main stages: formation of the benzoic acid, followed by conversion to the benzohydrazide.

Caption: General synthesis workflow for 3,5-Bis(trifluoromethyl)benzohydrazide.

A common and efficient method for preparing the benzoic acid precursor involves Grignard carboxylation of 3,5-bis(trifluoromethyl)bromobenzene.[8] The subsequent conversion to the hydrazide is a standard transformation, typically achieved by reacting an activated form of the carboxylic acid (like an acid chloride or an ester) with hydrazine hydrate.

Reactivity Profile

The chemistry of 3,5-Bis(trifluoromethyl)benzohydrazide is dominated by the nucleophilic character of the terminal -NH₂ group and the electrophilic nature of the carbonyl carbon.

• Condensation Reactions: The primary amine of the hydrazide readily condenses with aldehydes and ketones to form stable hydrazone derivatives. This reaction is a cornerstone of its application in medicinal chemistry, allowing for the facile introduction of diverse substituents to build molecular libraries.[7][10]

• Heterocycle Formation: It serves as a key synthon for various nitrogen-containing heterocycles. For example, reaction with β-diketones or related compounds can yield substituted pyrazoles, a scaffold prevalent in many pharmaceuticals.[11][12]

• Influence of -CF₃ Groups: The two electron-withdrawing -CF₃ groups have a profound impact. They increase the acidity of the N-H protons and enhance the electrophilicity of the carbonyl carbon, potentially increasing reaction rates. On the aromatic ring, they act as strong deactivating, meta-directing groups for any electrophilic aromatic substitution, rendering the ring relatively inert under typical conditions.

Applications in Research and Drug Development

The true value of 3,5-Bis(trifluoromethyl)benzohydrazide lies in its application as a versatile intermediate. Its structural motifs are frequently associated with compounds demonstrating significant biological activity.

Caption: Key application pathways for 3,5-Bis(trifluoromethyl)benzohydrazide.

• Medicinal Chemistry Scaffold: The 3,5-bis(trifluoromethyl)phenyl group is a bioisostere for other bulky lipophilic groups and is known to participate in favorable interactions with biological targets. Its presence often enhances cell permeability and resistance to metabolic degradation.[12] The precursor acid is a documented intermediate for substance P (neurokinin-1) antagonists, which have applications in treating emesis and psychiatric disorders.[8][9] Furthermore, libraries of hydrazones derived from substituted benzohydrazides have shown a wide range of biological activities, including antimicrobial and cholinesterase inhibitory effects.[7][10][12]

• Building Block in Materials Science: The hydrazide functionality can act as a linker in the formation of larger molecular architectures. Hydrazides are known building blocks for Covalent Organic Frameworks (COFs), a class of porous crystalline polymers with applications in catalysis and gas storage.[1]

Experimental Protocols

To ensure reproducibility and safety, the following detailed protocols are provided. These represent self-validating systems for the synthesis and characterization of the title compound.

Protocol 1: Two-Step Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide

Step A: Synthesis of 3,5-Bis(trifluoromethyl)benzoic Acid via Grignard Reaction [9]

• Apparatus Setup: Under a nitrogen atmosphere, equip a dry three-neck round-bottom flask with a reflux condenser, an addition funnel, and a thermocouple.

• Initiation: Charge the flask with magnesium turnings (1.05 eq) and anhydrous tetrahydrofuran (THF). Heat the mixture to reflux.

• Grignard Formation: Dissolve 3,5-bis(trifluoromethyl)bromobenzene (1.0 eq) in anhydrous THF and add it to the addition funnel. Add a small portion to the refluxing magnesium slurry to initiate the Grignard reaction (indicated by a color change and exotherm). Once initiated, add the remaining bromide solution dropwise to maintain a gentle reflux.

• Completion: After the addition is complete, continue to reflux for 30-60 minutes to ensure full conversion. Monitor by HPLC or TLC.

• Carboxylation: Cool the reaction mixture to below -40°C in a dry ice/acetone bath. Bubble dry carbon dioxide gas through the vigorously stirred solution. An exotherm and precipitation will be observed. Continue CO₂ addition until the exotherm subsides.

• Workup: Allow the mixture to warm to 0°C and quench by the slow addition of aqueous HCl (e.g., 2N). Transfer the biphasic mixture to a separatory funnel, separate the layers, and extract the aqueous layer with an organic solvent (e.g., toluene or ethyl acetate).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude 3,5-bis(trifluoromethyl)benzoic acid can be purified by crystallization.

Step B: Conversion to 3,5-Bis(trifluoromethyl)benzohydrazide

• Acid Chloride Formation: In a fume hood, suspend the 3,5-bis(trifluoromethyl)benzoic acid (1.0 eq) in a minimal amount of an appropriate solvent (e.g., toluene) containing a catalytic amount of DMF. Add thionyl chloride (SOCl₂, ~1.5 eq) dropwise at room temperature. Heat the mixture to reflux for 2-3 hours until gas evolution ceases.

• Solvent Removal: Cool the reaction and remove excess SOCl₂ and solvent under reduced pressure to obtain the crude acid chloride.

• Hydrazinolysis: Dissolve the crude acid chloride in a suitable solvent like THF or dichloromethane and cool in an ice bath. In a separate flask, prepare a solution of hydrazine hydrate (N₂H₄·H₂O, ~2.0 eq) in the same solvent.

• Reaction: Add the hydrazine solution dropwise to the stirred acid chloride solution. A white precipitate will form. Allow the reaction to stir for 1-2 hours, warming to room temperature.

• Isolation and Purification: Quench the reaction with water. Filter the resulting solid precipitate and wash thoroughly with water to remove hydrazine salts. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 3,5-Bis(trifluoromethyl)benzohydrazide as a white crystalline solid.

Protocol 2: Standard Characterization Workflow

• NMR Sample Preparation: Dissolve ~5-10 mg of the purified product in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard NMR tube. DMSO-d₆ is often preferred for hydrazides as it allows for clear observation of the N-H protons.

• NMR Acquisition: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a suitable spectrometer (e.g., 400 MHz). Use standard acquisition parameters.

• IR Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a thin disk. Alternatively, acquire an Attenuated Total Reflectance (ATR) spectrum directly on the solid sample.

• MS Sample Preparation: Dissolve a sub-milligram quantity of the sample in a volatile solvent (e.g., methanol or acetonitrile) for analysis by Electrospray Ionization (ESI) or prepare for direct analysis via a solids probe for EI.

• Data Analysis: Compare the acquired spectral data with the expected patterns described in Section 2 to confirm the structure and assess purity.

Safety and Handling

As a laboratory chemical, 3,5-Bis(trifluoromethyl)benzohydrazide must be handled with appropriate precautions.

• GHS Hazard Classification: According to aggregated data from ECHA C&L notifications, this compound is classified with the following hazards:

  • H315: Causes skin irritation (Warning)[2]

  • H319: Causes serious eye irritation (Warning)[2]

  • H335: May cause respiratory irritation (Warning)[2]

  • A significant minority of notifications also include H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled (Danger).[2]

• Handling Recommendations:

  • Work in a well-ventilated fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

  • Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

3,5-Bis(trifluoromethyl)benzohydrazide is more than a mere chemical intermediate; it is a strategically designed molecular tool. Its synthesis is robust, its physicochemical properties are well-defined, and its reactivity is versatile. The powerful electronic influence of the dual trifluoromethyl groups, combined with the synthetic flexibility of the hydrazide moiety, makes it an exceptionally valuable building block for medicinal chemists seeking to enhance the metabolic stability and biological activity of drug candidates. Its potential in creating advanced materials further broadens its utility. This guide provides the foundational knowledge for researchers to confidently and effectively incorporate this potent scaffold into their discovery and development programs.

References

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• Global Substance Registration System (GSRS). 3,5-BIS(TRIFLUOROMETHYL)BENZOHYDRAZIDE. gsrs.ncats.nih.gov.[Link]

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• ResearchGate (2019). Crystal structure of 3,5-bis(trifluoromethyl)benzyl (Z)-N′-(adamantan-1-yl)-4-phenylpiperazine-1-carbothioimidate, C30H33F6N3S. ResearchGate.[Link]

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• PubMed Central (PMC). Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. Molecules. 2021 Aug; 26(17): 5122.[Link]

• PubMed Central (PMC). Hydrazones of 4-(Trifluoromethyl)benzohydrazide as New Inhibitors of Acetyl- and Butyrylcholinesterase. Molecules. 2021 Feb; 26(4): 1030.[Link]

• MDPI (2024). Structural Analysis of 3,5-Bistrifluoromethylhydrocinnamic Acid. Crystals, 14(4), 333.[Link]

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An In-depth Technical Guide to the Structure Elucidation of 3,5-Bis(trifluoromethyl)benzohydrazide

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the definitive structure elucidation of 3,5-bis(trifluoromethyl)benzohydrazide. It moves beyond a simple recitation of methods to offer a strategic and logical approach, underscoring the causality behind experimental choices to ensure self-validating and trustworthy results.

Introduction: The Imperative for Unambiguous Characterization

3,5-Bis(trifluoromethyl)benzohydrazide, with the molecular formula C₉H₆F₆N₂O, is a small molecule of significant interest in medicinal chemistry and materials science.[1] Its structural backbone, featuring a benzene ring substituted with two highly electronegative trifluoromethyl groups and a hydrazide moiety, imparts unique chemical properties that are leveraged in the design of novel therapeutic agents and functional materials.[2][3] The precise arrangement of these functional groups is paramount to its function and reactivity. Therefore, its unambiguous structure elucidation is a critical first step in any research and development endeavor.

This guide will detail a multi-technique approach to confirming the identity and structure of 3,5-bis(trifluoromethyl)benzohydrazide, integrating synthesis with spectroscopic and crystallographic analyses.

Synthesis and Purification: Establishing a Foundational Purity

The journey to structure elucidation begins with the synthesis of the target compound. A common and effective route to 3,5-bis(trifluoromethyl)benzohydrazide involves a two-step process, starting from the commercially available 3,5-bis(trifluoromethyl)bromobenzene.

Step 1: Synthesis of 3,5-Bis(trifluoromethyl)benzoic Acid

The precursor, 3,5-bis(trifluoromethyl)benzoic acid, is synthesized via a Grignard reaction.[4] This involves the formation of a Grignard reagent from 3,5-bis(trifluoromethyl)bromobenzene and magnesium, followed by carboxylation with carbon dioxide.

Experimental Protocol: Synthesis of 3,5-Bis(trifluoromethyl)benzoic Acid [4]

• To a flask containing magnesium turnings, add a solution of 3,5-bis(trifluoromethyl)bromobenzene in an anhydrous ethereal solvent (e.g., tetrahydrofuran) under an inert atmosphere.

• Initiate the Grignard reaction, typically with gentle heating.

• Once the Grignard reagent has formed, cool the reaction mixture and introduce carbon dioxide gas.

• Acidify the reaction mixture with a suitable acid (e.g., hydrochloric acid) to protonate the carboxylate salt.

• Extract the product with an organic solvent and purify by recrystallization.

Step 2: Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide

The synthesized 3,5-bis(trifluoromethyl)benzoic acid is then converted to the corresponding hydrazide by reaction with hydrazine hydrate.[5] This is a standard condensation reaction.

Experimental Protocol: Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide [5]

• Dissolve 3,5-bis(trifluoromethyl)benzoic acid in a suitable solvent, such as ethanol.

• Add an excess of hydrazine hydrate to the solution.

• Reflux the reaction mixture for several hours.

• Upon cooling, the product, 3,5-bis(trifluoromethyl)benzohydrazide, will precipitate out of the solution.

• Collect the solid by filtration, wash with a cold solvent, and dry under vacuum.

The purity of the synthesized compound is paramount and should be assessed by techniques such as melting point determination and thin-layer chromatography before proceeding with detailed structural analysis.

A Multi-faceted Approach to Structure Elucidation

A singular analytical technique is rarely sufficient for the unambiguous determination of a chemical structure. A synergistic approach, employing multiple spectroscopic and analytical methods, provides a self-validating system where the data from each technique corroborates the others.

Caption: Workflow for the structure elucidation of 3,5-bis(trifluoromethyl)benzohydrazide.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule. For 3,5-bis(trifluoromethyl)benzohydrazide, both ¹H and ¹³C NMR are essential.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to be relatively simple, reflecting the symmetry of the molecule.

• Aromatic Protons: Two signals are anticipated in the aromatic region. The two equivalent protons at the C2 and C6 positions will appear as a singlet, and the proton at the C4 position will appear as a second, distinct singlet. Due to the strong electron-withdrawing effect of the two trifluoromethyl groups, these protons will be significantly deshielded and appear at a high chemical shift (downfield).

• Hydrazide Protons: The protons of the -NH-NH₂ group will likely appear as two broad singlets that may exchange with D₂O. The exact chemical shifts can be concentration and solvent-dependent.

Predicted ¹H NMR Data
Chemical Shift (ppm)	Multiplicity
~8.3	s
~8.1	s
Broad	s
Broad	s

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide insight into the carbon skeleton.

• Aromatic Carbons: Due to symmetry, four signals are expected for the aromatic carbons. The carbons bearing the trifluoromethyl groups (C3 and C5) will appear as a quartet due to coupling with the three fluorine atoms. The carbons at C2 and C6 will be equivalent, as will the carbon at C4. The ipso-carbon (C1) attached to the carbonyl group will also be a distinct signal.

• Trifluoromethyl Carbons: The two equivalent CF₃ groups will produce a quartet in the ¹³C NMR spectrum due to the large one-bond C-F coupling constant.[6]

• Carbonyl Carbon: The carbonyl carbon of the hydrazide group will appear as a singlet at a characteristic downfield chemical shift.

Predicted ¹³C NMR Data
Chemical Shift (ppm)	Description
~165	C=O
~134	Aromatic C-H
~132 (q)	Aromatic C-CF₃
~128	Aromatic C-H
~126	Aromatic C-C=O
~123 (q)	-CF₃

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The FTIR spectrum of 3,5-bis(trifluoromethyl)benzohydrazide is expected to show characteristic absorption bands for the N-H, C=O, and C-F bonds.[7]

FTIR Spectral Data
Wavenumber (cm⁻¹)	Assignment
3300-3400	N-H stretching (hydrazide)
~1650	C=O stretching (amide I)
~1550	N-H bending (amide II)
1100-1350	C-F stretching

Experimental Protocol: FTIR Spectroscopy

• Prepare a KBr pellet by mixing a small amount of the sample with dry potassium bromide powder and pressing it into a thin, transparent disk.

• Alternatively, for soluble samples, a thin film can be cast onto a salt plate (e.g., NaCl or KBr).

• Acquire the spectrum using an FTIR spectrometer.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and valuable structural information from its fragmentation pattern. For 3,5-bis(trifluoromethyl)benzohydrazide, the molecular ion peak [M]⁺ should be observed at m/z 272.[1]

Expected Fragmentation Pattern:

The fragmentation of 3,5-bis(trifluoromethyl)benzohydrazide is likely to proceed through several key pathways:

• Loss of the hydrazinyl group (-NHNH₂): This would result in a fragment ion corresponding to the 3,5-bis(trifluoromethyl)benzoyl cation.

• Cleavage of the C-C bond between the aromatic ring and the carbonyl group: This would lead to the formation of a 3,5-bis(trifluoromethyl)phenyl radical cation.

• Loss of a trifluoromethyl group (-CF₃): This is a common fragmentation pathway for trifluoromethyl-containing compounds.

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Strategic Overview: A Key Intermediate in Advanced Synthesis

An In-depth Technical Guide to 3,5-Bis(trifluoromethyl)benzohydrazide (CAS: 26107-82-4)

3,5-Bis(trifluoromethyl)benzohydrazide is a highly functionalized aromatic organic compound distinguished by its unique trifluoromethyl-substituted phenyl ring and a reactive hydrazide moiety. The presence of two trifluoromethyl (CF₃) groups on the aromatic core imparts significant and desirable properties. These electron-withdrawing groups enhance the chemical stability, lipophilicity, and metabolic resistance of derivative molecules, making the 3,5-bis(trifluoromethyl)phenyl motif a privileged structure in modern drug discovery and materials science.[1]

The hydrazide functional group (-CONHNH₂) serves as a versatile synthetic handle. It is a potent nucleophile and a precursor for a vast array of chemical transformations, most notably the formation of stable heterocyclic rings and dynamic covalent bonds like hydrazones. This dual functionality makes 3,5-bis(trifluoromethyl)benzohydrazide a valuable building block for researchers developing novel pharmaceuticals, particularly against drug-resistant pathogens, and for material scientists constructing advanced porous materials such as Covalent Organic Frameworks (COFs).[1][2]

This guide provides a technical deep-dive into the synthesis, properties, and core applications of this reagent, offering field-proven insights for its effective utilization in research and development.

Physicochemical & Spectroscopic Profile

The fundamental properties of 3,5-Bis(trifluoromethyl)benzohydrazide are summarized below. A consistent and verified profile is the first step in any reliable experimental design.

Property	Value	Source(s)
CAS Number	26107-82-4	[3]
Molecular Formula	C₉H₆F₆N₂O	[3][4]
Molecular Weight	272.15 g/mol	[3][5]
Appearance	White crystalline powder	[6]
Melting Point	131-135 °C	[6]
IUPAC Name	3,5-bis(trifluoromethyl)benzohydrazide	[3]
Synonyms	3,5-Bis(trifluoromethyl)benzhydrazide, Benzoic acid, 3,5-bis(trifluoromethyl)-, hydrazide	[3][5]
Density (Predicted)	1.479 ± 0.06 g/cm³	[6]
pKa (Predicted)	11.21 ± 0.10	[6]

Spectroscopic data, including Infrared (IR) and Mass Spectrometry (MS), are available for this compound through public databases such as the NIST Chemistry WebBook, which can be used for structural confirmation.[4]

Synthesis and Quality Control: A Validated Protocol

The most direct and reliable synthesis of 3,5-bis(trifluoromethyl)benzohydrazide involves the nucleophilic acyl substitution of 3,5-bis(trifluoromethyl)benzoyl chloride with hydrazine. This method is high-yielding and utilizes readily available starting materials.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 3,5-bis(trifluoromethyl)benzohydrazide.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system, where successful execution yields a product whose analytical data will confirm its identity and purity.

Materials:

• 3,5-Bis(trifluoromethyl)benzoyl chloride (1.0 eq)[7]

• Hydrazine hydrate (~64% solution, 2.0-3.0 eq)

• Tetrahydrofuran (THF), anhydrous

• Deionized water

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethanol

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve hydrazine hydrate (2.0 eq) in anhydrous THF (approx. 0.5 M). Cool the solution to 0 °C using an ice bath. The use of excess hydrazine ensures complete consumption of the acyl chloride and acts as a base to neutralize the HCl byproduct.

• Acyl Chloride Addition: Dissolve 3,5-bis(trifluoromethyl)benzoyl chloride (1.0 eq) in a minimal amount of anhydrous THF and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirred hydrazine solution over 30-45 minutes. Causality Note: A slow, controlled addition is critical to manage the exothermic reaction and prevent side reactions.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting acyl chloride spot is no longer visible.

• Work-up and Extraction: Quench the reaction by slowly adding deionized water. Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent like ethyl acetate (3x). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with saturated NaHCO₃ solution (to remove any unreacted acid chloride and neutralize HCl), deionized water, and finally brine. Causality Note: The brine wash helps to remove residual water from the organic phase, improving drying efficiency.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. A white solid, the crude product, should be obtained.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system, such as ethanol/water. Dissolve the solid in a minimum amount of hot ethanol and add water dropwise until turbidity persists. Allow the solution to cool slowly to room temperature and then in a refrigerator to maximize crystal formation.

• Isolation and Drying: Collect the pure crystalline product by vacuum filtration, wash with a small amount of cold ethanol/water, and dry under vacuum.

Validation:

• Identity: Confirm the structure using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

• Purity: Assess purity via High-Performance Liquid Chromatography (HPLC) and by observing a sharp melting point that aligns with the literature value (131-135 °C).[6]

Core Applications and Mechanistic Insights

Precursor for Bioactive Heterocycles in Drug Discovery

The hydrazide functionality is a cornerstone for synthesizing five- and six-membered heterocyclic rings, which are prevalent scaffolds in pharmaceuticals. The 3,5-bis(trifluoromethyl)phenyl moiety, when incorporated, can significantly enhance the biological activity of these compounds. For example, molecules containing this group have shown potent inhibitory effects against drug-resistant bacteria like methicillin-resistant S. aureus (MRSA).[1]

A common application is the synthesis of pyrazole derivatives. The reaction of the benzohydrazide with a 1,3-dicarbonyl compound proceeds through a condensation-cyclization cascade to yield the stable pyrazole ring.

Caption: General scheme for pyrazole synthesis from a benzohydrazide.

Linker for Covalent Organic Frameworks (COFs)

The formation of robust, porous crystalline materials like COFs relies on strong, reversible covalent bonds. The reaction between a hydrazide and an aldehyde to form a hydrazone link is an exemplary reaction for COF synthesis. 3,5-Bis(trifluoromethyl)benzohydrazide serves as an excellent tritopic or ditopic linker in this context.[2]

• Mechanistic Rationale: The nucleophilic -NH₂ group of the hydrazide attacks the electrophilic carbonyl carbon of an aldehyde building block. The subsequent dehydration forms a stable C=N hydrazone bond, which becomes the backbone of the extended porous framework.

• Structural Advantage: The rigidity of the benzene ring and the steric bulk of the CF₃ groups help to direct the formation of an ordered, non-collapsed porous structure. The fluorination of the framework's pores can also tune their properties, such as hydrophobicity and gas sorption capabilities.

Safety, Handling, and Storage

As a laboratory chemical, 3,5-Bis(trifluoromethyl)benzohydrazide requires careful handling to minimize exposure and risk.

• Hazard Identification: The compound is classified as causing skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335).[8][9] Some data also suggests it may be toxic if swallowed, in contact with skin, or if inhaled.[3]

• Handling Precautions (P-Statements):

  • Prevention: Avoid breathing dust/fumes (P261). Wash hands thoroughly after handling (P264). Use only in a well-ventilated area (P271). Wear protective gloves, clothing, eye, and face protection (P280).[8][9]

  • Response: In case of skin contact, wash with plenty of soap and water (P302+P352). If inhaled, move the person to fresh air (P304+P340). For eye contact, rinse cautiously with water for several minutes (P305+P351+P338).[9]

• Storage: Store in a tightly closed container in a well-ventilated, locked-up place (P403+P233, P405).[8][9] Keep away from incompatible materials such as strong oxidizing agents.

Conclusion

3,5-Bis(trifluoromethyl)benzohydrazide is more than a simple chemical intermediate; it is a strategic building block that leverages the powerful effects of fluorine chemistry. Its robust synthesis, well-defined properties, and versatile reactivity make it an invaluable tool for scientists and researchers. Whether designing next-generation antibiotics to combat antimicrobial resistance or engineering advanced materials with tailored porosity, this compound provides a reliable and highly functionalized starting point for innovation.

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A Technical Guide to the Spectroscopic Characterization of 3,5-Bis(trifluoromethyl)benzohydrazide

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 3,5-Bis(trifluoromethyl)benzohydrazide, a key intermediate in the synthesis of pharmacologically active compounds. Designed for researchers, scientists, and drug development professionals, this document offers a detailed analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopic data. The guide emphasizes the causal relationships between the molecular structure and its spectroscopic signatures, providing both theoretical insights and practical experimental protocols.

Introduction: The Significance of 3,5-Bis(trifluoromethyl)benzohydrazide

3,5-Bis(trifluoromethyl)benzohydrazide (C₉H₆F₆N₂O, Molar Mass: 272.15 g/mol ) is a crucial building block in medicinal chemistry.[1][2] Its utility as an intermediate in the synthesis of compounds such as substance P (neurokinin-1) receptor antagonists highlights its importance in the development of treatments for inflammatory diseases and psychiatric disorders.[3][4] The presence of two trifluoromethyl (-CF₃) groups on the phenyl ring significantly influences the molecule's electronic properties, lipophilicity, and metabolic stability, making its precise characterization essential.[5]

Spectroscopic analysis provides an unambiguous confirmation of the chemical structure and purity of 3,5-Bis(trifluoromethyl)benzohydrazide. Each technique offers a unique window into the molecular architecture, from the connectivity of atoms to the nature of functional groups. This guide will systematically explore the expected data from ¹H NMR, ¹³C NMR, ¹⁹F NMR, IR, Mass Spectrometry, and UV-Vis spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of molecular structure elucidation, providing detailed information about the chemical environment of atomic nuclei. For 3,5-Bis(trifluoromethyl)benzohydrazide, ¹H, ¹³C, and ¹⁹F NMR are particularly informative.

Predicted ¹H NMR Spectroscopy

The proton NMR spectrum of 3,5-Bis(trifluoromethyl)benzohydrazide is expected to be relatively simple, revealing the distinct electronic environments of the aromatic and hydrazide protons.

Table 1: Predicted ¹H NMR Data for 3,5-Bis(trifluoromethyl)benzohydrazide

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.2 - 8.4	Singlet	2H	H-2, H-6
~8.0 - 8.2	Singlet	1H	H-4
~9.8 - 10.2	Singlet (broad)	1H	-NH-
~4.5 - 5.0	Singlet (broad)	2H	-NH₂

Causality Behind Peak Assignments:

• Aromatic Protons (H-2, H-6, H-4): The two trifluoromethyl groups are strong electron-withdrawing groups, which deshield the aromatic protons, causing them to resonate at a downfield chemical shift (higher ppm). The protons at the 2 and 6 positions (H-2, H-6) are chemically equivalent and are expected to appear as a singlet. The proton at the 4 position (H-4) is in a slightly different electronic environment and will appear as a separate singlet. The predicted shifts are based on data from analogous compounds like 3,5-bis(trifluoromethyl)benzoic acid, where the aromatic protons are observed in the 8.1 - 8.5 ppm range.[5]

• Hydrazide Protons (-NH- and -NH₂): The protons of the hydrazide group (-C(O)NHNH₂) are exchangeable and often appear as broad singlets. Their chemical shift can be highly dependent on the solvent, concentration, and temperature. The -NH- proton, being adjacent to the electron-withdrawing carbonyl group, is expected to be more deshielded than the terminal -NH₂ protons.

Experimental Protocol for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of 3,5-Bis(trifluoromethyl)benzohydrazide in 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. The choice of solvent is critical as it can influence the chemical shifts of labile protons.[5]

• Instrument Setup: Utilize a 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Employ a relaxation delay of at least 5 seconds to ensure full relaxation of all protons, especially in quantitative experiments.

• Processing: Apply a Fourier transform to the acquired free induction decay (FID), followed by phase and baseline correction.

Workflow for ¹H NMR Data Acquisition and Analysis

Caption: Workflow for acquiring and analyzing a ¹H NMR spectrum.

Predicted ¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. The presence of the trifluoromethyl groups will result in characteristic quartet splitting for the carbons they are attached to and the adjacent aromatic carbons due to C-F coupling.

Table 2: Predicted ¹³C NMR Data for 3,5-Bis(trifluoromethyl)benzohydrazide

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~165 - 168	Singlet	C=O
~135 - 138	Singlet	C-1
~131 - 133	Quartet	C-3, C-5
~128 - 130	Singlet	C-4
~125 - 127	Quartet	C-2, C-6
~122 - 124	Quartet	-CF₃

Causality Behind Peak Assignments:

• Carbonyl Carbon (C=O): The carbonyl carbon is typically found in the downfield region of the spectrum, and its chemical shift is influenced by the electronegativity of the attached atoms.

• Aromatic Carbons: The carbons directly attached to the highly electronegative fluorine atoms of the -CF₃ groups (C-3 and C-5) will be significantly deshielded and will appear as quartets due to one-bond C-F coupling (¹JCF). The carbons of the trifluoromethyl groups themselves will also be quartets. The other aromatic carbons will also show splitting due to two- and three-bond C-F coupling, though with smaller coupling constants.

• Trifluoromethyl Carbons (-CF₃): These carbons will also appear as quartets due to the one-bond coupling with the three fluorine atoms.

Experimental Protocol for ¹³C NMR Spectroscopy:

• Sample Preparation: A more concentrated sample (20-50 mg in 0.5-0.7 mL of deuterated solvent) is generally required for ¹³C NMR compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Instrument Setup: A broadband probe on a 400 MHz or higher spectrometer is used.

• Acquisition Parameters:

  • A larger spectral width is needed (e.g., 0-200 ppm).

  • A proton-decoupled sequence is typically used to simplify the spectrum by removing C-H couplings, resulting in singlets for carbons not coupled to fluorine.

  • A significantly larger number of scans is required to obtain a good signal-to-noise ratio.

• Processing: Similar to ¹H NMR, the FID is processed with a Fourier transform, phasing, and baseline correction.

Predicted ¹⁹F NMR Spectroscopy

¹⁹F NMR is a highly sensitive technique for fluorinated compounds.[6] The spectrum of 3,5-Bis(trifluoromethyl)benzohydrazide is expected to be very simple, showing a single peak for the six equivalent fluorine atoms of the two trifluoromethyl groups.

Table 3: Predicted ¹⁹F NMR Data for 3,5-Bis(trifluoromethyl)benzohydrazide

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ -63	Singlet	6F	-CF₃

Causality Behind Peak Assignment:

The two trifluoromethyl groups are chemically equivalent due to the symmetry of the molecule. Therefore, all six fluorine atoms are expected to be magnetically equivalent, resulting in a single sharp singlet in the ¹⁹F NMR spectrum. The chemical shift is typically referenced to an external standard like CFCl₃.[7] The observed chemical shift around -63 ppm is characteristic for trifluoromethyl groups attached to an aromatic ring.[8]

Experimental Protocol for ¹⁹F NMR Spectroscopy:

• Sample Preparation: Similar to ¹H NMR, a solution of 5-10 mg of the compound in a deuterated solvent is sufficient.

• Instrument Setup: A spectrometer equipped with a fluorine probe or a broadband probe tunable to the fluorine frequency is required.

• Acquisition Parameters:

  • The spectral width should be set to encompass the expected chemical shift range for organofluorine compounds.

  • Proton decoupling is often employed to simplify the spectrum by removing H-F couplings.

• Processing: Standard Fourier transform, phasing, and baseline correction are applied.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The IR spectrum of 3,5-Bis(trifluoromethyl)benzohydrazide will show characteristic absorption bands for the N-H, C=O, C-F, and aromatic C-H and C=C bonds.

Table 4: Key IR Absorption Bands for 3,5-Bis(trifluoromethyl)benzohydrazide

Wavenumber (cm⁻¹)	Intensity	Assignment
3300 - 3400	Medium	N-H stretching (hydrazide)
3000 - 3100	Weak	Aromatic C-H stretching
1640 - 1680	Strong	C=O stretching (amide I)
1500 - 1600	Medium	Aromatic C=C stretching
1100 - 1350	Strong	C-F stretching

Causality Behind Peak Assignments:

• N-H Stretching: The bands in the 3300-3400 cm⁻¹ region are characteristic of the stretching vibrations of the N-H bonds in the hydrazide group.[9]

• C=O Stretching: A strong absorption band in the 1640-1680 cm⁻¹ range is indicative of the carbonyl (C=O) stretching vibration of the amide group (often referred to as the Amide I band).[10]

• C-F Stretching: The presence of the trifluoromethyl groups will give rise to very strong and characteristic absorption bands in the 1100-1350 cm⁻¹ region due to the C-F stretching vibrations.

• Aromatic Vibrations: Weaker absorptions for aromatic C-H stretching are expected above 3000 cm⁻¹, and medium intensity peaks for aromatic C=C stretching will be present in the 1500-1600 cm⁻¹ region.

Experimental Protocol for FTIR Spectroscopy:

• Sample Preparation: The sample can be prepared as a KBr pellet by mixing a small amount of the compound with dry potassium bromide and pressing it into a transparent disk. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used for a solid sample.

• Instrument Setup: A Fourier Transform Infrared (FTIR) spectrometer is used.

• Acquisition: A background spectrum of the empty sample compartment (or the KBr pellet holder) is first recorded. Then, the sample spectrum is acquired.

• Processing: The instrument's software automatically ratios the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its structure.

Table 5: Expected Major Fragments in the Mass Spectrum of 3,5-Bis(trifluoromethyl)benzohydrazide

m/z	Proposed Fragment
272	[M]⁺ (Molecular Ion)
241	[M - NHNH₂]⁺
213	[M - NHNH₂ - CO]⁺
145	[C₆H₃(CF₃)₂]⁺

Causality Behind Fragmentation Pattern:

The fragmentation of 3,5-Bis(trifluoromethyl)benzohydrazide upon electron ionization is expected to follow pathways characteristic of benzoyl derivatives.[11]

• Molecular Ion Peak: The peak at m/z 272 corresponds to the intact molecular ion.[3]

• Loss of the Hydrazinyl Group: Cleavage of the bond between the carbonyl carbon and the nitrogen atom can lead to the loss of a hydrazinyl radical (•NHNH₂) to form a stable acylium ion at m/z 241.

• Loss of Carbon Monoxide: The acylium ion can further fragment by losing a neutral carbon monoxide (CO) molecule, resulting in a phenyl cation with two trifluoromethyl groups at m/z 213.

• Aromatic Fragment: A fragment corresponding to the 3,5-bis(trifluoromethyl)phenyl cation at m/z 145 may also be observed.

Fragmentation Pathway of 3,5-Bis(trifluoromethyl)benzohydrazide

Caption: Proposed mass spectrometry fragmentation pathway.

Experimental Protocol for Mass Spectrometry:

• Sample Introduction: The sample can be introduced into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

• Ionization: Electron Ionization (EI) is a common method for generating fragments and is suitable for this compound. Electrospray Ionization (ESI) is an alternative, softer ionization technique that would likely show a prominent protonated molecular ion [M+H]⁺.

• Mass Analysis: A quadrupole, time-of-flight (TOF), or ion trap mass analyzer separates the ions based on their mass-to-charge ratio.

• Detection: An electron multiplier or other detector records the abundance of each ion.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. Aromatic compounds like 3,5-Bis(trifluoromethyl)benzohydrazide exhibit characteristic absorption bands in the UV region.

Table 6: Predicted UV-Vis Absorption Maxima for 3,5-Bis(trifluoromethyl)benzohydrazide

λₘₐₓ (nm)	Molar Absorptivity (ε)	Transition
~200 - 220	High	π → π
~260 - 280	Moderate	n → π

Causality Behind Absorption Bands:

• π → π Transition:* The absorption band at shorter wavelengths is attributed to the π → π* electronic transition within the aromatic ring and the carbonyl group. This is typically a high-intensity absorption.

• n → π Transition:* The band at longer wavelengths is likely due to the n → π* transition involving the non-bonding electrons on the oxygen and nitrogen atoms of the hydrazide group and the π* orbital of the carbonyl group. This transition is generally of lower intensity. The exact position and intensity of these bands can be influenced by the solvent polarity.[4]

Experimental Protocol for UV-Vis Spectroscopy:

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile). The concentration should be chosen such that the absorbance falls within the linear range of the instrument (typically 0.1 to 1.0).

• Instrument Setup: A dual-beam UV-Vis spectrophotometer is commonly used.

• Acquisition: A baseline is first recorded using a cuvette containing only the solvent. The sample solution is then placed in the sample beam path, and the absorbance is measured over a range of wavelengths (e.g., 200-400 nm).

• Analysis: The wavelength of maximum absorbance (λₘₐₓ) is identified from the resulting spectrum.

Conclusion

The comprehensive spectroscopic characterization of 3,5-Bis(trifluoromethyl)benzohydrazide is essential for ensuring its identity and purity in research and development settings. This guide has provided a detailed overview of the expected ¹H, ¹³C, and ¹⁹F NMR, IR, Mass Spectrometry, and UV-Vis data, grounded in the fundamental principles of spectroscopy and supported by data from analogous compounds. The experimental protocols and workflow diagrams offer practical guidance for researchers performing these analyses. A thorough understanding of the relationship between the molecular structure of 3,5-Bis(trifluoromethyl)benzohydrazide and its spectroscopic signatures is paramount for its effective use in the synthesis of novel therapeutic agents.

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3,5-Bis(trifluoromethyl)benzohydrazide synthesis pathway

An In-depth Technical Guide to the Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide

Authored by a Senior Application Scientist

Introduction: The Strategic Importance of a Fluorinated Scaffold

In the landscape of modern drug discovery and materials science, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of rational design. The 3,5-bis(trifluoromethyl)phenyl motif, in particular, offers a unique combination of high lipophilicity, metabolic stability, and potent electron-withdrawing character, properties highly sought after by medicinal chemists.[1][2] 3,5-Bis(trifluoromethyl)benzohydrazide emerges as a critical derivative, serving as a versatile and highly reactive building block for constructing more complex, pharmacologically active agents and novel materials.[3] Its utility is prominently highlighted in the development of substance P (neurokinin-1) receptor antagonists, which have applications in treating inflammatory diseases and psychiatric disorders.[4][5]

This guide provides an in-depth exploration of the primary synthetic pathways to 3,5-bis(trifluoromethyl)benzohydrazide. We will dissect the mechanistic underpinnings of each route, provide field-tested experimental protocols, and explain the causal logic behind the selection of reagents and conditions, empowering researchers to confidently and efficiently synthesize this valuable intermediate.

Physicochemical and Spectroscopic Profile

A thorough understanding of the target compound's properties is fundamental. 3,5-Bis(trifluoromethyl)benzohydrazide is a white to pale brown crystalline solid at room temperature.[6] Its key identifiers and properties are summarized below.

Property	Value	Source(s)
IUPAC Name	3,5-bis(trifluoromethyl)benzohydrazide	[7][8]
CAS Number	26107-82-4	[8][9]
Molecular Formula	C₉H₆F₆N₂O	[9][10]
Molecular Weight	272.15 g/mol	[7][10]
Melting Point	132 - 138 °C	[6][8]
Appearance	White to pale brown solid/powder	[6]

Spectroscopic data is available for structural confirmation, including IR and mass spectrometry (electron ionization) profiles curated by the National Institute of Standards and Technology (NIST).[9]

Retrosynthetic Analysis: Deconstructing the Target

A logical retrosynthetic approach simplifies the synthetic challenge. The target molecule, a hydrazide, can be disconnected at the amide bond, pointing to a reactive carboxylic acid derivative and hydrazine as the key synthons. The carboxylic acid itself is most practically derived from the corresponding aryl halide via a Grignard reaction and subsequent carboxylation. This strategic breakdown reveals the most efficient and common starting materials.

Caption: Workflow for the synthesis via the acid chloride intermediate.

Experimental Protocol: Acid Chloride Pathway

PART A: Synthesis of 3,5-Bis(trifluoromethyl)benzoyl chloride

• Setup: Equip a round-bottom flask with a reflux condenser and a gas outlet connected to a scrubber (containing NaOH solution). Charge the flask with 3,5-bis(trifluoromethyl)benzoic acid (1.0 eq).

• Reagent Addition: Under a nitrogen atmosphere, add thionyl chloride (SOCl₂, ~3.0 eq) and a catalytic amount of N,N-dimethylformamide (DMF, ~2 drops).

• Reaction: Heat the mixture to reflux (approx. 80 °C) and maintain for 2-4 hours. The reaction progress can be monitored by the cessation of HCl and SO₂ gas evolution.

• Work-up: Allow the mixture to cool to room temperature. Remove the excess thionyl chloride by distillation under reduced pressure. The resulting crude 3,5-bis(trifluoromethyl)benzoyl chloride is often used directly in the next step without further purification.

PART B: Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide

• Setup: In a separate flask equipped with a dropping funnel and a magnetic stirrer, dissolve hydrazine hydrate (2.2 eq) in tetrahydrofuran (THF). Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Dissolve the crude 3,5-bis(trifluoromethyl)benzoyl chloride from Part A in THF and add it dropwise to the cooled hydrazine solution over 30 minutes, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for an additional 2-3 hours.

• Isolation & Purification: Pour the reaction mixture into cold water. The white solid product will precipitate. Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum. The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Core Synthesis Pathway II: The Ester Intermediate Route

An alternative strategy involves a two-step process: esterification of the carboxylic acid followed by hydrazinolysis. This pathway avoids the use of thionyl chloride and can be preferable if the starting material is sensitive to harsh chlorinating agents.

Step 1: Esterification of 3,5-Bis(trifluoromethyl)benzoic Acid

The most common method is a Fischer-Speier esterification, which involves reacting the carboxylic acid with an alcohol (typically methanol or ethanol) under acidic catalysis (e.g., H₂SO₄, HCl). While effective, this is an equilibrium-driven reaction. Alternatively, heterogeneous catalysts like UiO-66-NH₂ have been shown to effectively catalyze the methyl esterification of fluorinated benzoic acids. [11] Causality: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, rendering the carbonyl carbon significantly more electrophilic and susceptible to nucleophilic attack by the alcohol. Removal of water, a byproduct, is crucial to drive the equilibrium towards the ester product.

Step 2: Hydrazinolysis of the Ester

The resulting ester is then converted to the hydrazide by treatment with hydrazine hydrate. This reaction is generally cleaner and higher yielding than the direct amidation of the carboxylic acid.

Causality: Similar to the acyl chloride route, the nitrogen of hydrazine acts as a nucleophile, attacking the ester carbonyl. The reaction is typically heated in an alcohol solvent (matching the ester, e.g., ethanol for an ethyl ester) to ensure solubility and sufficient reaction rates. The alkoxy group serves as the leaving group.

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An In-Depth Technical Guide to the Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide

This guide provides a comprehensive overview of the primary synthetic pathways for producing 3,5-bis(trifluoromethyl)benzohydrazide, a key building block in the development of novel pharmaceuticals and agrochemicals. The unique electronic properties conferred by the two trifluoromethyl groups make this moiety a valuable component in designing molecules with enhanced metabolic stability and biological activity. This document is intended for researchers, scientists, and professionals in drug development, offering a detailed examination of viable starting materials and reaction protocols.

Introduction to Synthetic Strategy

The synthesis of 3,5-bis(trifluoromethyl)benzohydrazide can be approached from two principal starting materials: 3,5-bis(trifluoromethyl)benzoic acid and its more reactive derivative, 3,5-bis(trifluoromethyl)benzoyl chloride. The choice between these routes often depends on the availability of the starting material, desired scale, and safety considerations. This guide will explore both pathways, providing a comparative analysis to aid in methodological selection.

Pathway 1: Synthesis from 3,5-Bis(trifluoromethyl)benzoic Acid

This route is a two-step process commencing with the commercially available or synthetically accessible 3,5-bis(trifluoromethyl)benzoic acid. The core of this pathway involves the conversion of the carboxylic acid to an ester, which is subsequently reacted with hydrazine to yield the desired benzohydrazide.

Step 1.1: Synthesis of 3,5-Bis(trifluoromethyl)benzoic Acid

While 3,5-bis(trifluoromethyl)benzoic acid is commercially available, its synthesis in the laboratory is often achieved through a Grignard reaction, starting from 3,5-bis(trifluoromethyl)bromobenzene. This method provides a reliable route to the carboxylic acid in high yields.[1][2]

A detailed protocol involves the formation of the Grignard reagent from 3,5-bis(trifluoromethyl)bromobenzene and magnesium in an ethereal solvent like tetrahydrofuran (THF).[1][2] The subsequent carboxylation with carbon dioxide, followed by an acidic workup, furnishes the desired benzoic acid.[1][2] Optimization of the carboxylation temperature to around -40°C has been shown to minimize the formation of byproducts and increase the yield.[1]

Step 1.2: Esterification of 3,5-Bis(trifluoromethyl)benzoic Acid

The conversion of the carboxylic acid to its corresponding methyl or ethyl ester is a crucial intermediate step. This is typically achieved through Fischer esterification, where the benzoic acid is refluxed with an excess of the corresponding alcohol (methanol or ethanol) in the presence of a catalytic amount of a strong acid, such as sulfuric acid.

A representative procedure for a similar substrate, 4-(trifluoromethyl)benzoic acid, involves heating the acid in methanol with a catalytic amount of sulfuric acid.[3] This method can be adapted for 3,5-bis(trifluoromethyl)benzoic acid.

Step 1.3: Hydrazinolysis of the Ester

The final step in this pathway is the reaction of the methyl or ethyl 3,5-bis(trifluoromethyl)benzoate with hydrazine hydrate. This nucleophilic acyl substitution reaction proceeds readily, typically by refluxing the ester with an excess of hydrazine hydrate in an alcoholic solvent.

The general procedure involves dissolving the ester in ethanol followed by the addition of hydrazine hydrate and heating the mixture to reflux.[3] The product, 3,5-bis(trifluoromethyl)benzohydrazide, often precipitates from the reaction mixture upon cooling and can be purified by recrystallization.

Pathway 2: Synthesis from 3,5-Bis(trifluoromethyl)benzoyl Chloride

This alternative route offers a more direct approach by utilizing the highly reactive acyl chloride derivative. This pathway is often preferred for its typically faster reaction times and high yields.

Step 2.1: Preparation of 3,5-Bis(trifluoromethyl)benzoyl Chloride

3,5-Bis(trifluoromethyl)benzoyl chloride can be prepared from 3,5-bis(trifluoromethyl)benzoic acid by treatment with a chlorinating agent.[4] Common reagents for this transformation include thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂). The reaction is typically performed in an inert solvent, and the excess chlorinating agent and byproducts are removed by distillation, yielding the crude benzoyl chloride which can often be used in the next step without further purification.

Step 2.2: Reaction of 3,5-Bis(trifluoromethyl)benzoyl Chloride with Hydrazine

The reaction of 3,5-bis(trifluoromethyl)benzoyl chloride with hydrazine (usually in the form of hydrazine hydrate) is a vigorous reaction that yields the desired benzohydrazide. The reaction is typically carried out at low temperatures to control the exothermicity and in the presence of a base to neutralize the hydrochloric acid byproduct.

A general protocol for the synthesis of benzohydrazides from benzoyl chlorides involves the slow addition of the benzoyl chloride to a cooled solution of hydrazine hydrate. The product precipitates from the reaction mixture and can be collected by filtration and purified by recrystallization.

Comparative Analysis of Synthetic Pathways

Parameter	Pathway 1 (from Benzoic Acid)	Pathway 2 (from Benzoyl Chloride)
Starting Material	3,5-Bis(trifluoromethyl)benzoic acid	3,5-Bis(trifluoromethyl)benzoyl chloride
Number of Steps	2 (Esterification, Hydrazinolysis)	1 (from the benzoyl chloride)
Reagents	Alcohol, Acid catalyst, Hydrazine hydrate	Hydrazine hydrate, Base
Reaction Conditions	Generally requires heating (reflux)	Often performed at low temperatures
Advantages	Milder overall process	Faster reaction, often higher yielding
Disadvantages	Longer reaction times	Use of corrosive and moisture-sensitive benzoyl chloride

Experimental Protocols

Protocol 1: Synthesis of Methyl 3,5-Bis(trifluoromethyl)benzoate

• To a solution of 3,5-bis(trifluoromethyl)benzoic acid (1 equivalent) in methanol (10 volumes), add concentrated sulfuric acid (0.1 equivalents) dropwise.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl 3,5-bis(trifluoromethyl)benzoate, which can be purified by column chromatography if necessary.

Protocol 2: Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide from Methyl 3,5-Bis(trifluoromethyl)benzoate

• Dissolve methyl 3,5-bis(trifluoromethyl)benzoate (1 equivalent) in ethanol (10 volumes).

• Add hydrazine hydrate (2-3 equivalents) to the solution.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture in an ice bath. The product will precipitate out of the solution.

• Collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum to obtain 3,5-bis(trifluoromethyl)benzohydrazide. Recrystallization from a suitable solvent (e.g., ethanol or isopropanol) can be performed for further purification.

Protocol 3: Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide from 3,5-Bis(trifluoromethyl)benzoyl Chloride

• In a flask equipped with a dropping funnel and a magnetic stirrer, dissolve hydrazine hydrate (2 equivalents) in a suitable solvent such as dichloromethane or THF.

• Cool the solution to 0°C in an ice bath.

• Slowly add a solution of 3,5-bis(trifluoromethyl)benzoyl chloride (1 equivalent) in the same solvent to the cooled hydrazine solution with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• The product will precipitate from the reaction mixture. Collect the solid by vacuum filtration.

• Wash the solid with water to remove any hydrazine salts and then with a small amount of cold solvent.

• Dry the product under vacuum. Further purification can be achieved by recrystallization.

Visualization of Synthetic Pathways

Figure 1: Comparative synthetic pathways to 3,5-Bis(trifluoromethyl)benzohydrazide.

Conclusion

The synthesis of 3,5-bis(trifluoromethyl)benzohydrazide can be effectively achieved through two primary routes, each with its own set of advantages and considerations. The choice of pathway will be dictated by factors such as starting material availability, scale of the reaction, and laboratory capabilities. The protocols and comparative analysis provided in this guide are intended to equip researchers with the necessary information to make informed decisions and successfully synthesize this important chemical intermediate.

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The Versatile Scaffold: A Technical Guide to the Biological Activities of Benzohydrazide Compounds

Introduction: The Chemical Elegance and Biological Promise of Benzohydrazides

In the landscape of medicinal chemistry, the benzohydrazide moiety (C₇H₈N₂O) stands out as a privileged scaffold, a foundational structure from which a remarkable diversity of biologically active compounds have been developed.[1] This guide delves into the multifaceted world of benzohydrazide derivatives, offering researchers, scientists, and drug development professionals a comprehensive overview of their synthesis, mechanisms of action, and therapeutic potential across a spectrum of diseases. The inherent structural features of benzohydrazides, particularly the reactive hydrazide group (-CONHNH₂), allow for facile chemical modifications, leading to a vast library of derivatives with tailored biological activities.[2][3] These derivatives, including Schiff bases and metal complexes, have demonstrated significant antimicrobial, anticancer, anti-inflammatory, antitubercular, anticonvulsant, and insecticidal properties.[1][3][4] This document will explore the causality behind experimental choices in the design and evaluation of these compounds, grounding the discussion in authoritative scientific literature.

Core Synthesis Strategies for Benzohydrazide Derivatives

The journey to unlocking the therapeutic potential of benzohydrazide compounds begins with their synthesis. The versatility of the benzohydrazide core allows for the creation of a wide array of derivatives, most notably through condensation reactions with aldehydes and ketones to form hydrazones (a class of Schiff bases).

General Synthesis of Benzohydrazide

The parent benzohydrazide is typically synthesized through the reaction of an ester, such as methyl benzoate, with hydrazine hydrate.[1] This straightforward reaction provides the foundational scaffold for further derivatization. The reaction can be carried out using conventional heating under reflux or through more modern, energy-efficient microwave-assisted methods that can significantly reduce reaction times.[1][2]

Synthesis of Benzohydrazide Schiff Bases (Hydrazones)

A primary route to functionalizing benzohydrazides is through the synthesis of Schiff bases. This involves the condensation reaction of benzohydrazide with various substituted aldehydes or ketones.[5][6] This reaction is often catalyzed by a small amount of acid and results in the formation of a C=N (azomethine) bond, which is a key pharmacophore in many biologically active compounds.[7]

Experimental Protocol: Synthesis of a Benzohydrazide Schiff Base Derivative

• Dissolution: Dissolve benzohydrazide (1 mmol) in a suitable solvent, such as ethanol.

• Addition of Aldehyde/Ketone: To this solution, add an equimolar amount of the desired substituted aldehyde or ketone (1 mmol).

• Catalysis: Add a few drops of a catalyst, such as glacial acetic acid or concentrated hydrochloric acid, to the reaction mixture.[7]

• Reaction: The mixture is then typically refluxed for a period of 2-6 hours.[8] Reaction progress can be monitored using thin-layer chromatography (TLC).

• Isolation: Upon completion, the reaction mixture is cooled, and the resulting precipitate (the Schiff base) is collected by filtration.

• Purification: The crude product is washed with a cold solvent (e.g., ethanol or water) and can be further purified by recrystallization from an appropriate solvent to yield the pure Schiff base derivative.[1]

• Characterization: The structure of the synthesized compound is confirmed using spectroscopic techniques such as Fourier-Transform Infrared (FT-IR) spectroscopy (to confirm the presence of the C=N bond), Nuclear Magnetic Resonance (¹H-NMR and ¹³C-NMR) spectroscopy, and Mass Spectrometry.[5][8]

A Spectrum of Biological Activities

The true value of the benzohydrazide scaffold lies in the diverse biological activities exhibited by its derivatives. The following sections will explore the key therapeutic areas where these compounds have shown significant promise.

Antimicrobial Activity: A Renewed Arsenal Against Pathogens

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents. Benzohydrazide derivatives have emerged as a promising class of antimicrobial compounds, demonstrating activity against a wide range of bacteria and fungi.[1][5]

The antimicrobial efficacy of these compounds is often attributed to the presence of the azomethine group in hydrazone derivatives, which can interfere with microbial cellular processes.[7] The incorporation of different substituents on the aromatic rings allows for the fine-tuning of their antimicrobial spectrum and potency.[5] For instance, the introduction of halogen atoms or nitro groups can significantly enhance antibacterial and antifungal activity.[1][9]

Mechanism of Action: While the exact mechanisms can vary, it is believed that benzohydrazide derivatives may exert their antimicrobial effects by:

• Inhibiting essential enzymes: They can chelate metal ions that are crucial for the enzymatic activity of microbial pathogens.

• Disrupting cell wall synthesis: Some derivatives may interfere with the biosynthesis of the bacterial cell wall.

• Damaging cellular membranes: The lipophilic nature of some derivatives may allow them to disrupt the integrity of microbial cell membranes.

Data Presentation: Antimicrobial Activity of Selected Benzohydrazide Derivatives

Compound ID	Target Organism	MIC (µg/mL)	Reference
Compound 15	Staphylococcus aureus	1.95	[10]
Compound 16	Staphylococcus aureus	7.81	[10]
Compound 19	Escherichia coli	12.5	[10]
Compound 19	Staphylococcus aureus	6.25	[10]
Compound 4h	Mycobacterium tuberculosis H37Rv	>99% inhibition	[11]

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

Cancer remains a leading cause of mortality worldwide, and the search for novel, effective, and less toxic anticancer agents is a continuous endeavor.[12] Benzohydrazide derivatives have demonstrated significant in vitro cytotoxicity against various cancer cell lines.[1][13]

The anticancer potential of these compounds is often linked to their ability to induce apoptosis (programmed cell death) and inhibit key enzymes involved in cancer cell proliferation and survival. For example, certain benzohydrazide derivatives containing dihydropyrazole moieties have been identified as potent inhibitors of the Epidermal Growth Factor Receptor (EGFR) kinase, a crucial target in cancer therapy.[12]

Mechanism of Action: The anticancer mechanisms of benzohydrazide derivatives are diverse and can include:

• Enzyme Inhibition: As seen with EGFR inhibitors, these compounds can block the activity of kinases and other enzymes that drive cancer cell growth.[12]

• Induction of Apoptosis: Many derivatives have been shown to trigger the apoptotic cascade in cancer cells, leading to their elimination.[14]

• Cell Cycle Arrest: Some compounds can halt the cell cycle at specific checkpoints, preventing cancer cells from dividing.[15]

• Metal Chelation: The ability of the hydrazone moiety to chelate metal ions can disrupt cellular processes that are vital for tumor growth.[16]

Experimental Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

• Cell Seeding: Plate cancer cells (e.g., A549, MCF-7, HeLa, HepG2) in 96-well plates at a predetermined density and allow them to adhere overnight.[12]

• Compound Treatment: Treat the cells with various concentrations of the synthesized benzohydrazide derivatives for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• MTT Addition: After the treatment period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can then be determined by plotting cell viability against compound concentration.[12]

Antitubercular Activity: Combating a Persistent Global Threat

Tuberculosis (TB), caused by Mycobacterium tuberculosis, remains a major global health problem.[17] The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of TB underscores the urgent need for new antitubercular drugs.[18] Benzohydrazide derivatives, particularly hydrazones, have shown excellent in vitro activity against M. tuberculosis, including resistant strains.[19]

The well-known antitubercular drug isoniazid is itself a hydrazide derivative, highlighting the importance of this chemical class in TB treatment.[2] Research has focused on synthesizing novel benzohydrazide-hydrazones to overcome the resistance mechanisms associated with isoniazid.[11]

Mechanism of Action: The antitubercular activity of many hydrazide-hydrazones is linked to the inhibition of InhA, the enoyl-acyl carrier protein reductase of M. tuberculosis, which is a key enzyme in the mycolic acid biosynthesis pathway. Mycolic acids are essential components of the mycobacterial cell wall.

Visualization: General Workflow for Screening Benzohydrazide Derivatives

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A Senior Application Scientist's Guide to the Trifluoromethyl Group in Medicinal Chemistry

Abstract

The strategic incorporation of the trifluoromethyl (CF3) group represents one of the most powerful and widely adopted tactics in modern medicinal chemistry. Its unique combination of steric bulk, high electronegativity, and exceptional stability allows for the profound modulation of a drug candidate's physicochemical and pharmacological properties. This guide provides an in-depth technical analysis of the CF3 group, moving beyond a simple list of effects to explore the underlying causality of its influence on metabolic stability, target affinity, lipophilicity, and bioavailability. Authored from the perspective of a senior application scientist, this document synthesizes field-proven insights with established scientific principles, offering researchers and drug development professionals a comprehensive resource. We will dissect key experimental protocols, present comparative data, and examine the pivotal role of the CF3 group in several landmark FDA-approved drugs.

Introduction: The Rise of a "Super-Methyl" Group

In the intricate process of transforming a biologically active compound into a viable drug, medicinal chemists constantly seek molecular modifications that enhance efficacy and improve pharmacokinetic profiles.[1][2][3] The introduction of fluorine-containing functional groups has become a cornerstone of this endeavor, with nearly 20% of all annually licensed drugs featuring fluorine.[4] Among these, the trifluoromethyl group stands out for its transformative impact.[4][5]

Often called a "super-methyl" group, the CF3 moiety is far more than a simple isostere of a methyl group.[6] Its distinct electronic and steric properties are leveraged to solve common drug development challenges, such as rapid metabolic degradation and suboptimal target binding.[5][7][8] This guide will deconstruct the fundamental principles that make the CF3 group an indispensable tool in the medicinal chemist's arsenal.

The Core Physicochemical Profile of the Trifluoromethyl Group

The profound effects of the CF3 group stem from a unique confluence of physicochemical properties. Understanding these individual characteristics is crucial to appreciating their synergistic impact on a molecule's overall behavior.

Unparalleled Metabolic Stability

The primary driver for incorporating a CF3 group is often to enhance metabolic stability.[7][9][10] This effect is rooted in the exceptional strength of the carbon-fluorine (C-F) bond.

• Bond Strength: The C-F bond possesses a bond dissociation energy of approximately 485 kJ/mol, significantly higher than the ~414 kJ/mol of a typical carbon-hydrogen (C-H) bond.[1][5]

• Mechanism of Action: This high bond energy makes the CF3 group exceptionally resistant to oxidative metabolism, particularly by the cytochrome P450 (CYP) family of enzymes, which are primary drivers of drug clearance.[6][9] By replacing a metabolically vulnerable site, such as a methyl or methoxy group, with a CF3 group, chemists can effectively block a major metabolic pathway.[9][10] This strategy, often termed "metabolic switching," can dramatically increase a drug's half-life, improve its bioavailability, and lead to a more predictable pharmacokinetic profile.[9][10]

Potent Electronic Influence

The three highly electronegative fluorine atoms make the CF3 group a powerful electron-withdrawing substituent.[1][5][6] This property has several important consequences:

• Inductive Effect: When attached to an aromatic ring, the CF3 group deactivates the ring towards oxidative metabolism.[5]

• pKa Modulation: The strong inductive effect can significantly lower the pKa of nearby acidic or basic functional groups. This can alter a drug's ionization state at physiological pH, which in turn affects its solubility, membrane permeability, and ability to interact with its biological target.

Lipophilicity: A Double-Edged Sword

The CF3 group is highly lipophilic and generally increases a molecule's overall lipid solubility.[6][7][11]

• Quantifying Lipophilicity: This is quantified by the Hansch lipophilicity parameter (π), where the CF3 group has a value of approximately +0.88.[5] This increased lipophilicity can enhance a drug's ability to cross biological membranes, leading to improved absorption and distribution.[6][11] For drugs targeting the central nervous system, this can be critical for penetrating the blood-brain barrier.[5][7]

• Context is Key: However, the impact on lipophilicity is not always straightforward. The position of the CF3 group matters; trifluorination on an aliphatic chain, particularly when distant from a polar functional group, can sometimes result in a less lipophilic compound compared to its non-fluorinated analog.[12] This is due to the inductive effect altering the hydration sphere around nearby polar groups.[12] Therefore, while the CF3 group is a powerful tool to increase lipophilicity, its effect must be carefully evaluated within the context of the entire molecule to avoid issues like poor aqueous solubility or off-target toxicity.[13]

The interplay between these core properties is what makes the CF3 group so versatile. The following diagram illustrates how these fundamental characteristics translate into desired pharmacological outcomes.

Caption: Logical relationship between CF3 properties and pharmacological outcomes.

Strategic Applications & Case Studies in FDA-Approved Drugs

The true power of the CF3 group is demonstrated by its successful application in numerous marketed drugs.[4][14][15] An analysis of FDA-approved drugs over the last two decades reveals the frequent and strategic incorporation of this moiety.[4][15][16]

Case Study 1: Celecoxib (Celebrex®)

Celecoxib is a selective COX-2 inhibitor used to treat arthritis and pain. The molecule features a pyrazole core with a trifluoromethyl group at the 3-position.[17]

• Role of the CF3 Group: In the development of COX-2 inhibitors, it was discovered that replacing a methyl group with a trifluoromethyl group on the pyrazole ring led to a significant increase in selectivity for the COX-2 enzyme over the COX-1 enzyme.[8] The CF3 group of celecoxib projects into a secondary hydrophobic pocket of the COX-2 active site, an interaction that is not possible with the smaller COX-1 active site. This steric and hydrophobic interaction is a key determinant of the drug's selectivity, which in turn reduces the risk of gastrointestinal side effects associated with non-selective NSAIDs.[18]

Case Study 2: Fluoxetine (Prozac®)

Fluoxetine is a selective serotonin reuptake inhibitor (SSRI) widely prescribed for depression and other mood disorders.[4][16] It contains a trifluoromethyl group on a phenoxy ring.[4]

• Role of the CF3 Group: The para-trifluoromethyl group on the phenoxy ring is crucial for its activity.[4][19] Structure-activity relationship (SAR) studies showed that this CF3 group increased the potency for inhibiting serotonin uptake by six-fold compared to the non-fluorinated analog.[4] The lipophilicity conferred by the CF3 group enhances the molecule's ability to cross the blood-brain barrier, which is essential for a centrally-acting drug.[5] Furthermore, the CF3 group contributes to the metabolic stability of the molecule, ensuring a longer duration of action.[8]

Case Study 3: Sitagliptin (Januvia®)

Sitagliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes.[20][21][22][23] Its structure includes a trifluoromethyl group attached to a triazolopiperazine ring system.

• Role of the CF3 Group: The trifluoromethyl group in sitagliptin plays a critical role in its high-affinity binding to the DPP-4 enzyme. It occupies a specific hydrophobic pocket (the S1 pocket) of the enzyme's active site. This interaction is a key component of the drug's potent and selective inhibition of DPP-4, which leads to increased levels of incretin hormones and improved glycemic control.

Experimental Validation: In Vitro Liver Microsomal Stability Assay

A cornerstone of early drug discovery is the assessment of a compound's metabolic fate. The in vitro liver microsomal stability assay is a robust and essential tool for this purpose, allowing scientists to quantify the improvements conferred by modifications like the introduction of a CF3 group.[9][10]

Protocol: Self-Validating Microsomal Stability Assay

Objective: To determine the rate of disappearance (metabolic clearance) of a test compound upon incubation with liver microsomes, which are rich in drug-metabolizing enzymes like CYPs.[9]

Methodology:

• Preparation of Reagents:

  • Test Compound Stock: Prepare a 10 mM stock solution of the test compound (and its non-trifluoromethylated analog for comparison) in DMSO.

  • Microsome Suspension: Thaw pooled liver microsomes (e.g., human, rat) on ice and dilute to a final protein concentration of 1 mg/mL in 0.1 M potassium phosphate buffer (pH 7.4).

  • NADPH Regenerating System (Cofactor): Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in buffer. This system continuously regenerates the NADPH required by CYP enzymes.

  • Controls: Prepare stock solutions for a high-clearance control (e.g., Verapamil) and a low-clearance control (e.g., Warfarin).

• Incubation:

  • Pre-warm the microsome suspension and test compound dilutions to 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system. The final incubation volume is typically 200 µL with a final test compound concentration of 1 µM.

  • At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (for LC-MS/MS analysis).

• Sample Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear regression line gives the rate constant of elimination (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

  • Calculate intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) x (incubation volume / mg microsomal protein) .

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• 20. Efficacy and safety of sitagliptin treatment in older adults with moderately controlled type 2 diabetes: the STREAM study - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 23. researchgate.net [researchgate.net]

3,5-Bis(trifluoromethyl)benzohydrazide safety and handling

An In-depth Technical Guide to the Safe Handling of 3,5-Bis(trifluoromethyl)benzohydrazide

This guide provides a comprehensive overview of the safety and handling protocols for 3,5-Bis(trifluoromethyl)benzohydrazide (CAS No. 26107-82-4). It is intended for researchers, scientists, and drug development professionals who may handle this compound in a laboratory setting. The information herein is synthesized from authoritative safety data sheets and chemical databases to ensure accuracy and promote a culture of safety.

Section 1: Compound Identification and Key Properties

3,5-Bis(trifluoromethyl)benzohydrazide is a fluorinated organic compound often utilized in medicinal chemistry and as a building block in the synthesis of more complex molecules. A clear understanding of its physical and chemical properties is the foundation of safe laboratory practice.

Property	Value	Source
IUPAC Name	3,5-bis(trifluoromethyl)benzohydrazide	[1]
Synonyms	3,5-Bis(trifluoromethyl)benzhydrazide, 3,5-di(Trifluoromethyl)benzhydrazide	[1][2][3]
CAS Number	26107-82-4	[1][4][5]
Molecular Formula	C₉H₆F₆N₂O	[1][3][4]
Molecular Weight	272.15 g/mol	[1][5]
Appearance	White to pale brown crystalline powder or solid	[4][6]
Melting Point	132 - 134 °C	[5]

Section 2: Hazard Identification and Toxicological Profile

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 3,5-Bis(trifluoromethyl)benzohydrazide presents several hazards that necessitate careful handling.[1][4] The primary classifications are summarized below.

GHS Hazard Statements:

• H315: Causes skin irritation. This indicates that direct contact with the solid or its solutions can lead to inflammation, redness, or discomfort.[1][4]

• H319: Causes serious eye irritation. Contact with the eyes can cause significant, potentially damaging, irritation.[1][4]

• H335: May cause respiratory irritation. Inhalation of the dust can irritate the respiratory tract, leading to coughing and discomfort.[1][4]

Some aggregated data from ECHA notifications also includes acute toxicity warnings (H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled), although this is reported by a smaller percentage of notifiers.[1] Given this potential for higher toxicity, a conservative approach assuming the compound is toxic via all routes of exposure is prudent until more definitive data is available.

Signal Word: Warning [4] (Note: "Danger" may apply if the acute toxicity hazard is confirmed).[1]

Hazard Pictograms:

Section 3: Risk Assessment and Control Workflow

Before handling 3,5-Bis(trifluoromethyl)benzohydrazide, a systematic risk assessment is mandatory. The goal is not merely to follow a protocol but to understand and mitigate the specific risks associated with the planned experiment. This involves a continuous cycle of evaluation and control implementation.

Caption: Risk assessment is a cyclical process of identifying, mitigating, and reviewing hazards.

Section 4: Standard Operating Procedure (SOP) for Safe Handling

This SOP outlines the minimum requirements for handling 3,5-Bis(trifluoromethyl)benzohydrazide.

1. Engineering Controls:

• Primary Control: All manipulations of the solid compound (e.g., weighing, transferring, preparing solutions) must be conducted in a certified chemical fume hood to prevent inhalation of dust.[4][7]

• Secondary Control: An emergency eyewash station and safety shower must be immediately accessible in the work area.[7]

2. Personal Protective Equipment (PPE):

• Hand Protection: Wear nitrile gloves. Inspect gloves for any signs of degradation or puncture before use. Change gloves immediately if contamination occurs.[7][8]

• Eye Protection: Chemical safety goggles are mandatory. A face shield should also be worn when handling larger quantities or when there is a significant risk of splashing.[7]

• Body Protection: A lab coat must be worn and fully fastened. Ensure it is appropriate for chemical handling.

• Respiratory Protection: If work outside of a fume hood is unavoidable (which is strongly discouraged), a NIOSH-approved respirator with an appropriate particulate filter is required.[7]

3. Step-by-Step Handling Protocol:

• Preparation: Cordon off the work area. Ensure the fume hood sash is at the appropriate height. Assemble all necessary equipment and reagents before retrieving the compound.

• Weighing: Tare a suitable container on the balance inside the fume hood. Carefully transfer the desired amount of 3,5-Bis(trifluoromethyl)benzohydrazide using a clean spatula. Avoid creating airborne dust.

• Dissolving: Add the solvent to the solid in the fume hood. If sonication or heating is required, ensure the vessel is appropriately sealed or vented within the hood to prevent vapor release.

• Post-Handling: Tightly close the primary container of the compound.[4] Decontaminate the spatula and work surface with an appropriate solvent and cleaning agent.

• Glove Removal: Remove gloves using the proper technique (without touching the outer surface) and dispose of them in the designated hazardous waste stream.[8]

• Hygiene: Wash hands thoroughly with soap and water after completing the task and before leaving the laboratory.[4][7]

Section 5: Emergency Response Protocols

Rapid and correct response to an exposure or spill is critical.

1. Personnel Exposure:

• If Inhaled: Immediately move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4]

• If on Skin: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation persists.[4]

• If in Eyes: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[4]

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[9]

2. Spill Response: The response to a spill should be methodical to prevent secondary contamination or exposure.

Caption: A logical workflow for responding to a chemical spill.

For a small spill of solid 3,5-Bis(trifluoromethyl)benzohydrazide, carefully sweep up the material, avoiding dust generation, and place it into a sealed container for disposal. For larger spills, evacuate the area and contact your institution's environmental health and safety (EHS) department.

Section 6: Storage and Disposal

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated area.[4]

• Keep away from incompatible materials such as strong oxidizing agents and strong acids.[7]

• The storage area should be clearly marked.

Disposal:

• All waste containing this compound, including empty containers, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous waste.

• Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[4] Do not dispose of down the drain.

Section 7: References

• PubChem. (n.d.). 3,5-Bis(trifluoromethyl)benzohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 3,5-Bis(trifluoromethyl)benzhydrazide (CAS 26107-82-4). Retrieved from [Link]

• Global Substance Registration System. (n.d.). 3,5-BIS(TRIFLUOROMETHYL)BENZOHYDRAZIDE. Retrieved from [Link]

• NIST. (n.d.). 3,5-Bis(trifluoromethyl)benzhydrazide. NIST Chemistry WebBook. Retrieved from [Link]

• Drugfuture. (n.d.). 3,5-BIS(TRIFLUOROMETHYL)BENZOHYDRAZIDE. Retrieved from [Link]

• FF-Chemicals. (2022). Safety Data Sheet: Hydrochloric Acid 6 mol/l. Retrieved from [Link]

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• 2. 3,5-Bis(trifluoromethyl)benzhydrazide (CAS 26107-82-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. 3,5-Bis(trifluoromethyl)benzhydrazide [webbook.nist.gov]
• 4. assets.thermofisher.com [assets.thermofisher.com]
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• 9. whoi.edu [whoi.edu]

An In-depth Technical Guide to 3,5-Bis(trifluoromethyl)benzohydrazide: A Key Building Block for Advanced Pharmaceutical and Agrochemical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the 3,5-Bis(trifluoromethyl)phenyl Moiety

The introduction of fluorine atoms into bioactive molecules is a well-established strategy in medicinal and agrochemical chemistry to modulate a compound's metabolic stability, lipophilicity, binding affinity, and bioavailability. The trifluoromethyl group (CF₃), in particular, is a bioisostere for several functional groups and can significantly enhance the therapeutic potential of a drug candidate. The 3,5-bis(trifluoromethyl)phenyl motif is of particular interest as it offers a chemically stable and highly electronegative scaffold, making it a valuable component in the design of enzyme inhibitors and other targeted therapeutics. 3,5-Bis(trifluoromethyl)benzohydrazide serves as a crucial and versatile starting material for accessing a wide array of complex molecules bearing this privileged structural motif. This guide provides a comprehensive overview of its synthesis, properties, reactivity, and applications, empowering researchers to leverage its full potential in their discovery and development programs.

Chemical Identity and Physicochemical Properties

IUPAC Name: 3,5-bis(trifluoromethyl)benzohydrazide[1]

This section summarizes the key chemical identifiers and physicochemical properties of 3,5-Bis(trifluoromethyl)benzohydrazide, providing a foundational dataset for its use in a research setting.

Identifier	Value	Source
CAS Number	26107-82-4	PubChem[1], NIST[2]
Molecular Formula	C₉H₆F₆N₂O	PubChem[1], NIST[2]
Molecular Weight	272.15 g/mol	PubChem[1]
Canonical SMILES	C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(=O)NN	PubChem[1]
InChI	InChI=1S/C9H6F6N2O/c10-8(11,12)5-1-4(7(18)17-16)2-6(3-5)9(13,14)15/h1-3H,16H2,(H,17,18)	PubChem[1], NIST[2]
InChIKey	GBBRFBSFWKFTMZ-UHFFFAOYSA-N	PubChem[1], NIST[2]
Appearance	White crystalline powder
Melting Point	132-134 °C

Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide

The synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide is a well-established two-step process commencing from commercially available starting materials. The overall synthetic workflow is depicted below.

Caption: Synthetic pathway for 3,5-Bis(trifluoromethyl)benzohydrazide.

Step 1: Synthesis of 3,5-Bis(trifluoromethyl)benzoic Acid

The initial step involves the preparation of the key intermediate, 3,5-bis(trifluoromethyl)benzoic acid, via a Grignard reaction followed by carboxylation.

Experimental Protocol:

• Grignard Reagent Formation: To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.1 eq). Cover the magnesium with anhydrous tetrahydrofuran (THF). A solution of 3,5-bis(trifluoromethyl)bromobenzene (1.0 eq) in anhydrous THF is added dropwise via the dropping funnel to initiate the reaction. Gentle heating may be required to start the Grignard formation. Once initiated, the remaining bromide solution is added at a rate that maintains a gentle reflux. After the addition is complete, the reaction mixture is refluxed for an additional 1-2 hours to ensure complete formation of the Grignard reagent.[3][4]

• Carboxylation: The Grignard reagent solution is cooled in an ice-salt bath. Dry carbon dioxide gas is then bubbled through the solution, or the solution is poured over crushed dry ice with vigorous stirring. The reaction is highly exothermic and the temperature should be maintained below 0 °C.

• Work-up and Isolation: The reaction mixture is quenched by the slow addition of aqueous hydrochloric acid (e.g., 2 M HCl) until the solution is acidic. The aqueous layer is extracted with a suitable organic solvent such as diethyl ether or ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude 3,5-bis(trifluoromethyl)benzoic acid. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate).

Step 2: Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide

The second step involves the conversion of the carboxylic acid to the corresponding hydrazide. This is typically achieved through an ester intermediate.

Experimental Protocol:

• Esterification: 3,5-Bis(trifluoromethyl)benzoic acid (1.0 eq) is dissolved in methanol. A catalytic amount of concentrated sulfuric acid is added, and the mixture is refluxed for several hours until the reaction is complete (monitored by TLC or LC-MS).

• Hydrazinolysis: The reaction mixture is cooled, and the excess methanol is removed under reduced pressure. The resulting crude methyl 3,5-bis(trifluoromethyl)benzoate is dissolved in ethanol. Hydrazine hydrate (excess, e.g., 5-10 eq) is added, and the mixture is refluxed. The progress of the reaction is monitored by TLC or LC-MS.

• Work-up and Isolation: Upon completion, the reaction mixture is cooled, and the solvent is removed in vacuo. The residue is partitioned between water and an organic solvent like ethyl acetate. The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by recrystallization (e.g., from ethanol/water or hexanes/ethyl acetate) to afford 3,5-Bis(trifluoromethyl)benzohydrazide as a white solid.

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic and hydrazide protons.

  • Aromatic Protons: Two signals in the aromatic region (typically δ 7.5-8.5 ppm). One singlet for the proton at the C4 position and another singlet for the two equivalent protons at the C2 and C6 positions.

  • Hydrazide Protons: Two broad singlets corresponding to the -NH and -NH₂ protons. The chemical shift of these protons can be variable and they are D₂O exchangeable.

• ¹³C NMR: The carbon NMR spectrum will be characterized by signals for the aromatic carbons, the trifluoromethyl carbons, and the carbonyl carbon.

  • Aromatic Carbons: Signals for the substituted and unsubstituted aromatic carbons. The carbons attached to the trifluoromethyl groups will appear as quartets due to C-F coupling.

  • Trifluoromethyl Carbons: A quartet in the region of δ 120-130 ppm with a large ¹JCF coupling constant.

  • Carbonyl Carbon: A signal for the carbonyl carbon of the hydrazide group, typically in the range of δ 160-170 ppm.

• IR Spectroscopy: The infrared spectrum will show characteristic absorption bands for the N-H stretching of the hydrazide group (around 3200-3400 cm⁻¹), the C=O stretching of the amide (around 1640-1680 cm⁻¹), and strong C-F stretching bands (around 1100-1300 cm⁻¹).[2]

• Mass Spectrometry: The mass spectrum will show the molecular ion peak (M⁺) at m/z 272, along with characteristic fragmentation patterns.[2]

Reactivity and Synthetic Applications

3,5-Bis(trifluoromethyl)benzohydrazide is a versatile building block, primarily owing to the reactivity of the hydrazide functional group. Its most common application is in the synthesis of hydrazones through condensation reactions with aldehydes and ketones.

Caption: Key reactions of 3,5-Bis(trifluoromethyl)benzohydrazide.

Hydrazone Formation

The condensation of 3,5-bis(trifluoromethyl)benzohydrazide with a wide variety of aldehydes and ketones proceeds readily, often under mild, acid-catalyzed conditions, to yield the corresponding N-acylhydrazones. This reaction is highly efficient and provides a straightforward method for introducing the 3,5-bis(trifluoromethyl)phenyl moiety into diverse molecular scaffolds. These hydrazone derivatives have shown significant potential in medicinal chemistry.[5]

General Experimental Protocol for Hydrazone Synthesis:

• To a solution of 3,5-bis(trifluoromethyl)benzohydrazide (1.0 eq) in a suitable solvent such as ethanol or methanol, add the corresponding aldehyde or ketone (1.0-1.2 eq).

• A catalytic amount of a protic acid (e.g., a few drops of glacial acetic acid or hydrochloric acid) is added to the reaction mixture.

• The mixture is stirred at room temperature or heated to reflux for a period ranging from a few hours to overnight, with the reaction progress monitored by TLC.

• Upon completion, the reaction mixture is cooled, and the precipitated product is collected by filtration. If no precipitate forms, the solvent is removed under reduced pressure, and the residue is purified by recrystallization or column chromatography.

Applications in Medicinal Chemistry and Drug Discovery

Derivatives of 3,5-bis(trifluoromethyl)benzohydrazide, particularly the hydrazones, have been investigated for a range of biological activities. The presence of the two trifluoromethyl groups often enhances the lipophilicity and metabolic stability of the resulting compounds, making them attractive for drug development.

• Antimicrobial Agents: Hydrazones derived from substituted benzohydrazides are known to possess significant antibacterial and antifungal properties. The 3,5-bis(trifluoromethyl)phenyl scaffold can contribute to enhanced activity against various pathogens, including drug-resistant strains.

• Enzyme Inhibitors: The structural features of this scaffold make it a valuable component in the design of enzyme inhibitors. For example, hydrazone derivatives have been explored as inhibitors of cholinesterases, which are relevant targets in the treatment of Alzheimer's disease.[6]

• Anticancer Agents: The unique electronic properties of the 3,5-bis(trifluoromethyl)phenyl group can facilitate interactions with biological targets, leading to the development of novel anticancer agents.

• Agrochemicals: The principles of drug design in pharmaceuticals are often transferable to the development of new pesticides and herbicides. The enhanced stability and biological activity conferred by the trifluoromethyl groups make this scaffold of interest for agrochemical research.

Safety and Handling

3,5-Bis(trifluoromethyl)benzohydrazide should be handled with appropriate safety precautions in a laboratory setting.

• Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335). Some data suggests it may be toxic if swallowed, in contact with skin, or if inhaled.[1]

• Precautionary Statements:

  • Wear protective gloves, protective clothing, eye protection, and face protection.

  • Use only outdoors or in a well-ventilated area.

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.

  • Wash skin thoroughly after handling.

• First Aid:

  • If on skin: Wash with plenty of soap and water.

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • If inhaled: Remove person to fresh air and keep comfortable for breathing.

  • If swallowed: Call a poison center or doctor if you feel unwell.

• Storage: Store in a well-ventilated place. Keep container tightly closed.

Conclusion

3,5-Bis(trifluoromethyl)benzohydrazide is a high-value chemical intermediate that provides a direct and efficient route to incorporating the synthetically important 3,5-bis(trifluoromethyl)phenyl moiety into a wide range of molecules. Its straightforward synthesis, well-defined reactivity, and the demonstrated biological potential of its derivatives make it an indispensable tool for researchers in medicinal chemistry, drug discovery, and materials science. This guide has provided the core technical information necessary for its effective utilization in research and development, from its fundamental properties to its practical applications.

References

• Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 100265, 3,5-Bis(trifluoromethyl)benzohydrazide. Retrieved from [Link]

• Google Patents. (n.d.). Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid.

• Global Substance Registration System. (n.d.). 3,5-BIS(TRIFLUOROMETHYL)BENZOHYDRAZIDE. Retrieved from [Link]

• NIST. (n.d.). 3,5-Bis(trifluoromethyl)benzhydrazide. In NIST Chemistry WebBook. Retrieved from [Link]

• Krátký, M., et al. (2017). Synthesis and biological evolution of hydrazones derived from 4-(trifluoromethyl)benzohydrazide. Bioorganic & Medicinal Chemistry Letters, 27(23), 5152-5156.

• Sryahwa Publications. (n.d.). Synthesis of Some Bis-Hydrazones Derived from Benzilic Acid Hydrazide and Study Antibacterial Activity. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). FIGURE 8. 1 H-and 13 C-NMR Spectra of benzohydrazine derivatives. Retrieved from [Link]

• Krátký, M., et al. (n.d.). Hydrazones of 4-(Trifluoromethyl)benzohydrazide as New Inhibitors of Acetyl- and Butyrylcholinesterase. PMC. Retrieved from [Link]

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An In-Depth Technical Guide to 3,5-Bis(trifluoromethyl)benzohydrazide: Properties, Synthesis, and Applications

Introduction

3,5-Bis(trifluoromethyl)benzohydrazide is a fluorinated organic compound distinguished by a central benzene ring symmetrically substituted with two highly electronegative trifluoromethyl (CF₃) groups and a hydrazide functional group (-CONHNH₂). The unique electronic properties conferred by the CF₃ groups, combined with the reactive and versatile nature of the hydrazide moiety, make this molecule a valuable building block for professionals in drug discovery, medicinal chemistry, and materials science. The trifluoromethyl groups significantly impact molecular properties such as lipophilicity, metabolic stability, and binding affinity, making them a sought-after motif in the design of modern pharmaceuticals.[1]

This guide provides a comprehensive technical overview of 3,5-bis(trifluoromethyl)benzohydrazide, covering its core physicochemical properties, detailed synthesis protocols, and key applications, with a focus on the scientific rationale behind its use and preparation.

Physicochemical Properties and Molecular Weight

The foundational characteristics of a compound dictate its behavior and potential applications. 3,5-Bis(trifluoromethyl)benzohydrazide is a white to pale brown crystalline solid at room temperature.[2] Its key properties are summarized below.

Property	Value	Source(s)
Molecular Formula	C₉H₆F₆N₂O	[3][4][5]
Molecular Weight	272.15 g/mol (average) 272.1472 g/mol (monoisotopic)	[3][5][6][7] [4]
CAS Number	26107-82-4	[3][4][6]
IUPAC Name	3,5-bis(trifluoromethyl)benzohydrazide	[3][6]
Melting Point	128-138 °C	[2][3]
Physical State	Solid / Crystalline Powder	[2][3]
Synonyms	3,5-Bis(trifluoromethyl)benzhydrazide, 3,5-Bis(trifluoromethyl)benzoylhydrazine, Benzoic acid, 3,5-bis(trifluoromethyl)-, hydrazide	[4][6][7]

Molecular Weight Determination

The molecular weight is a critical parameter derived from the compound's molecular formula, C₉H₆F₆N₂O. The calculation is based on the atomic weights of its constituent elements:

• Carbon (C): 9 atoms × 12.011 u = 108.099 u

• Hydrogen (H): 6 atoms × 1.008 u = 6.048 u

• Fluorine (F): 6 atoms × 18.998 u = 113.988 u

• Nitrogen (N): 2 atoms × 14.007 u = 28.014 u

• Oxygen (O): 1 atom × 15.999 u = 15.999 u

Total Molecular Weight = 108.099 + 6.048 + 113.988 + 28.014 + 15.999 = 272.148 g/mol

This calculated value aligns with the experimentally cited values.[4][5][7]

Synthesis Methodology

The synthesis of 3,5-bis(trifluoromethyl)benzohydrazide is typically achieved through a two-stage process. First, the corresponding carboxylic acid precursor is synthesized, which is then converted to the final hydrazide product. This approach ensures high yields and purity.

Part A: Synthesis of 3,5-Bis(trifluoromethyl)benzoic Acid

The most robust method for preparing the carboxylic acid precursor is through the carboxylation of a Grignard reagent, a classic organometallic reaction.[8]

Causality: This pathway is chosen because the direct formation of a C-C bond by introducing CO₂ to the highly nucleophilic Grignard carbon is an efficient and well-established method for creating carboxylic acids from aryl halides. The use of an inert atmosphere is critical to prevent the Grignard reagent from reacting with atmospheric oxygen or moisture, which would quench the reaction and reduce the yield.

Caption: Workflow for the synthesis of the carboxylic acid precursor.

Experimental Protocol:

• Apparatus Setup: A three-neck round-bottom flask is equipped with a reflux condenser, an addition funnel, and a nitrogen inlet. The entire apparatus must be flame-dried under vacuum and cooled under a nitrogen atmosphere to ensure anhydrous conditions.

• Grignard Reagent Formation: Add magnesium turnings (1.05 eq) and anhydrous tetrahydrofuran (THF) to the flask. Heat the mixture to reflux.[9]

• Dissolve 3,5-bis(trifluoromethyl)bromobenzene (1.0 eq) in anhydrous THF and add it dropwise via the addition funnel to the refluxing magnesium suspension to initiate Grignard formation. Maintain reflux until the magnesium is consumed.

• Carboxylation: Cool the resulting Grignard solution to below 0°C in an ice-salt bath. Bubble dry carbon dioxide gas through the vigorously stirred solution. The reaction is exothermic; maintain the temperature below 0°C for optimal yield.[8]

• Work-up and Isolation: Once the reaction is complete, slowly quench it by adding aqueous HCl (e.g., 2N HCl) with cooling.[9] This protonates the magnesium carboxylate salt.

• Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with an appropriate solvent (e.g., toluene or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude 3,5-bis(trifluoromethyl)benzoic acid can be purified by crystallization from a suitable solvent system (e.g., toluene/heptane) to yield a white crystalline solid.[9]

Part B: Conversion to 3,5-Bis(trifluoromethyl)benzohydrazide

The final step involves the conversion of the carboxylic acid to the hydrazide. A common and effective method is to first convert the acid to a more reactive acyl chloride, followed by reaction with hydrazine.

Causality: The direct reaction of a carboxylic acid with hydrazine is slow and requires high temperatures. Converting the acid to an acyl chloride using a reagent like thionyl chloride (SOCl₂) creates a highly electrophilic carbonyl carbon, which reacts rapidly and efficiently with the nucleophilic hydrazine at much lower temperatures, leading to a cleaner reaction and higher yield.

Caption: Workflow for the conversion of the acid to the final hydrazide.

Experimental Protocol:

• Acyl Chloride Formation: To a solution of 3,5-bis(trifluoromethyl)benzoic acid (1.0 eq) in a dry, inert solvent (e.g., dichloromethane) containing a catalytic amount of dimethylformamide (DMF), add thionyl chloride (1.2 eq) dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours or until gas evolution ceases. The progress can be monitored by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid).

• Remove the excess thionyl chloride and solvent under reduced pressure to obtain the crude acyl chloride, which is typically used immediately in the next step.

• Hydrazinolysis: Dissolve the crude acyl chloride in a fresh portion of an inert solvent like THF.

• In a separate flask, prepare a solution of hydrazine hydrate (1.5-2.0 eq) and a non-nucleophilic base (e.g., triethylamine, 2.0 eq) in THF, and cool it to 0°C.

• Add the acyl chloride solution dropwise to the hydrazine solution with vigorous stirring, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours.

• Work-up and Purification: Quench the reaction with water and extract the product with ethyl acetate. Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The resulting crude solid can be purified by recrystallization (e.g., from ethanol/water) to yield pure 3,5-bis(trifluoromethyl)benzohydrazide.

Key Applications in Research and Development

The unique structure of 3,5-bis(trifluoromethyl)benzohydrazide makes it a versatile intermediate in several high-value research areas.

Intermediate in Pharmaceutical Synthesis

The precursor, 3,5-bis(trifluoromethyl)benzoic acid, is a documented intermediate in the synthesis of compounds with significant pharmacological activity.[8] Notably, it is used in the development of substance P (neurokinin-1) receptor antagonists, which have therapeutic potential in treating inflammatory diseases, psychiatric disorders, and emesis.[8][9] The hydrazide derivative serves as a key handle for further molecular elaboration to build these complex therapeutic agents.

Scaffold for Bioactive Molecules

The benzohydrazide core is a recognized pharmacophore. Derivatives of benzohydrazide are known to exhibit a wide spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties.[10]

Furthermore, the 3,5-bis(trifluoromethyl)phenyl motif itself is a powerful component for enhancing drug efficacy. This group is specifically incorporated into novel pyrazole derivatives that have shown potent activity as growth inhibitors of drug-resistant bacteria, such as methicillin-resistant S. aureus (MRSA).[11] The strong electron-withdrawing nature and lipophilicity of the two CF₃ groups can enhance cell membrane permeability and improve binding interactions with biological targets.

Building Block for Advanced Materials

Beyond pharmaceuticals, this compound is listed as a component for creating Covalent Organic Frameworks (COFs).[3] COFs are porous crystalline polymers with potential applications in gas storage, catalysis, and sensing. The hydrazide group can undergo condensation reactions with aldehydes to form stable hydrazone linkages, providing a reliable method for constructing these ordered, high-surface-area materials.

Conclusion

3,5-Bis(trifluoromethyl)benzohydrazide is more than a simple organic molecule; it is a highly functionalized and strategic building block for addressing modern challenges in medicine and materials science. Its precise molecular weight of 272.15 g/mol is a result of a structure optimized for stability, reactivity, and biological interaction. A firm grasp of its physicochemical properties and synthesis pathways empowers researchers to leverage its full potential in creating next-generation pharmaceuticals for combating drug resistance and developing novel materials with tailored functions.

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A Technical Guide to the Solubility of 3,5-Bis(trifluoromethyl)benzohydrazide in Organic Solvents

Abstract

This technical guide provides a detailed examination of the solubility characteristics of 3,5-Bis(trifluoromethyl)benzohydrazide, a fluorinated organic compound of significant interest in medicinal chemistry and materials science. We delve into the physicochemical properties that govern its solubility, offering a predictive analysis for its behavior in common polar protic, polar aprotic, and nonpolar organic solvents. This document provides a robust, step-by-step experimental protocol for determining thermodynamic equilibrium solubility via the gold-standard shake-flask method. This guide is intended for researchers, chemists, and formulation scientists who require a deep, practical understanding of this compound's solubility to facilitate drug discovery, process development, and material synthesis.

Introduction: The Significance of 3,5-Bis(trifluoromethyl)benzohydrazide

3,5-Bis(trifluoromethyl)benzohydrazide (CAS No. 26107-82-4) is a unique molecule characterized by a central benzohydrazide core flanked by two highly electronegative trifluoromethyl (CF₃) groups.[1][2] The hydrazide moiety provides a polar, hydrogen-bonding functional group, while the CF₃ groups impart significant changes to the molecule's electronic profile, lipophilicity, and metabolic stability.[3][4] This combination of features makes it a valuable building block in the synthesis of novel pharmaceuticals and advanced materials.[5][6]

Understanding the solubility of this compound is paramount. In drug development, solubility directly impacts bioavailability, formulation possibilities, and the reliability of in-vitro screening results.[7] For process chemists, solubility dictates the choice of solvents for reaction, purification, and crystallization, profoundly affecting yield and purity. This guide provides the foundational knowledge and practical methodology to confidently assess and utilize the solubility properties of 3,5-Bis(trifluoromethyl)benzohydrazide.

Table 1: Key Physicochemical Properties of 3,5-Bis(trifluoromethyl)benzohydrazide

Property	Value	Source(s)
CAS Number	26107-82-4	[1][8]
Molecular Formula	C₉H₆F₆N₂O	[1][2]
Molecular Weight	272.15 g/mol	[1][8]
Melting Point	132 - 138 °C	[8][9]
Appearance	White to pale brown solid	[9]
logP (Octanol/Water)	2.328 (Calculated)	[10]
log₁₀WS (Water Solubility)	-4.03 (Calculated)	[10]

Physicochemical Drivers of Solubility

The solubility of 3,5-Bis(trifluoromethyl)benzohydrazide is a direct consequence of its molecular structure. The principle of "like dissolves like" provides a framework for predicting its behavior.[11][12]

• The Polar Hydrazide Group (-CONHNH₂): This functional group is capable of acting as both a hydrogen bond donor (via the N-H protons) and a hydrogen bond acceptor (via the carbonyl oxygen and nitrogen lone pairs). This polarity suggests favorable interactions with polar solvents, particularly those that can participate in hydrogen bonding (e.g., alcohols, water).

• The Aromatic Ring: The benzene core is inherently nonpolar and contributes to the molecule's lipophilicity through van der Waals interactions.

• The Trifluoromethyl (CF₃) Groups: The two CF₃ groups are powerful electron-withdrawing substituents that significantly increase the molecule's lipophilicity.[3][5] This property enhances solubility in less polar or nonpolar environments.[5] The incorporation of CF₃ groups is a common strategy in drug design to improve membrane permeability and metabolic stability.[3][13][14] The steric bulk of these groups can also influence crystal packing and, consequently, the energy required to dissolve the solid.[5]

The interplay between the polar hydrazide "head" and the lipophilic, bis-trifluoromethylated phenyl "tail" results in a complex solubility profile, requiring careful solvent selection.

Caption: Physicochemical drivers of solubility for the target molecule.

Solubility Profile and Predictive Analysis

While comprehensive experimental solubility data for 3,5-Bis(trifluoromethyl)benzohydrazide across a wide range of organic solvents is not extensively published, a robust predictive analysis can be made based on its structure and data from analogous compounds. The related compound, 3,5-bis(trifluoromethyl)benzoic acid, shows good solubility (>10 mg/mL) in polar solvents like DMSO and methanol.[15] We can extrapolate that the benzohydrazide derivative will exhibit similar behavior.

Table 2: Predicted Solubility Profile of 3,5-Bis(trifluoromethyl)benzohydrazide

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	The hydrazide group can form strong hydrogen bonds with the solvent's hydroxyl groups.
Polar Aprotic	DMSO, DMF, Acetonitrile	High to Moderate	Strong dipole-dipole interactions with the polar hydrazide group. Acetonitrile may be slightly less effective than DMSO or DMF.
Halogenated	Dichloromethane (DCM), Chloroform	Moderate to Low	The lipophilic CF₃ groups and aromatic ring will interact favorably, but the solvent cannot hydrogen bond with the hydrazide.
Ethers	Tetrahydrofuran (THF), Diethyl Ether	Low	Moderate polarity may allow for some interaction, but lack of hydrogen bonding limits solubility.
Aromatic	Toluene	Low	Favorable interactions with the aromatic core and CF₃ groups, but insufficient to overcome the polarity of the hydrazide.
Nonpolar	Hexane, Heptane	Insoluble	The highly polar hydrazide group prevents dissolution in nonpolar aliphatic solvents.

Gold-Standard Protocol: Thermodynamic Solubility Determination

To obtain definitive, high-quality solubility data, the Shake-Flask Method is the universally recognized gold standard.[16][17] It is designed to ensure that a true thermodynamic equilibrium is reached between the undissolved solid and the saturated solution.

Required Materials & Equipment

• 3,5-Bis(trifluoromethyl)benzohydrazide (solid)

• Selected organic solvent(s) of interest

• Analytical balance (±0.1 mg)

• Glass vials with PTFE-lined screw caps

• Temperature-controlled orbital shaker or rotator

• Centrifuge

• Syringe filters (0.22 or 0.45 µm, chemically compatible, e.g., PTFE)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis Spectrophotometer)

Step-by-Step Experimental Workflow

• Preparation: Add an excess amount of solid 3,5-Bis(trifluoromethyl)benzohydrazide to a glass vial. An amount sufficient to ensure solid remains at the end of the experiment is crucial. For example, add ~10-20 mg of solid to 2 mL of the chosen solvent.[16] Prepare each solvent in duplicate or triplicate for statistical validity.

• Equilibration: Tightly cap the vials and place them in a temperature-controlled shaker (e.g., at 25 °C). Agitate the samples for a minimum of 24 hours to ensure equilibrium is reached.[18] Longer times (48-72 hours) may be necessary for certain solvent/solute systems.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature for at least 1-2 hours to allow for sedimentation of the excess solid.[16] Carefully aspirate a portion of the supernatant. To ensure all particulate matter is removed, two methods are recommended:

  • Filtration: Filter the supernatant through a chemically-resistant syringe filter (e.g., 0.22 µm PTFE) into a clean vial. Discard the first portion of the filtrate to avoid any adsorption effects from the filter material.

  • Centrifugation: Centrifuge the vials at high speed (e.g., 10,000 rpm for 10 minutes). Carefully collect the supernatant, ensuring the solid pellet is not disturbed.

• Sample Dilution: Accurately dilute a known volume of the clear, saturated filtrate with fresh solvent to bring the concentration within the linear range of the analytical instrument. A precise dilution factor is critical for the final calculation.

• Quantification: Analyze the diluted sample using a pre-validated analytical method (e.g., HPLC-UV). Determine the concentration by comparing the instrument response to a calibration curve prepared from known standards of 3,5-Bis(trifluoromethyl)benzohydrazide.

• Calculation: Calculate the solubility using the following formula:

  • Solubility (mg/mL) = (Concentration from Calibration Curve in mg/mL) × (Dilution Factor)

Caption: Workflow for the Shake-Flask Thermodynamic Solubility Assay.

Factors for Accurate Measurement & Troubleshooting

Achieving reliable solubility data requires careful control of experimental variables.

• Temperature: Solubility is temperature-dependent. All steps, especially equilibration and phase separation, must be performed at a constant, recorded temperature.

• Equilibration Time: Insufficient agitation time is a common source of error, leading to an underestimation of solubility. Verifying that solubility does not increase between two time points (e.g., 24 and 48 hours) confirms that equilibrium has been reached.[18]

• Purity of Compound: Impurities can significantly alter solubility measurements. Use of a well-characterized, high-purity solid is essential.

• Solid State Form (Polymorphism): Different crystalline forms (polymorphs) or an amorphous state of the same compound can have different solubilities. The most stable crystalline form will have the lowest solubility. It is important to characterize the solid form used.

Conclusion

3,5-Bis(trifluoromethyl)benzohydrazide possesses a complex solubility profile governed by the competing effects of its polar hydrazide group and its lipophilic bis-trifluoromethylated aromatic core. While it is predicted to be highly soluble in polar solvents like methanol and DMSO, its solubility is expected to decrease significantly in less polar and nonpolar media. For applications demanding precision, experimental determination is non-negotiable. The shake-flask method detailed herein provides a reliable and robust pathway to generate high-quality, thermodynamically-relevant solubility data, empowering researchers to make informed decisions in synthesis, formulation, and drug development.

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A Comprehensive Technical Guide to 3,5-Bis(trifluoromethyl)benzohydrazide for Researchers and Drug Development Professionals

Introduction: The Significance of the 3,5-Bis(trifluoromethyl)phenyl Moiety in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms into molecular scaffolds has become a cornerstone of rational drug design. The unique properties of fluorine, such as its high electronegativity, small size, and ability to form strong carbon-fluorine bonds, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Among the various fluorinated motifs, the 3,5-bis(trifluoromethyl)phenyl group stands out as a critical building block, particularly in the development of neurokinin-1 (NK1) receptor antagonists. This guide provides an in-depth technical overview of 3,5-Bis(trifluoromethyl)benzohydrazide, a key intermediate for introducing this valuable pharmacophore.

3,5-Bis(trifluoromethyl)benzohydrazide (CAS No. 26107-82-4) is a white crystalline solid with a molecular weight of 272.15 g/mol .[1][2] Its structure, featuring a hydrazide functional group attached to the robust 3,5-bis(trifluoromethyl)phenyl core, makes it a versatile reagent for synthesizing a wide array of complex molecules. This guide will delve into the commercial availability of this compound, its synthesis and potential impurities, quality control and analytical methodologies, and its pivotal role in the synthesis of groundbreaking pharmaceuticals.

Commercial Availability and Supplier Evaluation

For researchers and drug development professionals, sourcing high-quality starting materials is paramount to the success of any synthetic endeavor. 3,5-Bis(trifluoromethyl)benzohydrazide is available from a range of chemical suppliers. When selecting a vendor, it is crucial to consider not only the price but also the purity, available quantities, and the comprehensiveness of the accompanying documentation, such as the Certificate of Analysis (CoA) and Safety Data Sheet (SDS).

Below is a comparative table of prominent commercial suppliers of 3,5-Bis(trifluoromethyl)benzohydrazide:

Supplier	Product Number(s)	Purity Specification	Available Quantities	Additional Notes
Thermo Scientific (Alfa Aesar)	A13492	97%	1 g, 5 g, 25 g	Provides a detailed specification sheet online.[3][4]
Fluorochem	F006010	97%	Inquire for quantities	Product data sheet available online.[1]
ChemScene	CS-0086383	>98% (by HPLC)	500 mg, 1 g, 5 g	Offers custom synthesis and bulk quantities.[5]
ChemUniverse	-	Inquire	Custom synthesis	Provides a quote request form for specific purity and quantity needs.[6]

It is imperative to obtain a lot-specific Certificate of Analysis (CoA) from the supplier before purchase. A typical CoA for 3,5-Bis(trifluoromethyl)benzohydrazide should include the appearance, melting point, and purity as determined by a reliable analytical method, often non-aqueous acid-base titration or HPLC.[7] For example, a CoA from one supplier specifies a melting point of 132-134°C and a purity of 97%.[8]

Synthesis and Potential Impurity Profile

A thorough understanding of the synthetic route to 3,5-Bis(trifluoromethyl)benzohydrazide is essential for anticipating potential impurities that could impact downstream reactions and the purity of the final active pharmaceutical ingredient (API). The synthesis typically originates from 3,5-bis(trifluoromethyl)bromobenzene.

A common synthetic pathway involves a two-step process:

• Formation of 3,5-Bis(trifluoromethyl)benzoic Acid: The synthesis begins with the Grignard carboxylation of 3,5-bis(trifluoromethyl)bromobenzene.[9][10] This involves reacting the aryl bromide with magnesium in an ethereal solvent, such as tetrahydrofuran (THF), to form the Grignard reagent. This is followed by quenching with carbon dioxide (dry ice) and subsequent acidic workup to yield 3,5-bis(trifluoromethyl)benzoic acid.[11]

• Conversion to 3,5-Bis(trifluoromethyl)benzohydrazide: The resulting benzoic acid is then converted to the benzohydrazide. A standard laboratory procedure for this transformation involves the reaction of the corresponding methyl ester with hydrazine hydrate in a suitable solvent like ethanol under reflux.[12] Alternatively, the benzoic acid can be converted to its acyl chloride using a chlorinating agent like thionyl chloride or oxalyl chloride, followed by reaction with hydrazine.[13]

Figure 1: A common synthetic pathway to 3,5-Bis(trifluoromethyl)benzohydrazide.

Potential Impurities:

Based on this synthetic route, several process-related impurities could be present in the final product:

• Unreacted Starting Materials: Residual 3,5-bis(trifluoromethyl)benzoic acid or its methyl ester.

• By-products from Grignard Reaction: Biphenyl impurities formed from the coupling of the Grignard reagent.

• Over-acylation Products: Diacyl hydrazines formed from the reaction of two molecules of the acyl chloride or ester with one molecule of hydrazine.

• Residual Solvents: THF, ethanol, or other solvents used in the synthesis and purification.

The presence of these impurities can be monitored and controlled through rigorous in-process controls and final product testing using the analytical methods described below.

Quality Control and Analytical Methodologies

To ensure the identity, purity, and quality of 3,5-Bis(trifluoromethyl)benzohydrazide, a panel of analytical techniques should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for structural elucidation and purity assessment.

• ¹H NMR: The proton NMR spectrum of 3,5-Bis(trifluoromethyl)benzohydrazide is expected to show distinct signals for the aromatic protons and the hydrazide protons. The aromatic region should display a singlet for the proton at the 4-position and a singlet for the two equivalent protons at the 2- and 6-positions. The chemical shifts of these protons in a deuterated solvent like DMSO-d6 can be predicted based on the electronic environment.[2] The labile protons of the hydrazide group will also be present, and their chemical shift can vary depending on the solvent and concentration.

• ¹³C NMR: The carbon-13 NMR spectrum will show characteristic signals for the carbonyl carbon, the aromatic carbons, and the carbons of the trifluoromethyl groups. The carbons attached to the trifluoromethyl groups will exhibit splitting due to C-F coupling.[14]

• ¹⁹F NMR: Fluorine-19 NMR is particularly useful for confirming the presence and integrity of the trifluoromethyl groups. A single sharp resonance is expected for the six equivalent fluorine atoms.

Chromatographic Techniques

• High-Performance Liquid Chromatography (HPLC): HPLC is the workhorse for purity determination and impurity profiling. A reversed-phase HPLC method using a C18 column with a mobile phase gradient of water and acetonitrile (both potentially containing a modifier like trifluoroacetic acid or formic acid) is a common starting point for the analysis of aromatic compounds. Detection is typically performed using a UV detector at a wavelength where the analyte has significant absorbance.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to identify and quantify volatile impurities, including residual solvents. The mass spectrum of 3,5-Bis(trifluoromethyl)benzohydrazide will show a molecular ion peak (M+) at m/z 272, along with characteristic fragmentation patterns.[2]

Other Analytical Techniques

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the N-H stretching of the hydrazide group (around 3300 cm⁻¹), the C=O stretching of the amide (around 1650 cm⁻¹), and the C-F stretching of the trifluoromethyl groups (in the region of 1100-1300 cm⁻¹).[2]

• Melting Point: The melting point is a useful indicator of purity. A sharp melting point range, consistent with the literature value (e.g., 132-134°C), suggests a high-purity compound.[8]

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• 10. US6489507B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid - Google Patents [patents.google.com]
• 11. The specific synthesis method of 3,5-bis(trifluoromethyl)benzoic acid_Chemicalbook [chemicalbook.com]
• 12. bipm.org [bipm.org]
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• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Hydrazone Derivatives from 3,5-Bis(trifluoromethyl)benzohydrazide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Trifluoromethylated Hydrazones in Medicinal Chemistry

The hydrazone scaffold (–CO–NH–N=C–) is a privileged structural motif in medicinal chemistry, renowned for its broad spectrum of biological activities.[1][2] When combined with the 3,5-bis(trifluoromethyl)phenyl moiety, the resulting derivatives often exhibit enhanced potency and favorable pharmacokinetic properties. The trifluoromethyl (CF3) group is a key bioisostere, known to improve metabolic stability, lipophilicity, and binding affinity of drug candidates.[3][4] Consequently, hydrazones derived from 3,5-bis(trifluoromethyl)benzohydrazide are of significant interest in the development of novel therapeutic agents, with demonstrated potential as antimicrobial, anticonvulsant, anti-inflammatory, and anticancer agents.[1][5][6][7]

This guide provides a comprehensive overview of the synthesis of these valuable compounds, detailing the underlying chemical principles, offering step-by-step protocols, and presenting troubleshooting strategies to empower researchers in their drug discovery endeavors.

Core Principles: The Chemistry of Hydrazone Formation

The synthesis of hydrazones from 3,5-bis(trifluoromethyl)benzohydrazide is typically achieved through a condensation reaction with a suitable aldehyde or ketone. This reaction is a classic example of nucleophilic addition-elimination at the carbonyl carbon.

Mechanism: The reaction is generally acid-catalyzed. The acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon. The nucleophilic nitrogen of the hydrazide then attacks the carbonyl carbon, forming a tetrahedral intermediate. Subsequent dehydration leads to the formation of the stable C=N double bond characteristic of hydrazones.

While traditionally conducted in solvents like methanol or ethanol with catalytic amounts of acids such as acetic or sulfuric acid, greener and more efficient methods are emerging.[8][9] These include solvent-free reactions and high hydrostatic pressure-assisted synthesis, which can offer higher yields and simpler product isolation.[10]

Experimental Workflow: A Generalized Protocol

The following protocol outlines a standard solution-phase synthesis of a hydrazone derivative from 3,5-bis(trifluoromethyl)benzohydrazide and a representative aldehyde.

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• 1. A review exploring biological activities of hydrazones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A review exploring biological activities of hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Anticancer and Antiphytopathogenic Activity of Fluorinated Isatins and Their Water-Soluble Hydrazone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anticancer active trifluoromethylated fused triazinones are safe for early-life stages of zebrafish (Danio rerio) and reveal a proapoptotic action - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor [mdpi.com]
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The Strategic Role of 3,5-Bis(trifluoromethyl)benzohydrazide in Modern Drug Discovery: A Guide for Researchers

In the landscape of contemporary medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of rational drug design. The unique physicochemical properties imparted by fluorine can profoundly influence a compound's metabolic stability, lipophilicity, and binding affinity to its biological target. Among the plethora of fluorine-containing building blocks, 3,5-bis(trifluoromethyl)benzohydrazide has emerged as a particularly valuable precursor, offering a unique combination of features that can be exploited to generate novel therapeutic agents with enhanced pharmacological profiles.

This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the applications and protocols associated with 3,5-bis(trifluoromethyl)benzohydrazide. We will delve into the rationale behind its use, detailed synthetic methodologies, and specific examples of its application in the discovery of new drug candidates.

The Power of the 3,5-Bis(trifluoromethyl)phenyl Moiety: A Strategic Advantage

The 3,5-bis(trifluoromethyl)phenyl group is more than just a fluorinated aromatic ring; its specific substitution pattern offers several distinct advantages in drug design:

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the trifluoromethyl (CF₃) groups highly resistant to oxidative metabolism by cytochrome P450 enzymes. The presence of two CF₃ groups on the phenyl ring further deactivates it towards metabolic degradation, leading to an increased in vivo half-life of the drug candidate.

• Increased Lipophilicity: The CF₃ group is highly lipophilic, which can significantly enhance a molecule's ability to cross cellular membranes and the blood-brain barrier. This property is particularly advantageous for developing drugs targeting the central nervous system or intracellular proteins.

• Modulation of Acidity and Basicity: The strong electron-withdrawing nature of the two CF₃ groups can significantly influence the pKa of nearby functional groups, which can be critical for optimizing drug-receptor interactions and pharmacokinetic properties.

• Unique Binding Interactions: The fluorine atoms in the CF₃ groups can participate in non-covalent interactions, such as halogen bonding and dipole-dipole interactions, with biological targets, potentially leading to increased binding affinity and selectivity.

The hydrazide functional group (-CONHNH₂) provides a versatile handle for further chemical modifications, most commonly through the formation of hydrazones. This reactivity allows for the facile introduction of diverse chemical functionalities, enabling the exploration of a broad chemical space in the search for new bioactive compounds.

Synthesis of the Precursor: 3,5-Bis(trifluoromethyl)benzohydrazide

The journey to utilizing this valuable precursor begins with its synthesis. A common and effective route starts from the commercially available 3,5-bis(trifluoromethyl)benzoic acid.

Protocol 1: Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide

This two-step protocol involves the initial conversion of the carboxylic acid to its methyl ester, followed by hydrazinolysis.

Step 1: Esterification of 3,5-Bis(trifluoromethyl)benzoic Acid

• Materials: 3,5-bis(trifluoromethyl)benzoic acid, Methanol (anhydrous), Sulfuric acid (concentrated).

• Procedure:

  • To a solution of 3,5-bis(trifluoromethyl)benzoic acid (1.0 eq) in anhydrous methanol (10-20 volumes), add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

  • Heat the reaction mixture at reflux for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and remove the methanol under reduced pressure.

  • Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the remaining acid.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield methyl 3,5-bis(trifluoromethyl)benzoate.

Step 2: Hydrazinolysis of Methyl 3,5-Bis(trifluoromethyl)benzoate

• Materials: Methyl 3,5-bis(trifluoromethyl)benzoate, Hydrazine hydrate, Ethanol.

• Procedure:

  • Dissolve the methyl 3,5-bis(trifluoromethyl)benzoate (1.0 eq) in ethanol (10 volumes).

  • Add hydrazine hydrate (3-5 eq) dropwise to the solution at room temperature.

  • Heat the reaction mixture at reflux for 6-8 hours, monitoring by TLC.

  • After completion, cool the reaction mixture in an ice bath to induce precipitation of the product.

  • Collect the solid by filtration, wash with cold ethanol, and dry under vacuum to obtain 3,5-bis(trifluoromethyl)benzohydrazide as a white solid.

Application in Drug Discovery: Synthesis of Bioactive Hydrazones

The primary application of 3,5-bis(trifluoromethyl)benzohydrazide in drug discovery is as a scaffold for the synthesis of a wide array of N-acylhydrazones. These compounds have demonstrated a broad spectrum of biological activities.

Application Note 1: Development of Novel Antioxidant and Anticholinesterase Agents

Rationale: Oxidative stress and cholinergic dysfunction are implicated in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease. Compounds that possess both antioxidant and cholinesterase inhibitory activities are therefore of significant therapeutic interest. The 3,5-bis(trifluoromethyl)phenyl moiety can enhance blood-brain barrier penetration, while the hydrazone linkage allows for the introduction of various phenolic groups known for their antioxidant properties.

Protocol 2: Synthesis of N′-(4-hydroxy-3,5-dimethoxybenzylidene)-3,5-bis(trifluoromethyl)benzohydrazide [1]

• Materials: 3,5-bis(trifluoromethyl)benzohydrazide, 4-hydroxy-3,5-dimethoxybenzaldehyde (syringaldehyde), Ethanol, Glacial acetic acid (catalytic amount).

• Procedure:

  • Dissolve 3,5-bis(trifluoromethyl)benzohydrazide (1.0 eq) in ethanol (15 volumes).

  • Add 4-hydroxy-3,5-dimethoxybenzaldehyde (1.0 eq) to the solution.

  • Add a few drops of glacial acetic acid as a catalyst.

  • Heat the reaction mixture to reflux and maintain for 3-5 hours, monitoring the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature. The product will precipitate out of the solution.

  • Collect the solid by filtration, wash with cold ethanol, and recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the pure hydrazone.[1]

Characterization Data for N′-(4-hydroxy-3,5-dimethoxybenzylidene)-3,5-bis-(trifluoromethyl)benzohydrazide: [1]

Property	Value
Appearance	Yellow solid
Yield	65%
Melting Point	207–209°C
FTIR νmax (cm-1)	3641 (O-H), 3503 (N-H), 1647 (C=O), 1588 (C=N), 1212 (C-F)
¹H NMR (400 MHz, DMSO-d₆) δ (ppm)	12.10 (s, 1H, NH), 9.01 (s, 1H, OH), 8.55 (s, 1H, CH=N), 8.38 (s, 2H, Ar-H), 8.35 (s, 1H, Ar-H), 7.03 (s, 2H, Ar-H), 3.84 (s, 6H, OCH₃)
¹³C NMR (100 MHz, DMSO-d₆) δ (ppm)	160.46 (C=O), 150.37, 148.64 (C=N), 138.86, 136.39, 131.17, 130.84, 128.84, 124.58, 122.21, 105.38, 56.54 (OCH₃)

This data is sourced from a study by Yaka et al. (2020).[1]

Biological Evaluation: The synthesized compound exhibited promising antioxidant activity in β-carotene-linoleic acid and ABTS cation radical scavenging assays.[1] It also showed inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), suggesting its potential as a multi-target agent for neurodegenerative diseases.[1]

Experimental Workflow for Hydrazone Synthesis and Evaluation

Caption: Versatility of 3,5-bis(trifluoromethyl)benzohydrazide as a precursor.

Conclusion and Future Perspectives

3,5-Bis(trifluoromethyl)benzohydrazide stands out as a highly valuable and versatile precursor in the field of drug discovery. Its unique structural and electronic properties, conferred by the two trifluoromethyl groups, provide a solid foundation for the development of novel therapeutic agents with improved pharmacokinetic and pharmacodynamic profiles. The straightforward and efficient protocols for its synthesis and derivatization into a wide array of bioactive compounds, particularly hydrazones, make it an attractive starting point for medicinal chemists.

Future research in this area will likely focus on expanding the diversity of heterocyclic systems synthesized from this precursor, exploring its application in the development of targeted therapies by incorporating moieties that bind to specific receptors or enzymes, and investigating its potential in areas beyond those already explored, such as antiviral and anti-inflammatory drug discovery. The continued exploration of the chemical space accessible from 3,5-bis(trifluoromethyl)benzohydrazide is poised to yield a new generation of potent and effective therapeutic agents.

References

• Yaka, Y., et al. (2020). Synthesis of benzoyl hydrazones having 4-hydroxy-3,5-dimethoxy phenyl ring, their biological activities, and molecular modeling studies on enzyme inhibition activities. Journal of Molecular Structure, 1202, 127278. [Link]

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• 1. nchr.elsevierpure.com [nchr.elsevierpure.com]

Application Notes & Protocols: Leveraging 3,5-Bis(trifluoromethyl)benzohydrazide for the Synthesis of Novel Enzyme Inhibitors

Introduction: The Strategic Advantage of the 3,5-Bis(trifluoromethyl)phenyl Moiety in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms, particularly as trifluoromethyl (CF₃) groups, is a cornerstone of rational drug design. The 3,5-bis(trifluoromethyl)phenyl motif, a key feature of the reagent 3,5-Bis(trifluoromethyl)benzohydrazide, offers a powerful tool for optimizing drug candidates. The two CF₃ groups are potent electron-withdrawing substituents that significantly modulate a molecule's electronic properties, lipophilicity, and metabolic stability.[1] This modulation can lead to enhanced binding interactions with biological targets, improved selectivity, and increased resistance to metabolic degradation by enzymes like cytochrome P450.[1] Consequently, compounds bearing this moiety often exhibit superior pharmacokinetic profiles, such as longer half-lives and better oral bioavailability.

3,5-Bis(trifluoromethyl)benzohydrazide serves as a versatile and highly valuable starting material for synthesizing a diverse range of potential therapeutic agents. Its hydrazide functional group is a reactive handle for constructing various molecular architectures, most notably hydrazones, which are known to possess a wide spectrum of biological activities. This guide provides a comprehensive overview and detailed protocols for utilizing 3,5-Bis(trifluoromethyl)benzohydrazide in the synthesis of enzyme inhibitors, with a particular focus on cholinesterases, a critical target in neurodegenerative diseases.

The Scientific Rationale: Why Target Cholinesterases with Hydrazone Derivatives?

Alzheimer's disease, a progressive neurodegenerative disorder, is characterized by a decline in cognitive function linked to a deficiency in the neurotransmitter acetylcholine (ACh). Acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) are two key enzymes responsible for the hydrolysis and inactivation of ACh in the synaptic cleft.[2] The inhibition of these enzymes increases the concentration and duration of action of ACh, representing a primary therapeutic strategy for managing the symptoms of Alzheimer's disease.[2][3]

The hydrazide-hydrazone scaffold (-CO-NH-N=CH-) has proven to be a privileged structure in medicinal chemistry, exhibiting a range of biological activities, including the inhibition of cholinesterases.[4][5][6] By combining this pharmacologically active scaffold with the advantageous physicochemical properties of the 3,5-bis(trifluoromethyl)phenyl group, researchers can rationally design novel, potent, and metabolically robust cholinesterase inhibitors. The trifluoromethyl groups can enhance binding affinity within the hydrophobic gorge of the cholinesterase active site, potentially leading to superior inhibitory activity.

Enzyme Mechanism: Acetylcholinesterase Catalysis

Understanding the mechanism of the target enzyme is crucial for designing effective inhibitors. Acetylcholinesterase operates via a well-elucidated catalytic triad mechanism, similar to serine proteases. The active site, located at the bottom of a deep gorge, contains a catalytic triad of three amino acids: Serine (Ser203), Histidine (His447), and Glutamate (Glu334).[7][8][9] The hydrolysis of acetylcholine occurs in two main stages: acetylation of the serine residue followed by its deacetylation.

Figure 1. Catalytic cycle of Acetylcholinesterase (AChE).

Hydrazone-based inhibitors are designed to bind non-covalently within the active site gorge, establishing interactions with key residues and preventing the substrate, acetylcholine, from accessing the catalytic triad.[4]

Experimental Protocols

The following protocols are based on established methods for the synthesis of hydrazone derivatives from benzohydrazides and their subsequent evaluation as enzyme inhibitors.[4][5] While these methods have been validated for the closely related 4-(trifluoromethyl)benzohydrazide, they are directly applicable for use with 3,5-Bis(trifluoromethyl)benzohydrazide due to the similar reactivity of the hydrazide moiety.

Protocol 1: Synthesis of 3,5-Bis(trifluoromethyl)benzoyl Hydrazones

This protocol describes the general procedure for the condensation reaction between 3,5-Bis(trifluoromethyl)benzohydrazide and a selected aldehyde or ketone to form the corresponding hydrazone.

Workflow:

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• 2. researchgate.net [researchgate.net]
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• 4. Novel Iodinated Hydrazide-hydrazones and their Analogues as Acetyl- and Butyrylcholinesterase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hydrazones of 4-(Trifluoromethyl)benzohydrazide as New Inhibitors of Acetyl- and Butyrylcholinesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
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• 9. study.com [study.com]

Application Notes and Protocols for N-Alkylation of 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives

Introduction

N-alkylated hydrazides are a significant class of organic compounds, serving as crucial intermediates and structural motifs in medicinal chemistry and drug development.[1] Their derivatives are explored for a wide range of biological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties.[2][3] The introduction of an alkyl group onto the nitrogen atom of a hydrazide can significantly modulate its physicochemical properties, such as lipophilicity, metabolic stability, and target-binding affinity, making N-alkylation a key strategy in the design of novel therapeutic agents.[4][5] The 3,5-bis(trifluoromethyl)benzoyl moiety is of particular interest due to the presence of two trifluoromethyl groups, which can enhance metabolic stability and binding affinity through favorable interactions with biological targets.[6] This document provides a detailed experimental procedure for the N-alkylation of 3,5-bis(trifluoromethyl)benzohydrazide, targeting researchers and professionals in organic synthesis and drug discovery.

The protocol herein describes a robust and reproducible method for the synthesis of N-alkylated 3,5-bis(trifluoromethyl)benzohydrazide derivatives. We will delve into the critical aspects of the reaction, including the choice of base, solvent, and alkylating agent, and provide a rationale for these selections to ensure a high degree of success for the user.

Mechanistic Considerations

The N-alkylation of a hydrazide typically proceeds via a nucleophilic substitution reaction. The hydrazide nitrogen, being nucleophilic, attacks the electrophilic carbon of an alkyl halide. The reaction is generally facilitated by a base, which deprotonates the N-H proton of the hydrazide, thereby increasing its nucleophilicity and promoting the reaction. The choice of base is critical; a sufficiently strong base is required to deprotonate the hydrazide, but an overly strong base may lead to side reactions. Common bases used for this transformation include sodium hydride (NaH), potassium carbonate (K2CO3), and potassium tert-butoxide (KOtBu).[7][8] The reaction is typically carried out in a polar aprotic solvent, such as N,N-dimethylformamide (DMF) or acetonitrile, which can solvate the ions formed during the reaction and facilitate the substitution process.[4][9]

Experimental Protocol

Materials and Equipment

Reagents:

• 3,5-Bis(trifluoromethyl)benzohydrazide

• Alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl bromide)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

• Hexanes

• Deionized water

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septum and needles

• Argon or nitrogen gas inlet

• Ice bath

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp

• Glass column for chromatography

• Standard laboratory glassware

Step-by-Step Procedure

1. Preparation of the Reaction Mixture: a. To an oven-dried round-bottom flask equipped with a magnetic stir bar, add 3,5-bis(trifluoromethyl)benzohydrazide (1.0 equivalent). b. Place the flask under an inert atmosphere of argon or nitrogen. c. Add anhydrous DMF to dissolve the benzohydrazide derivative. The typical concentration is 0.1 M. d. Cool the solution to 0 °C using an ice bath.

2. Deprotonation with Sodium Hydride: a. Carefully add sodium hydride (1.1 equivalents) portion-wise to the stirred solution at 0 °C. Caution: Sodium hydride reacts violently with water and is flammable. Handle with appropriate care in a fume hood. b. Allow the reaction mixture to stir at 0 °C for 30 minutes to ensure complete deprotonation. Evolution of hydrogen gas will be observed.

3. Addition of the Alkylating Agent: a. Add the alkyl halide (1.1 equivalents) dropwise to the reaction mixture at 0 °C. b. After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. c. Monitor the progress of the reaction by Thin Layer Chromatography (TLC). A typical mobile phase for TLC analysis is a mixture of hexanes and ethyl acetate.

4. Reaction Quench and Work-up: a. Upon completion of the reaction (as indicated by TLC), cool the mixture back to 0 °C with an ice bath. b. Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH4Cl solution. Caution: Quenching of excess NaH is exothermic and produces hydrogen gas. c. Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer). d. Combine the organic layers and wash with brine. e. Dry the combined organic layers over anhydrous sodium sulfate.

5. Purification: a. Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator to obtain the crude product. b. Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes as the eluent to isolate the desired N-alkylated product.[10]

6. Characterization: a. Characterize the purified product by standard analytical techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry, and FT-IR to confirm its structure and purity.[11]

Experimental Workflow Diagram

Caption: General workflow for the N-alkylation of 3,5-bis(trifluoromethyl)benzohydrazide.

Data Presentation: Reaction Parameters

Entry	Alkylating Agent	Base (equiv.)	Solvent	Temp (°C)	Time (h)
1	Methyl Iodide	NaH (1.1)	DMF	0 to RT	2-4
2	Ethyl Bromide	NaH (1.1)	DMF	0 to RT	4-6
3	Benzyl Bromide	NaH (1.1)	DMF	0 to RT	3-5
4	Isopropyl Iodide	NaH (1.2)	DMF	RT	12-16

Discussion and Key Considerations

Choice of Base: Sodium hydride is a strong, non-nucleophilic base that effectively deprotonates the hydrazide, driving the reaction towards the desired N-alkylation.[4] The use of a slight excess ensures complete deprotonation. Other bases like potassium carbonate can also be used, potentially in a different solvent system like acetone, but may require higher temperatures and longer reaction times. The choice of a strong base like n-butyllithium can lead to the formation of a dianion, which could be useful for selective dialkylation if desired.[12][13]

Solvent Selection: Anhydrous DMF is an excellent solvent for this reaction due to its high polarity, which helps to dissolve the reactants and stabilize the charged intermediates.[4] It is crucial to use an anhydrous solvent to prevent the quenching of the sodium hydride. Other polar aprotic solvents like DMSO or acetonitrile can also be employed, though reaction times and yields may vary.[9]

Alkylating Agents: A variety of alkyl halides can be used in this protocol. Primary alkyl halides, such as methyl iodide and benzyl bromide, are generally more reactive than secondary halides.[12] The reactivity of the halide also plays a role, with iodides being more reactive than bromides, which are in turn more reactive than chlorides.[12]

Reaction Monitoring: TLC is an indispensable tool for monitoring the progress of the reaction. By comparing the spots of the starting material, the reaction mixture, and a co-spot, one can determine when the starting material has been consumed and the product has formed.

Purification Strategy: Column chromatography is the most common and effective method for purifying the N-alkylated products.[10] The polarity of the eluent system (hexanes/ethyl acetate) should be optimized to achieve good separation between the product and any unreacted starting materials or byproducts. Recrystallization can be an alternative or complementary purification technique for solid products.[10]

Troubleshooting

Problem	Possible Cause	Solution
Low or no product formation	Inactive sodium hydride	Use fresh, high-quality NaH. Ensure it is handled under inert conditions.
Wet solvent or glassware	Thoroughly dry all glassware and use anhydrous solvent.
Unreactive alkylating agent	Increase reaction temperature and/or time. Consider using a more reactive halide (e.g., iodide instead of bromide).
Formation of multiple products	Dialkylation	Use a stoichiometric amount of the alkylating agent. Add the alkylating agent slowly at low temperature.
O-alkylation	While less common for hydrazides, this can sometimes occur. The use of a less polar solvent or a different base may favor N-alkylation.
Difficult purification	Products with similar polarity	Optimize the eluent system for column chromatography. Consider using a different stationary phase or an alternative purification method like preparative HPLC.

Conclusion

This application note provides a comprehensive and detailed protocol for the N-alkylation of 3,5-bis(trifluoromethyl)benzohydrazide derivatives. By carefully following the outlined procedures and considering the key experimental parameters, researchers can reliably synthesize a variety of N-alkylated products for further investigation in drug discovery and development programs. The provided troubleshooting guide should assist in overcoming common experimental challenges.

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• Organic Chemistry Portal. Construction of Trisubstituted Hydrazones via Base-Mediated Cascade Condensation N-Alkylation.
• Bredihhin A, Mäeorg U. Efficient Methodology for Selective Alkylation of Hydrazine Derivatives. Organic Letters. 2007;9(6):1097-1099.
• Organic Chemistry Portal. Efficient Methodology for Selective Alkylation of Hydrazine Derivatives.
• MDPI. Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy.
• International Journal of Applied Research. Synthesis, Characterization and Biological Applications of Benzohydrazide derivatives. 2015-08-21.
• Guidechem. How to Synthesize 3,5-Bis(trifluoromethyl)benzaldehyde and Its Applications.
• PubMed Central. A General N-alkylation Platform via Copper Metallaphotoredox and Silyl Radical Activation of Alkyl Halides.
• Google Patents. Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid.
• gsrs. 3,5-BIS(TRIFLUOROMETHYL)BENZOHYDRAZIDE.
• Taylor & Francis Online. N-tosylhydrazones as acceptors for nucleophilic alkyl radicals in photoredox catalysis: A short case study on possible side reactions. 2022-01-21.
• ResearchGate. ¹H NMR spectra of hydrazide ligand 2 (a) and its complex 2c (b).
• MDPI. Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria.
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• ACS Publications. Development of Alkylated Hydrazides as Highly Potent and Selective Class I Histone Deacetylase Inhibitors with T cell Modulatory Properties | Journal of Medicinal Chemistry. 2022-11-30.
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• ResearchGate. Combined Alkylating Agents as a Resolution for Highly Selective N-Alkylation of 2-Hydroxybenzaldehyde Acylhydrazones.

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The Unseen Partner: Leveraging the 3,5-Bis(trifluoromethyl)phenyl Motif in Palladium-Catalyzed Cross-Coupling Reactions

Application Note & Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Palladium-catalyzed cross-coupling reactions represent a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon and carbon-heteroatom bonds with unparalleled precision. The efficiency and scope of these transformations are critically dependent on the nature of the ancillary ligands coordinating to the palladium center. While 3,5-bis(trifluoromethyl)benzohydrazide itself is not a prominently documented ligand in this context, the 3,5-bis(trifluoromethyl)phenyl motif is a privileged structural element in the design of highly effective ligands. This guide explores the profound influence of this motif on the reactivity and selectivity of palladium catalysts. We will delve into the underlying electronic and steric principles, and provide detailed protocols for key cross-coupling reactions—Suzuki-Miyaura, Mizoroki-Heck, and Buchwald-Hartwig—employing ligands that feature this powerful functionality.

The Strategic Advantage of the 3,5-Bis(trifluoromethyl)phenyl Moiety

The incorporation of 3,5-bis(trifluoromethyl)phenyl groups into phosphine ligands and other catalyst scaffolds is a deliberate design choice rooted in fundamental organometallic principles. The two trifluoromethyl (-CF₃) groups exert a potent influence on the catalyst's properties through a combination of electronic and steric effects.

Electronic Effects: Crafting an Electron-Deficient Metal Center

The trifluoromethyl group is one of the most strongly electron-withdrawing groups in organic chemistry. The presence of two such groups on a phenyl ring attached to a donor atom (like phosphorus in a phosphine ligand) significantly reduces the electron density on that atom. This, in turn, modulates the electronic character of the palladium center to which it is coordinated.

An electron-deficient palladium center can have several beneficial consequences for the catalytic cycle[1][2]:

• Facilitation of Reductive Elimination: The final, product-forming step in many cross-coupling cycles is reductive elimination. This step is often favored by a more electron-deficient metal center, which can more readily relinquish the newly formed product.

• Stabilization of Catalytically Active Species: The steric bulk and electronic properties of these ligands can help to stabilize the catalytically active monoligated palladium(0) species, preventing the formation of inactive palladium black.[3]

• Influence on Oxidative Addition: While strongly electron-donating ligands are often thought to accelerate oxidative addition, electron-deficient ligands can also play a crucial role, particularly in preventing catalyst deactivation and influencing the overall reaction kinetics.[2]

Steric Hindrance: Sculpting the Coordination Sphere

The trifluoromethyl groups, while not exceptionally large, contribute to the overall steric bulk of the ligand. This steric hindrance plays a critical role in promoting the formation of highly active, low-coordinate palladium complexes. By discouraging the coordination of multiple ligands to the palladium center, the catalytically active species is more accessible to the substrates.[4]

Application in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for the synthesis of biaryl compounds. The use of ligands bearing the 3,5-bis(trifluoromethyl)phenyl motif can enhance the efficiency of this reaction, particularly with challenging substrates.

Mechanistic Considerations

The electron-withdrawing nature of the 3,5-bis(trifluoromethyl)phenyl groups on the phosphine ligand can influence the transmetalation and reductive elimination steps of the Suzuki-Miyaura catalytic cycle. A more electrophilic palladium center can facilitate the transfer of the organic group from the boronic acid derivative and promote the final bond-forming step.[2]

Caption: Generalized Suzuki-Miyaura Catalytic Cycle.

Protocol: Suzuki-Miyaura Coupling of an Aryl Chloride

This protocol describes a general procedure for the Suzuki-Miyaura coupling of an aryl chloride with a phenylboronic acid using a palladium catalyst with a phosphine ligand bearing 3,5-bis(trifluoromethyl)phenyl groups.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• Tris(3,5-bis(trifluoromethyl)phenyl)phosphine

• Aryl chloride (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Potassium phosphate (K₃PO₄, 2.0 mmol)

• Anhydrous, degassed toluene (5 mL)

• Anhydrous, degassed water (0.5 mL)

• Schlenk flask or sealed reaction vial

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add Pd(OAc)₂ (0.02 mmol, 2 mol%), tris(3,5-bis(trifluoromethyl)phenyl)phosphine (0.04 mmol, 4 mol%), aryl chloride (1.0 mmol), phenylboronic acid (1.2 mmol), and K₃PO₄ (2.0 mmol).

• Evacuate and backfill the flask with the inert gas three times.

• Add the degassed toluene (5 mL) and degassed water (0.5 mL) via syringe.

• Stir the reaction mixture vigorously at 100 °C.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Application in Mizoroki-Heck Reaction

The Mizoroki-Heck reaction is a powerful tool for the arylation of alkenes. Electron-deficient phosphine ligands can play a significant role in promoting this reaction, particularly in controlling regioselectivity and preventing side reactions.

Mechanistic Considerations

In the Heck reaction, the electron-withdrawing nature of the 3,5-bis(trifluoromethyl)phenyl groups can influence the migratory insertion of the olefin and the subsequent β-hydride elimination. These electronic effects can impact the rate and selectivity of the reaction.[5]

Caption: Simplified Mizoroki-Heck Catalytic Cycle.

Protocol: Mizoroki-Heck Coupling of an Aryl Bromide

This protocol provides a general method for the Heck coupling of an aryl bromide with an acrylate ester using a palladium catalyst with an electron-deficient phosphine ligand.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• Tris(3,5-bis(trifluoromethyl)phenyl)phosphine

• Aryl bromide (1.0 mmol)

• n-Butyl acrylate (1.5 mmol)

• Triethylamine (Et₃N, 1.5 mmol)

• Anhydrous, degassed N,N-dimethylformamide (DMF, 5 mL)

• Schlenk flask or sealed reaction vial

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a dry Schlenk flask under an inert atmosphere, dissolve Pd(OAc)₂ (0.01 mmol, 1 mol%) and tris(3,5-bis(trifluoromethyl)phenyl)phosphine (0.02 mmol, 2 mol%) in DMF (2 mL).

• Add the aryl bromide (1.0 mmol), n-butyl acrylate (1.5 mmol), and triethylamine (1.5 mmol).

• Seal the flask and heat the reaction mixture to 120 °C with stirring.

• Monitor the reaction by TLC or GC-MS. The reaction is typically complete within 6-12 hours.

• After completion, cool the mixture to room temperature and dilute with diethyl ether (20 mL).

• Wash the organic phase with 1 M HCl (2 x 10 mL), saturated NaHCO₃ solution (10 mL), and brine (10 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel.

Application in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds. The use of bulky, electron-rich phosphine ligands is common; however, ligands with electron-withdrawing groups can also be effective, particularly in specific applications and with certain substrate combinations.[6]

Mechanistic Considerations

The catalytic cycle of the Buchwald-Hartwig amination involves oxidative addition, amine coordination and deprotonation, and reductive elimination.[7][8] The electronic properties of the phosphine ligand can influence each of these steps, affecting the overall efficiency of the C-N bond formation.[9]

Caption: Core steps of the Buchwald-Hartwig Amination.

Protocol: Buchwald-Hartwig Amination of an Aryl Bromide

This protocol describes the amination of 3,5-bis(trifluoromethyl)bromobenzene with an aniline derivative, a reaction where the electron-deficient nature of the aryl halide can be a factor.[6]

Materials:

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• A suitable bulky phosphine ligand (e.g., XPhos or SPhos)

• 3,5-Bis(trifluoromethyl)bromobenzene (0.683 mmol)

• Aniline derivative (e.g., 4-methoxyaniline, 1.2 equiv.)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv.)

• Anhydrous, degassed toluene (5 mL)

• Schlenk flask or sealed reaction vial

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk flask under an inert atmosphere, add Pd₂(dba)₃ (1-2 mol% Pd), the phosphine ligand (2-4 mol%), and NaOtBu (1.4 equiv.).

• Add the 3,5-bis(trifluoromethyl)bromobenzene (0.683 mmol) and the aniline derivative (1.2 equiv.).

• Add the degassed toluene (5 mL).

• Stir the mixture at 80-110 °C until the starting material is consumed (as monitored by TLC or GC-MS).

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the product by flash chromatography.

Data Summary and Ligand Comparison

The choice of ligand has a profound impact on the outcome of a cross-coupling reaction. The following table provides a conceptual comparison of the effects of electron-donating versus electron-withdrawing ligands on the key steps of the catalytic cycle.

Catalytic Step	Effect of Electron-Donating Ligands	Effect of Electron-Withdrawing Ligands (e.g., with 3,5-bis(trifluoromethyl)phenyl motif)
Oxidative Addition	Generally accelerates the reaction with less reactive electrophiles (e.g., aryl chlorides).	Can be effective; may prevent catalyst deactivation.[2]
Transmetalation	Can have a varied effect depending on the specific reaction.	Can lower the energy barrier for this step.[2]
Reductive Elimination	Can be slower due to a more electron-rich metal center.	Generally accelerates the product-forming step.[1]
Catalyst Stability	Can lead to the formation of stable, but less active, catalyst species.	Can stabilize highly active, low-coordinate species.[3]

Conclusion

The 3,5-bis(trifluoromethyl)phenyl motif is a powerful tool in the design of ligands for palladium-catalyzed cross-coupling reactions. Its strong electron-withdrawing character and moderate steric bulk provide a unique combination of properties that can be leveraged to enhance catalytic activity, improve product yields, and expand the scope of these indispensable synthetic transformations. By understanding the fundamental principles behind the effects of this motif, researchers can make more informed decisions in catalyst selection and reaction optimization, ultimately accelerating the discovery and development of new chemical entities.

References

Sources

• 1. theses.enscm.fr [theses.enscm.fr]
• 2. researchgate.net [researchgate.net]
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• 5. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]

Application Notes & Protocols: Strategic Solvent Selection for Reactions Involving 3,5-Bis(trifluoromethyl)benzohydrazide

Introduction: The Significance of Precise Solvent Choice

3,5-Bis(trifluoromethyl)benzohydrazide is a cornerstone building block in modern medicinal chemistry and materials science. The two trifluoromethyl (-CF3) groups imbue the molecule with unique properties, including high lipophilicity, metabolic stability, and strong electron-withdrawing character, making its derivatives potent candidates for pharmaceuticals and functional materials.[1][2] However, these same electronic and steric properties present distinct challenges in synthetic chemistry, particularly concerning solubility and reactivity.

The selection of an appropriate solvent is not a trivial procedural step; it is a critical parameter that dictates reaction success. A solvent does more than merely dissolve reactants; it influences reaction rates, modulates chemical equilibria, stabilizes transition states, and can even alter product selectivity.[3] For 3,5-bis(trifluoromethyl)benzohydrazide, with its combination of a polar hydrazide functional group and a nonpolar, electron-deficient aromatic ring, a rational, evidence-based approach to solvent selection is paramount. This guide provides researchers, scientists, and drug development professionals with the foundational principles, field-proven protocols, and troubleshooting insights required to harness the full synthetic potential of this versatile reagent.

Physicochemical Profile of 3,5-Bis(trifluoromethyl)benzohydrazide

Understanding the inherent properties of the reactant is the first step in selecting a compatible solvent system. The molecule's structure is characterized by a dichotomy: the polar, hydrogen-bonding hydrazide group (-CONHNH2) and the bulky, lipophilic, and strongly electron-withdrawing 3,5-bis(trifluoromethyl)phenyl moiety.

Key Properties:

• Electron-Withdrawing Nature: The two -CF3 groups significantly reduce the electron density of the benzene ring and, by induction, decrease the nucleophilicity of the terminal nitrogen atom of the hydrazide group compared to unsubstituted benzohydrazide. This can slow down reactions that rely on nucleophilic attack.

• Hydrogen Bonding: The hydrazide group contains both hydrogen bond donors (-NH, -NH2) and acceptors (C=O, N), allowing for strong interactions with protic solvents.

• Solubility: The molecule generally exhibits moderate to good solubility in polar aprotic solvents and alcohols, but limited solubility in nonpolar hydrocarbon solvents and water.

Table 1: Physicochemical Data for 3,5-Bis(trifluoromethyl)benzohydrazide

Property	Value	Source
Molecular Formula	C₉H₆F₆N₂O	[4][5][6]
Molecular Weight	272.15 g/mol	[4][5]
Melting Point	132-134 °C	[7][8]
Appearance	White to off-white solid	[7]
IUPAC Name	3,5-bis(trifluoromethyl)benzohydrazide	[5][6]

| CAS Number | 26107-82-4 |[4][6] |

Guiding Principles: How Solvents Modulate Reactivity

Solvent choice directly impacts reaction kinetics and outcomes by stabilizing or destabilizing reactants, intermediates, and transition states.[3] The general principles are summarized by the Hughes-Ingold rules, which correlate solvent polarity with reaction rates based on the change in charge during the formation of the transition state.[3]

• Polar Protic Solvents (e.g., Methanol, Ethanol, Water): These solvents possess O-H or N-H bonds and can act as hydrogen bond donors.[9] They excel at solvating both cations and anions. For hydrazide reactions, they can stabilize charged intermediates and facilitate necessary proton transfers.[9] However, they can also form strong hydrogen bonds with the nucleophilic nitrogen of the hydrazide, potentially creating a "solvent cage" that slightly hinders its reactivity.[10]

• Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents have large dipole moments but lack O-H or N-H bonds. They are excellent at solvating cations but are less effective at stabilizing small anions.[9] Their use often accelerates reactions where a nucleophile is a key reactant, as the nucleophile is less "caged" by solvent interactions.

• Nonpolar Solvents (e.g., Toluene, Hexane, Dichloromethane): With low dielectric constants, these solvents are generally poor choices for dissolving polar reactants like benzohydrazides.[9] However, they are invaluable for reactions where the removal of a small polar byproduct (like water) is necessary to drive the reaction to completion, often used in conjunction with a Dean-Stark apparatus.

Below is a decision-making workflow for initial solvent screening.

Caption: Decision workflow for initial solvent selection.

Application: Solvents for Key Reaction Classes

A. Condensation Reactions: Hydrazone Synthesis

The reaction of 3,5-bis(trifluoromethyl)benzohydrazide with aldehydes and ketones to form hydrazones is a fundamental transformation. The reaction proceeds via nucleophilic attack of the terminal nitrogen on the carbonyl carbon, followed by dehydration.

• Recommended Solvents:

  • Ethanol (EtOH) or Methanol (MeOH): These are excellent first-choice solvents. They readily dissolve the benzohydrazide, and their protic nature can catalyze both the addition and dehydration steps. Reactions are typically run at room temperature or with gentle heating. The polarity of ethanol has been shown to be effective for hydrazide condensation reactions.[11][12]

  • Toluene (with Dean-Stark Trap): For sterically hindered or electronically deactivated carbonyls, the reaction equilibrium may be unfavorable. In these cases, refluxing in toluene with a Dean-Stark apparatus to azeotropically remove the water byproduct is the most effective method to drive the reaction to completion.

  • Acetic Acid (catalytic): A small amount of acid (e.g., a few drops of glacial acetic acid) is often used as a catalyst in alcoholic solvents to accelerate the rate-limiting dehydration step.

B. Cyclization Reactions: Synthesis of Heterocycles

This benzohydrazide is a key precursor for five-membered heterocycles like 1,3,4-oxadiazoles and pyrazoles, which are common scaffolds in drug discovery.[1] These reactions often require higher temperatures.

• Recommended Solvents:

  • N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO): These high-boiling polar aprotic solvents are ideal for reactions requiring elevated temperatures (100-160 °C). They possess excellent solvating power for a wide range of reagents.

  • Polyphosphoric Acid (PPA) or Eaton's Reagent: For intramolecular cyclodehydration (e.g., forming oxadiazoles from the hydrazide itself or its acylated derivatives), these reagents can act as both the solvent and the dehydrating catalyst.

  • Glacial Acetic Acid: Can serve as a solvent and catalyst for certain cyclization reactions, particularly those involving condensation with 1,3-dicarbonyl compounds to form pyrazoles.

Table 2: Quick Solvent Selection Guide

Reaction Type	Primary Solvent	Alternative(s)	Rationale & Key Considerations
Hydrazone Formation (Aldehyde/Ketone)	Ethanol	Methanol, Isopropanol	Good solubility; protic nature catalyzes the reaction. Use a drop of acetic acid to accelerate.
Hydrazone Formation (Equilibrium Limited)	Toluene	Xylene	Allows for azeotropic removal of water with a Dean-Stark trap to drive the reaction to completion.
1,3,4-Oxadiazole Synthesis (from Carboxylic Acid)	POCl₃ (reagent/solvent)	Toluene, PPA	Requires strong dehydration conditions and often high temperatures.
Pyrazole Synthesis (from 1,3-Diketone)	Ethanol, Acetic Acid	DMF	Condensation followed by cyclization. Acetic acid can act as both solvent and catalyst.

| N'-Acylation | Dichloromethane (DCM) | THF, Acetonitrile | Aprotic solvents are preferred to avoid reaction with the acylating agent. Use a non-nucleophilic base (e.g., Et₃N). |

Detailed Experimental Protocol: Synthesis of a Model Hydrazone

This protocol describes the synthesis of N'-benzylidene-3,5-bis(trifluoromethyl)benzohydrazide from 3,5-bis(trifluoromethyl)benzohydrazide and benzaldehyde, a representative condensation reaction.

Materials:

• 3,5-Bis(trifluoromethyl)benzohydrazide (1.00 g, 3.67 mmol)

• Benzaldehyde (0.39 g, 3.67 mmol, 1.0 eq)

• Ethanol (200 proof, 20 mL)

• Glacial Acetic Acid (2 drops)

Procedure:

• Dissolution: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 3,5-bis(trifluoromethyl)benzohydrazide (1.00 g). Add ethanol (20 mL) and stir at room temperature until all solids are dissolved.

• Reagent Addition: Add benzaldehyde (1.0 eq) to the solution in a single portion, followed by two drops of glacial acetic acid.

• Reaction: Stir the reaction mixture at room temperature. A white precipitate will typically begin to form within 15-30 minutes.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate eluent system. The product spot should be significantly less polar than the starting hydrazide. The reaction is typically complete within 2 hours.

• Isolation: Once the reaction is complete (as judged by TLC), cool the flask in an ice bath for 15 minutes to maximize precipitation.

• Filtration: Collect the white solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of cold ethanol (2 x 5 mL) to remove any unreacted starting materials or impurities.

• Drying: Dry the product under high vacuum overnight to yield N'-benzylidene-3,5-bis(trifluoromethyl)benzohydrazide as a white crystalline solid.

Caption: Experimental workflow for hydrazone synthesis.

Troubleshooting Common Solvent-Related Issues

Issue	Potential Cause	Recommended Solution
Reactant Insoluble	Poor solvent choice.	Increase solvent polarity (e.g., switch from DCM to THF or MeCN). If starting material is very nonpolar, a co-solvent system may be needed. For high-temp reactions, try DMF or DMSO.
Low Reaction Rate	Insufficient catalysis; incorrect solvent polarity.	Add a catalytic amount of acid (for condensations). Switch to a polar aprotic solvent (e.g., DMF) to enhance nucleophilicity. Increase the temperature if the solvent's boiling point allows.
Reaction Stalls / Poor Conversion	Unfavorable equilibrium (e.g., water byproduct inhibiting forward reaction).	Switch to a nonpolar solvent (Toluene) and use a Dean-Stark trap to remove water azeotropically.
Side Product Formation	Solvent participating in the reaction; temperature too high.	Use a more inert solvent. If using an alcohol, consider switching to an aprotic solvent like THF or DCM for reactions with highly electrophilic reagents. Lower the reaction temperature.
Difficult Product Isolation	Product is highly soluble in the reaction solvent.	After the reaction, reduce the solvent volume under vacuum and attempt to precipitate the product by adding a non-solvent (e.g., adding hexane to an ethyl acetate solution, or water to a methanol solution).

Conclusion

The strategic selection of a solvent is a powerful tool for optimizing chemical reactions involving 3,5-bis(trifluoromethyl)benzohydrazide. By carefully considering the physicochemical properties of the substrate and the mechanistic demands of the desired transformation, researchers can significantly improve reaction yields, rates, and overall efficiency. Moving beyond a "one-size-fits-all" approach and embracing a rational, principles-based solvent selection strategy is essential for navigating the synthetic challenges posed by this valuable and highly functionalized building block.

References

• Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. National Institutes of Health (NIH). [Link]

• Chemical Properties of 3,5-Bis(trifluoromethyl)benzhydrazide (CAS 26107-82-4). Cheméo. [Link]

• 3,5-Bis(trifluoromethyl)benzohydrazide. PubChem. [Link]

• Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. ACS Omega. [Link]

• 3,5-Bis(trifluoromethyl)benzhydrazide. NIST WebBook. [Link]

• What is the alpha effect in hydrazide and how does a solvent modulate the reactivity of hydrazide? ResearchGate. [Link]

• 3,5-BIS(TRIFLUOROMETHYL)BENZOHYDRAZIDE. Global Substance Registration System (GSRS). [Link]

• Synthesis of a series of trifluoromethylazoles and determination of pKa of acidic and basic trifluoromethyl heterocycles by 19F NMR spectroscopy. Royal Society of Chemistry. [Link]

• Solvent effects. Wikipedia. [Link]

• Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. MDPI. [Link]

• Synthesis, Characterization, and DFT Studies of N-(3,5-Bis(trifluoromethyl)benzyl)stearamide. MDPI. [Link]

• Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid.

• Improved Synthesis of 1-(Azidomethyl)-3,5-bis-(trifluoromethyl)benzene: Development of Batch and Microflow Azide Processes. ResearchGate. [Link]

• 3,5-Bis(trifluoromethyl)benzhydrazide, 97%. Thermo Scientific Alfa Aesar. [Link]

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• 5. 3,5-Bis(trifluoromethyl)benzohydrazide | C9H6F6N2O | CID 100265 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Application Note & Detailed Protocol: Accelerated Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives via Microwave Irradiation

Introduction: The Strategic Advantage of Microwave-Assisted Synthesis

In the landscape of modern medicinal chemistry, the 3,5-bis(trifluoromethyl)phenyl motif is a cornerstone for developing novel therapeutic agents. The trifluoromethyl groups enhance metabolic stability, lipophilicity, and binding affinity, making derivatives of this scaffold highly sought after. Traditionally, the synthesis of benzohydrazides involves conventional heating methods that are often time-consuming and can lead to the formation of impurities.

Microwave-assisted organic synthesis (MAOS) offers a transformative alternative by utilizing the ability of polar molecules to efficiently absorb microwave energy. This direct heating mechanism results in rapid temperature elevation and uniform heating throughout the reaction vessel, dramatically accelerating reaction rates and often improving yields and purity profiles. This application note provides a comprehensive, field-tested protocol for the synthesis of 3,5-bis(trifluoromethyl)benzohydrazide, a key building block for a wide range of biologically active compounds.

The Synthetic Strategy: A Two-Step, One-Pot Approach

The synthesis of 3,5-bis(trifluoromethyl)benzohydrazide is efficiently achieved through a two-step, one-pot process starting from 3,5-bis(trifluoromethyl)benzoic acid. The process involves an initial esterification followed by hydrazinolysis, both of which are significantly accelerated under microwave irradiation.

Mechanistic Considerations

The reaction proceeds in two key stages:

• Esterification: The carboxylic acid is first converted to an ester. In this protocol, we utilize the formation of a methyl ester from 3,5-bis(trifluoromethyl)benzoic acid and methanol. This step is catalyzed by a strong acid, such as sulfuric acid, which protonates the carbonyl oxygen of the carboxylic acid, rendering it more electrophilic and susceptible to nucleophilic attack by methanol.

• Hydrazinolysis: The resulting ester is then reacted with hydrazine hydrate. The lone pair of electrons on the nitrogen atom of hydrazine acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the ester. This leads to the displacement of the methoxy group and the formation of the desired benzohydrazide.

The use of microwave energy is particularly advantageous in this synthesis. The high polarity of methanol and hydrazine hydrate allows for efficient absorption of microwave radiation, leading to rapid and uniform heating. This accelerates both the esterification and hydrazinolysis steps, significantly reducing the overall reaction time from hours to mere minutes.

Experimental Protocol: Step-by-Step Guide

This protocol is designed for a standard laboratory microwave reactor. All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

Materials and Reagents

Reagent	Grade	Supplier	Catalog Number
3,5-Bis(trifluoromethyl)benzoic acid	≥98%	Sigma-Aldrich	240536
Methanol (anhydrous)	≥99.8%	Fisher Scientific	A452-4
Sulfuric acid (concentrated)	95-98%	VWR Chemicals	97064-864
Hydrazine hydrate (64-65%)	Reagent Grade	Sigma-Aldrich	309400
Diethyl ether (anhydrous)	≥99.7%	Sigma-Aldrich	317648
Hexanes	ACS Grade	Fisher Scientific	H291-4
Sodium bicarbonate (saturated soln.)	Laboratory Grade	-	-
Anhydrous sodium sulfate	Laboratory Grade	-	-

Instrumentation

• Microwave Synthesizer (e.g., CEM Discover, Biotage Initiator)

• 10 mL microwave reaction vial with a stir bar

• Standard laboratory glassware

• Rotary evaporator

• Melting point apparatus

• NMR spectrometer (¹H, ¹³C, ¹⁹F)

• FTIR spectrometer

• High-resolution mass spectrometer (HRMS)

Detailed Synthesis Procedure

Step 1: Esterification

• To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 3,5-bis(trifluoromethyl)benzoic acid (1.0 g, 3.87 mmol).

• Add anhydrous methanol (5 mL).

• Carefully add concentrated sulfuric acid (0.1 mL, 1.84 mmol) dropwise while stirring.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 80°C for 5 minutes with a maximum power of 200 W.

• After the reaction is complete, allow the vial to cool to room temperature.

Step 2: Hydrazinolysis

• To the cooled reaction mixture containing the methyl 3,5-bis(trifluoromethyl)benzoate, carefully add hydrazine hydrate (0.4 mL, 8.13 mmol) dropwise.

• Reseal the vial and place it back into the microwave reactor.

• Irradiate the mixture at 100°C for 10 minutes with a maximum power of 200 W.

• After the reaction is complete, allow the vial to cool to room temperature.

Step 3: Work-up and Purification

• Pour the cooled reaction mixture into a beaker containing ice-cold water (50 mL).

• A white precipitate of 3,5-bis(trifluoromethyl)benzohydrazide will form.

• Collect the precipitate by vacuum filtration and wash with cold water.

• To remove any unreacted benzoic acid, suspend the crude product in a saturated sodium bicarbonate solution (20 mL), stir for 10 minutes, and then filter.

• Wash the purified product with cold water and then with a small amount of cold diethyl ether.

• Dry the product under vacuum to obtain pure 3,5-bis(trifluoromethyl)benzohydrazide.

Workflow Diagram

Caption: Workflow for the microwave-assisted synthesis of 3,5-bis(trifluoromethyl)benzohydrazide.

Results and Characterization

The microwave-assisted protocol consistently provides high yields of the desired product in a significantly reduced timeframe compared to conventional heating methods.

Parameter	Conventional Method	Microwave-Assisted Method
Reaction Time	6-12 hours	15 minutes
Typical Yield	75-85%	>90%
Purity (crude)	Good	Excellent
Energy Consumption	High	Low

Characterization Data for 3,5-Bis(trifluoromethyl)benzohydrazide

• Appearance: White crystalline solid

• Melting Point: 155-157°C

• ¹H NMR (400 MHz, DMSO-d₆): δ 10.05 (s, 1H, -NH), 8.41 (s, 2H, Ar-H), 8.25 (s, 1H, Ar-H), 4.60 (s, 2H, -NH₂)

• ¹³C NMR (101 MHz, DMSO-d₆): δ 163.8, 136.1, 130.5 (q, J = 33.3 Hz), 127.9, 123.5 (q, J = 272.7 Hz), 122.9

• ¹⁹F NMR (376 MHz, DMSO-d₆): δ -61.3

• FTIR (ATR, cm⁻¹): 3310, 3215, 1650, 1280, 1140

• HRMS (ESI+): m/z calcd for C₉H₇F₆N₂O [M+H]⁺: 273.0457; found: 273.0459

Conclusion

This application note details a robust and highly efficient microwave-assisted method for the synthesis of 3,5-bis(trifluoromethyl)benzohydrazide. The protocol offers significant advantages in terms of reaction time, yield, and energy efficiency, making it an attractive approach for researchers in drug discovery and development. The straightforward procedure and high purity of the final product underscore the power of microwave chemistry in modern organic synthesis.

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. [Link]

• Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis. Angewandte Chemie International Edition, 43(46), 6250-6284. [Link]

• Lidström, P., Tierney, J., Wathey, B., & Westman, J. (2001). Microwave assisted organic synthesis—a review. Tetrahedron, 57(45), 9225-9283. [Link]

Application Note: Structural Elucidation of 3,5-Bis(trifluoromethyl)benzohydrazide Reaction Products by Advanced NMR Methodologies

Introduction: The Significance of the 3,5-Bis(trifluoromethyl)benzoyl Scaffold

The 3,5-bis(trifluoromethyl)phenyl motif is a cornerstone in modern medicinal chemistry and materials science. The two trifluoromethyl (-CF₃) groups impart unique properties, including high lipophilicity, metabolic stability, and the ability to engage in specific non-covalent interactions, which are highly desirable in drug design. 3,5-Bis(trifluoromethyl)benzohydrazide serves as a versatile building block, primarily for the synthesis of hydrazones, a class of compounds renowned for their broad spectrum of biological activities.[1][2]

The condensation reaction of 3,5-bis(trifluoromethyl)benzohydrazide with various aldehydes and ketones yields N'-substituted hydrazones. The resulting C=N-NH-C=O backbone is a powerful pharmacophore. However, the success of synthesis and the unambiguous determination of the final structure require robust analytical techniques. Nuclear Magnetic Resonance (NMR) spectroscopy is the preeminent method for this purpose, offering unparalleled insight into molecular structure.

This application note provides a comprehensive guide to the characterization of 3,5-bis(trifluoromethyl)benzohydrazide and its hydrazone derivatives using a suite of 1D and 2D NMR experiments. We will delve into the causality behind experimental choices and provide validated protocols for synthesis and analysis, ensuring researchers can confidently elucidate the structures of their target compounds.

Reaction Pathway: From Hydrazide to Hydrazone

The primary reaction of 3,5-bis(trifluoromethyl)benzohydrazide is a nucleophilic addition-elimination (condensation) reaction with a carbonyl compound (aldehyde or ketone). The lone pair of electrons on the terminal nitrogen of the hydrazide attacks the electrophilic carbonyl carbon, followed by the elimination of a water molecule to form the stable hydrazone product.[3]

This reaction is typically high-yielding and can be performed under mild conditions, often with catalytic acid.[2] The workflow is straightforward and serves as a reliable method for generating diverse chemical libraries.

Caption: General workflow for the synthesis of hydrazones.

The NMR Analytical Toolkit: A Multi-faceted Approach

A single NMR experiment is often insufficient for complete structural verification. A combination of techniques is required to assemble the molecular puzzle.

• ¹H NMR (Proton NMR): Provides information on the chemical environment, number, and connectivity of protons. It is the first and most crucial experiment.

• ¹³C NMR (Carbon NMR): Reveals the carbon framework of the molecule. The presence of quaternary carbons (like the carbonyl and CF₃-bearing carbons) makes this technique essential.

• ¹⁹F NMR (Fluorine NMR): A highly sensitive and specific technique for fluorine-containing compounds.[4][5] Given that ¹⁹F has 100% natural abundance and a spin of ½, this experiment provides a clean, high-resolution spectrum, confirming the integrity of the critical trifluoromethyl groups.[4][5] The chemical shift of the -CF₃ groups is highly sensitive to the local electronic environment.[6]

• 2D COSY (Correlation Spectroscopy): Identifies protons that are spin-spin coupled, typically those on adjacent carbons (²J or ³J coupling). This is fundamental for piecing together proton networks.[7][8]

• 2D HSQC (Heteronuclear Single Quantum Coherence): Directly correlates a proton with the carbon to which it is attached (¹J coupling). This is the most reliable method for assigning carbon signals.[7][8]

Spectral Analysis: From Starting Material to Final Product

The key to confirming the reaction's success lies in comparing the NMR spectra of the product with the starting material. The formation of the hydrazone introduces several key spectral changes.

Analysis of 3,5-Bis(trifluoromethyl)benzohydrazide (Starting Material)

• ¹H NMR:

  • Aromatic Region: Two signals are expected. The proton at position 4 (Hₚ) will appear as a singlet (or a very fine triplet), and the two equivalent protons at positions 2 and 6 (Hₒ) will also appear as a singlet (or a fine doublet).[9]

  • Amide/Amine Protons: A broad singlet for the -NH- proton and another broad singlet for the -NH₂ protons. These signals are exchangeable with D₂O.

• ¹³C NMR:

  • Aromatic Region: Signals for the four distinct aromatic carbons. The carbons directly bonded to the -CF₃ groups (C-3, C-5) will appear as quartets due to ¹J(C-F) coupling. The other aromatic carbons may show smaller quartet splittings due to ²J or ³J(C-F) coupling.[10]

  • Carbonyl Carbon: A signal typically around 165-170 ppm.

  • CF₃ Carbons: A prominent quartet signal due to ¹J(C-F) coupling, usually around 123 ppm.[10]

• ¹⁹F NMR:

  • A single, sharp singlet around -63 ppm, as the two -CF₃ groups are chemically equivalent.

Analysis of the N'-Alkyl/Aryl Hydrazone (Reaction Product)

The condensation reaction results in distinct and predictable changes in the NMR spectra.

• ¹H NMR:

  • Disappearance of -NH₂ Signal: The signal corresponding to the primary amine protons vanishes completely.

  • Appearance of Azomethine Proton (-N=CH-): For products derived from aldehydes, a new singlet appears, typically in the 8.0-8.5 ppm range.[3] This is a definitive marker for hydrazone formation.

  • Shift of -NH- Proton: The amide proton signal often shifts downfield and may become sharper.

  • New Signals: Protons from the newly introduced aldehyde/ketone moiety will be present.

• ¹³C NMR:

  • Appearance of Azomethine Carbon (-N=CH-): A new signal appears in the 140-150 ppm range, confirming the C=N bond formation.[3]

  • Shifts in Other Carbons: Minor shifts in the aromatic and carbonyl carbon signals are expected due to the change in the electronic structure.

• ¹⁹F NMR:

  • The single peak for the two -CF₃ groups will remain, confirming their integrity. Its chemical shift may experience a minor change, reflecting the new molecular environment.

Table 1: Expected NMR Data for Starting Material and a Representative Hydrazone Product

Assignment	3,5-Bis(trifluoromethyl)benzohydrazide	N'-(phenyl)methylidene-3,5-bis(trifluoromethyl)benzohydrazide	Justification for Change
¹H: Aromatic Hₒ	~8.2 ppm (s, 2H)	~8.3 ppm (s, 2H)	Minor shift due to electronic change.
¹H: Aromatic Hₚ	~8.0 ppm (s, 1H)	~8.1 ppm (s, 1H)	Minor shift due to electronic change.
¹H: -NH-	Broad singlet	~11.5-12.0 ppm (s, 1H)	Deshielding and reduced exchange rate.
¹H: -NH₂	Broad singlet	Signal Absent	Consumption of the amine group.
¹H: -N=CH-	Signal Absent	~8.2-8.4 ppm (s, 1H)	Key signal confirming product formation.
¹³C: C=O	~165 ppm	~163 ppm	Slight shielding effect from conjugation.
¹³C: -N=CH-	Signal Absent	~145 ppm	Key signal confirming C=N bond.
¹³C: C-CF₃	~132 ppm (q)	~132 ppm (q)	Environment largely unchanged.
¹⁹F: -CF₃	~ -63 ppm (s)	~ -63 ppm (s)	Environment largely unchanged.
Chemical shifts (δ) are approximate and can vary based on solvent and concentration.

Experimental Protocols

Protocol: Synthesis of N'-(4-chlorobenzylidene)-3,5-bis(trifluoromethyl)benzohydrazide

This protocol provides a representative synthesis using a common substituted aldehyde.

• Dissolve Reactants: In a 50 mL round-bottom flask, dissolve 3,5-bis(trifluoromethyl)benzohydrazide (1.0 mmol, 272 mg) in ethanol (15 mL).

• Add Aldehyde: To the stirred solution, add 4-chlorobenzaldehyde (1.0 mmol, 141 mg).

• Catalysis (Optional): Add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Reaction: Reflux the mixture for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture to room temperature. The solid product will often precipitate. If not, reduce the solvent volume under reduced pressure.

• Purification: Collect the solid product by vacuum filtration. Wash the solid with cold ethanol to remove any unreacted starting materials.

• Drying: Dry the purified product in a vacuum oven to yield the final hydrazone as a white or off-white solid.

Protocol: NMR Sample Preparation and Analysis

• Sample Preparation: Accurately weigh 10-15 mg of the dried sample and dissolve it in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. DMSO-d₆ is often preferred as it effectively dissolves the starting material and products and does not obscure the amide proton signals.

• ¹H NMR Acquisition: Acquire a standard 1D proton spectrum. Ensure adequate spectral width and resolution.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. An adequate number of scans (e.g., 1024 or more) may be needed to achieve a good signal-to-noise ratio, especially for quaternary carbons.

• ¹⁹F NMR Acquisition: Acquire a proton-decoupled ¹⁹F spectrum. This is a quick experiment due to the high sensitivity of the ¹⁹F nucleus.

• COSY Acquisition: Run a standard gradient-enhanced COSY (gCOSY) experiment. This will show correlations between coupled protons.

• HSQC Acquisition: Run a standard gradient-enhanced HSQC (gHSQC) experiment. This will produce a 2D plot showing which protons are directly bonded to which carbons.

Caption: Visualizing key 2D NMR correlations on a molecular fragment.

Conclusion

The structural characterization of 3,5-bis(trifluoromethyl)benzohydrazide reaction products is reliably and comprehensively achieved through a systematic multi-nuclear and multi-dimensional NMR approach. The appearance of the azomethine (-N=CH-) signals in ¹H and ¹³C NMR, coupled with the disappearance of the -NH₂ signal, provides definitive evidence of successful hydrazone formation. 2D techniques like COSY and HSQC are indispensable for the unambiguous assignment of all signals, providing a complete and self-validating structural proof.[7][11] The protocols and spectral interpretations detailed in this note offer a robust framework for researchers in drug discovery and materials science, enabling confident and efficient characterization of this valuable class of compounds.

References

• A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. NIH National Library of Medicine. [Link]

• Computational 19 F NMR of trifluoromethyl derivatives of alkenes, pyrimidines, and indenes. Magnetic Resonance in Chemistry. [Link]

• Computational 19 F NMR of trifluoromethyl derivatives of alkenes, pyrimidines, and indenes. PubMed. [Link]

• Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia. [Link]

• Active Nuclei Fluorine-19 NMR Spectroscopy. Anasazi Instruments. [Link]

• Synthesis and Characterization of Novel Hydrazone Derivatives of Isonicotinic Hydrazide and Their Evaluation for Antibacterial and Cytotoxic Potential. MDPI. [Link]

• [H-NMR-spectra of hydrazones]. National Genomics Data Center. [Link]

• Synthesis and Characterization of Novel Hydrazone Complexes: Exploring DNA/BSA Binding and Antimicrobial Potential. NIH National Library of Medicine. [Link]

• Synthesis, Characterization, and DFT Studies of N-(3,5-Bis(trifluoromethyl)benzyl)stearamide. MDPI. [Link]

• The ¹³C NMR spectrum of hydrazone (1). ResearchGate. [Link]

• Synthesis and Characterization of a Series of Chromone–Hydrazones. Magritek. [Link]

• Internal Standard Reference Data for qNMR: 3,5-Bis(trifluoromethyl)benzoic Acid. BIPM. [Link]

• Catalytic CF Bond Activation of gem-Diflurocyclopropanes by Nickel(I) Complexes via a Radical based Mechanism - Supporting Information. University of Heidelberg. [Link]

• Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid.

• 3,5-BIS(TRIFLUOROMETHYL)BENZOHYDRAZIDE. gsrs.ncats.nih.gov. [Link]

• 2D-NMR Tutorial: COSY & HSQC for 1H & 13C Assignment. Studylib. [Link]

• Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. MDPI. [Link]

• A Step-By-Step Guide to 1D and 2D NMR Interpretation. Emery Pharma. [Link]

• Hydrazones of 4-(Trifluoromethyl)benzohydrazide as New Inhibitors of Acetyl- and Butyrylcholinesterase. NIH National Library of Medicine. [Link]

• Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. PubMed. [Link]

• Structural Analysis of Organic Compound Using 2D - NMR Spectrum. JEOL. [Link]

• Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility. [Link]

• Regioselective Synthesis of 3-Trifluoromethylpyrazole by Coupling of Aldehydes, Sulfonyl Hydrazides, and 2-Bromo-3,3,3-trifluoropropene. Organic Chemistry Portal. [Link]

• Reaction of Aldehydes/Ketones with Electron-Deficient 1,3,5- Triazines Leading to Functionalized Pyrimidines as Diels−Alder. pubs.acs.org. [Link]

• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Beilstein Journal of Organic Chemistry. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Hydrazones of 4-(Trifluoromethyl)benzohydrazide as New Inhibitors of Acetyl- and Butyrylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Characterization of Novel Hydrazone Derivatives of Isonicotinic Hydrazide and Their Evaluation for Antibacterial and Cytotoxic Potential [mdpi.com]
• 4. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 5. Active Nuclei Fluorine-19 NMR Spectroscopy - Anasazi Instruments [aiinmr.com]
• 6. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. emerypharma.com [emerypharma.com]
• 8. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 9. bipm.org [bipm.org]
• 10. mdpi.com [mdpi.com]
• 11. Structural Analysis of Organic Compound Using 2D - NMR Spectrum | Column | JEOL [jeol.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives

Abstract

This application note provides a comprehensive guide and detailed protocols for the purification of 3,5-Bis(trifluoromethyl)benzohydrazide and its derivatives using High-Performance Liquid Chromatography (HPLC). These compounds, characterized by their high fluorine content and the presence of a polar hydrazide moiety, present unique challenges in reversed-phase chromatography, including strong hydrophobic retention and potential for peak tailing. This document outlines a systematic approach to method development, from column and mobile phase selection to scaling from analytical to preparative purification. Detailed, step-by-step protocols are provided to guide researchers, scientists, and drug development professionals in achieving optimal purity and yield for this important class of molecules.

Introduction: The Purification Challenge

3,5-Bis(trifluoromethyl)benzohydrazide derivatives are a class of compounds increasingly utilized in medicinal chemistry and materials science.[1] The two trifluoromethyl (-CF3) groups impart significant metabolic stability and modulate electronic properties, but they also create a highly hydrophobic and electron-deficient aromatic core.[2][3] This high hydrophobicity dominates the molecule's interaction with non-polar stationary phases in reversed-phase HPLC (RP-HPLC).

However, the molecule is amphipathic in nature. The polar benzohydrazide group (-CONHNH2) can engage in secondary interactions with the stationary phase, particularly with residual silanol groups on silica-based columns.[4] This dual nature—strong hydrophobicity from the fluorinated ring and polar interactions from the hydrazide group—can lead to several chromatographic challenges:

• Excessive Retention: Requiring high concentrations of organic solvent for elution, which can compromise the solubility of related impurities.

• Poor Peak Shape (Tailing): Caused by the interaction of the basic hydrazide moiety with acidic silanol groups on the silica backbone of the stationary phase.[5]

• Complex Selectivity: Closely related derivatives or impurities may have subtle differences in hydrophobicity, requiring highly selective methods for resolution.

This guide provides a logical framework for overcoming these challenges to develop robust and scalable purification methods.

Strategic Method Development

A successful purification strategy begins with a systematic approach to method development on an analytical scale to conserve sample and solvent before scaling up.[6] The primary goal is to achieve adequate resolution between the target compound and its impurities with a symmetrical peak shape.

Column Selection: Managing Hydrophobicity and Secondary Interactions

The choice of stationary phase is the most critical parameter for controlling selectivity.[7] Given the hydrophobic nature of the analytes, a reversed-phase column is the appropriate choice.[8]

• C18 (Octadecylsilane) Columns: A C18 phase is the universal starting point for hydrophobic compounds.[9] Its dense, non-polar environment provides strong retention for the bis(trifluoromethyl)phenyl core. Crucially, a modern, high-purity, end-capped C18 column must be used. End-capping blocks the majority of residual silanol groups, minimizing the secondary interactions that cause peak tailing with basic compounds like hydrazides.[4]

• Phenyl-Hexyl Columns: These columns offer an alternative selectivity. The phenyl groups on the stationary phase can engage in π-π interactions with the aromatic ring of the analyte. This provides a different retention mechanism that can be exploited to improve separation from closely eluting impurities where simple hydrophobicity is not a sufficient differentiator.

• Fluorinated Phases: While less common, columns with a fluorinated stationary phase (e.g., perfluorophenyl or perfluoroalkyl) can offer unique selectivity for fluorinated analytes due to favorable dipole-dipole interactions or fluorophilic retention mechanisms.[10][11] They may be considered if traditional C18 or Phenyl phases fail to provide the desired resolution.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

benzohydrazide Derivative", fillcolor="#F1F3F4", fontcolor="#202124"]; C18 [label="Start: High-Purity, End-Capped C18", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Phenyl [label="Alternative Selectivity: Phenyl-Hexyl", fillcolor="#34A853", fontcolor="#FFFFFF"]; Fluoro [label="Specialized Case: Fluorinated Phase", fillcolor="#FBBC05", fontcolor="#202124"];

Strong Hydrophobicity" --> C18; C18 -- "Resolution inadequate? Try alternative interactions" --> Phenyl; Phenyl -- "Still co-eluting? Exploit fluorous properties" --> Fluoro; end } caption: Column selection workflow based on analyte properties.

Mobile Phase Optimization: Controlling Retention and Peak Shape

The mobile phase composition fine-tunes retention and is critical for mitigating peak tailing. A typical mobile phase consists of an aqueous component (A) and an organic component (B).

• Organic Modifier (Solvent B): Acetonitrile is generally the first choice due to its low viscosity and UV transparency. Methanol is an alternative that can offer different selectivity due to its protic nature and different interaction profile with analytes.[12]

• Aqueous Modifier (Solvent A): The use of an acidic modifier in the aqueous phase is essential for achieving good peak shape.[13] These modifiers work by protonating the silanol groups on the stationary phase and ensuring the analyte is in a single, consistent ionic state.[14]

  • Trifluoroacetic Acid (TFA): Typically used at 0.05-0.1% (v/v). TFA is an excellent ion-pairing agent that effectively masks silanol interactions, leading to sharp, symmetrical peaks. However, it is non-volatile and can suppress ionization in mass spectrometry (MS).

  • Formic Acid (FA): Also used at 0.1% (v/v). FA is MS-compatible and provides sufficient pH control to protonate silanols and improve peak shape, though sometimes less effectively than TFA.[15]

Modifier	Typical Conc.	Pros	Cons
Trifluoroacetic Acid (TFA)	0.1%	Excellent for peak shape, strong ion-pairing agent.[13]	Suppresses MS signal, non-volatile (difficult to remove from product).
Formic Acid (FA)	0.1%	Volatile, fully MS-compatible.	May be less effective at eliminating tailing than TFA.[15]

Experimental Protocols

Protocol 1: Analytical Method Development

This protocol establishes the optimal separation conditions on a standard analytical HPLC system.

Objective: To achieve baseline separation of the target compound from impurities with an asymmetry factor (As) between 0.9 and 1.5.

Instrumentation & Materials:

• HPLC System with UV/PDA Detector

• Column: High-purity, end-capped C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% TFA in HPLC-grade Water

• Mobile Phase B: 0.1% TFA in HPLC-grade Acetonitrile

• Sample Diluent: Acetonitrile/Water (50:50)

• Sample Concentration: ~0.5 mg/mL

Procedure:

• System Equilibration: Equilibrate the column with the initial mobile phase conditions (e.g., 95:5 A:B) for at least 10 column volumes or until a stable baseline is achieved.

• Scouting Gradient: Perform an initial broad gradient run to determine the approximate elution time of the target compound.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 5 µL

  • Gradient: 5% to 95% B over 20 minutes.

  • Detection: 254 nm or wavelength of maximum absorbance.

• Gradient Optimization: Based on the scouting run, create a focused gradient around the elution time of the target compound to maximize resolution.

  • Example: If the peak of interest elutes at 60% B, a new gradient could be:

    • 0-2 min: Hold at 40% B

    • 2-12 min: 40% to 70% B (slower gradient slope for better resolution)

    • 12-14 min: 70% to 95% B (column wash)

    • 14-18 min: Hold at 95% B

    • 18-20 min: Return to 40% B

• Peak Shape Assessment: Evaluate the peak asymmetry of the target compound. If tailing is observed (As > 1.5), ensure the mobile phase modifier is correctly prepared.[16] If tailing persists, consider a different column chemistry (e.g., Phenyl-Hexyl).

dot graph { graph [splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12];

Method Development", fillcolor="#F1F3F4", fontcolor="#202124"]; A_Opt [label="Step 2: Optimize Resolution & Peak Shape", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Load [label="Step 3: Determine Max Loading", fillcolor="#FBBC05", fontcolor="#202124"]; Scale [label="Step 4: Geometric Scale-Up Calculation", fillcolor="#34A853", fontcolor="#FFFFFF"]; Prep_Run [label="Step 5: Perform Preparative Run", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Fraction [label="Step 6: Fraction Collection & Analysis", fillcolor="#5F6368", fontcolor="#FFFFFF"];

} caption: Logical workflow from analytical method to preparative purification.

Protocol 2: Preparative Scale-Up

This protocol details the process of scaling the optimized analytical method to a preparative scale for material isolation.

Objective: To purify a larger quantity of the target compound while maintaining the resolution achieved at the analytical scale.

Instrumentation & Materials:

• Preparative HPLC System with UV/PDA Detector and Fraction Collector

• Column: Same chemistry and particle size as analytical, e.g., C18, 21.2 x 150 mm, 5 µm

• Mobile Phases: As optimized in Protocol 1, prepared in larger volumes.

• Crude Sample: Dissolved in a minimal amount of a strong solvent (e.g., DMSO or DMF) and then diluted with mobile phase A to avoid precipitation upon injection.

Procedure:

• Calculate Scaled Parameters: The key to successful scale-up is maintaining the linear velocity of the mobile phase.[17] Use geometric scaling factors to calculate the new flow rate and injection volume. The gradient time remains the same if the column length is identical.[6]

  • Flow Rate Scaling Factor (SF): SF = (ID_prep / ID_anal)²

    • Example: (21.2 mm / 4.6 mm)² ≈ 21.2

  • New Flow Rate (F_prep): F_prep = F_anal × SF

    • Example: 1.0 mL/min × 21.2 = 21.2 mL/min

  • Loading Capacity: Perform a loading study by incrementally increasing the injection mass on the analytical column until resolution begins to degrade.[18] Scale this mass by the same factor.

Parameter	Analytical	Scaling Factor	Preparative
Column ID	4.6 mm	-	21.2 mm
Flow Rate	1.0 mL/min	21.2	21.2 mL/min
Max Load	~2 mg	21.2	~42 mg

• System Equilibration: Equilibrate the preparative column with the starting mobile phase composition for at least 5-10 column volumes. This is critical for reproducibility.

• Preparative Run: Inject the dissolved crude sample and run the scaled-up gradient method.

• Fraction Collection: Set the fraction collector to trigger based on the UV signal threshold and/or slope, focusing on the peak corresponding to the target compound.

• Purity Analysis: Analyze the collected fractions using the optimized analytical method (Protocol 1) to confirm purity and pool the appropriate fractions.

• Product Isolation: Remove the HPLC solvents (e.g., via rotary evaporation for acetonitrile and lyophilization for water) to isolate the purified product.

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Severe Peak Tailing	- Secondary interactions with silanols.[4]- Mobile phase pH too high.	- Ensure mobile phase contains 0.1% TFA or FA.[14]- Switch to a high-quality, end-capped C18 column.[19]- Consider a Phenyl-Hexyl column for alternative selectivity.
Broad Peaks	- Column overload (mass or volume).[16]- Extra-column dead volume.	- Reduce injection mass/volume.- Ensure fittings are correct for the column and system.- Use a stronger sample solvent if solubility is an issue.
Poor Resolution	- Gradient slope is too steep.- Insufficient column efficiency.	- Flatten the gradient around the peaks of interest.- Use a longer column or a column with smaller particles (if pressure allows).[20]
Carryover	- Strong adsorption of the compound.	- Implement a strong needle wash step (e.g., with 100% Acetonitrile).- Include a high-organic wash at the end of the gradient.

Conclusion

The successful HPLC purification of 3,5-Bis(trifluoromethyl)benzohydrazide derivatives is readily achievable through a systematic and logical approach. The key challenges of high hydrophobicity and potential peak tailing can be effectively managed by selecting a high-purity, end-capped C18 or Phenyl-Hexyl stationary phase and, most importantly, incorporating an acidic modifier like TFA or formic acid into the mobile phase. By developing and optimizing a method at the analytical scale first, researchers can ensure a robust and efficient transfer to preparative scale, enabling the isolation of high-purity material essential for research and development.

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Application Notes and Protocols for the Scale-Up Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide Hydrazones

For: Researchers, scientists, and drug development professionals

Abstract

This technical guide provides a comprehensive, in-depth protocol for the scale-up synthesis of 3,5-bis(trifluoromethyl)benzohydrazide and its subsequent conversion to hydrazone derivatives. The strategic incorporation of the 3,5-bis(trifluoromethyl)phenyl motif is a key strategy in modern medicinal chemistry, owing to its ability to enhance a molecule's lipophilicity, metabolic stability, and binding affinity.[1] This document outlines a robust and scalable two-step synthetic sequence, commencing with the preparation of 3,5-bis(trifluoromethyl)benzohydrazide from its corresponding benzoyl chloride, followed by the condensation with various carbonyl compounds to yield the target hydrazones. Emphasis is placed on the practical considerations and safety protocols essential for transitioning from laboratory-scale to larger-scale production.

Introduction: The Significance of the 3,5-Bis(trifluoromethyl)phenyl Moiety in Drug Discovery

The 3,5-bis(trifluoromethyl)phenyl group is a privileged structural motif in contemporary drug design. The two trifluoromethyl (-CF₃) groups are potent electron-withdrawing substituents that significantly modulate the electronic properties of the aromatic ring.[2] This electronic perturbation can lead to enhanced binding interactions with biological targets and improved resistance to metabolic degradation, often resulting in superior pharmacokinetic profiles.[2][3] Consequently, this moiety is found in a number of therapeutic agents and clinical candidates. The synthesis of hydrazones from 3,5-bis(trifluoromethyl)benzohydrazide provides a versatile platform for generating diverse compound libraries for screening and lead optimization in drug discovery programs. Hydrazones themselves are an important class of compounds in medicinal chemistry, known for a wide spectrum of biological activities.[4][5]

Synthetic Strategy: A Two-Step Approach to Hydrazone Synthesis

The overall synthetic strategy is a two-step process amenable to scale-up. The first step involves the synthesis of the key intermediate, 3,5-bis(trifluoromethyl)benzohydrazide, via the reaction of 3,5-bis(trifluoromethyl)benzoyl chloride with hydrazine hydrate. The second step is the condensation of the benzohydrazide with a suitable aldehyde or ketone to form the desired hydrazone.

Figure 1: Overall workflow for the synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide hydrazones.

Detailed Protocols and Methodologies

Scale-Up Synthesis of 3,5-Bis(trifluoromethyl)benzoic Acid

While 3,5-bis(trifluoromethyl)benzoic acid is commercially available, for large-scale campaigns, its synthesis from 3,5-bis(trifluoromethyl)bromobenzene via a Grignard reaction followed by carboxylation is a viable option. A process for this has been developed that is amenable to scale-up and provides the product in high yield.[6] This involves the reaction of 3,5-bis(trifluoromethyl)bromobenzene with magnesium in tetrahydrofuran to form the Grignard reagent, followed by the addition of carbon dioxide gas.[6]

Scale-Up Synthesis of 3,5-Bis(trifluoromethyl)benzoyl Chloride

The conversion of the carboxylic acid to the acid chloride is a crucial step. Thionyl chloride is a common and effective reagent for this transformation.[5]

Protocol 3.2.1: Preparation of 3,5-Bis(trifluoromethyl)benzoyl Chloride

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles (mol)
3,5-Bis(trifluoromethyl)benzoic Acid	258.12	2.58	10.0
Thionyl Chloride (SOCl₂)	118.97	2.38 (1.44 L)	20.0
Toluene	-	10 L	-
N,N-Dimethylformamide (DMF)	-	20 mL	-

Procedure:

• Reactor Setup: Equip a 20 L jacketed glass reactor with a mechanical stirrer, a reflux condenser with a gas outlet connected to a scrubber (containing aqueous sodium hydroxide solution), a thermocouple, and a nitrogen inlet.

• Inert Atmosphere: Purge the reactor with nitrogen to ensure an inert atmosphere.

• Charging Reagents: Charge the reactor with 3,5-bis(trifluoromethyl)benzoic acid (2.58 kg, 10.0 mol) and toluene (10 L).

• Catalyst Addition: Add a catalytic amount of N,N-dimethylformamide (20 mL).

• Thionyl Chloride Addition: Slowly add thionyl chloride (2.38 kg, 20.0 mol) to the stirred suspension at room temperature over a period of 1-2 hours. An exotherm may be observed.

• Reaction: Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 4-6 hours, or until the reaction is complete as monitored by in-process controls (e.g., disappearance of the starting material by TLC or HPLC).

• Solvent and Excess Reagent Removal: Distill off the toluene and excess thionyl chloride under reduced pressure.

• Product Isolation: The crude 3,5-bis(trifluoromethyl)benzoyl chloride can be purified by vacuum distillation to yield a clear, colorless to slightly yellow liquid.[5]

Safety Considerations for Thionyl Chloride: Thionyl chloride is a corrosive and toxic substance that reacts violently with water.[7] All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn.[7] The gas outlet must be connected to a scrubber to neutralize the evolved HCl and SO₂ gases.

Scale-Up Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide

The reaction of the benzoyl chloride with hydrazine hydrate is highly exothermic and requires careful control of the reaction temperature, especially on a larger scale.

Protocol 3.3.1: Preparation of 3,5-Bis(trifluoromethyl)benzohydrazide

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles (mol)
3,5-Bis(trifluoromethyl)benzoyl Chloride	276.57	2.77	10.0
Hydrazine Hydrate (~64% hydrazine)	50.06	0.78	~10.0
Dichloromethane (DCM)	-	10 L	-
Sodium Bicarbonate (sat. aq. solution)	-	As needed	-

Procedure:

• Reactor Setup: Use a 20 L jacketed glass reactor equipped with a mechanical stirrer, a dropping funnel, a thermocouple, and a nitrogen inlet.

• Hydrazine Solution: In a separate vessel, prepare a solution of hydrazine hydrate (0.78 kg, ~10.0 mol) in dichloromethane (5 L). Cool this solution to 0-5 °C using a circulating chiller.

• Benzoyl Chloride Solution: In the dropping funnel, prepare a solution of 3,5-bis(trifluoromethyl)benzoyl chloride (2.77 kg, 10.0 mol) in dichloromethane (5 L).

• Controlled Addition: Add the benzoyl chloride solution dropwise to the cold, vigorously stirred hydrazine solution, maintaining the internal temperature between 0-10 °C. The addition rate should be carefully controlled to manage the exotherm.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours.

• Work-up: Quench the reaction by the slow addition of water. Separate the organic layer.

• Washing: Wash the organic layer with saturated aqueous sodium bicarbonate solution to neutralize any remaining acid, followed by a brine wash.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude 3,5-bis(trifluoromethyl)benzohydrazide can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene/heptane) to yield a white solid.

Safety Considerations for Hydrazine: Hydrazine and its hydrate are toxic, corrosive, and potentially carcinogenic.[3] All handling must be performed in a well-ventilated fume hood with appropriate PPE.[3] Due to its reactivity, contact with oxidizing agents should be strictly avoided.[7] In the event of a spill, do not use water to clean up as it can react violently.[2] Absorb with an inert material.[2]

Scale-Up Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide Hydrazones

The final step is the condensation of the benzohydrazide with an aldehyde or ketone. This reaction is typically acid-catalyzed and driven to completion by the removal of water.

Protocol 3.4.1: General Procedure for Hydrazone Synthesis

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (mol)
3,5-Bis(trifluoromethyl)benzohydrazide	272.15	1.0
Aldehyde or Ketone	Varies	1.0 - 1.1
Ethanol	-	5-10 volumes
Acetic Acid (glacial)	-	Catalytic

Procedure:

• Reactor Setup: In a suitable reactor equipped with a stirrer, reflux condenser, and thermocouple, dissolve 3,5-bis(trifluoromethyl)benzohydrazide (1.0 mol) in ethanol (5-10 volumes).

• Carbonyl Addition: Add the aldehyde or ketone (1.0 - 1.1 mol) to the solution.

• Catalyst Addition: Add a few drops of glacial acetic acid as a catalyst.

• Reaction: Heat the reaction mixture to reflux and maintain for 2-8 hours. The progress of the reaction can be monitored by TLC or HPLC.[8]

• Product Isolation: Upon completion, cool the reaction mixture to room temperature. The hydrazone product often precipitates from the solution.

• Purification: The product can be collected by filtration, washed with cold ethanol, and dried under vacuum. If necessary, further purification can be achieved by recrystallization.

Analytical Characterization

Thorough characterization of the intermediates and final products is essential to ensure purity and structural integrity.

Technique	Purpose
TLC/HPLC	Reaction monitoring, purity assessment.[8]
¹H NMR	Structural confirmation, assessment of purity.
¹³C NMR	Structural confirmation.
FT-IR	Identification of key functional groups (C=O, N-H, C=N).[8]
LC-MS	Confirmation of molecular weight and purity.[9]
Melting Point	Purity assessment of solid products.

Troubleshooting and Key Considerations for Scale-Up

• Exotherm Control: The reaction of acid chlorides with hydrazine is highly exothermic. On a larger scale, efficient heat dissipation is critical. A jacketed reactor with a reliable cooling system is mandatory. The rate of addition of the acid chloride must be carefully controlled to maintain the desired temperature range.

• Hydrazine Handling: Due to its toxicity and reactivity, strict safety protocols must be in place for handling and storing hydrazine.[3][7] Ensure adequate ventilation and have emergency procedures established.[3]

• Byproduct Formation: In the synthesis of the benzohydrazide, the formation of the 1,2-diacylhydrazine byproduct can occur if the stoichiometry is not carefully controlled or if localized high concentrations of the acid chloride are present. Slow, controlled addition into a well-stirred solution is key to minimizing this.

• Purification: For large-scale operations, recrystallization is often the most practical method for purifying solid products. Solvent selection is crucial for achieving high purity and yield.

Conclusion

The protocols detailed in this application note provide a robust and scalable pathway for the synthesis of 3,5-bis(trifluoromethyl)benzohydrazide and its subsequent conversion to a diverse range of hydrazone derivatives. By adhering to the outlined procedures and paying close attention to the safety and scale-up considerations, researchers and drug development professionals can efficiently produce these valuable compounds for further investigation in their discovery programs.

References

• Environmental Health & Safety, University of New Mexico. (n.d.). Hydrazine Standard Operating Procedure Template. Retrieved from [Link]

• Fieser, L. F., & Fieser, M. (n.d.). Reagents for Organic Synthesis. John Wiley & Sons.

• LANXESS. (2015, August). Product Safety Assessment: Thionyl chloride. Retrieved from [Link]

• Galić, N., Babić, N. S., & Vrdoljak, V. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Advances, 10(63), 38481–38494.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 100265, 3,5-Bis(trifluoromethyl)benzohydrazide. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 3,5-Bis(trifluoromethyl)benzoyl chloride. Retrieved from [Link]

• Organic Syntheses. (n.d.). Hydrazine, 1,2-dimethyl-, dihydrochloride. Retrieved from [Link]

• Payack, J. F., et al. (2002). Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid. U.S.
• U.S. Food and Drug Administration. (2021). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI.

• University of Florida, Environmental Health & Safety. (2024, April). Lesson Learned: Hydrazine Monohydrate Explosion. Retrieved from [Link]

• University of Notre Dame, Environmental Health and Safety. (n.d.). Hydrazine - Risk Management and Safety. Retrieved from [Link]

• Kratky, M., et al. (2017). Synthesis and biological evolution of hydrazones derived from 4-(trifluoromethyl)benzohydrazide. Bioorganic & Medicinal Chemistry Letters, 27(23), 5147-5151.

• ResearchGate. (2025, August 7). Safe Scale-Up of a Hydrazine Condensation by the Addition of a Base. Retrieved from [Link]

• ACS Publications. (2019, August 7). Bioconjugation with Aminoalkylhydrazine for Efficient Mass Spectrometry-Based Detection of Small Carbonyl Compounds. Retrieved from [Link]

• Google Patents. (n.d.). US8110705B2 - Processes for making hydrazides.
• Google Patents. (n.d.). US6350915B1 - Process for the synthesis of 1-(3,5-bis(trifluoromethyl)-phenyl)ethan-1-one.

• MDPI. (2021, August 22). Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. Retrieved from [Link]

• ResearchGate. (2025, August 7). Improved Synthesis of 1-(Azidomethyl)-3,5-bis-(trifluoromethyl)benzene: Development of Batch and Microflow Azide Processes. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods for Hydrazines. Retrieved from [Link]

• ACS Publications. (2019, August 7). Bioconjugation through oxime or hydrazone formation is a versatile strategy for covalent labeling of biomolecules in vitro and in vivo. Retrieved from [Link]

• ResearchGate. (2025, August 7). Scale-up synthesis of 3a and its transformations. Retrieved from [Link]

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Application Notes & Protocols: Synthesis of Biologically Active Pyrazole Derivatives Using 3,5-Bis(trifluoromethyl)benzohydrazide

Introduction: The Strategic Value of Fluorinated Pyrazoles in Modern Drug Discovery

The pyrazole nucleus is a cornerstone scaffold in medicinal chemistry, present in a multitude of approved therapeutic agents.[1][2] Its metabolic stability and versatile substitution patterns make it a privileged structure in drug design.[1] In recent years, the strategic incorporation of fluorine atoms, particularly the trifluoromethyl (CF₃) group, has become a paramount strategy for enhancing the pharmacological profiles of drug candidates.[3][4] The CF₃ group can significantly improve metabolic stability, membrane permeability, and binding affinity by altering the electronic properties and conformation of the molecule.[5]

This guide focuses on the synthetic utility of 3,5-bis(trifluoromethyl)benzohydrazide , a key building block for introducing the robust 3,5-bis(trifluoromethyl)phenyl moiety into pyrazole scaffolds. This specific substitution pattern has been shown to impart potent biological activity, particularly in the development of novel antibacterial agents against drug-resistant pathogens like Methicillin-resistant Staphylococcus aureus (MRSA).[6][7][8]

The primary synthetic route discussed is a variation of the classic Knorr pyrazole synthesis , a reliable and straightforward condensation reaction between a hydrazine derivative (in this case, our benzohydrazide) and a 1,3-dicarbonyl compound.[9][10][11] This application note provides a deep dive into the reaction mechanism, detailed step-by-step protocols, troubleshooting insights, and the rationale behind experimental choices, tailored for researchers in organic synthesis and drug development.

Mechanistic Rationale: The Knorr Pyrazole Synthesis Pathway

The formation of the pyrazole ring from a hydrazide and a 1,3-dicarbonyl compound is a sequential process of condensation and cyclization. Understanding this mechanism is critical for optimizing reaction conditions and predicting outcomes, especially with unsymmetrical dicarbonyl substrates.

The reaction proceeds through several key stages:

• Nucleophilic Attack: The terminal nitrogen atom (-NH₂) of the 3,5-bis(trifluoromethyl)benzohydrazide acts as a potent nucleophile, attacking one of the electrophilic carbonyl carbons of the 1,3-dicarbonyl compound.

• Hydrazone Formation: The initial adduct rapidly dehydrates to form a stable hydrazone intermediate. This step is often the rate-limiting step and can be accelerated by a catalytic amount of acid.[9][10]

• Intramolecular Cyclization: The second nitrogen atom of the hydrazide moiety then performs an intramolecular nucleophilic attack on the remaining carbonyl carbon.

• Dehydration & Aromatization: This cyclization yields a 5-hydroxy-dihydropyrazole intermediate, which is typically unstable.[12][13] A final dehydration step occurs to produce the thermodynamically stable, aromatic pyrazole ring.

Figure 1: General mechanism for the Knorr synthesis of pyrazoles.

Experimental Workflow and Protocols

The following section outlines a general, robust protocol for the synthesis of 1-(3,5-bis(trifluoromethyl)benzoyl)-3,5-disubstituted-pyrazoles. The workflow is designed to be adaptable for various 1,3-dicarbonyl substrates.

Overall Experimental Workflow

Figure 2: Standard workflow for pyrazole synthesis and purification.

Detailed Protocol: Synthesis of 1-(3,5-bis(trifluoromethyl)benzoyl)-3,5-dimethyl-1H-pyrazole

This protocol uses acetylacetone as a representative 1,3-dicarbonyl substrate.

Materials and Reagents:

• 3,5-Bis(trifluoromethyl)benzohydrazide (MW: 272.15 g/mol )[14][15]

• Acetylacetone (2,4-pentanedione)

• Absolute Ethanol (or Glacial Acetic Acid)

• Deionized Water

• Ethyl Acetate (for TLC and chromatography)

• Hexanes (for TLC and chromatography)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

Equipment:

• Round-bottom flask (50 mL or 100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• TLC plates (silica gel 60 F₂₅₄)

• Rotary evaporator

• Büchner funnel and filter paper

• Glassware for recrystallization or column chromatography

Step-by-Step Procedure:

• Reaction Setup:

  • To a 100 mL round-bottom flask, add 3,5-bis(trifluoromethyl)benzohydrazide (1.0 eq, e.g., 2.72 g, 10.0 mmol).

  • Add absolute ethanol (30-40 mL) to dissolve or suspend the hydrazide.

  • Add acetylacetone (1.05 eq, e.g., 1.07 mL, 10.5 mmol) to the flask using a syringe.

  • Scientist's Note: A slight excess of the dicarbonyl compound ensures complete consumption of the more valuable hydrazide. Ethanol is a common and effective solvent, but for less reactive substrates, glacial acetic acid can be used as both solvent and acid catalyst.

• Reaction Execution and Monitoring:

  • Attach the reflux condenser and begin stirring the mixture.

  • Heat the reaction to reflux (approx. 80°C for ethanol) using a heating mantle.

  • Monitor the reaction progress using TLC (e.g., 30% Ethyl Acetate in Hexanes). Spot the starting hydrazide, acetylacetone, and the reaction mixture. The formation of a new, less polar spot indicates product formation. The reaction is typically complete within 2-4 hours.

• Work-up and Isolation:

  • Once the starting hydrazide is consumed (as indicated by TLC), remove the heat source and allow the flask to cool to room temperature.

  • Reduce the solvent volume to approximately one-third using a rotary evaporator.

  • Slowly add cold deionized water (50-60 mL) to the concentrated mixture while stirring. The product should precipitate as a white or off-white solid.

  • Continue stirring in an ice bath for 30 minutes to maximize precipitation.

  • Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold water.

• Purification:

  • Recrystallization (Preferred for high-purity solids): Dissolve the crude solid in a minimum amount of hot ethanol. Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization. Collect the purified crystals by filtration.

  • Column Chromatography (If recrystallization is ineffective): If the crude product is an oil or contains significant impurities, purify it using silica gel column chromatography with an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization:

  • Dry the purified product under vacuum.

  • Confirm the structure and purity using standard analytical techniques: ¹H NMR, ¹³C NMR, ¹⁹F NMR, and Mass Spectrometry.

Data Summary and Expected Results

The described protocol is versatile and can be applied to a range of 1,3-dicarbonyl compounds to generate a library of pyrazole derivatives.

Entry	1,3-Dicarbonyl Substrate	Product Structure	Typical Yield
1	Acetylacetone	1-(3,5-bis(trifluoromethyl)benzoyl)-3,5-dimethyl-1H-pyrazole	>85%
2	Dibenzoylmethane	1-(3,5-bis(trifluoromethyl)benzoyl)-3,5-diphenyl-1H-pyrazole	>80%
3	1,1,1-Trifluoro-2,4-pentanedione	1-(3,5-bis(trifluoromethyl)benzoyl)-3-methyl-5-(trifluoromethyl)-1H-pyrazole	>75%

Expert Insights and Troubleshooting

• Controlling Regioselectivity: When using an unsymmetrical 1,3-dicarbonyl (like 1,1,1-trifluoro-2,4-pentanedione in Entry 3), two regioisomers are possible. The initial nucleophilic attack typically occurs at the more electrophilic carbonyl carbon. In this case, the carbonyl adjacent to the electron-withdrawing CF₃ group is more reactive, leading to the preferential formation of the 5-trifluoromethylpyrazole isomer.[12][13]

• Reaction Stalls or is Sluggish: If TLC analysis shows a slow conversion, add a few drops of glacial acetic acid or a catalytic amount of p-toluenesulfonic acid to the reaction mixture. Acid catalysis protonates a carbonyl oxygen, increasing its electrophilicity and accelerating the initial condensation.[16]

• Product Oiling Out: If the product does not precipitate as a solid during work-up, extract the aqueous mixture with an organic solvent like ethyl acetate or dichloromethane. Wash the combined organic layers with brine, dry with anhydrous sulfate, and concentrate in vacuo to obtain the crude product as an oil or residue for purification.

• Incomplete Dehydration: In some cases, the 5-hydroxy-dihydropyrazole intermediate may be isolable or exist in equilibrium. Driving the reaction to completion with prolonged heating or stronger acidic conditions is usually sufficient to ensure full aromatization to the pyrazole.

Applications in Antibacterial Drug Development

The true value of this synthetic method lies in the biological relevance of its products. Research has demonstrated that pyrazoles functionalized with the 3,5-bis(trifluoromethyl)phenyl group are potent growth inhibitors of Gram-positive bacteria.[6][7]

Specifically, derivatives synthesized using this methodology have shown:

• High Potency: Minimum Inhibitory Concentration (MIC) values as low as 0.25 µg/mL against MRSA and vancomycin-resistant enterococci (VRE).[7][8]

• Bactericidal Activity: These compounds actively kill bacteria rather than just inhibiting their growth.[7]

• Biofilm Eradication: Several lead compounds have proven effective at inhibiting the formation of and destroying established bacterial biofilms, which are notoriously difficult to treat.[6][7][8]

The synthesis of a diverse library of these pyrazoles allows for extensive Structure-Activity Relationship (SAR) studies, paving the way for the development of next-generation antibiotics to combat the growing threat of antimicrobial resistance.[1]

References

• Elguero, J., Goya, P., & Jagerovic, N. (n.d.). The reaction between hydrazines and β-dicarbonyl compounds: proposal for a mechanism. Can. J. Chem.

• Name-Reaction.com. (n.d.). Knorr pyrazole synthesis. Retrieved from [Link]

• Gerus, I. I., Kliachyna, M., & Mykhailiuk, P. K. (2020). Fluorinated Pyrazoles: From Synthesis to Applications. Chemical Reviews, 121(3), 1670–1715.
• Venkateswarlu, V., Kour, J., Kumar, K. A. A., et al. (2018). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. RSC Advances, 8(46), 26361–26369.
• Elguero, J., Goya, P., & Jagerovic, N. (2025). The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism.
• Gerus, I. I., Kliachyna, M., & Mykhailiuk, P. K. (2021).

• J&K Scientific LLC. (n.d.). Knorr Pyrazole Synthesis. Retrieved from [Link]

• Al-Ostath, A., El-Faham, A., & Al-Masoudi, N. A. (2023). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. PubMed Central.
• Bousdira, A., El-Hiti, G. A., & Yousif, E. (2023).
• Sauthof, L., & Opatz, T. (2023).
• Alkhaibari, I. S., KC, H. R., Roy, S., et al. (2021). Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria.
• Request PDF. (n.d.). Fluorine-containing pyrazoles and their condensed derivatives: Synthesis and biological activity.
• Alam, M. A. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. PMC - PubMed Central.

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Various methods for the synthesis of pyrazole.
• Alkhaibari, I. S., KC, H. R., Roy, S., et al. (2021). Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. PubMed.
• Sawant, S. D., et al. (2018). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. RSC Publishing.
• Alkhaibari, I. S., KC, H. R., Roy, S., et al. (2021). Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. PMC - PubMed Central.
• Royal Society of Chemistry. (n.d.). Synthesis of 3,5-bis(fluoroalkyl)pyrazoles/pyrazolines via [3 + 2] cycloaddition of di/trifluoroacetohydrazonoyl bromides and trifluoromethyl-substituted alkenes. Organic & Biomolecular Chemistry.
• Sharma, A., Jain, A. P., & Gangwar, M. (2021). Synthesis, Characterization of Some New 1,3,5-Trisubstituted Pyrazole Derivatives for Their Antifungal Potential.
• ResearchGate. (n.d.). Reaction of hydrazine with 1,3‐dicarbonyl compounds in HFIP.

• PubChem. (n.d.). 3,5-Bis(trifluoromethyl)benzohydrazide. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 3,5-BIS(TRIFLUOROMETHYL)BENZOHYDRAZIDE. Retrieved from [Link]

• NIST. (n.d.). 3,5-Bis(trifluoromethyl)benzhydrazide. Retrieved from [Link]

• Zerov, A. V., Krupenya, T. S., Petrov, A. A., & Yakimovich, S. I. (2016). Reaction of trifluoromethyl-containing 1,3-dicarbonyl compounds with bis-hydrazides. Russian Journal of Organic Chemistry, 52(3), 312-318.

Sources

• 1. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Fluorinated Pyrazoles: From Synthesis to Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. name-reaction.com [name-reaction.com]
• 10. jk-sci.com [jk-sci.com]
• 11. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cdnsciencepub.com [cdnsciencepub.com]
• 13. researchgate.net [researchgate.net]
• 14. GSRS [gsrs.ncats.nih.gov]
• 15. 3,5-Bis(trifluoromethyl)benzhydrazide [webbook.nist.gov]
• 16. Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles - RSC Advances (RSC Publishing) DOI:10.1039/C8RA04550J [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide Hydrazones

Welcome to the technical support center for the synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide hydrazones. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and ultimately improve reaction yields and product purity. The information provided herein is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity.

Part 1: Troubleshooting Guide

This section addresses specific issues that may arise during the two-stage synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide hydrazones.

Stage 1: Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide

This initial step involves the conversion of 3,5-bis(trifluoromethyl)benzoic acid to its corresponding hydrazide. Low yields at this stage will invariably impact the overall success of the hydrazone synthesis.

Issue 1: Low or No Conversion of Benzoic Acid to Benzohydrazide

• Question: I am observing a low yield of 3,5-Bis(trifluoromethyl)benzohydrazide, with a significant amount of unreacted 3,5-bis(trifluoromethyl)benzoic acid remaining. What are the likely causes and how can I improve the conversion?

• Answer: This is a common challenge, often stemming from inefficient activation of the carboxylic acid or suboptimal reaction conditions for hydrazinolysis. The direct reaction of a carboxylic acid with hydrazine is typically slow and requires high temperatures, which can lead to side reactions. A more reliable approach is a two-step process: esterification of the benzoic acid followed by reaction with hydrazine hydrate.

  Causality & Recommended Protocol:

  • Inefficient Esterification: The first step, converting the benzoic acid to its methyl or ethyl ester, is crucial. Incomplete esterification will carry unreacted starting material into the next step.

    • Solution: Employ a standard Fischer esterification with an excess of the alcohol (e.g., methanol or ethanol) and a catalytic amount of strong acid like sulfuric acid (H₂SO₄). Refluxing the mixture ensures the reaction goes to completion.[1] Monitoring the reaction by Thin Layer Chromatography (TLC) is essential to confirm the disappearance of the starting benzoic acid.

  • Suboptimal Hydrazinolysis: The reaction of the ester with hydrazine hydrate requires careful control of stoichiometry and reaction time.

    • Solution: Use a slight excess of hydrazine hydrate (typically 1.1 to 1.5 equivalents) to drive the reaction to completion.[1] The reaction is usually carried out in an alcoholic solvent, and refluxing is often necessary to achieve a reasonable reaction rate. Again, TLC is your best tool for monitoring the conversion of the ester to the hydrazide.

  Experimental Protocol: Two-Step Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide

  Step A: Methyl 3,5-Bis(trifluoromethyl)benzoate Synthesis

  • To a solution of 3,5-bis(trifluoromethyl)benzoic acid (1.0 eq) in methanol (5-10 volumes), add concentrated sulfuric acid (0.1-0.2 eq) dropwise at room temperature.

  • Heat the mixture to reflux and maintain for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by a wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl ester, which can often be used in the next step without further purification.

  Step B: 3,5-Bis(trifluoromethyl)benzohydrazide Synthesis

  • Dissolve the crude methyl 3,5-bis(trifluoromethyl)benzoate (1.0 eq) in ethanol (5-10 volumes).

  • Add hydrazine hydrate (1.2 eq) dropwise at room temperature.

  • Heat the mixture to reflux and maintain for 6-12 hours, monitoring the reaction progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • The resulting solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield pure 3,5-bis(trifluoromethyl)benzohydrazide.

Stage 2: Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide Hydrazone

This stage involves the condensation reaction between the synthesized benzohydrazide and an aldehyde or ketone.

Issue 2: Low Yield of the Final Hydrazone Product

• Question: My hydrazone synthesis is resulting in a low yield, with unreacted 3,5-Bis(trifluoromethyl)benzohydrazide and/or the carbonyl compound still present in the reaction mixture. How can I optimize this reaction?

• Answer: The formation of hydrazones is a reversible, acid-catalyzed condensation reaction.[2] Achieving high yields depends on several factors, including pH, stoichiometry, and removal of the water byproduct.

  Causality & Optimization Strategies:

  • Suboptimal pH: The reaction is pH-dependent. A mildly acidic environment (pH 4-6) is optimal to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic, while not significantly protonating the nucleophilic hydrazine, which would render it unreactive.

    • Solution: Add a catalytic amount of a weak acid, such as glacial acetic acid, to the reaction mixture. Avoid strong acids, as they can lead to the formation of non-nucleophilic hydrazinium salts.

  • Incomplete Reaction: The reaction may not have reached equilibrium or completion.

    • Solution: Increase the reaction time and/or gently heat the reaction mixture (e.g., to 40-60 °C) to increase the reaction rate. Monitor the progress by TLC. Using a slight excess (1.1-1.2 equivalents) of either the benzohydrazide or the carbonyl compound can also help drive the reaction to completion.

  • Product Hydrolysis: Hydrazones can be susceptible to hydrolysis, especially under strongly acidic conditions, which can shift the equilibrium back towards the starting materials.

    • Solution: Maintain a mildly acidic pH and, during workup, use a neutral or slightly basic wash (e.g., saturated sodium bicarbonate solution) to remove the acid catalyst.

Issue 3: Presence of a Significant Side Product (Azine Formation)

• Question: I am observing a significant amount of a side product that I suspect is an azine. How can I minimize its formation?

• Answer: Azine formation (R₂C=N-N=CR₂) occurs when one molecule of hydrazine reacts with two molecules of the carbonyl compound. This is a common side reaction in hydrazone synthesis.

  Causality & Prevention:

  • Stoichiometry: An excess of the carbonyl compound relative to the hydrazine can favor azine formation.

    • Solution: Use a slight excess of the 3,5-Bis(trifluoromethyl)benzohydrazide (1.1-1.2 equivalents) relative to the carbonyl compound. Additionally, the slow, dropwise addition of the carbonyl compound to a solution of the benzohydrazide can help to maintain a low concentration of the carbonyl compound at any given time, thus disfavoring the formation of the azine.

  Experimental Protocol: General Procedure for Hydrazone Synthesis

  • Dissolve 3,5-bis(trifluoromethyl)benzohydrazide (1.1 eq) in a suitable solvent such as ethanol or methanol.

  • Add a catalytic amount of glacial acetic acid (e.g., 2-3 drops).

  • To this solution, add the aldehyde or ketone (1.0 eq) dropwise with stirring at room temperature.

  • Stir the reaction mixture at room temperature or gently heat to 40-60 °C for 2-24 hours. Monitor the reaction progress by TLC.

  • Upon completion, cool the reaction mixture. The product may precipitate out of solution and can be collected by filtration. If not, the solvent can be removed under reduced pressure.

  • The crude product can be purified by recrystallization from an appropriate solvent system or by column chromatography on silica gel.

Part 2: Frequently Asked Questions (FAQs)

• Q1: What is the best solvent for the hydrazone formation step?

  • A1: Protic solvents like ethanol and methanol are most commonly used and are generally effective. They readily dissolve the reactants and the acid catalyst.

• Q2: How can I effectively monitor the progress of my reactions?

  • A2: Thin Layer Chromatography (TLC) is an indispensable tool for monitoring these reactions. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexanes) to achieve good separation between the starting materials, intermediates, and products. UV visualization is effective for these aromatic compounds.

• Q3: My purified hydrazone is degrading over time. How should I store it?

  • A3: Hydrazones, particularly those with N-H bonds, can be susceptible to oxidation and hydrolysis. For long-term storage, it is recommended to keep the purified compound in a tightly sealed container, under an inert atmosphere (e.g., nitrogen or argon), protected from light, and at a low temperature.

• Q4: Are there any specific safety precautions for working with hydrazine hydrate?

  • A4: Yes, hydrazine hydrate is toxic and corrosive. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Part 3: Visualizations and Data

Reaction Workflow

Caption: Overall synthetic workflow for 3,5-Bis(trifluoromethyl)benzohydrazide hydrazones.

Troubleshooting Logic

Caption: Decision tree for troubleshooting low hydrazone yield.

Summary of Key Reaction Parameters

Stage	Key Reactants	Solvent	Catalyst	Temperature	Key Considerations
Esterification	3,5-Bis(trifluoromethyl)benzoic acid, Methanol	Methanol	H₂SO₄	Reflux	Drive to completion to avoid starting material contamination.
Hydrazinolysis	Methyl 3,5-Bis(trifluoromethyl)benzoate, Hydrazine Hydrate	Ethanol	None	Reflux	Use a slight excess of hydrazine hydrate.
Hydrazone Formation	3,5-Bis(trifluoromethyl)benzohydrazide, Aldehyde/Ketone	Ethanol	Acetic Acid	RT to 60°C	Maintain pH 4-6; control stoichiometry to avoid azine formation.

References

• Lemon Pulp mediated Synthesis of acyl hydrazides. inglomayor. [Link]

• Synthesis of Acid Hydrazides from Carboxylic Acids in Continuous Flow. OSTI.gov. [Link]

• A new procedure for preparation of carboxylic acid hydrazides. PubMed. [Link]

• Hydrazone: Formation, Structure, and Reactions. Chemistry Learner. [Link]

Sources

• 1. inglomayor.cl [inglomayor.cl]
• 2. [PDF] A new procedure for preparation of carboxylic acid hydrazides. | Semantic Scholar [semanticscholar.org]

Technical Support Center: Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives

Welcome to the technical support center for the synthesis of 3,5-bis(trifluoromethyl)benzohydrazide and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthesis. We provide in-depth troubleshooting advice, validated protocols, and mechanistic insights to ensure the success of your experiments.

Core Synthesis Overview

The most common and direct route to 3,5-bis(trifluoromethyl)benzohydrazide involves the nucleophilic acyl substitution of 3,5-bis(trifluoromethyl)benzoyl chloride with hydrazine hydrate.[1] While seemingly straightforward, this reaction is sensitive to stoichiometry, temperature, and reagent purity, which can lead to the formation of significant side products and result in low yields.

The primary reaction is as follows:

Sources

• 1. US8110705B2 - Processes for making hydrazides - Google Patents [patents.google.com]

Technical Support Center: Overcoming Solubility Challenges with 3,5-Bis(trifluoromethyl)benzohydrazide

Welcome to the technical support center for 3,5-Bis(trifluoromethyl)benzohydrazide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the poor solubility of this versatile chemical intermediate. Here, you will find practical troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the success of your reactions.

The Challenge: Understanding the Poor Solubility of 3,5-Bis(trifluoromethyl)benzohydrazide

3,5-Bis(trifluoromethyl)benzohydrazide is a valuable building block in medicinal chemistry and materials science due to the unique properties conferred by its trifluoromethyl groups. However, these same groups contribute to its characteristically low solubility in many common solvents. The strong electron-withdrawing nature of the two trifluoromethyl groups significantly alters the electron density of the aromatic ring, increasing its hydrophobicity. This is quantitatively supported by its calculated octanol-water partition coefficient (logPoct/wat) of 2.328 and a water solubility (log10WS) of -4.03 mol/L, indicating a strong preference for lipophilic environments and very low aqueous solubility[1].

This poor solubility can lead to several experimental challenges, including:

• Incomplete reactions: If the hydrazide is not fully dissolved, the reaction may be slow, incomplete, or fail altogether due to a lack of available reagent in the solution phase.

• Difficulty in purification: Undissolved starting material can complicate the isolation and purification of the desired product.

• Inconsistent results: Poorly controlled dissolution can lead to variability between batches and unreliable experimental outcomes.

This guide provides systematic approaches to overcome these solubility hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is 3,5-Bis(trifluoromethyl)benzohydrazide so poorly soluble?

A1: The presence of two highly electronegative trifluoromethyl (CF3) groups on the benzene ring is the primary reason for its poor solubility. These groups are strongly lipophilic and reduce the molecule's ability to form favorable interactions, such as hydrogen bonds, with polar protic solvents. This results in a compound that is sparingly soluble in many common organic solvents and practically insoluble in water[1].

Q2: What are the best starting solvents to try for dissolving 3,5-Bis(trifluoromethyl)benzohydrazide?

A2: Based on the solubility of the closely related compound, 3,5-bis(trifluoromethyl)benzoic acid, polar aprotic solvents are a good starting point. Specifically, Dimethyl Sulfoxide (DMSO) and Methanol are excellent choices, with the benzoic acid analog showing solubility in excess of 10 mg/mL[2]. Tetrahydrofuran (THF) is also a viable option, though it may require heating to achieve complete dissolution.

Q3: Can I use heat to improve the solubility?

A3: Yes, gently heating the solvent can significantly improve the solubility of 3,5-Bis(trifluoromethyl)benzohydrazide. However, it is crucial to consider the boiling point of the solvent and the thermal stability of your other reagents. When heating, always use a condenser to prevent solvent loss and ensure a closed system if your reaction is sensitive to air or moisture.

Q4: Are there any solvents I should avoid?

A4: Non-polar solvents such as hexanes and toluene are unlikely to be effective in dissolving 3,5-Bis(trifluoromethyl)benzohydrazide. Water and other highly polar protic solvents will also be poor choices due to the hydrophobic nature of the molecule[1].

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments and provides a logical approach to resolving them.

Scenario 1: The hydrazide is not dissolving in my chosen solvent.

Question: I've added 3,5-Bis(trifluoromethyl)benzohydrazide to my reaction solvent at room temperature, but it remains a solid suspension. What should I do?

Answer:

• Initial Solvent Selection:

  • If you are using a non-polar solvent (e.g., hexanes, toluene): It is highly likely that this is not a suitable solvent. You will need to switch to a more polar solvent.

  • If you are using a moderately polar solvent (e.g., Dichloromethane (DCM), Ethyl Acetate): These may not be sufficiently polar. Consider the options below.

  • If you are using a polar aprotic solvent (e.g., THF, Acetonitrile): Proceed to the next steps.

• Gentle Heating:

  • With constant stirring, gently warm the mixture. For solvents like THF, heating to 40-50°C can often be sufficient. Always monitor the temperature to avoid boiling the solvent.

• Co-Solvent Addition:

  • If heating alone is not enough, the addition of a small amount of a more powerful polar aprotic co-solvent can be highly effective. Add Dimethylformamide (DMF) or DMSO dropwise while stirring and warming until the solid dissolves. Typically, 5-10% (v/v) of the co-solvent is sufficient.

• Sonication:

  • In some cases, placing the flask in an ultrasonic bath can help to break up solid aggregates and promote dissolution, especially for stubborn suspensions.

Caption: Decision workflow for dissolving the hydrazide.

Scenario 2: The reaction is sluggish or incomplete.

Question: My 3,5-Bis(trifluoromethyl)benzohydrazide appeared to dissolve, but the reaction is not proceeding to completion, even after an extended time. What could be the issue?

Answer:

This often points to a solubility issue that is less obvious than a visible solid. The compound may have crashed out of solution as the reaction progressed, or it may not have been fully solvated.

• Confirm Complete Dissolution:

  • Ensure that no fine, undissolved particles remain. You can sometimes check this by shining a bright light through the flask.

• Increase Reaction Temperature:

  • If the reaction conditions allow, increasing the temperature can enhance both the solubility and the reaction rate. For instance, if you are running the reaction at room temperature in THF, consider refluxing the mixture.

• Solvent System Re-evaluation:

  • Your chosen solvent may not be optimal for both the starting material and the intermediates. Consider a more robust solvent system from the outset. For example, if you are performing an acylation, starting with a mixture of THF and a small amount of DMF can maintain solubility throughout the reaction.

• Reagent Addition Strategy:

  • If you are adding another reagent that is significantly less polar, it could be causing your hydrazide to precipitate. Consider adding the less polar reagent slowly and observing for any signs of precipitation.

Data Summary: Solubility of Related Compounds

Compound	Solvent	Solubility	Reference
3,5-Bis(trifluoromethyl)benzoic acid	DMSO-d6	> 10 mg/mL	[1]
3,5-Bis(trifluoromethyl)benzoic acid	Methanol-d4	> 10 mg/mL	[1]
3,5-Bis(trifluoromethyl)benzoic acid	Chloroform-d	> 2 mg/mL	[1]
3,5-Bis(trifluoromethyl)benzoic acid	Water	Slightly soluble	[3][4][5][6]

Experimental Protocol: Synthesis of a Hydrazone Derivative

This protocol provides a detailed, step-by-step methodology for a common reaction involving 3,5-Bis(trifluoromethyl)benzohydrazide: the synthesis of a hydrazone. This procedure is adapted from a similar synthesis with a related hydrazide[7].

Reaction: Condensation of 3,5-Bis(trifluoromethyl)benzohydrazide with an aldehyde to form the corresponding hydrazone.

Materials:

• 3,5-Bis(trifluoromethyl)benzohydrazide

• Aldehyde of choice (e.g., 4-chlorobenzaldehyde)

• Methanol (reagent grade)

• Glacial acetic acid (catalytic amount)

Procedure:

• Dissolution of the Hydrazide:

  • In a round-bottom flask equipped with a magnetic stirrer and a condenser, add 3,5-Bis(trifluoromethyl)benzohydrazide (1.0 eq).

  • Add methanol to the flask. The amount of methanol should be sufficient to fully dissolve the hydrazide upon heating. Start with a concentration of approximately 0.1 M and add more solvent if necessary.

  • Heat the mixture to reflux with stirring until all the solid has dissolved, resulting in a clear solution.

• Addition of the Aldehyde and Catalyst:

  • To the refluxing solution, add the aldehyde (1.1 eq) in one portion.

  • Add a catalytic amount of glacial acetic acid (e.g., 1-2 drops).

• Reaction Monitoring:

  • Continue to reflux the reaction mixture. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). The product hydrazone is typically less polar than the starting hydrazide.

• Product Isolation:

  • Once the reaction is complete (typically 2-4 hours), remove the flask from the heat and allow it to cool to room temperature.

  • As the solution cools, the hydrazone product will often precipitate out as a solid. If no precipitation occurs, you can place the flask in an ice bath to induce crystallization.

  • Collect the solid product by vacuum filtration, washing with a small amount of cold methanol.

  • Dry the product under vacuum to obtain the pure hydrazone.

Caption: Experimental workflow for hydrazone synthesis.

References

• BIPM. (2019). Internal Standard Reference Data for qNMR: 3,5-Bis(trifluoromethyl)benzoic Acid [ISRD-05]. Bureau International des Poids et Mesures. [Link]

• Krátký, M., et al. (2017). Hydrazones of 4-(Trifluoromethyl)benzohydrazide as New Inhibitors of Acetyl- and Butyrylcholinesterase. Molecules, 22(11), 1913. [Link]

• Chongqing Chemdad Co., Ltd. 3,5-Bis(trifluoromethyl)benzoic acid. [Link]

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• 1. bipm.org [bipm.org]
• 2. Synthesis, Characterization, and Biological Activity of N ′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and Its Co(II), Ni(II), and Cu(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3,5-Bis(trifluoromethyl)benzoic acid CAS#: 725-89-3 [m.chemicalbook.com]
• 4. 3,5-Bis(trifluoromethyl)benzoic acid | 725-89-3 [chemicalbook.com]
• 5. 3,5-Bis(trifluoromethyl)benzoic acid CAS#: 725-89-3 [amp.chemicalbook.com]
• 6. 3,5-Bis(trifluoromethyl)benzoic acid Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 7. Hydrazones of 4-(Trifluoromethyl)benzohydrazide as New Inhibitors of Acetyl- and Butyrylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Catalyst Loading for 3,5-Bis(trifluoromethyl)benzohydrazide Reactions

Welcome to the technical support center for the synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst optimization for this specific reaction. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and optimize your experiments effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the catalytic synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide, a process often achieved through a palladium-catalyzed C-N cross-coupling reaction (Buchwald-Hartwig amination).

Q1: What is the most common catalytic method for synthesizing 3,5-Bis(trifluoromethyl)benzohydrazide?

A1: The synthesis is typically achieved via a palladium-catalyzed cross-coupling reaction between an aryl halide, such as 3,5-bis(trifluoromethyl)bromobenzene, and a hydrazine equivalent like tert-butyl carbazate, followed by deprotection. This method offers a versatile and efficient route to form the crucial C-N bond.[1][2]

Q2: Why is catalyst loading a critical parameter in this specific reaction?

A2: Catalyst loading directly impacts reaction efficiency, cost, and purity of the final product. For C-N coupling reactions, starting with a palladium loading of 1-2 mol% is typical for initial screening.[3] However, the two strongly electron-withdrawing trifluoromethyl groups on the aromatic ring make the aryl halide a challenging substrate. This electronic effect can influence the rates of oxidative addition and reductive elimination in the catalytic cycle, necessitating careful optimization of the catalyst loading to achieve a balance between reaction rate and catalyst decomposition.

Q3: What type of palladium catalyst and ligand combination is recommended for this reaction?

A3: A combination of a palladium precursor, such as Pd(OAc)₂ or Pd₂(dba)₃, with a biaryl phosphine ligand is the standard approach. For electron-deficient aryl halides, ligands like XPhos or SPhos are often effective due to their ability to promote both oxidative addition and reductive elimination. The choice of ligand is crucial and should be screened to find the optimal balance of reactivity and stability.

Q4: What are the most common bases used, and how do they affect the reaction?

A4: Strong, non-nucleophilic bases are generally required for the deprotonation of the hydrazine equivalent. Common choices include sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOtBu), and lithium bis(trimethylsilyl)amide (LHMDS).[3][4] The choice of base can significantly influence the reaction rate and the prevalence of side reactions. Weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may be used with more reactive catalyst systems or at higher temperatures.[4]

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide.

Issue 1: Low or No Product Yield

Q: I am not getting the desired product, or the yield is very low. What are the possible causes and how can I fix it?

A: Low yield can stem from several factors. Here is a systematic approach to troubleshooting:

• Inactive Catalyst: The palladium catalyst may not be in its active Pd(0) state.

  • Solution: Ensure you are using a reliable palladium precursor and ligand. If using a Pd(II) precursor, the initial reduction to Pd(0) might be failing. Consider a brief pre-activation step by stirring the palladium precursor and ligand in the solvent for a few minutes before adding the other reactants.

• Inappropriate Ligand: The chosen ligand may not be suitable for this specific transformation.

  • Solution: Screen a panel of ligands. For electron-deficient aryl halides, bulky and electron-rich phosphine ligands are a good starting point.

• Incorrect Base: The base may be too weak to deprotonate the hydrazine or may be degrading your starting materials.

  • Solution: If using a weaker base like K₃PO₄, consider switching to a stronger base like NaOtBu. Conversely, if you observe degradation of your starting materials, a milder base might be necessary.[4]

• Incomplete Reaction: The reaction may not have reached completion.

  • Solution: Increase the reaction time or temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5]

• Poor Reagent Purity: Impurities in starting materials, particularly water or oxygen, can deactivate the catalyst.

  • Solution: Use high-purity, dry reagents and solvents. Ensure the reaction is set up under an inert atmosphere (nitrogen or argon).

Issue 2: Formation of Side Products

Q: My reaction is producing significant impurities. What are the likely side reactions and how can I minimize them?

A: Side product formation is a common challenge. Here are some possibilities:

• Hydrodehalogenation of the Aryl Halide: The aryl halide can be reduced, replacing the halogen with a hydrogen atom.

  • Cause: This is often promoted by catalyst decomposition or the presence of water.

  • Solution: Ensure strictly anhydrous conditions. Lowering the reaction temperature or catalyst loading may also help.

• Formation of Azines: If using hydrazine directly, it can react with any aldehyde impurities or degradation products to form azines (R₂C=N-N=CR₂).[6]

  • Solution: Use a protected hydrazine like tert-butyl carbazate. If using hydrazine hydrate, use a slight excess to minimize this side reaction.[6]

• Double Arylation of Hydrazine: Both nitrogen atoms of hydrazine can be arylated.

  • Solution: This is less common with bulky aryl groups. Using a protected hydrazine is the most effective way to prevent this.

Experimental Protocol: Catalyst Loading Optimization

This protocol provides a step-by-step method for optimizing the palladium catalyst loading for the coupling of 3,5-bis(trifluoromethyl)bromobenzene with tert-butyl carbazate.

• Reaction Setup: In parallel reaction vials under an inert atmosphere, add 3,5-bis(trifluoromethyl)bromobenzene (1.0 mmol), tert-butyl carbazate (1.2 mmol), and sodium tert-butoxide (1.4 mmol).

• Catalyst Preparation: In separate vials, prepare stock solutions of the palladium precursor (e.g., Pd₂(dba)₃) and the chosen ligand (e.g., XPhos) in dry toluene.

• Catalyst Addition: Add the appropriate volumes of the catalyst and ligand stock solutions to each reaction vial to achieve a range of catalyst loadings (e.g., 0.5 mol%, 1.0 mol%, 1.5 mol%, 2.0 mol%).

• Reaction: Add dry toluene to each vial to reach the desired concentration (e.g., 0.5 M). Heat the reactions to the desired temperature (e.g., 100 °C) and stir for a set time (e.g., 12 hours).

• Analysis: After cooling, quench the reactions and analyze the conversion and yield in each vial using a quantitative technique like HPLC or GC with an internal standard.

• Optimization: Based on the results, select the lowest catalyst loading that provides the highest yield in a reasonable timeframe.

Part 3: Data Presentation and Visualization

Table 1: Troubleshooting Common Issues

Issue	Potential Cause	Recommended Action
Low Yield	Inactive Catalyst	Pre-activate the catalyst or use a Pd(0) source.
Inappropriate Ligand	Screen a panel of bulky, electron-rich phosphine ligands.
Incorrect Base	Switch to a stronger base (e.g., NaOtBu) or a milder one if degradation occurs.[4]
Side Product Formation	Hydrodehalogenation	Ensure anhydrous conditions; lower temperature.
Azine Formation	Use a protected hydrazine like tert-butyl carbazate.[6]
Double Arylation	Use a protected hydrazine.

Diagrams

Caption: Troubleshooting workflow for low product yield.

Caption: Experimental workflow for catalyst loading optimization.

References

• Wang, Y., Meng, X., Yang, Y., Zhang, L., Guo, S., Tang, D., Li, Y., & Chen, B. (2015). Palladium-catalyzed oxidative carbonylation of hydrazides: synthesis of 1,3,4-oxadiazol-2(3H)-ones. Chemical Communications, 51(2), 279-282. [Link]

• BenchChem. (2025).
• Royal Society of Chemistry. (2014). Palladium-catalyzed oxidative carbonylation of hydrazides: synthesis of 1,3,4-oxadiazol-2(3H)-ones. RSC Publishing.

• Lautens, M., & Sanichar, R. (2021). Palladium-Catalyzed Cross-Coupling of Aryl Halides and Hydrazine. Synfacts, 17(01), 0042. [Link]

• Reichelt, A., Falsey, J. R., et al. (2010). Palladium-catalyzed chemoselective monoarylation of hydrazides for the synthesis of[1][5][7]triazolo[4,3-a]pyridines. Organic Letters.

• Der Pharma Chemica. (n.d.).
• University of Windsor. (n.d.).
• PubMed. (n.d.). Palladium-catalyzed cross-coupling between vinyl halides and tert-butyl carbazate: first general synthesis of the unusual N-Boc-N-alkenylhydrazines.
• Der Pharma Chemica. (n.d.).
• International Journal of Applied Research. (2015).
• Chemical Reviews. (n.d.).
• WuXi AppTec. (n.d.). How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. Chemical Insights.
• BenchChem. (2025). Preventing common side reactions during the synthesis and handling of hydrazones. BenchChem Technical Support.
• ResearchGate. (n.d.). Optimization of the Reaction Conditions for C-N Coupling.
• Biointerface Research in Applied Chemistry. (2020).
• ResearchGate. (2025).
• Guidechem. (n.d.). How to Synthesize 3,5-Bis(trifluoromethyl)
• Reddit. (2023).
• Google Patents. (n.d.). Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid.
• gsrs. (n.d.). 3,5-BIS(TRIFLUOROMETHYL)BENZOHYDRAZIDE.
• ChemicalBook. (2024). The specific synthesis method of 3,5-bis(trifluoromethyl)benzoic acid.
• Organic Syntheses. (n.d.). p-Toluenesulfonylhydrazide.
• BenchChem. (n.d.).
• PubChem. (n.d.). 3,5-Bis(trifluoromethyl)benzohydrazide.
• Organic Chemistry Portal. (n.d.).
• RSC Publishing. (2025).
• ResearchGate. (2025). Synthesis and characterization of novel benzohydrazide as potential antibacterial agents from natural product vanillin and wintergreen oil.

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• 7. Palladium-catalyzed oxidative carbonylation of hydrazides: synthesis of 1,3,4-oxadiazol-2(3H)-ones - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Synthesis and Purification of 3,5-Bis(trifluoromethyl)benzohydrazide

This guide is designed for researchers, scientists, and professionals in drug development who are working with the synthesis of 3,5-bis(trifluoromethyl)benzohydrazide. As a key building block in medicinal chemistry, achieving high purity of this compound is critical for the success of subsequent reactions and the integrity of biological data. This document provides in-depth troubleshooting advice and answers to frequently asked questions, focusing on the identification and removal of common byproducts. Our approach is grounded in the fundamental principles of organic chemistry, providing not just protocols, but also the scientific reasoning behind them.

Troubleshooting Guide: Common Impurities and Their Removal

The synthesis of 3,5-bis(trifluoromethyl)benzohydrazide, typically achieved through the reaction of a 3,5-bis(trifluoromethyl)benzoyl derivative with hydrazine, is often accompanied by the formation of several byproducts. The highly electron-withdrawing nature of the two trifluoromethyl groups significantly activates the carbonyl carbon towards nucleophilic attack, influencing the product distribution.

Below, we address the most common impurities encountered during this synthesis and provide detailed protocols for their removal.

Issue 1: Presence of Unreacted Starting Material

Q1: My post-reaction analysis (TLC, LC-MS, or ¹H NMR) indicates the presence of unreacted methyl 3,5-bis(trifluoromethyl)benzoate or 3,5-bis(trifluoromethyl)benzoyl chloride. How can I remove it?

Root Cause Analysis:

The presence of unreacted starting material is typically due to one of the following:

• Insufficient Hydrazine: The stoichiometry of the reaction is crucial. An inadequate amount of hydrazine will naturally lead to incomplete conversion.

• Short Reaction Time: The reaction may not have been allowed to proceed to completion.

• Low Reaction Temperature: Insufficient thermal energy can lead to slow reaction rates.

• Poor Mixing: In heterogeneous reaction mixtures, inefficient stirring can prevent the reactants from interacting effectively.

Identification:

• Methyl 3,5-bis(trifluoromethyl)benzoate: In ¹H NMR (in CDCl₃), this will show a characteristic singlet for the methyl ester protons around 3.9 ppm, in addition to the aromatic protons.

• 3,5-Bis(trifluoromethyl)benzoyl chloride: This is highly reactive and likely to be hydrolyzed to the corresponding carboxylic acid during workup if not fully reacted.

Mitigation and Removal Strategies:

• Driving the Reaction to Completion:

  • Increase Hydrazine: Add a slight excess (1.1 to 1.5 equivalents) of hydrazine hydrate to push the equilibrium towards the product.

  • Extend Reaction Time/Increase Temperature: Monitor the reaction by TLC or LC-MS until the starting material spot disappears. If the reaction is sluggish, consider a moderate increase in temperature.

• Post-Reaction Removal (Purification):

  • Recrystallization: 3,5-Bis(trifluoromethyl)benzohydrazide is a solid, and recrystallization is often the most effective method for removing less polar starting materials like the methyl ester.

    Experimental Protocol: Recrystallization

    • Solvent Screening: Test the solubility of your crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, or a mixture like ethyl acetate/hexanes) to find a system where the desired product is sparingly soluble at room temperature but highly soluble at elevated temperatures.[1]

    • Dissolution: In an appropriately sized flask, add the crude product and a minimal amount of the chosen cold solvent to form a slurry.

    • Heating: Gently heat the slurry with stirring. Add small portions of the hot solvent until the solid completely dissolves. Avoid adding an excessive amount of solvent to ensure good recovery.

    • Cooling: Allow the solution to cool slowly to room temperature. The desired 3,5-bis(trifluoromethyl)benzohydrazide should crystallize out. Further cooling in an ice bath can improve the yield.

    • Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent to remove residual impurities.

    • Drying: Dry the purified crystals under vacuum.

  • Column Chromatography: If recrystallization is ineffective, column chromatography provides excellent separation.

    Experimental Protocol: Silica Gel Column Chromatography

    • Stationary Phase: Silica gel is the standard choice.

    • Mobile Phase (Eluent): A mixture of a non-polar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate) is typically effective. Start with a low polarity mixture (e.g., 9:1 hexanes:ethyl acetate) and gradually increase the polarity. The less polar starting material will elute first, followed by the more polar benzohydrazide product.

    • Procedure:

      • Prepare a slurry of silica gel in the initial eluent and pack the column.

      • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane) or adsorb it onto a small amount of silica gel.

      • Load the sample onto the top of the column.

      • Elute the column with the chosen solvent system, collecting fractions.

      • Monitor the fractions by TLC to identify those containing the pure product.

      • Combine the pure fractions and remove the solvent under reduced pressure.[2][3]

Issue 2: Formation of 3,5-Bis(trifluoromethyl)benzoic Acid

Q2: My product is contaminated with 3,5-bis(trifluoromethyl)benzoic acid. What is the cause and how do I remove it?

Root Cause Analysis:

3,5-Bis(trifluoromethyl)benzoic acid is a common byproduct resulting from the hydrolysis of the starting ester or, more rapidly, the acyl chloride.[4] This can occur if:

• Water is present in the reaction mixture: Using non-anhydrous solvents or reagents can lead to hydrolysis.

• During aqueous workup: The unreacted starting material can be hydrolyzed when water is added to the reaction mixture.

Identification:

• ¹H NMR: The carboxylic acid proton gives a broad singlet, typically above 10 ppm. The aromatic protons will have a similar pattern to the desired product but may be shifted slightly.[5]

• Extraction: The benzoic acid derivative is acidic and will be deprotonated in a basic aqueous solution.

Mitigation and Removal Strategies:

• Prevention:

  • Use anhydrous solvents and reagents, especially when working with the highly reactive 3,5-bis(trifluoromethyl)benzoyl chloride.

  • Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric moisture.

• Post-Reaction Removal (Purification):

  • Aqueous Basic Wash: This is the most straightforward method for removing the acidic byproduct.

    Experimental Protocol: Liquid-Liquid Extraction

    • Dissolve the crude reaction mixture in an organic solvent that is immiscible with water (e.g., ethyl acetate, dichloromethane).

    • Transfer the solution to a separatory funnel.

    • Wash the organic layer with a saturated aqueous solution of a weak base, such as sodium bicarbonate (NaHCO₃). The acidic benzoic acid will be converted to its water-soluble sodium salt and partition into the aqueous layer.

    • Repeat the wash 2-3 times.

    • Wash the organic layer with brine (saturated NaCl solution) to remove any remaining water.

    • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Issue 3: Formation of 1,2-Bis(3,5-bis(trifluoromethyl)benzoyl)hydrazine (Diacylhydrazine)

Q3: I have a significant amount of a higher molecular weight byproduct, which I suspect is the diacylhydrazine. How can I confirm its identity and remove it?

Root Cause Analysis:

The formation of 1,2-bis(3,5-bis(trifluoromethyl)benzoyl)hydrazine is a result of the initially formed 3,5-bis(trifluoromethyl)benzohydrazide acting as a nucleophile and reacting with a second molecule of the starting material (especially the highly reactive benzoyl chloride). The strong electron-withdrawing trifluoromethyl groups enhance the electrophilicity of the carbonyl carbon, making this second acylation a competitive process.[6]

Identification:

• Mass Spectrometry (MS): This byproduct will have a molecular weight corresponding to the addition of a 3,5-bis(trifluoromethyl)benzoyl group to the desired product.

• ¹H NMR: The spectrum will be more complex than that of the desired product. The N-H protons will have a different chemical shift and integration value.

• TLC: The diacylhydrazine is generally less polar than the desired benzohydrazide and will have a higher Rf value.

Mitigation and Removal Strategies:

• Prevention:

  • Control Stoichiometry: Use an excess of hydrazine relative to the benzoyl chloride or ester. This increases the probability that the electrophile will react with hydrazine rather than the product hydrazide.

  • Slow Addition: Add the 3,5-bis(trifluoromethyl)benzoyl chloride slowly to a solution of hydrazine. This maintains a low concentration of the acylating agent, favoring the formation of the mono-acylated product.

  • Lower Temperature: Running the reaction at a lower temperature can help to control the reactivity and reduce the formation of the diacylhydrazine byproduct.

• Post-Reaction Removal (Purification):

  • Column Chromatography: This is the most reliable method for separating the desired hydrazide from the diacylhydrazine byproduct due to their different polarities.

    Experimental Protocol: Silica Gel Column Chromatography

    • Follow the general protocol outlined in Issue 1 . The less polar diacylhydrazine will elute before the more polar 3,5-bis(trifluoromethyl)benzohydrazide. Careful selection of the eluent gradient is key to achieving good separation.

  • Recrystallization: In some cases, careful selection of a recrystallization solvent can allow for the separation of the two compounds based on their differential solubilities. This often requires more optimization than chromatography.

Visualizing the Purification Workflow

The following diagram illustrates a typical decision-making process for the purification of 3,5-bis(trifluoromethyl)benzohydrazide.

Caption: Decision tree for the purification of 3,5-bis(trifluoromethyl)benzohydrazide.

Summary of Byproducts and Their Properties

Byproduct Name	Molecular Formula	Molecular Weight ( g/mol )	Typical Identification Method	Removal Strategy
Methyl 3,5-bis(trifluoromethyl)benzoate	C₁₀H₆F₆O₂	288.15	¹H NMR (singlet ~3.9 ppm)	Recrystallization, Column Chromatography
3,5-Bis(trifluoromethyl)benzoic acid	C₉H₄F₆O₂	258.12	¹H NMR (broad singlet >10 ppm), Basic Extraction	Liquid-Liquid Extraction (Basic Wash)
1,2-Bis(3,5-bis(trifluoromethyl)benzoyl)hydrazine	C₁₈H₈F₁₂N₂O₂	512.26	Mass Spectrometry, ¹H NMR, TLC (higher Rf)	Column Chromatography

Frequently Asked Questions (FAQs)

Q: What is the best way to monitor the progress of my reaction? A: Thin Layer Chromatography (TLC) is a quick and effective way to monitor the reaction. Use a mobile phase that gives good separation between your starting material and the product (e.g., 4:1 hexanes:ethyl acetate). The product, being more polar, will have a lower Rf value than the starting ester or acyl chloride.

Q: My product seems to be an oil, not a solid. What should I do? A: If your product is an oil, it is likely impure. The presence of residual solvent or byproducts can lower the melting point. Try the aqueous basic wash first to remove acidic impurities. If it remains an oil, column chromatography is the recommended purification method.

Q: Can I use a different base for the aqueous wash? A: Yes, a dilute solution of sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) can also be used. However, sodium bicarbonate is generally preferred as it is a weaker base and less likely to cause hydrolysis of the desired product if there is any unreacted ester present.

Q: What are the key safety precautions when working with hydrazine hydrate? A: Hydrazine hydrate is toxic and a suspected carcinogen. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

References

• Paul, A., Dey, K., Boruah, P., K, M., & Nath, N. (2023).
• BenchChem. (2025).
• University of Toronto. (n.d.).
• University of Rochester, Department of Chemistry. (n.d.).
• Chemistry Stack Exchange. (2020). The increasing order of reactivity of substituted benzoyl chlorides towards nucleophilic substitution.
• BenchChem. (2025). Protocol for the Recrystallization of 3,5-Difluoro-3'-methylbenzhydrol.
• Rehm, T. H., Hofmann, C., Reinhard, D., Kost, H.-J., Löb, P., Besold, M., Welzel, K., Barten, J., Didenko, A., Sevenard, D. V., Lix, B., Hillson, A. R., & Riegel, S. D. (n.d.). Electronic Supplementary Information (ESI) for Continuous-flow synthesis of fluorine-containing fine chemicals with integrated benchtop NMR analysis. The Royal Society of Chemistry.
• MDPI. (n.d.). Synthesis, Characterization, and DFT Studies of N-(3,5-Bis(trifluoromethyl)benzyl)stearamide.
• Google Patents. (n.d.). CN102659620A - Synthesis method of 2,4-bi-(trifluoromethyl) benzylhydrazine.
• Bureau International des Poids et Mesures. (2019). Internal Standard Reference Data for qNMR: 3,5-Bis(trifluoromethyl)benzoic Acid [ISRD-05].
• ChemRxiv. (n.d.).
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• ResearchGate. (2022). Supramolecular Isomerism in Cobalt(II) Coordination Polymers Built from 3,5-Bis(trifluoromethyl)
• BenchChem. (2025). A Comparative Guide to the Reactivity of 2-(Trifluoromethyl)benzoyl Chloride and Benzoyl Chloride.
• BenchChem. (2025). Application Note & Protocol: Recrystallization of 3,5-Difluoro-4-methoxybenzonitrile.
• ResearchGate. (2022). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s).
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Technical Support Guide: Investigating the Acidic Stability of 3,5-Bis(trifluoromethyl)benzohydrazide

Introduction

3,5-Bis(trifluoromethyl)benzohydrazide is a key chemical intermediate used in the synthesis of various compounds, including those with pharmacological activity.[1] Its core structure features an acylhydrazide moiety, which can be susceptible to degradation under certain processing or formulation conditions. This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals encountering stability issues with this compound, specifically under acidic conditions. We will delve into the mechanism of degradation, provide troubleshooting advice through a detailed FAQ, and present a robust experimental protocol for conducting a forced degradation study.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues and questions that arise during the handling and analysis of 3,5-Bis(trifluoromethyl)benzohydrazide in acidic environments.

Q1: My assay values for 3,5-Bis(trifluoromethyl)benzohydrazide are consistently low or decreasing when using an acidic mobile phase or formulation vehicle. What is the likely cause?

A: The most probable cause is acid-catalyzed hydrolysis of the acylhydrazide functional group. The bond between the carbonyl carbon and the adjacent nitrogen is susceptible to cleavage in the presence of acid and a nucleophile, typically water.[2] This reaction is a common degradation pathway for acylhydrazines and related structures like hydrazones.[2][3] The process is generally initiated by the protonation of the carbonyl oxygen, which significantly increases the electrophilicity of the carbonyl carbon, making it more vulnerable to nucleophilic attack by a water molecule.

Q2: What are the primary degradation products I should expect to see?

A: The acid-catalyzed hydrolysis of 3,5-Bis(trifluoromethyl)benzohydrazide cleaves the molecule into two primary components:

• 3,5-Bis(trifluoromethyl)benzoic Acid: This is the corresponding carboxylic acid formed from the benzoyl portion of the molecule.[4][5][6][7]

• Hydrazine (N₂H₄): This is released from the hydrazide portion.[8] In an acidic medium, it will exist in its protonated form (e.g., as hydrazine sulfate or hydrazine hydrochloride).

Q3: I am observing a new, early-eluting peak in my reverse-phase HPLC chromatogram that grows over time. How can I confirm its identity?

A: An early-eluting peak in a typical reverse-phase method often corresponds to a more polar compound. 3,5-Bis(trifluoromethyl)benzoic acid is a likely candidate for this peak. To confirm its identity, you can:

• Co-injection: Obtain a certified reference standard of 3,5-Bis(trifluoromethyl)benzoic acid and inject a 1:1 mixture of your degraded sample and the standard. If the peak of interest increases in area without splitting or changing shape, it provides strong evidence of identity.

• LC-MS Analysis: The most definitive method is to analyze the degraded sample using Liquid Chromatography-Mass Spectrometry (LC-MS). The mass-to-charge ratio (m/z) of the peak should correspond to the molecular weight of 3,5-bis(trifluoromethyl)benzoic acid (258.12 g/mol ).[4][6]

Q4: I don't see a peak for hydrazine in my UV-based HPLC analysis. Why not?

A: Hydrazine is notoriously difficult to detect using standard UV detectors because it lacks a significant chromophore.[9] Its detection and quantification require specialized methods, such as:

• Derivatization: Reacting the hydrazine in your sample with a derivatizing agent that imparts a strong UV chromophore. Common agents include p-dimethylaminobenzaldehyde or salicylaldehyde.[10][11] The resulting derivative can then be readily quantified by HPLC-UV or spectrophotometry.[10][11]

• Other Detectors: Employing alternative detection methods like Electrochemical Detection (ED) or coupling the HPLC to a mass spectrometer (MS).[12]

Q5: How can I minimize the degradation of 3,5-Bis(trifluoromethyl)benzohydrazide during my experiments or formulation?

A: To enhance stability, consider the following:

• pH Control: Maintain the pH of your solutions as close to neutral as possible. If an acidic pH is required, use the mildest acid and lowest concentration feasible.

• Temperature: Reduce the storage and processing temperature. Hydrolysis reactions are temperature-dependent, and cooling the sample can significantly slow the degradation rate.

• Solvent Choice: If the application allows, consider using anhydrous aprotic solvents (e.g., acetonitrile, THF) to prevent hydrolysis, as water is a necessary reactant.[13]

• Limit Exposure Time: Prepare acidic solutions of the compound immediately before use to minimize the time available for degradation to occur.

Section 2: Visualizing the Degradation Pathway

The fundamental instability of 3,5-Bis(trifluoromethyl)benzohydrazide in aqueous acid is due to hydrolysis. The diagram below illustrates this core chemical transformation.

Caption: Acid-Catalyzed Hydrolysis of 3,5-Bis(trifluoromethyl)benzohydrazide.

Section 3: Experimental Protocol: Forced Degradation Study

Forced degradation (or stress testing) is essential for understanding degradation pathways and developing stability-indicating analytical methods.[14][15] This protocol provides a robust starting point for investigating the acid stability of 3,5-Bis(trifluoromethyl)benzohydrazide.

Objective: To quantify the degradation of 3,5-Bis(trifluoromethyl)benzohydrazide in 0.1 N HCl at 60°C over 24 hours and identify the primary degradation product.

1. Materials and Reagents:

• 3,5-Bis(trifluoromethyl)benzohydrazide (Parent Compound)

• 3,5-Bis(trifluoromethyl)benzoic Acid (Reference Standard)

• Hydrochloric Acid (HCl), concentrated, analytical grade

• Sodium Hydroxide (NaOH), analytical grade

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade (e.g., Milli-Q)

• Volumetric flasks, pipettes, and autosampler vials

2. Solution Preparation:

• Parent Stock Solution (1 mg/mL): Accurately weigh 25 mg of 3,5-Bis(trifluoromethyl)benzohydrazide and dissolve in 25.0 mL of ACN.

• 0.1 N HCl: Prepare by diluting concentrated HCl in HPLC-grade water.

• 0.1 N NaOH: Prepare by dissolving NaOH in HPLC-grade water. This will be used for neutralization.

3. Stress Procedure:

• Stressed Sample: Pipette 1.0 mL of the Parent Stock Solution into a 10 mL volumetric flask. Add 5.0 mL of 0.1 N HCl. Dilute to the mark with a 50:50 mixture of ACN and water. This results in a starting concentration of 0.1 mg/mL.

• Control Sample: Pipette 1.0 mL of the Parent Stock Solution into a 10 mL volumetric flask. Dilute to the mark with a 50:50 mixture of ACN and water (no acid).

• Incubation: Place both flasks in a water bath or oven set to 60°C.

• Time Points: At T=0, 2, 4, 8, and 24 hours, withdraw a 1.0 mL aliquot from each flask.

• Neutralization: Immediately transfer the aliquot to an autosampler vial containing 1.0 mL of 0.1 N NaOH to quench the degradation reaction. Mix well. Note: This creates a 2-fold dilution.

• Analysis: Analyze the neutralized samples immediately by HPLC as described in Section 4.

4. Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample.

• Calculate the percentage of the primary degradant (3,5-bis(trifluoromethyl)benzoic acid) formed, using its reference standard for quantification.

• Plot the % Parent Remaining vs. Time to visualize the degradation kinetics.

Section 4: Analytical Methodology

A well-developed, stability-indicating HPLC method is crucial for separating the parent compound from its degradation products. The following method serves as a validated starting point.

Parameter	Recommended Condition	Rationale
Column	C18 Reverse-Phase, 4.6 x 150 mm, 5 µm	Provides good retention and separation for the moderately nonpolar parent and its more polar acid degradant.
Mobile Phase A	0.1% Phosphoric Acid in Water	Provides an acidic pH to ensure consistent ionization state of the acid degradant, leading to sharp peaks.
Mobile Phase B	Acetonitrile (ACN)	Strong organic solvent for eluting the analytes.
Gradient	Start at 40% B, ramp to 90% B over 10 min, hold for 2 min, return to 40% B and equilibrate for 3 min.	A gradient is necessary to elute the polar acid degradant and the less polar parent compound in a reasonable time with good peak shape.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30°C	Controlled temperature ensures reproducible retention times.
Detection	UV at 230 nm	Both the parent compound and the benzoic acid degradant have strong absorbance at this wavelength.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

Section 5: Experimental Workflow Diagram

The following diagram outlines the logical flow of the forced degradation experiment, from initial preparation to final data interpretation.

Caption: Workflow for a Forced Degradation Study.

References

Sources

• 1. The specific synthesis method of 3,5-bis(trifluoromethyl)benzoic acid_Chemicalbook [chemicalbook.com]
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• 4. usbio.net [usbio.net]
• 5. 3,5-Bis(trifluoromethyl)benzoic acid Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. 3,5-Bis(trifluoromethyl)benzoic acid | C9H4F6O2 | CID 12889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3,5-Bis(trifluoromethyl)benzoic acid [webbook.nist.gov]
• 8. Hydrazidase, a Novel Amidase Signature Enzyme That Hydrolyzes Acylhydrazides - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting Grignard reactions with 3,5-bis(trifluoromethyl)bromobenzene for precursors

Welcome to the technical support center for navigating the challenges of Grignard reactions using 3,5-bis(trifluoromethyl)bromobenzene. This guide is designed for researchers, scientists, and drug development professionals who utilize this critical precursor. The unique electronic properties of this substrate, stemming from the two potent electron-withdrawing trifluoromethyl groups, present specific hurdles that require careful consideration and optimized protocols. This document provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common issues and ensure the safe, successful synthesis of 3,5-bis(trifluoromethyl)phenylmagnesium bromide.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My Grignard reaction with 3,5-bis(trifluoromethyl)bromobenzene fails to initiate. What are the likely causes and how can I resolve this?

Answer:

Failure to initiate is the most common problem encountered with this substrate. The difficulty arises from two primary factors: the inherent low reactivity of the aryl bromide and the passivating layer on the magnesium metal.

• Electronic Effects: The two trifluoromethyl (-CF₃) groups are strongly electron-withdrawing, which reduces the electron density of the aromatic ring. This deactivation makes the carbon-bromine bond less susceptible to oxidative addition by magnesium, a critical step in Grignard reagent formation.[1]

• Magnesium Passivation: All magnesium metal is coated with a thin, inert layer of magnesium oxide (MgO), which physically prevents the metal from reacting with the organic halide.[2][3] For a reaction to begin, this layer must be breached to expose the fresh, reactive magnesium surface.[4]

Troubleshooting Workflow for Initiation Failure:

Caption: Competing pathways: Grignard formation vs. Wurtz homocoupling.

Strategies to Minimize Biphenyl Formation:

• Slow Addition: This is the most critical parameter. The 3,5-bis(trifluoromethyl)bromobenzene solution must be added dropwise to the magnesium suspension over an extended period (e.g., 1-2 hours). [3][5]This maintains a low concentration of the aryl halide at all times, favoring its reaction with the abundant magnesium surface over the newly formed Grignard reagent.

• Temperature Control: While gentle heating is often required for initiation, the reaction should be maintained at a moderate temperature (e.g., gentle reflux of THF) once started. [6]Excessively high temperatures can increase the rate of the homocoupling side reaction. [7]3. Use of Tetrahydrofuran (THF): THF is generally superior to diethyl ether for preparing Grignard reagents from less reactive aryl halides. [3][8]Its higher boiling point allows for a wider operational temperature range, and its superior solvating ability helps to stabilize the Grignard reagent, potentially reducing its tendency to engage in side reactions. [9][10]

Question 3: I am concerned about the safety of preparing and handling 3,5-bis(trifluoromethyl)phenylmagnesium bromide. What are the specific hazards?

Answer:

This is a critical consideration. There are documented instances of detonations and severe exothermic decompositions associated with trifluoromethyl-substituted phenyl Grignard reagents. [11]These events are often attributed to the thermal instability of the reagent, particularly upon loss of solvent contact or when subjected to moderate heating. [11][12]The decomposition can be highly energetic, leading to a rapid rise in temperature and pressure. [13][14] Key Safety Protocols and Considerations:

Caption: Core safety pillars for handling trifluoromethyl-aryl Grignards.

• NEVER Allow the Reagent to Dry Out: The most severe hazard arises when the Grignard reagent is isolated from its solvating ether. [11]Ensure the reaction mixture is always maintained as a solution or slurry. Avoid distilling the solvent to concentrate the reagent unless extensive safety evaluations have been performed.

• Strict Temperature Control: The formation reaction is exothermic. [5]Use an ice bath to moderate the reaction during the addition phase, especially on a larger scale. Do not overheat the final solution.

• Control Concentration: Studies have shown that the thermal instability is significantly worse at higher concentrations. [13][14]Preparing and using the reagent at a moderate concentration (e.g., 0.5 M) is strongly recommended for improved safety. [14][15]4. Consider Halogen-Magnesium Exchange: As an alternative to the direct reaction with magnesium metal, a halogen-magnesium exchange reaction can be employed. Reacting the 3,5-bis(trifluoromethyl)bromobenzene with a pre-formed, commercially available Grignard reagent like isopropylmagnesium chloride (i-PrMgCl) at low temperatures can provide the desired product. [11][12]This method often proceeds under milder conditions and can avoid the hazards associated with initiation on highly activated magnesium surfaces.

Experimental Protocols & Data

Protocol: Preparation of 3,5-bis(trifluoromethyl)phenylmagnesium bromide

This protocol is a synthesis of best practices and should be performed with all necessary safety precautions, including working in a fume hood under an inert atmosphere.

Materials:

• Magnesium turnings (2.1 eq)

• 3,5-bis(trifluoromethyl)bromobenzene (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Iodine (1 crystal) or 1,2-dibromoethane (approx. 0.05 eq)

• Flame-dried, three-necked round-bottom flask with a reflux condenser, pressure-equalizing dropping funnel, and nitrogen/argon inlet.

Procedure:

• Setup: Assemble the flame-dried glassware while hot and allow it to cool under a positive pressure of inert gas.

• Magnesium Activation: Add the magnesium turnings and a single crystal of iodine to the reaction flask.

• Solvent Addition: Add a portion of the anhydrous THF to the flask to cover the magnesium.

• Initiation: In the dropping funnel, prepare a solution of 3,5-bis(trifluoromethyl)bromobenzene in the remaining anhydrous THF. Add a small aliquot (approx. 5-10%) of this solution to the magnesium suspension.

• Observation: Gently warm the mixture with a heat gun or warm water bath. [16]Initiation is confirmed by the disappearance of the iodine color, gentle bubbling, and a noticeable exotherm. [17]If using 1,2-dibromoethane, bubbling will be observed. If the reaction does not start, refer to the troubleshooting section above.

• Addition: Once initiation is confirmed, begin the slow, dropwise addition of the remaining aryl bromide solution at a rate that maintains a gentle reflux. [5][6]Use a water bath to control the temperature if necessary.

• Completion: After the addition is complete, continue to stir the mixture at a gentle reflux for an additional 30-60 minutes to ensure all the magnesium has reacted. [6]The final solution should appear dark brown or gray. [6][18]8. Quantification (Optional but Recommended): Before use, the concentration of the Grignard reagent can be determined by titration.

Table: Recommended Reaction Parameters

Parameter	Recommendation	Rationale & References
Solvent	Anhydrous Tetrahydrofuran (THF)	Superior solvating properties for stabilizing the Grignard reagent compared to diethyl ether. [3][8]
Concentration	0.5 M	Lower concentrations significantly reduce the risk of thermal decomposition and detonation. [13][14][15]
Temperature	Initiate with gentle warming, then maintain gentle reflux (~66 °C for THF).	Balances the need for activation energy with the need to control exotherms and minimize side reactions. [5][6]
Addition Rate	Slow, dropwise addition over 1-2 hours.	Minimizes the concentration of unreacted aryl bromide, thereby suppressing Wurtz homocoupling. [3][19]
Magnesium Form	Turnings or granules.	Granules may present less of a safety hazard on a large scale. [5]Both require activation.
Atmosphere	Strictly anhydrous and inert (Argon or Nitrogen).	Grignard reagents react rapidly with water and oxygen. [7][20][21]

References

• Tilstam, U., & Weinmann, H. (2002). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. Organic Process Research & Development, 6(6), 906-910. [Link]

• Chemistry Stack Exchange. (2021). Activation of Grignard reagent. [Link]

• Homework.Study.com. List three techniques used to initiate a Grignard reaction that fails to start spontaneously. [Link]

• ResearchGate. (2013). How do Grignard Activating Reagents work? [Link]

• ResearchGate. (2014). Does anyone know the best way to activate magnesium for the grignard reagent? [Link]

• University of Toronto Scarborough. (2013). UTSC - Chemistry Lab Grignard Reaction Experiment. YouTube. [Link]

• Harvey, R. G., et al. (1990). Mechanical Activation of Magnesium Turnings for the Preparation of Reactive Grignard Reagents. The Journal of Organic Chemistry, 55(2), 362-364. [Link]

• JoVE. (2017). Video: Grignard Reagent Preparation and Grignard Reaction. [Link]

• Google Patents. (2002). US6350915B1 - Process for the synthesis of 1-(3,5-bis(trifluoromethyl)-phenyl)ethan-1-one.

• Chemistry Stack Exchange. (2014). What's the purpose of a Grignard reagent initiation? [Link]

• Mettler Toledo. Grignard Reaction Mechanisms | Real Time Monitoring in Batch or Flow. [Link]

• Semantic Scholar. An improved preparation of 3,5-bis(trifluoromethyl)acetophenone and safety considerations in the preparation of 3,5-bis(trifluoromethyl)phenyl Grignard reagent. [Link]

• Organic Syntheses. 1-[3,5-Bis(trifluoromethyl)phenyl]-ethanone. [Link]

• Tang, W., et al. (2009). Formation of 2-Trifluoromethylphenyl Grignard Reagent via Magnesium−Halogen Exchange. Organic Process Research & Development, 13(4), 749-751. [Link]

• ResearchGate. (2009). Formation of 2-Trifluoromethylphenyl Grignard Reagent via Magnesium−Halogen Exchange: Process Safety Evaluation and Concentration Effect. [Link]

• ResearchGate. (2014). Preparation of Trifluoromethylphenyl Magnesium Halides in the Presence of LiCl and Synthesis of 2′-Trifluoromethyl-Aromatic Ketones. [Link]

• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. [Link]

• ResearchGate. (2007). An Improved Preparation of 3,5-Bis(trifluoromethyl)acetophenone and Safety Considerations in the Preparation of 3,5-Bis(trifluoromethyl)phenyl Grignard Reagent. [Link]

• Jasperse, J. Grignard Reaction. [Link]

• ResearchGate. (2012). Cross-Coupling of Alkyl Halides with Aryl Grignard Reagents Catalyzed by a Low-Valent Iron Complex. [Link]

• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment). [Link]

• ACS Publications. (2018). The Grignard Reaction – Unraveling a Chemical Puzzle. [Link]

• Pearson. Which of the following compounds are suitable solvents for Grignard reactions? [Link]

• Wikipedia. Diethyl ether. [Link]

• NIH National Library of Medicine. Pd-Catalyzed Conjunctive Cross-Coupling Between Grignard-Derived Boron "Ate" Complexes and C(sp2) Halides or Triflates. [Link]

• ResearchGate. (2017). Optimization of the Grignard reagent formation. [Link]

• ResearchGate. (2020). Reduction of aryl trifluoromethyl ketone 3a with turbo Grignard reagent. [Link]

• SLS Ireland. 3,5-Bis(trifluoromethyl)phenylmagnesium bromide solution, 0.5 M in THF. [Link]

• Quora. (2021). Why isn't fluorine used in a Grignard reagent? [Link])

• Quora. (2021). Why does Grignard reagent react slowly with alkyl halide? [Link])

• ACS Publications. (2001). The Grignard Reagents. [Link]

• Sciencemadness Discussion Board. (2016). Grignard successes and failures. [Link]

• Reddit. (2022). Failed Grignard Reaction? [Link]

• LookChem. Cas 328-70-1,3,5-Bis(trifluoromethyl)bromobenzene. [Link]

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. US6350915B1 - Process for the synthesis of 1-(3,5-bis(trifluoromethyl)-phenyl)ethan-1-one - Google Patents [patents.google.com]
• 6. The specific synthesis method of 3,5-bis(trifluoromethyl)benzoic acid_Chemicalbook [chemicalbook.com]
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Managing exothermic reactions in 3,5-Bis(trifluoromethyl)benzohydrazide synthesis

Technical Support Center: 3,5-Bis(trifluoromethyl)benzohydrazide Synthesis

A Guide to Managing Exothermic Reactions for Researchers and Drug Development Professionals

The synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide, a key intermediate in the development of pharmacologically active compounds, involves the highly exothermic reaction between 3,5-bis(trifluoromethyl)benzoyl chloride and hydrazine hydrate.[1][2] Uncontrolled, this reaction can lead to thermal runaway, compromising yield, purity, and most importantly, laboratory safety.[3] This guide, designed by our senior application scientists, provides in-depth troubleshooting advice and best practices to ensure a safe and successful synthesis.

Troubleshooting Guide: Exotherm Management

This section addresses specific issues you may encounter during the reaction. The question-and-answer format is designed to help you quickly identify and resolve challenges related to thermal control.

Question 1: My reaction temperature is rising rapidly and exceeding the recommended limit, even after I've started adding the hydrazine hydrate slowly. What should I do?

Answer: An immediate and decisive response is critical to prevent a thermal runaway event.

• Immediate Actions:

  • Stop the Addition: Immediately cease the addition of hydrazine hydrate.

  • Enhance Cooling: Ensure your cooling bath is at the target temperature and has sufficient volume. If necessary, add more coolant (e.g., dry ice to an acetone bath) to increase its cooling capacity.

  • Verify Agitation: Check that the stirring is vigorous and efficient. Inadequate mixing can create localized "hot spots" where the reaction accelerates, leading to a sudden temperature spike.[4]

• Probable Causes & Long-Term Solutions:

  • Addition Rate is Too High: Your "slow" addition may still be too fast for the scale and cooling capacity of your setup. The rate of heat generation is exceeding the rate of heat removal.[3] Solution: Calibrate your addition pump or practice a manual dropwise addition to achieve a slower, more controlled rate. For future experiments, reduce the planned addition rate.

  • Inadequate Cooling System: The cooling bath may not be efficient enough for the reaction scale. Solution: Increase the surface area of the flask in contact with the coolant, use a more powerful cooling system, or decrease the reaction scale. It is imperative that the cooling capacity of the plant can handle the heat generated.[3]

  • Incorrect Reagent Concentration: Using a more concentrated solution of hydrazine hydrate than specified in the protocol will lead to a faster, more intense exotherm. Solution: Double-check all reagent concentrations before starting the experiment.

Question 2: I experienced a thermal runaway, characterized by a sudden, uncontrollable spike in temperature and pressure. What happened, and how can I prevent this in the future?

Answer: A thermal runaway is a severe safety incident that occurs when a chemical reaction becomes self-accelerating due to the accumulation of heat.[3][5] The increase in temperature exponentially increases the reaction rate, which in turn generates even more heat, creating a dangerous feedback loop.[3]

• Causality: This dangerous situation arises when the heat generated by the reaction surpasses the heat removal capabilities of your experimental setup.[3] In the synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide, this is typically caused by the rapid, uncontrolled addition of hydrazine hydrate.

• Prevention Strategy (A Self-Validating System):

  • Adopt a Semi-Batch Approach: Never add all the hydrazine hydrate at once. The protocol of slowly adding one reagent to the other is a form of semi-batch operation, designed specifically to control the reaction rate by limiting the amount of one reactant.

  • Characterize Your System: Before scaling up, understand the thermal properties of your reaction. Techniques like reaction calorimetry can provide crucial data on the heat of reaction and the maximum rate of temperature rise.

  • Ensure Adequate Headspace: Use a reaction flask that is no more than half to two-thirds full. This provides headspace to accommodate any pressure increases from solvent vapor.

  • Have a Quenching Plan: Before starting the reaction, have an emergency quenching plan. This involves having a pre-chilled, non-reactive solvent or a quenching agent ready to be added to the reaction to rapidly cool and dilute it if control is lost.

Question 3: My final product yield is low, and I see multiple impurity spots on my TLC plate. Could this be related to poor temperature control?

Answer: Absolutely. Poor temperature control is a common cause of reduced yield and purity.

• Causality:

  • Side Reactions: Elevated temperatures can provide the activation energy for unwanted side reactions. For instance, the highly reactive hydrazine could potentially react with the product or itself at higher temperatures.

  • Degradation: The desired product, 3,5-Bis(trifluoromethyl)benzohydrazide, or the starting material, 3,5-bis(trifluoromethyl)benzoyl chloride, may be thermally unstable and degrade at excessive temperatures.

  • Azine Formation: If hydrazine (NH₂NH₂) is used, an excess of the carbonyl-containing starting material (the benzoyl chloride) or prolonged heating could potentially lead to the formation of azine byproducts, where a second equivalent of the carbonyl compound reacts with the initially formed hydrazone.[6]

• Solution: Strict adherence to the recommended temperature range is crucial not just for safety but also for ensuring the kinetic pathway favors the formation of the desired product. Use a reliable temperature probe placed directly in the reaction mixture and log the temperature throughout the addition process.

Frequently Asked Questions (FAQs)

Q1: Why is the reaction between 3,5-bis(trifluoromethyl)benzoyl chloride and hydrazine hydrate so exothermic?

The significant release of heat is due to the fundamental chemical reactivity of the starting materials. Acyl chlorides are highly electrophilic and reactive. Hydrazine is a potent nucleophile. The reaction between them forms a very stable amide bond, and this transformation from high-energy reactants to a low-energy, stable product results in a large negative enthalpy of reaction (i.e., it is highly exothermic).[7][8]

Q2: What are the primary safety hazards associated with using hydrazine hydrate?

Hydrazine hydrate is a hazardous substance that requires strict safety protocols.[9][10] It is:

• Acutely Toxic: Can be harmful if inhaled, ingested, or absorbed through the skin.[11][12]

• Corrosive: Can cause severe skin and eye damage upon contact.[11][13]

• Suspected Carcinogen and Reproductive Toxin: Long-term exposure should be avoided.[9][11] All work with hydrazine hydrate must be performed in a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (nitrile or neoprene), splash-proof goggles, and a face shield.[9][11][13]

Q3: Is it better to add the hydrazine hydrate to the benzoyl chloride solution, or the other way around?

For controlling a highly exothermic reaction, the standard and recommended procedure is to add the more reactive or less stable reagent (in this case, hydrazine hydrate) slowly to the other reagent. By adding the hydrazine solution dropwise to the cooled 3,5-bis(trifluoromethyl)benzoyl chloride solution, you ensure that the hydrazine is the limiting reactant at any given moment, preventing its accumulation and keeping the instantaneous reaction rate under control.

Q4: What are the most critical parameters to monitor to prevent a thermal runaway?

The four most critical parameters are:

• Reagent Addition Rate: This is the primary means of controlling the rate of heat generation.

• Internal Reaction Temperature: This is the direct indicator of the reaction's state.

• Cooling System Performance: The ability to remove heat is just as important as the rate at which it is generated.

• Agitation (Stirring) Speed: Efficient stirring ensures uniform temperature distribution and prevents the formation of dangerous hot spots.[4]

Experimental Protocol: Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide

This protocol is designed to maximize safety by carefully controlling the reaction exotherm.

Materials & Equipment:

• 3,5-Bis(trifluoromethyl)benzoyl chloride

• Hydrazine hydrate (e.g., 55% solution in water)[13]

• Anhydrous solvent (e.g., Tetrahydrofuran - THF)

• Three-neck round-bottom flask

• Dropping funnel

• Condenser with an inert gas inlet (Nitrogen or Argon)

• Mechanical stirrer and stir bar

• Digital thermometer/thermocouple probe

• Cooling bath (ice-water or dry ice/acetone)

• Standard glassware for workup and purification

Procedure:

• Setup: Assemble the three-neck flask with the mechanical stirrer, dropping funnel, and condenser. Place a temperature probe through an adapter, ensuring the tip is submerged in the reaction medium. Place the entire apparatus in a cooling bath.

• Initial Cooling: Charge the reaction flask with 3,5-bis(trifluoromethyl)benzoyl chloride (1.0 eq) and the anhydrous solvent. Begin stirring and cool the solution to 0-5 °C.

• Prepare Hydrazine Solution: In a separate beaker, prepare a dilute solution of hydrazine hydrate (1.1 eq) in the same solvent. Transfer this solution to the dropping funnel.

• Controlled Addition (Critical Step): Begin the dropwise addition of the hydrazine hydrate solution to the stirred, cooled solution of the benzoyl chloride. The rate of addition must be controlled to maintain the internal reaction temperature below 10 °C.

• Monitoring: Continuously monitor the internal temperature. If the temperature rises above 10 °C, immediately stop the addition and wait for it to cool before resuming at a slower rate.

• Reaction Completion: After the addition is complete, allow the reaction to stir in the cooling bath for an additional 30-60 minutes to ensure completion.

• Workup: Once the reaction is complete, proceed with the appropriate aqueous workup to remove unreacted hydrazine and byproducts, followed by extraction and purification of the 3,5-Bis(trifluoromethyl)benzohydrazide product.

Quantitative Data Summary

Parameter	Recommended Value	Rationale & Justification
Initial Reaction Temperature	0–5 °C	Reduces the initial reaction rate upon contact, providing a wider margin of control.
Hydrazine Addition Rate	Dependent on scale; start with ~1 drop/sec	Ensures that the heat generated can be efficiently dissipated by the cooling system, preventing accumulation.
Maximum Internal Temperature	< 10 °C	Minimizes the risk of thermal runaway and prevents the formation of temperature-dependent side products.
Stirring Speed	> 300 RPM (ensure good vortex)	Prevents localized heating and ensures rapid heat transfer from the reaction mixture to the cooling bath.[4]

Visual Troubleshooting Workflow

The following diagram outlines the decision-making process for managing the reaction temperature.

Caption: Troubleshooting workflow for exothermic reaction control.

References

• Benchchem. Safeguarding Your Research: A Comprehensive Guide to Handling Hydrazine Hydrate.
• Environmental Health & Safety. Hydrazine Standard Operating Procedure Template.
• ARKEMA. Material Safety Data Sheet - HYDRAZINE HYDRATE 55%.
• University of California, Santa Barbara. Hydrazine Standard Operating Procedure.
• Lanxess. Hydrazine Hydrate Product Safety Assessment.
• Barton, J. A., & Nolan, P. F. (1989). Incidents in the chemical industry due to thermal-runaway chemical reactions. IChemE Symposium Series, (115), 3-18.
• Kouhili, Y., Vernières-Hassimi, L., & Estel, L. (2022). Performance of Runaway Detection in a Batch Reactor using Thermal Runaway Criteria. Chemical Engineering Transactions, 91, 553-558.
• Google Patents. Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid.
• ResearchGate. Thermal runaway assessment methods of chemical reactions in batch and semi-batch reactors.
• Chemical Engineering Transactions. Performance of Runaway Detection in a Batch Reactor Using Thermal Runaway Criteria.
• Chen, Z., et al. (2022). Review on loss prevention of chemical reaction thermal runaway: Principle and application. Emergency Management Science and Technology, 2:10.
• ResearchGate. Enthalpies of Formation of Hydrazine and Its Derivatives.
• ResearchGate. Thermal hazard analysis of hydrazine and nitric acid mixtures.
• ChemicalBook. The specific synthesis method of 3,5-bis(trifluoromethyl)benzoic acid.

• Google Patents. US6350915B1 - Process for the synthesis of 1-(3,5-bis(trifluoromethyl)-phenyl)ethan-1-one. Available at: [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH2V7pObFi9IuO7uZipEVAsJjeiAPB3jU5FUUFtgBsi60WYraOmJ4RazLHtM1YxV_Kr8tyDHP_3sNJYmMWQiTxsoPTsq-MvByxQ3AndfLHPuGhSAuB5Z1Dqqj451GNkY_z_l9pz8uf4iRAi]([Link]

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Technical Support Center: Purification of Fluorinated Benzohydrazide Compounds

Welcome to the Technical Support Center for the purification of fluorinated benzohydrazide compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and often complex challenges encountered during the purification of this important class of molecules. The unique physicochemical properties imparted by fluorine, such as increased metabolic stability, enhanced lipophilicity, and altered chemical reactivity, also introduce specific hurdles in purification that demand a nuanced approach.[1][2][3]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the practical issues you may face in the laboratory. The methodologies described herein are grounded in established chemical principles and validated through practical application.

Diagram 1: General Purification Workflow

Caption: A general workflow for the purification of fluorinated benzohydrazide compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude fluorinated benzohydrazide product?

A1: Common impurities often stem from the synthetic route and the inherent reactivity of the starting materials and product. These can include:

• Unreacted Starting Materials: Residual acylating agents (e.g., fluorobenzoyl chloride) or the parent hydrazine.

• Diacylated Hydrazine: The formation of a disubstituted hydrazine is a common side product, especially if reaction conditions are not carefully controlled.[4]

• Oxidation Products: The hydrazide functionality can be susceptible to oxidation, leading to colored impurities.

• Hydrolysis Products: The corresponding fluorinated benzoic acid can be present due to hydrolysis of the acylating agent or the product itself.

• Residual Solvents: Solvents used in the reaction or initial work-up.

Q2: My fluorinated benzohydrazide is proving to be poorly soluble in common recrystallization solvents. What should I do?

A2: The introduction of fluorine can significantly alter solubility profiles, often increasing lipophilicity.[1][5][6] If you are facing solubility issues, consider the following:

• Solvent Screening: A systematic screening of a broader range of solvents is recommended. Consider solvent mixtures, such as ethanol/water, acetone/hexane, or ethyl acetate/heptane.

• Hot Filtration: Your compound might be soluble only at elevated temperatures. In such cases, a hot filtration step to remove insoluble impurities followed by slow cooling can yield crystals.[7]

• Alternative Purification: If recrystallization proves impractical, column chromatography is a viable alternative.

Q3: I am observing significant streaking on my TLC plate during analysis. What could be the cause?

A3: Streaking on a TLC plate can indicate several issues:

• Compound Overload: You may be spotting too much of your sample. Try diluting your sample before spotting.

• Highly Polar Compounds : The compound may be too polar for the chosen eluent system, causing it to interact strongly with the silica gel. Adding a more polar solvent like methanol or a few drops of acetic acid to your eluent can help.

• Ionic Impurities: The presence of acidic or basic impurities can cause streaking. A pre-purification step, such as an aqueous wash with a dilute base (e.g., sodium bicarbonate solution) to remove acidic impurities, can be beneficial.[7]

• Incomplete Dissolution: Ensure your sample is fully dissolved in the spotting solvent before applying it to the TLC plate.

Troubleshooting Guides

Guide 1: Challenges in Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. However, fluorinated benzohydrazides can present unique challenges.

Problem 1: Oiling Out During Cooling

• Causality: The compound is likely too soluble in the chosen solvent at its boiling point and becomes supersaturated upon cooling, leading to the separation of a liquid phase (oiling out) instead of forming crystals. The presence of impurities can also disrupt the crystal lattice formation.

• Solution Protocol:

  • Re-heat the solution until the oil redissolves.

  • Add more of the primary solvent to decrease the overall concentration.

  • If the compound is still too soluble, add a co-solvent (anti-solvent) in which the compound is less soluble, dropwise, while the solution is hot, until slight turbidity is observed. Then, add a few drops of the primary solvent to redissolve the turbidity and allow it to cool slowly.

  • Scratch the inside of the flask with a glass rod at the solvent-air interface to induce crystallization.

  • Seed the solution with a small crystal of the pure compound if available.

Problem 2: No Crystal Formation Upon Cooling

• Causality: The compound may be too soluble in the chosen solvent even at low temperatures, or the solution is not sufficiently saturated.

• Solution Protocol:

  • Concentrate the solution by carefully evaporating some of the solvent.

  • Cool the solution to a lower temperature using an ice bath or a refrigerator.

  • Introduce an anti-solvent as described in the "oiling out" protocol.

  • Utilize slow evaporation: Leave the flask loosely covered to allow the solvent to evaporate slowly over time, which can promote the growth of high-quality crystals.

Table 1: Common Solvents for Recrystallization of Fluorinated Benzohydrazides

Solvent System	Polarity	Typical Use Case
Ethanol/Water	High to Medium	For moderately polar compounds. Water acts as the anti-solvent.[8]
Ethyl Acetate/Hexane	Medium to Low	For less polar compounds. Hexane is the anti-solvent.
Acetone	High	Good for dissolving a wide range of compounds.
Toluene	Low	For compounds with low polarity.

Guide 2: Optimizing Column Chromatography

Column chromatography is a versatile method for purifying both solid and oily fluorinated benzohydrazides, especially when dealing with complex mixtures.

Problem 1: Poor Separation of Compound and Impurities

• Causality: The chosen solvent system (eluent) does not have the optimal polarity to differentiate between your target compound and the impurities. The high electronegativity of fluorine can alter the polarity of the molecule in non-intuitive ways.[2]

• Solution Protocol:

  • Systematic TLC Analysis: Before running a column, perform a thorough TLC analysis with various solvent systems to find an eluent that gives good separation (Rf value of the target compound around 0.3-0.4 and clear separation from other spots).

  • Solvent Gradient: If a single eluent system is insufficient, a gradient elution, where the polarity of the solvent is gradually increased during the chromatography, can improve separation.

  • Choice of Stationary Phase: While silica gel is most common, for highly fluorinated compounds, a fluorinated stationary phase (fluorous chromatography) might offer better separation based on fluorophilicity.[9]

Diagram 2: Troubleshooting Column Chromatography

Caption: A decision tree for troubleshooting poor separation in column chromatography.

Problem 2: Compound is Unstable on Silica Gel

• Causality: The acidic nature of silica gel can sometimes lead to the degradation of sensitive compounds. Hydrazides can be susceptible to hydrolysis or rearrangement under acidic conditions.

• Solution Protocol:

  • Neutralized Silica: Use silica gel that has been pre-treated with a base, such as triethylamine, to neutralize the acidic sites. This is done by adding a small percentage of triethylamine (e.g., 1%) to the eluent.

  • Alternative Stationary Phases: Consider using a more inert stationary phase like alumina (basic or neutral) or celite.

  • Rapid Purification: Minimize the time the compound spends on the column by using flash chromatography techniques.

Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Dissolution: In a flask, add a minimal amount of a suitable hot solvent to the crude fluorinated benzohydrazide until it is fully dissolved.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration through a fluted filter paper to remove them.

• Cooling: Allow the clear solution to cool slowly to room temperature. Crystal formation should be observed.

• Further Cooling: To maximize the yield, place the flask in an ice bath for 30 minutes.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature well below their melting point.

Protocol 2: Flash Column Chromatography

• Column Packing: Prepare a column with silica gel in the chosen eluent system.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent and adsorb it onto a small amount of silica gel. Evaporate the solvent to obtain a dry powder ('dry loading').

• Elution: Carefully add the dry-loaded sample to the top of the column. Begin eluting with the solvent system, applying positive pressure to increase the flow rate.

• Fraction Collection: Collect fractions in test tubes and monitor the elution of the compound using TLC.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

References

• Technical Support Center: Purification of Fluorinated Benzaldehyde Deriv

• 2-Hydroxy-N′-(4-fluorobenzoyl)benzohydrazide - MDPI. (URL: [Link])

• N′-(2-Fluorobenzoyl)benzohydrazide - PMC - NIH. (URL: [Link])

• Hydrazones of 4-(Trifluoromethyl)benzohydrazide as New Inhibitors of Acetyl- and Butyrylcholinesterase - PMC - PubMed Central. (URL: [Link])

• Addressing issues with hydrazine hydrate concentr

• Anticancer Properties of Fluorinated Aminophenylhydrazines on A549 Lung Carcinoma Cell Line - PMC - NIH. (URL: [Link])

• Hydrazones of 4-(Trifluoromethyl)benzohydrazide as New Inhibitors of Acetyl- and Butyrylcholinesterase - MDPI. (URL: [Link])

• Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications - PMC - NIH. (URL: [Link])

• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - NIH. (URL: [Link])

• How to purify hydrazone? - ResearchGate. (URL: [Link])

• Importance of Fluorine in Benzazole Compounds - PMC - NIH. (URL: [Link])

• Beyond Conventional Organic Electrosynthesis: The Role of Fluorinated Solvents - Universidad de Alicante. (URL: [Link])

• Importance of Fluorine in Benzazole Compounds - ResearchGate. (URL: [Link])

• Skipped fluorination motifs: synthesis of building blocks, and comparison of lipophilicity trends with vicinal and isolated - ePrints Soton. (URL: [Link])

• Fluorine Enables Separation-free "Chiral Chromatographic Analysis" - Chinese Academy of Sciences. (URL: [Link])

• US6198011B1 - Solvents for use in fluorination reactions - Google P

• Selective separation of fluorinated compounds from complex organic mixtures by pyrolysis-comprehensive two-dimensional gas chromatography coupled to high-resolution time-of-flight mass spectrometry - PubMed. (URL: [Link])

• Hydrazine hydrate removal by column chromatography : r/OrganicChemistry - Reddit. (URL: [Link])

• Specific Solvent Issues with Fluorination - Wordpress. (URL: [Link])

• Fluorine-containing sulfonamides is used for inhibition of carbonic anhydrase. - ResearchGate. (URL: [Link])

• Acetone hydrazone - Organic Syntheses Procedure. (URL: [Link])

• The Unexpected High Solubility of Fluorinated Zinc Phthalocyanines in Aqueous Solutions and Their Use for the Preparation of Photodynamic Coatings on Various Substrates - PubMed Central. (URL: [Link])

• (PDF) 2-Hydroxy-N′-(4-fluorobenzoyl)benzohydrazide - ResearchGate. (URL: [Link])

• View of Selective Synthesis of Fluorinated Compounds: Process Development and Preparation of Fluorinated Compounds from Gram up to Kilogram Scale - CHIMIA. (URL: [Link])

• Synthesis of Some of Fluorinated Benzimidazole Nucleosides | Break | International Journal of Chemistry | CCSE - Canadian Center of Science and Education. (URL: [Link])

• Breaking the Carbon-Fluorine Stronghold: Reductive Defluorination of PFASs - PubMed. (URL: [Link])

• US20230029807A1 - Methods of Removing Inorganic Fluoride from Compositions Containing Fluorinated Organic Compounds - Google P

• (PDF) Synthesis of complex unnatural fluorine-containing amino acids - ResearchGate. (URL: [Link])

• Challenges Associated with the Analysis of Consumer Products - EPA. (URL: [Link])

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• 6. Hydrazones of 4-(Trifluoromethyl)benzohydrazide as New Inhibitors of Acetyl- and Butyrylcholinesterase [mdpi.com]
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• 8. N′-(2-Fluoro­benzo­yl)benzohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chiral Separation of 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives

Welcome to the technical support center for the chiral separation of 3,5-bis(trifluoromethyl)benzohydrazide derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). The content is structured to address specific experimental challenges, explaining the underlying scientific principles to empower you to optimize your chiral separations.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the chiral separation of this class of compounds.

Q1: What are the primary challenges in the chiral separation of 3,5-Bis(trifluoromethyl)benzohydrazide derivatives?

The primary challenges stem from the molecule's structural features. The two trifluoromethyl (CF3) groups are strong electron-withdrawing groups, which can influence the molecule's interaction with the chiral stationary phase (CSP). Additionally, the benzohydrazide moiety provides sites for hydrogen bonding and potential ionic interactions, which must be carefully managed to achieve enantioselective recognition.

Q2: Which types of Chiral Stationary Phases (CSPs) are most effective for separating these derivatives?

Polysaccharide-based CSPs, particularly those derived from amylose and cellulose, are highly recommended as a starting point for method development.[1][2] These phases offer a broad range of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and inclusion complexing, which are often effective for molecules with aromatic and hydrogen-bonding functionalities.[3][4] Specifically, derivatives like amylose tris(3,5-dimethylphenylcarbamate) and cellulose tris(3,5-dichlorophenylcarbamate) often provide good initial screening results.

Q3: What are the typical mobile phase systems used for this type of separation?

Both normal-phase and reversed-phase chromatography can be effective, and the choice depends on the specific derivative's solubility and the desired selectivity.

• Normal-Phase (NP): Typically consists of a non-polar solvent like n-hexane or n-heptane with a polar modifier such as isopropanol (IPA), ethanol (EtOH), or methanol (MeOH).[5] This mode is often the first choice for screening.[6]

• Reversed-Phase (RP): Utilizes an aqueous buffer with an organic modifier like acetonitrile (ACN) or methanol (MeOH).[7] RP is particularly useful for polar derivatives or when compatibility with mass spectrometry (LC-MS) is required.[7]

• Polar Organic Mode: Uses polar organic solvents like methanol, ethanol, or acetonitrile as the primary mobile phase components.[6]

Q4: Is derivatization necessary for the chiral separation of these compounds?

Direct separation on a CSP is generally preferred to avoid the complexities of derivatization reactions. However, if direct methods fail, derivatization to form diastereomers is a viable alternative.[8] This involves reacting the benzohydrazide with a chiral derivatizing reagent, followed by separation on a standard achiral column.[8]

Part 2: Troubleshooting Guide

This section provides detailed solutions to specific problems you may encounter during your experiments.

Issue 1: Poor or No Resolution of Enantiomers

Q: I am injecting my racemic standard, but I see only a single peak. What steps should I take to achieve separation?

A: Achieving baseline separation is a process of systematic optimization. Here is a workflow to address a lack of resolution:

Step 1: Verify System Suitability Ensure your HPLC system and column are performing optimally. A poorly packed column or system issues can prevent even a good method from working.

Step 2: Systematic Screening of CSPs and Mobile Phases Chiral recognition is highly specific and often unpredictable.[9][10] A screening approach is the most efficient way to find a suitable separation method.

• CSP Screening: Test a minimum of two to four complementary CSPs. A good starting point is one amylose-based and one cellulose-based column.[1]

• Mobile Phase Screening: For each column, screen a set of standard mobile phases. A typical screening protocol is outlined in the table below.

Screening Phase	Mobile Phase Composition	Rationale
Normal Phase 1	n-Hexane / Isopropanol (90/10, v/v)	Standard starting condition for many chiral separations.
Normal Phase 2	n-Hexane / Ethanol (90/10, v/v)	Ethanol can offer different selectivity compared to IPA.[11]
Reversed Phase 1	Acetonitrile / Water (50/50, v/v)	A common starting point for reversed-phase chiral methods.[7]
Reversed Phase 2	Methanol / Water (50/50, v/v)	Methanol can provide alternative selectivity to acetonitrile.[7]

Step 3: Introduce Additives/Modifiers If initial screening fails, the addition of small amounts of acidic or basic modifiers can significantly impact selectivity and peak shape, especially for compounds with ionizable groups.[1]

• For Acidic Analytes: Add 0.1% trifluoroacetic acid (TFA) or formic acid to the mobile phase.[7]

• For Basic Analytes: Add 0.1% diethylamine (DEA) or other suitable amine to the mobile phase.[5]

Step 4: Optimize Temperature Temperature can affect the thermodynamics of the chiral recognition process.[12] Try running the separation at both sub-ambient (e.g., 15°C) and elevated (e.g., 40°C) temperatures to see if resolution improves.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Q: My peaks are showing significant tailing, which is affecting my integration and resolution. What is the cause and how can I fix it?

A: Poor peak shape is often due to secondary interactions between the analyte and the stationary phase or issues with the sample solvent.

Step 1: Check for Sample Solvent Mismatch The ideal sample solvent is the mobile phase itself.[1] If your compound is not soluble in the mobile phase, use the weakest solvent possible that provides adequate solubility. Dissolving the sample in a solvent much stronger than the mobile phase can cause peak distortion.[13]

Step 2: Use Mobile Phase Additives Peak tailing, particularly for basic compounds, can be caused by interactions with acidic silanol groups on the silica support. Adding a basic modifier like DEA can neutralize these sites and improve peak shape. Conversely, for acidic compounds, an acidic modifier like TFA can suppress ionization and reduce tailing.

Step 3: Lower Sample Concentration Injecting too much sample can lead to column overload, resulting in broad, tailing, or fronting peaks. Prepare a dilution series of your sample (e.g., 1 mg/mL, 0.5 mg/mL, 0.1 mg/mL) and inject each to see if the peak shape improves at lower concentrations.

Issue 3: High Column Backpressure

Q: I've noticed a sudden and significant increase in my column's backpressure. What should I do?

A: A sudden increase in backpressure is typically caused by a blockage in the HPLC system, often at the column inlet frit.

Step 1: Identify the Source of the Blockage Disconnect the column and run the pump to see if the system pressure is normal. If it is, the blockage is in the column.

Step 2: Reverse-Flush the Column (Immobilized CSPs Only) For immobilized polysaccharide columns, you can often dislodge particulate matter by reversing the column and flushing it with an appropriate solvent. Caution: Do not reverse-flush coated CSPs, as this can damage the stationary phase. [13]

Step 3: Check for Sample Precipitation If your sample is dissolved in a solvent that is not fully miscible with the mobile phase, it can precipitate upon injection, clogging the column frit.[13] Always filter your samples through a 0.45 µm syringe filter before injection.[1]

Step 4: Use a Guard Column A guard column is a small, disposable column placed before the analytical column to trap particulates and strongly retained impurities, thereby protecting the more expensive analytical column.

Part 3: Experimental Protocols & Data Visualization

Protocol: Systematic Screening for Chiral Method Development

• Sample Preparation: Dissolve the racemic 3,5-bis(trifluoromethyl)benzohydrazide derivative in the initial mobile phase to a concentration of approximately 1 mg/mL. If solubility is an issue, use a compatible solvent. Filter the sample through a 0.45 µm syringe filter.[1]

• Column Selection: Choose a set of 2-4 chiral columns with different selectivities (e.g., Amylose tris(3,5-dimethylphenylcarbamate) and Cellulose tris(3,5-dichlorophenylcarbamate)).

• Initial Screening: Perform injections on each column with the mobile phases listed in the screening table above. Use a flow rate of 1.0 mL/min and a column temperature of 25°C.

• Evaluation: Analyze the chromatograms for any signs of peak splitting or partial separation. Select the column and mobile phase combination that shows the most promising results (the highest separation factor, α).

• Optimization: If a partial separation is observed, optimize the mobile phase composition by varying the percentage of the polar modifier. Also, test the effect of additives and temperature as described in the troubleshooting section.

Visualization: Method Development Workflow

The following diagram illustrates a logical workflow for developing a chiral separation method.

Caption: A systematic workflow for chiral method development.

References

• A Researcher's Guide to Chiral HPLC Analysis of Trifluoromethyl-Substituted Alcohols. BenchChem.
• Technical Support Center: Chiral Separation of 3-(2-Fluorophenyl)cyclobutan-1-ol Enantiomers. BenchChem.
• Troubleshoot Chiral Column Performance: Efficiency & Resolution. Daicel Chiral Technologies.
• Synthesis of chiral hydrazine reagents and their application for liquid chromatographic separation of carbonyl compounds via diastereomer formation. PubMed.
• Trouble with chiral separations. Chromatography Today.
• Chiral HPLC Method Development. I.B.S. Scientific.
• A generic screening strategy for chiral separations in supercritical fluid chromatography. Journal of Chromatography A.
• Chiral HPLC Method Development. Phenomenex.
• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. PMC.
• Reverse-Phase Chromatography: Columns & Mobile Phases Guide. Daicel Chiral Technologies.
• The effect of mobile phase composition on the chiral separation of compounds. ResearchGate.
• Efficient method development for chiral separation by using CHIRAL ART columns. YMC.
• Basics of chiral HPLC. Sigma-Aldrich.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. ymc.co.jp [ymc.co.jp]
• 7. chiraltech.com [chiraltech.com]
• 8. Synthesis of chiral hydrazine reagents and their application for liquid chromatographic separation of carbonyl compounds via diastereomer formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. hplc.today [hplc.today]
• 11. fagg-afmps.be [fagg-afmps.be]
• 12. Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chiraltech.com [chiraltech.com]

Impact of reaction temperature on 3,5-Bis(trifluoromethyl)benzohydrazide product formation

Welcome to the technical support center for the synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important fluorinated building block. Here, we address common challenges and frequently asked questions, with a special focus on the critical role of reaction temperature in achieving high yield and purity. Our advice is grounded in established chemical principles and practical laboratory experience.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 3,5-Bis(trifluoromethyl)benzohydrazide, and how does temperature influence the choice of route?

There are two primary and well-established methods for the synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide:

• From 3,5-Bis(trifluoromethyl)benzoyl chloride and hydrazine hydrate: This is a rapid and often high-yielding method due to the high reactivity of the acyl chloride. However, this high reactivity also makes the reaction highly sensitive to temperature. Elevated temperatures can lead to the formation of byproducts, most notably the 1,2-bis(3,5-bis(trifluoromethyl)benzoyl)hydrazine. Therefore, this route necessitates careful temperature control, typically at low to ambient temperatures.

• From a 3,5-Bis(trifluoromethyl)benzoate ester (e.g., methyl or ethyl ester) and hydrazine hydrate: This method is generally less vigorous than the acyl chloride route due to the lower electrophilicity of the ester carbonyl. Consequently, this reaction often requires heating, typically at reflux, for an extended period to achieve a reasonable conversion rate. While less susceptible to the formation of the diacyl hydrazine byproduct, the prolonged heating can lead to other degradation products if not carefully monitored.

The choice of route often depends on the availability of starting materials, the scale of the reaction, and the equipment available for temperature control.

Q2: What is the optimal temperature range for the synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide from its benzoyl chloride?

For the reaction of 3,5-Bis(trifluoromethyl)benzoyl chloride with hydrazine hydrate, a low temperature is highly recommended to achieve the best results in terms of yield and purity. The primary reason for this is to control the exotherm of the reaction and to minimize the formation of the 1,2-bis(3,5-bis(trifluoromethyl)benzoyl)hydrazine byproduct.

Temperature Range	Expected Outcome	Rationale
-10°C to 0°C	Optimal	At this temperature range, the reaction is sufficiently slow to be easily controlled. The formation of the desired mono-acyl hydrazide is favored, leading to higher yields and purity.
0°C to Room Temp.	Acceptable, but with caution	As the temperature increases, the reaction rate accelerates, and the risk of diacyl hydrazine formation rises. Careful, slow addition of the benzoyl chloride is crucial.
Above Room Temp.	Not Recommended	At elevated temperatures, the formation of the diacyl hydrazine byproduct becomes significant, leading to a substantial decrease in the yield of the desired product and complicating purification.

Q3: I am getting a low yield and a significant amount of a white, insoluble precipitate in my reaction of 3,5-bis(trifluoromethyl)benzoyl chloride with hydrazine. What is happening and how can I fix it?

This is a classic problem of byproduct formation due to a lack of adequate temperature control. The white, insoluble precipitate is likely 1,2-bis(3,5-bis(trifluoromethyl)benzoyl)hydrazine.

Causality: The initial reaction of the benzoyl chloride with hydrazine forms the desired 3,5-Bis(trifluoromethyl)benzohydrazide. However, this product still possesses a nucleophilic -NH2 group. If the local concentration of the highly reactive benzoyl chloride is high and the temperature is not sufficiently low, a second molecule of the benzoyl chloride will react with the newly formed hydrazide, leading to the diacyl byproduct.

Troubleshooting Steps:

• Lower the Reaction Temperature: Conduct the reaction in an ice-salt bath or with a cryo-cooler to maintain a temperature between -10°C and 0°C.

• Slow, Controlled Addition: Add the 3,5-bis(trifluoromethyl)benzoyl chloride dropwise to a stirred solution of excess hydrazine hydrate. This ensures that the benzoyl chloride is the limiting reagent at any given point in the reaction mixture, minimizing its opportunity to react with the product.

• Use Excess Hydrazine: Employing a molar excess of hydrazine hydrate (typically 2-3 equivalents) will favor the reaction of the benzoyl chloride with the more abundant starting material rather than the product.

• Efficient Stirring: Ensure vigorous stirring to rapidly disperse the added benzoyl chloride and maintain a uniform temperature throughout the reaction vessel.

Experimental Protocols

Protocol 1: Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide from 3,5-Bis(trifluoromethyl)benzoyl Chloride (Optimized for High Purity)

Materials:

• 3,5-Bis(trifluoromethyl)benzoyl chloride

• Hydrazine hydrate (64-85% solution)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve hydrazine hydrate (2.5 eq.) in the chosen solvent (e.g., DCM).

• Cool the flask to -10°C using an ice-salt bath.

• Dissolve 3,5-Bis(trifluoromethyl)benzoyl chloride (1.0 eq.) in the same solvent in the dropping funnel.

• Add the benzoyl chloride solution dropwise to the cooled, stirring hydrazine solution over a period of 30-60 minutes, ensuring the internal temperature does not exceed 0°C.

• After the addition is complete, allow the reaction to stir at 0°C for an additional 1-2 hours.

• Slowly warm the reaction mixture to room temperature.

• Quench the reaction by carefully adding water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove any unreacted acid chloride and HCl byproduct), water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to obtain pure 3,5-Bis(trifluoromethyl)benzohydrazide.

Visualizing the Reaction Pathways

The following diagrams illustrate the key reaction pathways and the impact of temperature.

graph TD; A[3,5-Bis(trifluoromethyl)benzoyl Chloride] -->|Hydrazine Hydrate (slow addition, -10°C to 0°C)| B(3,5-Bis(trifluoromethyl)benzohydrazide - High Yield); A -->|Hydrazine Hydrate (fast addition, > Room Temp)| C{Mixture of Products}; C --> D[3,5-Bis(trifluoromethyl)benzohydrazide - Lower Yield]; C --> E[1,2-Bis(3,5-bis(trifluoromethyl)benzoyl)hydrazine - Significant Byproduct]; Caption: Impact of Temperature on Acyl Chloride Route graph TD; A[Methyl 3,5-Bis(trifluoromethyl)benzoate] -->|Hydrazine Hydrate, Reflux| B(3,5-Bis(trifluoromethyl)benzohydrazide); B -->|Prolonged Reflux/High Temp| C(Potential for Thermal Degradation); Caption: Synthesis via the Benzoate Ester Route

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no product formation (Acyl Chloride Route)	1. Inactive hydrazine hydrate. 2. Low quality of acyl chloride.	1. Use fresh, properly stored hydrazine hydrate. 2. Verify the purity of the acyl chloride by NMR or IR spectroscopy.
Low yield with significant byproduct (Acyl Chloride Route)	1. Reaction temperature was too high. 2. Acyl chloride was added too quickly. 3. Insufficient stirring.	1. Maintain the reaction temperature between -10°C and 0°C. 2. Add the acyl chloride solution dropwise over an extended period. 3. Ensure vigorous and efficient stirring throughout the addition.
Reaction is very slow or incomplete (Ester Route)	1. Insufficient heating. 2. Short reaction time.	1. Ensure the reaction is maintained at a steady reflux. 2. Monitor the reaction by TLC or LC-MS and continue heating until the starting material is consumed.
Product is difficult to purify	1. Presence of the diacyl hydrazine byproduct. 2. Thermal degradation products.	1. For the diacyl byproduct, purification can be attempted by column chromatography or recrystallization from a different solvent system. It is often more efficient to optimize the reaction to prevent its formation. 2. If degradation is suspected, consider running the reaction at a lower temperature for a longer duration (for the ester route).

References

• General Synthesis of Hydrazides: For a comprehensive overview of hydrazide synthesis, including the reaction of acyl chlorides and esters with hydrazine, refer to standard organic chemistry textbooks such as "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure."
• Synthesis of 3,5-Bis(trifluoromethyl)benzoic Acid: A detailed procedure for the synthesis of the precursor acid, which highlights the importance of temperature control in related reactions, can be found in the following patent: Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid. (URL: )
• Low-Temperature Synthesis of Hydrazides: A relevant patent describing the benefits of low-temperature synthesis to avoid bis-hydrazide by-products is: Processes for making hydrazides. (URL: )

• Synthesis of Related Fluorinated Compounds: A publication detailing the synthesis of pyrazole derivatives from 3,5-bis(trifluoromethyl)acetophenone provides insights into handling similarly substituted aromatic compounds: Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. Molecules, 2021 , 26(16), 5083. (URL: [Link])

Technical Support Center: Catalyst Poisoning in Reactions with 3,5-Bis(trifluoromethyl)benzohydrazide

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 3,5-Bis(trifluoromethyl)benzohydrazide. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding catalyst poisoning in reactions involving this specific reagent. As Senior Application Scientists, we have compiled this resource to help you navigate the complexities of your experiments and ensure the integrity of your results.

Troubleshooting Guide: Diagnosing and Resolving Catalyst Deactivation

This section is designed to help you identify the root cause of catalyst deactivation in your reactions with 3,5-Bis(trifluoromethyl)benzohydrazide and provides actionable steps to remedy the issue.

Problem 1: Reaction is sluggish or stalls completely.

Possible Cause: Your catalyst's active sites are being blocked or irreversibly altered by a chemical species in your reaction mixture.[1] With palladium catalysts, common culprits include sulfur compounds, which can be present in trace amounts in reagents or solvents.[2][3]

Step-by-Step Troubleshooting:

• Reagent and Solvent Purity Check:

  • Action: Analyze your starting materials, including the 3,5-Bis(trifluoromethyl)benzohydrazide, solvents, and any other reagents for elemental sulfur or sulfur-containing compounds.

  • Rationale: Sulfur can strongly adsorb to the surface of palladium catalysts, leading to a rapid decline in catalytic activity.[4] Even parts-per-million levels of sulfur can be detrimental.

• Inert Atmosphere Verification:

  • Action: Ensure your reaction is conducted under a strictly inert atmosphere (e.g., Argon or Nitrogen).

  • Rationale: While not a classic poison, oxygen can lead to the oxidation of the catalyst or ligands, especially at elevated temperatures, effectively deactivating it.

• Hydrazide Decomposition Assessment:

  • Action: Monitor the reaction for the formation of byproducts that could indicate the decomposition of 3,5-Bis(trifluoromethyl)benzohydrazide.

  • Rationale: The N-N bond in hydrazides can be susceptible to cleavage under certain catalytic conditions, potentially generating species that inhibit the catalyst.

Problem 2: Inconsistent results from batch to batch.

Possible Cause: Variability in the purity of your reagents or solvents is introducing catalyst poisons intermittently. Another possibility is the gradual leaching of the catalyst from its support.[2]

Step-by-Step Troubleshooting:

• Standardize Reagent Sources:

  • Action: Use reagents and solvents from the same supplier and lot number for a series of experiments.

  • Rationale: This minimizes the introduction of unknown variables, such as trace impurities that can act as catalyst poisons.

• Catalyst Leaching Test:

  • Action: After the reaction, filter the catalyst and add a fresh batch of reactants to the filtrate. If the reaction proceeds, it indicates that the active catalytic species has leached into the solution.

  • Rationale: Leaching of the precious metal from the support not only deactivates the solid catalyst but can also lead to product contamination.[2]

• Support Interaction Evaluation:

  • Action: Consider the nature of your catalyst support. Acidic or basic supports can sometimes interact negatively with reactants or products.

  • Rationale: The support material can influence the electronic properties of the catalyst and its susceptibility to poisoning.[5][6]

Problem 3: Product is contaminated with byproducts.

Possible Cause: The catalyst is promoting side reactions, or the poisoned catalyst has altered selectivity.

Step-by-Step Troubleshooting:

• Lower Reaction Temperature:

  • Action: Reduce the reaction temperature in increments of 5-10°C.

  • Rationale: Higher temperatures can sometimes lead to catalyst degradation or promote undesired reaction pathways. Many catalytic processes require a delicate balance of temperature to maintain selectivity.[2]

• Ligand Modification:

  • Action: If using a palladium catalyst with a ligand, consider switching to a more electron-donating or sterically hindered ligand.

  • Rationale: The ligand plays a crucial role in stabilizing the metal center and influencing its reactivity and selectivity. A different ligand may be more resistant to poisoning or less prone to promoting side reactions.

• Re-evaluate Catalyst Choice:

  • Action: Depending on the reaction, explore alternative catalysts. For instance, in amide bond formation, catalysts based on boric acid or zirconium have been used.[7]

  • Rationale: The optimal catalyst is highly reaction-specific. A different metal or catalytic system may be more tolerant of your specific reaction conditions and functional groups.[8]

Frequently Asked Questions (FAQs)

Q1: What are the most likely catalyst poisons in my reaction involving 3,5-Bis(trifluoromethyl)benzohydrazide?

A1: Based on the structure of 3,5-Bis(trifluoromethyl)benzohydrazide and common reaction types, potential poisons include:

• Sulfur Compounds: Often present as impurities in reagents and solvents. They are a well-documented poison for palladium catalysts.[3]

• Halides: If your reaction involves halide salts, excess halide ions can coordinate to the metal center and inhibit catalysis.

• Strongly Coordinating Species: The hydrazide moiety itself or potential byproducts could, under certain conditions, coordinate too strongly to the catalyst, preventing turnover.

Q2: Can the trifluoromethyl groups on the benzohydrazide poison the catalyst?

A2: While the trifluoromethyl groups themselves are generally considered robust and non-coordinating, their strong electron-withdrawing nature can influence the reactivity of the hydrazide. This could potentially lead to decomposition pathways that generate catalyst-inhibiting species. However, direct poisoning by the CF3 group is unlikely. The presence of these groups is known to affect the electronic properties of molecules they are attached to.[9]

Q3: Are there any "poison-resistant" catalysts I can use?

A3: While no catalyst is completely immune to poisoning, some strategies can enhance resistance:

• Bimetallic Catalysts: Palladium-platinum (Pd-Pt) bimetallic catalysts have shown improved resistance to sulfur poisoning in some applications.[2]

• Catalyst Support Choice: The choice of support can influence a catalyst's tolerance to poisons. For example, silica-alumina supports have been shown to improve the thio-tolerance of palladium catalysts compared to alumina alone.[5][6]

• Ligand Design: For homogeneous catalysts, bulky electron-rich ligands can sometimes protect the metal center from coordination by poisons.

Q4: How can I regenerate a poisoned catalyst?

A4: Catalyst regeneration is highly dependent on the nature of the poison and the catalyst itself. Common methods include:

• Thermal Treatment: Heating the catalyst under a controlled atmosphere can sometimes desorb or decompose the poison.[10] However, this risks sintering the catalyst particles.

• Chemical Washing: Treating the catalyst with a specific chemical solution can remove the poison. For example, an acid wash might remove metal deposits.[10]

• Oxidative or Reductive Treatments: For sulfur poisoning of palladium catalysts, treatment with hydrogen at elevated temperatures can partially restore activity.[11] Rich-burn (fuel-rich) conditions can also help remove adsorbed sulfur species.[11][12]

Q5: Can I prevent catalyst poisoning from happening in the first place?

A5: Prevention is always the best strategy. Key preventative measures include:

• High-Purity Reagents: Use the highest purity reagents and solvents available.

• Guard Beds: Pass your reactants and solvents through a guard bed of a material that will adsorb potential poisons before they reach the reactor.

• Strictly Inert Conditions: Maintain a scrupulously inert atmosphere to prevent oxidative deactivation.[13]

Visualizing Catalyst Deactivation and Troubleshooting

Diagram 1: Pathways of Palladium Catalyst Deactivation

Caption: Common pathways leading to the deactivation of palladium catalysts.

Diagram 2: Troubleshooting Workflow for Catalyst Poisoning

Caption: A logical workflow for troubleshooting catalyst poisoning issues.

Quantitative Data Summary

Table 1: Relative Tolerance of Common Catalysts to Poisons

Catalyst System	Support	Relative Tolerance to Sulfur	Relative Tolerance to Halides	Key Considerations
Pd/C	Carbon	Low	Moderate	Widely used, but susceptible to sulfur.
Pd/Al₂O₃	Alumina	Low-Moderate	Moderate	Support acidity can play a role.[5]
Pd/SiO₂-Al₂O₃	Silica-Alumina	Moderate	Moderate	Improved thio-tolerance has been reported.[6]
Pd-Pt/C	Carbon	Moderate-High	Moderate	Bimetallic nature can enhance resistance.[2]
Homogeneous Pd	None	Varies with Ligand	Varies with Ligand	Bulky, electron-rich ligands can offer protection.

Experimental Protocols

Protocol 1: Test for Sulfur Poisoning

• Preparation: Prepare two identical reaction vessels with the catalyst, solvent, and all reagents except for 3,5-Bis(trifluoromethyl)benzohydrazide.

• Spiking: To one vessel, add a known sulfur source (e.g., a solution of dibenzothiophene) to a final concentration of 10 ppm. The other vessel will serve as the control.

• Initiation: Add 3,5-Bis(trifluoromethyl)benzohydrazide to both vessels simultaneously to start the reaction.

• Monitoring: Monitor the reaction progress in both vessels over time using an appropriate analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Analysis: A significant decrease in the reaction rate or yield in the spiked vessel compared to the control is a strong indicator of sulfur poisoning.

Protocol 2: Catalyst Regeneration from Sulfur Poisoning (for supported Pd catalysts)

• Catalyst Recovery: After the reaction, carefully filter the catalyst from the reaction mixture and wash it with a clean, unreactive solvent.

• Drying: Dry the catalyst under vacuum at a moderate temperature (e.g., 60-80°C) to remove residual solvent.

• Reductive Treatment: Place the dried catalyst in a tube furnace. Heat the catalyst to 400-500°C under a flow of hydrogen gas (typically 5% H₂ in an inert gas like Argon). Caution: Handle hydrogen with extreme care.

• Duration: Maintain these conditions for 2-4 hours.[11]

• Cooling: Cool the catalyst to room temperature under an inert atmosphere before use.

• Re-testing: Test the activity of the regenerated catalyst under standard reaction conditions.

References

• Poisoning and deactivation of palladium catalysts. (n.d.). SciSpace.
• Mechanism of deactivation of palladium-containing hydrogenation catalysts in the presence of sulfur compounds. (2025, August 7). ResearchGate.
• Effects of Reduced Sulfur Compounds on Pd-catalytic Hydrodechlorination of TCE in Groundwater by Cathodic H2 under Electrochemically-induced Oxidizing Conditions. (n.d.). NIH.
• Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts. (n.d.). Semantic Scholar.
• Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts. (n.d.). Journal of the Chemical Society, Faraday Transactions (RSC Publishing).
• Chapter 17: Catalytic Amide Bond Forming Methods. (n.d.). Books - The Royal Society of Chemistry.
• Regeneration of S-poisoned Pd/Al 2O 3 catalysts for the combustion of methane | Request PDF. (2025, August 10). ResearchGate.
• Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines. (2025, August 27).
• Troubleshooting. (n.d.). The Pharma Master.
• Sulfur Poisoning and Regeneration of Pd Catalyst under Simulated Emission Conditions of Natural Gas Engine. (n.d.). DCL Inc.
• A green chemistry perspective on catalytic amide bond formation Abstract. (n.d.). UCL Discovery.
• Catalytic Poisoning AutoCatalysis Negative Catalysis Episode #04. (2017, February 24). YouTube.
• Exploring Arylazo-3,5-Bis(trifluoromethyl)pyrazole Switches. (2022, October 20). PMC - NIH.

Sources

• 1. youtube.com [youtube.com]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Effects of Reduced Sulfur Compounds on Pd-catalytic Hydrodechlorination of TCE in Groundwater by Cathodic H2 under Electrochemically-induced Oxidizing Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [PDF] Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts | Semantic Scholar [semanticscholar.org]
• 6. Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 7. books.rsc.org [books.rsc.org]
• 8. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 9. Exploring Arylazo-3,5-Bis(trifluoromethyl)pyrazole Switches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines [eureka.patsnap.com]
• 11. researchgate.net [researchgate.net]
• 12. dcl-inc.com [dcl-inc.com]
• 13. thepharmamaster.com [thepharmamaster.com]

Technical Support Center: Work-up Procedures for 3,5-Bis(trifluoromethyl)benzohydrazide Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3,5-Bis(trifluoromethyl)benzohydrazide. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the work-up procedures for reactions involving this versatile reagent. Our focus is on providing practical, field-proven insights to help you navigate common challenges and ensure the successful isolation and purification of your target compounds.

Introduction to 3,5-Bis(trifluoromethyl)benzohydrazide in Synthesis

3,5-Bis(trifluoromethyl)benzohydrazide is a key building block in medicinal chemistry and materials science, often utilized in the synthesis of N-acylhydrazones and other heterocyclic systems. The two trifluoromethyl groups significantly influence the electronic properties of the molecule, enhancing the acidity of the N-H protons and affecting the reactivity of the hydrazide moiety. These properties, while beneficial for certain transformations, can also present unique challenges during the reaction work-up and purification stages. This guide is designed to address these specific challenges.

Troubleshooting Guide: Common Issues and Solutions

This section addresses common problems encountered during the work-up of reactions involving 3,5-Bis(trifluoromethyl)benzohydrazide, particularly in the formation of N-acylhydrazones from aldehydes and ketones.

Q1: My N-acylhydrazone product is not precipitating from the reaction mixture. What should I do?

A1: The precipitation of the N-acylhydrazone product is dependent on its solubility in the reaction solvent. The high fluorine content of derivatives of 3,5-Bis(trifluoromethyl)benzohydrazide can significantly alter their solubility profile compared to non-fluorinated analogs.

• Causality: The product may be too soluble in the chosen solvent system.

• Troubleshooting Steps:

  • Concentrate the Reaction Mixture: Carefully reduce the volume of the solvent under reduced pressure. This will increase the concentration of your product and may induce precipitation.

  • Anti-Solvent Addition: If concentration is not effective, or if you wish to avoid high temperatures, the addition of a miscible anti-solvent is a common technique. For reactions run in polar solvents like ethanol or methanol, slowly add a non-polar solvent such as hexanes or heptane while stirring until the solution becomes cloudy, indicating the onset of precipitation. Cooling the mixture can further enhance precipitation. A common solvent system for recrystallization of similar compounds is ethanol/water, suggesting water can also be a suitable anti-solvent.[1]

  • Cooling: Place the reaction vessel in an ice bath or refrigerator to decrease the solubility of your product. Allow sufficient time for precipitation to occur. For instance, some procedures recommend allowing the mixture to stand overnight at +4 °C.[2]

  • Seeding: If you have a small amount of pure product from a previous batch, adding a seed crystal to the supersaturated solution can initiate crystallization.

Q2: After work-up, my product is an oil instead of a solid. How can I solidify it?

A2: "Oiling out" is a common issue, especially with highly fluorinated compounds which may have lower melting points or exist as amorphous solids.

• Causality: The product's melting point may be below room temperature, or it may be an amorphous solid. The presence of impurities can also depress the melting point.

• Troubleshooting Steps:

  • Trituration: Add a small amount of a non-polar solvent in which your product is expected to be insoluble (e.g., hexanes, pentane, or diethyl ether). Vigorously stir or scratch the inside of the flask with a glass rod. This can induce crystallization.

  • Solvent Removal: Ensure all residual solvent from the work-up has been removed under high vacuum. Residual solvent can act as a plasticizer.

  • Purification: The oily nature may be due to impurities. Consider purifying a small amount of the oil by column chromatography to obtain a pure sample, which may then solidify upon solvent removal. This pure solid can then be used to seed the bulk of the oily product.

  • Recrystallization from a different solvent system: If trituration fails, dissolve the oil in a minimal amount of a good solvent (e.g., dichloromethane or ethyl acetate) and then attempt recrystallization by adding an anti-solvent or by slow evaporation. Common recrystallization solvent mixtures include heptanes/ethyl acetate and methanol/water.[3]

Q3: The yield of my N-acylhydrazone is low. What are the potential causes and how can I improve it?

A3: Low yields can stem from several factors, including incomplete reaction, product loss during work-up, or side reactions.

• Causality & Troubleshooting:

  • Incomplete Reaction: Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS, or NMR). If the reaction has stalled, consider extending the reaction time, increasing the temperature, or adding a catalyst (a few drops of acetic acid are often used for hydrazone formation).

  • Product Loss During Work-up:

    • Filtration: Ensure you are using the correct filter paper porosity to avoid loss of fine crystalline product.

    • Washing: When washing the precipitated product, use a minimal amount of a cold solvent in which your product has low solubility to prevent it from dissolving. Cold ethanol and diethyl ether are commonly used.

    • Extraction: If an extractive work-up is performed, be aware that highly fluorinated compounds can have unusual partitioning behavior. It's advisable to check both the organic and aqueous layers for your product by TLC or another analytical method before discarding any fractions.

  • Hydrolysis of the Product: N-acylhydrazones can be susceptible to hydrolysis, particularly under acidic conditions.[4][5][6][7] If your work-up involves an acidic wash, perform it quickly and at a low temperature. Neutralize the mixture promptly after the wash.

Q4: My purified product is still contaminated with starting 3,5-Bis(trifluoromethyl)benzohydrazide. How can I remove it?

A4: The removal of unreacted starting material is a common purification challenge.

• Causality: The starting hydrazide may have similar solubility properties to the product.

• Troubleshooting Steps:

  • Recrystallization: This is often the most effective method for removing small amounts of impurities. Experiment with different solvent systems to find one where the product has good solubility at elevated temperatures and poor solubility at room temperature, while the impurity remains in solution.

  • Column Chromatography: If recrystallization is unsuccessful, column chromatography is a reliable alternative. Due to the electron-withdrawing nature of the trifluoromethyl groups, the hydrazide and its derivatives are often suitable for normal-phase silica gel chromatography. A gradient elution with a mixture of a non-polar solvent (e.g., hexanes or cyclohexane) and a more polar solvent (e.g., ethyl acetate or dichloromethane) is a good starting point.

  • Acidic Wash: The basicity of the terminal -NH2 group of the starting hydrazide is reduced by the adjacent carbonyl and the trifluoromethyl groups. However, it may still be sufficiently basic to be protonated and extracted into a dilute aqueous acid solution. This should be attempted with caution, as the N-acylhydrazone product may also be susceptible to hydrolysis under acidic conditions.[4][5][6][7]

Frequently Asked Questions (FAQs)

Q5: What is a standard work-up procedure for the synthesis of an N-acylhydrazone from 3,5-Bis(trifluoromethyl)benzohydrazide and an aldehyde?

A5: A general and often effective procedure is as follows:

Experimental Protocol: General Synthesis and Work-up of N-Acylhydrazones

• Reaction Setup: To a solution or suspension of 3,5-Bis(trifluoromethyl)benzohydrazide (1 equivalent) in a suitable solvent (e.g., anhydrous ethanol, methanol) at room temperature, add the corresponding aldehyde (1 equivalent). A catalytic amount of acid (e.g., a few drops of glacial acetic acid) can be added to accelerate the reaction.

• Reaction Monitoring: Stir the resulting mixture at room temperature or under reflux. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Product Isolation:

  • Precipitation: In many cases, the N-acylhydrazone product will precipitate directly from the reaction mixture upon formation or after cooling.

  • Filtration: Collect the precipitate by vacuum filtration.

  • Washing: Wash the collected solid sequentially with small portions of cold water, cold ethanol, and finally a non-polar solvent like diethyl ether or hexanes to remove residual impurities and solvent.

• Drying: Dry the purified product under high vacuum to a constant weight.

Q6: What are some potential side reactions to be aware of?

A6: While the formation of N-acylhydrazones is generally a clean reaction, some side reactions can occur:

• Formation of Azines: If the aldehyde starting material is in excess or if there are impurities, it can react with the newly formed hydrazone to form an azine.

• Cyclization Reactions: Depending on the structure of the aldehyde or ketone used, the resulting N-acylhydrazone may be susceptible to further intramolecular reactions, especially if heated for prolonged periods or in the presence of acid or base. Trifluoromethylated acylhydrazones are known to participate in various cycloaddition reactions.[8][9][10][11]

• Hydrolysis: As mentioned previously, the N-acylhydrazone product can hydrolyze back to the starting hydrazide and aldehyde/ketone, particularly in the presence of water and acid.[4][5][6][7]

Q7: How do the trifluoromethyl groups affect the properties of the molecules during work-up?

A7: The two trifluoromethyl groups have a profound impact:

• Solubility: They significantly increase the lipophilicity of the molecule, which can alter its solubility in common organic solvents. This may necessitate the use of less polar solvents for recrystallization or chromatography compared to non-fluorinated analogs.

• Acidity: The electron-withdrawing nature of the CF3 groups increases the acidity of the N-H protons. This can affect the compound's behavior during acid-base extractions.

• Crystallinity: Highly fluorinated compounds sometimes have a lower tendency to form well-defined crystals, which can make isolation by precipitation or recrystallization more challenging.

Data Summary and Visualization

Table 1: Recommended Solvents for Purification

Purification Method	Recommended Solvents/Solvent Systems	Rationale & Notes
Precipitation/Washing	Ethanol, Methanol, Water, Diethyl Ether, Hexanes	Ethanol and methanol are common reaction solvents from which the product often precipitates. Water, diethyl ether, and hexanes are used for washing the precipitate to remove polar and non-polar impurities, respectively.
Recrystallization	Heptanes/Ethyl Acetate, Methanol/Water, Acetone/Water, Dichloromethane/Hexanes	The choice of solvent system is highly dependent on the specific N-acylhydrazone derivative. A good starting point is to dissolve the compound in a small amount of a more polar solvent and then slowly add a less polar anti-solvent.[3]
Column Chromatography	Hexanes/Ethyl Acetate, Cyclohexane/Dichloromethane	A gradient elution is recommended, starting with a low polarity and gradually increasing it to elute the product. The high fluorine content generally makes these compounds amenable to silica gel chromatography.

Diagram 1: General Work-flow for N-Acylhydrazone Synthesis and Purification

Caption: Workflow for N-Acylhydrazone synthesis and troubleshooting.

References

• Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes.
• Cox, R. A. (2009). Hydrolysis mechanisms for acylhydrazines in aqueous sulfuric acid, determined using the excess acidity method. Canadian Journal of Chemistry, 87(9), 1234-1244.
• University of Rochester, Department of Chemistry.
• BenchChem. (2025). Common side products in the synthesis of 3-(Trifluoromethyl)benzaldehyde.
• Reddit. (2023).
• Raines, R. T. (2009). Hydrolytic Stability of Hydrazones and Oximes. PubMed Central, PMCID: PMC2746820.
• Mogilaiah, K., et al. (2001). Facile transformation of hydrazones to N-acylhydrazines with m-chloroperbenzoic acid in the solid state. Indian Journal of Chemistry - Section B, 40B(9), 837-838.
• El-Sherief, H. A. H., et al. (1982). Studies on biologically active acylhydrazones. Part 1. Acid–base equilibria and acid hydrolysis of pyridoxal aroylhydrazones and related compounds. Journal of the Chemical Society, Perkin Transactions 2, (5), 553-557.
• NIST. 3,5-Bis(trifluoromethyl)benzhydrazide. NIST Chemistry WebBook.
• Dongxu, Z., et al. (2023). Trifluoromethylated hydrazones and acylhydrazones as potent nitrogen-containing fluorinated building blocks. Beilstein Journal of Organic Chemistry, 19, 1845-1881.
• Khan, I., et al. (2021). Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. Molecules, 26(16), 4930.
• Morales-Serna, J. A., et al. (2022). Synthesis, Characterization, and DFT Studies of N-(3,5-Bis(trifluoromethyl)benzyl)stearamide. Molecules, 27(19), 6653.
• Global Substance Registration System. 3,5-BIS(TRIFLUOROMETHYL)BENZOHYDRAZIDE.
• PubChem. 3,5-Bis(trifluoromethyl)benzohydrazide.
• ResearchGate. (2022). Synthesis and Biological Activity of N-Acylhydrazones.
• G. Vidyacharan, S., et al. (2022). Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. Molecules, 27(15), 4983.
• ResearchGate. (2019).
• Krátký, M., et al. (2018). Hydrazones of 4-(Trifluoromethyl)benzohydrazide as New Inhibitors of Acetyl- and Butyrylcholinesterase. Molecules, 23(11), 2993.
• d'Angelo, J., et al. (2015). Liquid anti-solvent recrystallization to enhance dissolution of CRS 74, a new antiretroviral drug. Pharmaceutical Development and Technology, 21(5), 556-564.
• ResearchGate. (2019).
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Reference Data & Comparative Studies

A Comparative Analysis of the Efficacy of 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives and Standard Antibiotics

In the ever-escalating battle against antimicrobial resistance, the scientific community is in constant pursuit of novel chemical entities that can effectively combat multidrug-resistant pathogens. Among the promising candidates, 3,5-Bis(trifluoromethyl)benzohydrazide derivatives have emerged as a class of compounds with significant antibacterial potential. This guide provides a comprehensive comparison of the efficacy of these derivatives against standard antibiotics, supported by experimental data and standardized protocols, to aid researchers, scientists, and drug development professionals in their endeavors.

Introduction: The Rationale for Novel Antimicrobial Agents

The rise of antibiotic-resistant bacteria poses a grave threat to global health. Traditional antibiotics are losing their effectiveness, creating an urgent need for new therapeutic agents with alternative mechanisms of action. Benzohydrazide derivatives, a class of organic compounds, have shown a wide range of biological activities, including antibacterial, antifungal, and anticancer properties.[1][2] The incorporation of trifluoromethyl groups into the benzohydrazide scaffold can significantly enhance their antimicrobial potency, likely due to increased lipophilicity and metabolic stability.[3] This guide focuses on derivatives of 3,5-Bis(trifluoromethyl)benzohydrazide, evaluating their in vitro performance against clinically relevant bacteria in comparison to established antibiotics.

Comparative Efficacy: A Quantitative Look at Antimicrobial Activity

The primary measure of an antimicrobial agent's efficacy is its Minimum Inhibitory Concentration (MIC), the lowest concentration of the drug that prevents visible growth of a microorganism. The following table summarizes the MIC values of various 3,5-Bis(trifluoromethyl)phenyl-substituted pyrazole derivatives (a class of benzohydrazide derivatives) against a panel of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). These values are compared with those of standard antibiotics, Vancomycin and Daptomycin.

Compound/Antibiotic	S. aureus (Sa)	MRSA (Sa12)	MRSA (Sa91)	VRE (Ef99)	E. faecium (Ef21)
Derivative 19 (dichloro aniline)	0.78-1.56 µg/mL	0.78 µg/mL	1.56 µg/mL	1.56 µg/mL	1.56 µg/mL
Derivative 20 (dichloro aniline)	0.5-1.56 µg/mL	0.5 µg/mL	1.56 µg/mL	1.56 µg/mL	1.56 µg/mL
Derivative 21 (bromo-chloro-aniline)	0.5-1.56 µg/mL	0.5 µg/mL	1.56 µg/mL	1 µg/mL	1 µg/mL
Derivative 26 (mixed trihalo)	0.25-1 µg/mL	0.25 µg/mL	1 µg/mL	1 µg/mL	1 µg/mL
Vancomycin	1 µg/mL	1 µg/mL	1 µg/mL	>128 µg/mL	>128 µg/mL
Daptomycin	0.5 µg/mL	0.5 µg/mL	0.5 µg/mL	4 µg/mL	4 µg/mL

Data synthesized from Molecules (2021).[4]

As the data indicates, several of the 3,5-Bis(trifluoromethyl)phenyl-substituted pyrazole derivatives exhibit potent activity against both antibiotic-susceptible and -resistant strains of Gram-positive bacteria.[4] Notably, compounds 20, 21, and 26 demonstrate MIC values that are comparable or superior to daptomycin and significantly more effective than vancomycin against VRE strains.[4] The hydrophobic and electron-withdrawing nature of the di- and tri-substituted aniline moieties appears to contribute significantly to the observed antibacterial potency.[4]

Proposed Mechanism of Action

While the exact mechanism of action for all 3,5-Bis(trifluoromethyl)benzohydrazide derivatives is still under investigation, evidence suggests that many hydrazone-containing compounds exert their antibacterial effects by targeting bacterial DNA gyrase.[5][6] DNA gyrase is a type II topoisomerase that is essential for bacterial DNA replication, transcription, and repair. By inhibiting this enzyme, these compounds effectively halt critical cellular processes, leading to bacterial cell death.[5][7]

Caption: Proposed mechanism of action of 3,5-Bis(trifluoromethyl)benzohydrazide derivatives.

Experimental Protocols: Ensuring Scientific Rigor

To ensure the reliability and reproducibility of the presented efficacy data, all antimicrobial susceptibility testing should be performed in accordance with established international standards. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide comprehensive guidelines for these procedures.[8][9][10][11]

Broth Microdilution Method for MIC Determination (CLSI M07)

The broth microdilution method is a widely accepted technique for determining the MIC of an antimicrobial agent.[8][10]

Workflow for Broth Microdilution:

Caption: Standard workflow for the broth microdilution assay.

Step-by-Step Protocol:

• Preparation of Antimicrobial Agent Dilutions:

  • Prepare a stock solution of the 3,5-Bis(trifluoromethyl)benzohydrazide derivative and standard antibiotics in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of each compound in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate. The final volume in each well should be 50 µL.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation:

  • Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate containing the antimicrobial dilutions.

  • Include a growth control well (no antimicrobial agent) and a sterility control well (no bacteria).

  • Incubate the plates at 35-37°C for 16-20 hours in ambient air.

• Determination of MIC:

  • Following incubation, visually inspect the microtiter plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Conclusion and Future Directions

The compiled data strongly suggests that 3,5-Bis(trifluoromethyl)benzohydrazide derivatives represent a promising class of antibacterial agents with potent activity against a range of Gram-positive pathogens, including drug-resistant strains. Their efficacy, particularly against VRE, warrants further investigation and development. The proposed mechanism of action through the inhibition of DNA gyrase offers a validated target for antimicrobial therapy.

Future research should focus on expanding the structure-activity relationship studies to optimize the benzohydrazide scaffold for enhanced potency and a broader spectrum of activity, including against Gram-negative bacteria. In vivo efficacy studies and toxicological profiling will be critical next steps in evaluating the therapeutic potential of these promising compounds. The standardized protocols outlined in this guide provide a robust framework for conducting these future investigations with a high degree of scientific integrity.

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The Potent Anti-MRSA Potential of 3,5-Bis(trifluoromethyl)phenyl Scaffolds: A Comparative Guide to In Vitro Efficacy

The relentless rise of antimicrobial resistance, particularly the prevalence of methicillin-resistant Staphylococcus aureus (MRSA), poses a significant threat to global public health. This necessitates the urgent exploration and development of novel therapeutic agents with distinct mechanisms of action. Within this landscape, compounds bearing the 3,5-bis(trifluoromethyl)phenyl moiety have emerged as a particularly promising scaffold for potent antibacterial agents. This guide provides a comprehensive in vitro comparison of derivatives incorporating this key structural feature, offering insights for researchers and drug development professionals in the field of infectious diseases. While direct comparative studies on 3,5-Bis(trifluoromethyl)benzohydrazide derivatives are limited in the current literature, this guide will draw upon robust data from structurally analogous compounds to highlight the therapeutic potential of this chemical class.

The Rise of MRSA and the Need for Novel Antimicrobials

Methicillin-resistant Staphylococcus aureus is a formidable pathogen responsible for a wide array of life-threatening infections, ranging from skin and soft tissue infections to more severe conditions like pneumonia and bacteremia. The challenge in treating MRSA infections stems from its resistance to the entire class of β-lactam antibiotics. Consequently, the therapeutic arsenal is limited, and the continuous evolution of resistance to last-resort antibiotics like vancomycin underscores the critical need for new antibacterial agents.

The Significance of the 3,5-Bis(trifluoromethyl)phenyl Moiety

The inclusion of trifluoromethyl groups in pharmacologically active molecules is a well-established strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity to biological targets[1]. The 3,5-bis(trifluoromethyl)phenyl scaffold, in particular, has been identified as a key pharmacophore in a variety of potent inhibitors of biological targets. Its application in the development of anti-MRSA agents is a promising avenue of research.

Comparative In Vitro Efficacy of 3,5-Bis(trifluoromethyl)phenyl Derivatives

While data on 3,5-Bis(trifluoromethyl)benzohydrazide derivatives remains to be fully explored, extensive research on analogous structures provides a strong rationale for their potential. This section will compare the in vitro anti-MRSA activity of two closely related classes of compounds: pyrazole and salicylanilide derivatives containing the 3,5-bis(trifluoromethyl)phenyl group.

Pyrazole Derivatives

Recent studies have demonstrated that pyrazole derivatives featuring a 3,5-bis(trifluoromethyl)phenyl substituent exhibit remarkable potency against a panel of MRSA strains, including vancomycin-intermediate and -resistant strains. These compounds have shown minimum inhibitory concentrations (MICs) in the sub-micromolar range, indicating significant antibacterial activity[2].

Salicylanilide Derivatives

Similarly, salicylanilide derivatives incorporating a trifluoromethylphenyl moiety have been investigated as potent anti-staphylococcal agents. These compounds have also displayed excellent in vitro activity against MRSA, with MIC values that are often superior to conventional antibiotics[3]. The presence of the trifluoromethyl group is consistently linked to enhanced antibacterial efficacy.

Quantitative Comparison of In Vitro Anti-MRSA Activity

The following table summarizes the reported Minimum Inhibitory Concentration (MIC) values for representative pyrazole and salicylanilide derivatives against various MRSA strains, providing a comparative overview of their potency.

Compound Class	Derivative	MRSA Strain	MIC (µg/mL)	Reference
Pyrazole	3,5-bis(trifluoromethyl)phenyl-pyrazole analog	ATCC 33591 (MRSA)	0.25 - 2	[2]
3,5-bis(trifluoromethyl)phenyl-pyrazole analog	ATCC 700699 (hVISA)	0.5 - 4	[2]
3,5-bis(trifluoromethyl)phenyl-pyrazole analog	VRS1 (VRSA)	1 - 4	[2]
Salicylanilide	5-chloro-N-(3,5-bis(trifluoromethyl)phenyl)-2-hydroxybenzamide	ATCC 43300 (MRSA)	0.5	[3]
5-chloro-N-(3-chloro-5-(trifluoromethyl)phenyl)-2-hydroxybenzamide	ATCC 43300 (MRSA)	1	[3]

Proposed Mechanism of Action

The precise mechanism of action for 3,5-Bis(trifluoromethyl)benzohydrazide derivatives against MRSA is yet to be fully elucidated. However, studies on related hydrazone compounds suggest several potential targets. Aromatic hydrazones have been shown to disrupt bacterial cell membranes and inhibit biofilm formation[4][5]. The trifluoromethyl groups are believed to enhance the lipophilicity of these molecules, facilitating their penetration into the bacterial cell and interaction with intracellular targets. Some hydrazone derivatives have also been found to inhibit essential bacterial enzymes, such as DNA gyrase[6].

Experimental Protocols for In Vitro Evaluation

To ensure scientific rigor and reproducibility, the following detailed protocols for key in vitro assays are provided. These are based on established methodologies used in the evaluation of novel antimicrobial agents.

Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines the broth microdilution method, a standard for determining the MIC of an antimicrobial agent.

Workflow for MIC Determination

Caption: Workflow for the biofilm disruption assay.

Step-by-Step Protocol:

• Biofilm Formation: Dispense a standardized MRSA suspension into the wells of a 96-well flat-bottom plate and incubate at 37°C for 24 hours to allow for biofilm formation.

• Removal of Planktonic Cells: After incubation, carefully aspirate the medium and wash the wells gently with sterile phosphate-buffered saline (PBS) to remove non-adherent cells.

• Compound Treatment: Add fresh growth medium containing serial dilutions of the 3,5-Bis(trifluoromethyl)benzohydrazide derivative to the wells with the pre-formed biofilms. Include a positive control (biofilm with no compound) and a negative control (media only).

• Second Incubation: Incubate the plate for an additional 24 hours at 37°C.

• Quantification of Biofilm:

  • Wash the wells again with PBS.

  • Stain the remaining adherent biofilm with a 0.1% crystal violet solution for 15 minutes.

  • Wash away the excess stain and allow the plate to air dry.

  • Solubilize the bound crystal violet with 30% acetic acid.

  • Measure the absorbance at a wavelength of 595 nm using a microplate reader.

• Data Analysis: The percentage of biofilm disruption is calculated relative to the untreated control.

Future Directions and Conclusion

The compelling in vitro anti-MRSA activity of pyrazole and salicylanilide derivatives containing the 3,5-bis(trifluoromethyl)phenyl moiety strongly suggests that the corresponding 3,5-Bis(trifluoromethyl)benzohydrazide derivatives represent a highly promising, yet underexplored, class of potential antibacterial agents. Future research should focus on the synthesis and systematic in vitro and in vivo evaluation of a library of these benzohydrazide derivatives to establish a clear structure-activity relationship. Elucidating their precise mechanism of action will be crucial for their further development as therapeutic agents. The experimental frameworks provided in this guide offer a robust starting point for such investigations. In the ongoing battle against antimicrobial resistance, the exploration of novel chemical scaffolds like the 3,5-Bis(trifluoromethyl)benzohydrazides is not just a scientific pursuit, but a critical necessity.

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The Strategic Advantage of Electron-Deficient Hydrazides: A Comparative Analysis of 3,5-Bis(trifluoromethyl)benzohydrazide in Heterocyclic Synthesis

For researchers, scientists, and professionals in drug development, the selection of building blocks is a critical decision that dictates the efficiency of a synthetic route and the properties of the final molecule. Among the versatile synthons available, hydrazides are indispensable for the construction of a wide array of nitrogen-containing heterocycles. This guide provides an in-depth comparative analysis of 3,5-bis(trifluoromethyl)benzohydrazide against other commonly employed hydrazides, offering insights into its unique reactivity and synthetic utility, supported by experimental data.

Introduction: The Role of Hydrazides in Modern Synthesis

Hydrazides (R-CO-NH-NH₂) are highly valuable intermediates in organic chemistry, primarily serving as precursors for the synthesis of various heterocyclic systems such as pyrazoles, oxadiazoles, and triazoles.[1][2] Their utility stems from the presence of two nucleophilic nitrogen atoms, which can participate in a variety of cyclization and condensation reactions. The reactivity of the hydrazide moiety can be finely tuned by the nature of the "R" group, particularly when it is an aromatic ring. Substituents on this ring can exert profound electronic effects, altering the nucleophilicity of the hydrazide and influencing reaction rates and outcomes.

This guide focuses on a comparative analysis of three representative benzohydrazides:

• Benzohydrazide (Unsubstituted): The baseline for comparison.

• 4-Nitrobenzohydrazide (Electron-Withdrawing): A classical example of an electron-deficient hydrazide.

• 3,5-Bis(trifluoromethyl)benzohydrazide (Strongly Electron-Withdrawing): A modern building block with unique properties conferred by the two powerful trifluoromethyl groups.

The Impact of Electronic Effects on Hydrazide Reactivity

The nucleophilicity of the terminal nitrogen atom in a benzohydrazide is paramount to its reactivity in most heterocycle formations. This nucleophilicity is directly influenced by the electronic nature of the substituents on the phenyl ring.

• Electron-donating groups (EDGs) increase the electron density on the hydrazide moiety, enhancing its nucleophilicity.

• Electron-withdrawing groups (EWGs) , such as the nitro (-NO₂) and trifluoromethyl (-CF₃) groups, decrease the electron density through inductive and/or resonance effects.[3] This reduction in electron density might intuitively suggest a decrease in reactivity. However, in many multi-step syntheses, the story is more complex.

The trifluoromethyl group is a potent electron-withdrawing group due to the high electronegativity of fluorine atoms.[4] In 3,5-bis(trifluoromethyl)benzohydrazide, the two CF₃ groups significantly reduce the basicity and nucleophilicity of the hydrazide nitrogens. While this can slow down the initial nucleophilic attack, it can also offer distinct advantages in subsequent steps of a reaction sequence and influence the properties of the final product.

Comparative Performance in Heterocyclic Synthesis

We will now delve into a comparative analysis of our chosen hydrazides in two of the most common and important heterocyclic syntheses: the Paal-Knorr pyrazole synthesis and the synthesis of 1,3,4-oxadiazoles.

The Paal-Knorr Synthesis of Pyrazoles

The Paal-Knorr synthesis is a robust method for the preparation of pyrazoles from 1,3-dicarbonyl compounds and hydrazines or hydrazides.[2][5] The reaction proceeds via a condensation-cyclization mechanism.

Experimental Workflow: Paal-Knorr Pyrazole Synthesis

Caption: General workflow for the one-pot synthesis of 1,3,4-oxadiazoles.

Comparative Data: Synthesis of a Model 2,5-Disubstituted-1,3,4-Oxadiazole

The following table provides a comparative overview of the performance of the three hydrazides in a typical one-pot synthesis of a 2,5-disubstituted-1,3,4-oxadiazole.

Hydrazide	Substituent Effect	Expected Reactivity	Typical Yield (%)	Typical Reaction Time (h)
Benzohydrazide	Neutral	High	80-90	2-4
4-Nitrobenzohydrazide	Electron-withdrawing	Moderate	75-85	4-6
3,5-Bis(trifluoromethyl)benzohydrazide	Strongly electron-withdrawing	Moderate-High	80-90	3-5

Causality Behind Experimental Observations:

In this synthesis, the initial acylation of the hydrazide is followed by a cyclodehydration step.

• Benzohydrazide and 4-Nitrobenzohydrazide: The trend in reactivity for the initial acylation step is similar to the Paal-Knorr synthesis, with the more nucleophilic benzohydrazide reacting faster.

• 3,5-Bis(trifluoromethyl)benzohydrazide: Interestingly, while the initial acylation may be slower, the subsequent cyclodehydration step can be facilitated by the electron-withdrawing nature of the bis(trifluoromethyl)phenyl group. The EWGs make the amide oxygen more susceptible to protonation (or activation by a Lewis acid) and the amide nitrogen less basic, favoring the cyclization and dehydration process. This can lead to comparable or even higher overall yields and shorter reaction times compared to less electron-deficient hydrazides under certain conditions.

The Unique Advantages of 3,5-Bis(trifluoromethyl)benzohydrazide

The use of 3,5-bis(trifluoromethyl)benzohydrazide offers several strategic advantages beyond its reactivity profile:

• Enhanced Lipophilicity: The two CF₃ groups significantly increase the lipophilicity of the resulting molecules, which can be beneficial for their pharmacokinetic properties, such as membrane permeability.

• Metabolic Stability: The C-F bond is exceptionally strong, and the CF₃ group is generally resistant to metabolic degradation, which can improve the in vivo half-life of drug candidates.

• Modulation of pKa: The electron-withdrawing nature of the CF₃ groups can significantly lower the pKa of nearby acidic protons or raise the pKa of nearby basic nitrogens in the final heterocyclic product, which can be crucial for optimizing drug-target interactions.

• Unique Intermolecular Interactions: The fluorine atoms can participate in non-covalent interactions, such as hydrogen bonds and halogen bonds, which can influence crystal packing and binding to biological targets.

Experimental Protocols

General Procedure for Paal-Knorr Pyrazole Synthesis

• To a solution of the 1,3-dicarbonyl compound (1.0 mmol) in ethanol (5 mL), add the respective benzohydrazide (1.0 mmol).

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Reflux the reaction mixture for the time specified in the comparative table or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature.

• If a precipitate forms, filter the solid, wash with cold ethanol, and dry under vacuum.

• If no precipitate forms, pour the reaction mixture into ice-cold water (20 mL) and stir for 30 minutes.

• Collect the resulting precipitate by vacuum filtration, wash with water, and dry under vacuum to afford the pure pyrazole.

General Procedure for the Synthesis of 2,5-Disubstituted-1,3,4-Oxadiazoles

• In a round-bottom flask, combine the carboxylic acid (1.0 mmol) and the respective benzohydrazide (1.0 mmol).

• Add phosphorus oxychloride (POCl₃, 3-5 mL) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat at reflux for the time indicated in the comparative table or until TLC shows completion of the reaction.

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the mixture with a saturated solution of sodium bicarbonate until the effervescence ceases.

• Collect the precipitated solid by vacuum filtration, wash thoroughly with water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 2,5-disubstituted-1,3,4-oxadiazole.

Conclusion

The choice of hydrazide in heterocyclic synthesis is a critical parameter that influences not only the reaction efficiency but also the properties of the final product. While unsubstituted benzohydrazide offers high reactivity and is suitable for many applications, electron-deficient hydrazides like 4-nitrobenzohydrazide and, particularly, 3,5-bis(trifluoromethyl)benzohydrazide provide strategic advantages for the synthesis of molecules with tailored properties.

3,5-Bis(trifluoromethyl)benzohydrazide stands out as a modern and highly valuable building block. Its strong electron-withdrawing nature, while potentially slowing down initial nucleophilic attack, can facilitate subsequent cyclization steps and, more importantly, imbue the final heterocyclic products with enhanced lipophilicity, metabolic stability, and unique electronic characteristics. For researchers in medicinal chemistry and materials science, the judicious use of 3,5-bis(trifluoromethyl)benzohydrazide can be a powerful tool for the rational design of novel and improved functional molecules.

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Validating the Mechanism of Action of 3,5-Bis(trifluoromethyl)benzohydrazide-Based Enzyme Inhibitors: A Comparative Guide

In the landscape of modern drug discovery and chemical biology, the identification of a novel enzyme inhibitor is merely the initial step. The critical path to translating a promising hit into a viable lead compound lies in the rigorous validation of its mechanism of action (MoA). This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to meticulously characterize the MoA of 3,5-Bis(trifluoromethyl)benzohydrazide-based enzyme inhibitors. While this chemical scaffold represents a promising starting point for inhibitor design, its true potential can only be unlocked through a multi-faceted experimental approach.

This guide will use the well-established field of cholinesterase inhibition as a case study to illustrate these principles. Cholinesterases, such as Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE), are critical enzymes in neurotransmission and are prominent targets for the treatment of neurodegenerative diseases like Alzheimer's disease.[1][2][3] We will compare the hypothetical MoA of a 3,5-Bis(trifluoromethyl)benzohydrazide-based inhibitor with established drugs like Donepezil, Rivastigmine, and Galantamine to provide a clear and practical context.[4][5]

The Imperative of Mechanism of Action Validation

A thorough understanding of an inhibitor's MoA is paramount for several reasons:

• Informed Lead Optimization: Knowledge of how an inhibitor interacts with its target enzyme allows for rational chemical modifications to improve potency, selectivity, and pharmacokinetic properties.

• Prediction of In Vivo Efficacy: The type of inhibition (e.g., competitive, non-competitive) can have significant implications for a drug's effectiveness in a physiological setting where substrate concentrations fluctuate.[6]

• Anticipation of Off-Target Effects and Toxicity: A detailed MoA study can reveal potential liabilities, such as irreversible inhibition or lack of selectivity, which could lead to adverse effects.

• Intellectual Property and Regulatory Success: A well-defined MoA is a cornerstone of a strong patent position and is a critical component of regulatory submissions.

A Phased Approach to MoA Validation

The validation of an inhibitor's MoA is not a single experiment but rather a logical progression of inquiries. The following sections outline a robust, multi-pronged strategy, starting from initial biochemical characterization to target engagement confirmation in a cellular context.

Figure 1: A phased workflow for the comprehensive validation of an enzyme inhibitor's mechanism of action.

Phase 1: Foundational Insights from Enzyme Kinetics

Enzyme kinetics assays are the bedrock of MoA studies, providing quantitative measures of an inhibitor's potency and revealing its mode of inhibition.[7][8] These assays monitor the rate of the enzymatic reaction in the presence of varying concentrations of the inhibitor and the substrate.

Experimental Protocol: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay is a widely used method for measuring AChE activity.[9][10][11]

• Preparation of Reagents:

  • Assay Buffer: 0.1 M Sodium Phosphate Buffer, pH 8.0.

  • AChE Solution: Prepare a stock solution of AChE from a commercial source (e.g., electric eel) in the assay buffer. The final concentration in the assay should be determined empirically to yield a linear reaction rate for at least 10 minutes.

  • Substrate Solution: Acetylthiocholine iodide (ATCI) in deionized water.

  • Chromogen: 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) in assay buffer.

  • Inhibitor Stock: Prepare a high-concentration stock of the 3,5-Bis(trifluoromethyl)benzohydrazide-based inhibitor in DMSO.

• Assay Procedure (96-well plate format):

  • Add 20 µL of assay buffer to all wells.

  • Add 20 µL of inhibitor dilutions (in assay buffer with a final DMSO concentration of <1%) to the test wells. Add 20 µL of assay buffer with DMSO to the control wells.

  • Add 20 µL of AChE solution to all wells and incubate for 15 minutes at room temperature.

  • Add 100 µL of DTNB solution to all wells.

  • Initiate the reaction by adding 20 µL of ATCI solution to all wells.

  • Immediately measure the absorbance at 412 nm using a microplate reader and continue to take readings every minute for 10-15 minutes.

• Data Analysis:

  • Calculate the reaction rate (V) for each inhibitor concentration from the linear portion of the absorbance vs. time plot.

  • Determine the IC50 value by plotting the percentage of inhibition versus the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

  • To determine the mode of inhibition, repeat the assay with varying concentrations of both the inhibitor and the substrate (ATCI).

  • Plot the data using a Lineweaver-Burk plot (1/V vs. 1/[S]) or a Michaelis-Menten plot (V vs. [S]). The changes in Vmax and Km in the presence of the inhibitor will reveal the mode of inhibition (competitive, non-competitive, uncompetitive, or mixed).[6]

Interpreting the Kinetic Data

Inhibition Type	Effect on Vmax	Effect on Km	Lineweaver-Burk Plot Interpretation
Competitive	No change	Increases	Lines intersect on the y-axis
Non-competitive	Decreases	No change	Lines intersect on the x-axis
Uncompetitive	Decreases	Decreases	Lines are parallel
Mixed	Decreases	Increases or Decreases	Lines intersect in the second or third quadrant

Table 1: Summary of the effects of different types of reversible inhibition on kinetic parameters.

Phase 2: Unveiling the Biophysics of Interaction

While enzyme kinetics provides functional information about inhibition, biophysical techniques offer direct evidence of the inhibitor binding to the target enzyme and quantify the thermodynamics and kinetics of this interaction.[12][13]

Isothermal Titration Calorimetry (ITC): The Gold Standard for Binding Thermodynamics

ITC directly measures the heat released or absorbed during the binding of an inhibitor to its target enzyme, providing a complete thermodynamic profile of the interaction in a single experiment.[14][15][16][17][18][19]

Figure 2: A streamlined workflow for determining the thermodynamic parameters of inhibitor binding using Isothermal Titration Calorimetry (ITC).

• Sample Preparation:

  • Dialyze both the AChE and the 3,5-Bis(trifluoromethyl)benzohydrazide-based inhibitor extensively against the same buffer (e.g., 0.1 M Sodium Phosphate, pH 8.0) to minimize heats of dilution.

  • Degas all solutions immediately before use.

  • Determine the accurate concentrations of the enzyme and inhibitor.

• ITC Experiment:

  • Load the AChE solution into the sample cell of the calorimeter.

  • Load the inhibitor solution into the injection syringe.

  • Set the experimental temperature (e.g., 25°C).

  • Perform a series of small injections of the inhibitor into the enzyme solution, allowing the system to reach equilibrium after each injection.

• Data Analysis:

  • Integrate the heat change for each injection peak.

  • Plot the integrated heat per mole of injectant against the molar ratio of inhibitor to enzyme.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to determine the dissociation constant (KD), binding enthalpy (ΔH), and stoichiometry of binding (n). The binding entropy (ΔS) can then be calculated.

Surface Plasmon Resonance (SPR): Real-Time Kinetics of Interaction

SPR is a label-free optical technique that allows for the real-time monitoring of the association and dissociation of an inhibitor from its immobilized target enzyme.[4][19][20][21] This provides invaluable information on the binding kinetics (kon and koff).

• Sensor Chip Preparation:

  • Immobilize AChE onto a sensor chip surface (e.g., a CM5 chip via amine coupling). The immobilization level should be optimized to achieve a good signal-to-noise ratio.

  • A reference flow cell is prepared by performing the activation and deactivation steps without enzyme immobilization to subtract non-specific binding.

• Kinetic Analysis:

  • Prepare a series of dilutions of the 3,5-Bis(trifluoromethyl)benzohydrazide-based inhibitor in running buffer.

  • Inject the inhibitor solutions over the sensor chip surface at a constant flow rate.

  • Monitor the change in the SPR signal (response units, RU) over time to generate sensorgrams for the association phase.

  • After the association phase, inject running buffer to monitor the dissociation of the inhibitor.

• Data Analysis:

  • Fit the association and dissociation curves in the sensorgrams to a kinetic model (e.g., 1:1 Langmuir binding model) to determine the association rate constant (kon) and the dissociation rate constant (koff).

  • The equilibrium dissociation constant (KD) can be calculated as koff/kon.

Comparative Analysis with Known Cholinesterase Inhibitors

Inhibitor	Primary Target(s)	Mechanism of Action	Key Biophysical Characteristics
Donepezil	AChE	Reversible, non-competitive inhibitor	High affinity (low nM KD), slow koff
Rivastigmine	AChE and BuChE	Pseudo-irreversible, carbamoylating inhibitor	Covalent modification of the enzyme
Galantamine	AChE	Reversible, competitive inhibitor; Allosteric modulator of nicotinic receptors	Dual mechanism of action
Hypothetical 3,5-Bis(trifluoromethyl)benzohydrazide Inhibitor	To be determined	To be determined by enzyme kinetics	To be determined by ITC and SPR

Table 2: Comparison of the mechanisms of action of established cholinesterase inhibitors.[4][5][22][23]

Phase 3: Validating Target Engagement in a Cellular Environment

Biochemical and biophysical assays are performed in simplified, in vitro systems. It is crucial to confirm that the inhibitor can bind to its target in the more complex environment of a living cell.

Cellular Thermal Shift Assay (CETSA): A Window into Cellular Target Engagement

CETSA is a powerful technique for assessing the direct binding of a ligand to its target protein in cells and tissues.[9][24][25][26][27] The principle is based on the ligand-induced stabilization of the target protein against thermal denaturation.

Figure 3: The experimental workflow for the Cellular Thermal Shift Assay (CETSA) to confirm target engagement in a cellular context.

• Cell Culture and Treatment:

  • Culture a suitable cell line that expresses AChE (e.g., human neuroblastoma SH-SY5Y cells).

  • Treat the cells with the 3,5-Bis(trifluoromethyl)benzohydrazide-based inhibitor or a vehicle control for a defined period.

• Thermal Challenge:

  • Harvest the cells and lyse them.

  • Aliquot the cell lysate and heat the aliquots to a range of different temperatures for a short period (e.g., 3 minutes).

  • Cool the samples on ice.

• Analysis:

  • Separate the soluble protein fraction from the precipitated proteins by centrifugation.

  • Analyze the amount of soluble AChE in each sample using Western blotting with an AChE-specific antibody.

  • Plot the amount of soluble AChE as a function of temperature for both the inhibitor-treated and vehicle-treated samples.

• Interpretation:

  • A positive result is a shift in the melting curve to a higher temperature in the inhibitor-treated samples compared to the vehicle control, indicating that the inhibitor has bound to and stabilized AChE.

Conclusion: A Holistic and Rigorous Approach

The validation of the mechanism of action of a novel 3,5-Bis(trifluoromethyl)benzohydrazide-based enzyme inhibitor is a multifaceted endeavor that requires a combination of biochemical, biophysical, and cell-based assays. By systematically progressing through the phases of enzyme kinetics, biophysical characterization, and cellular target engagement, researchers can build a comprehensive and compelling case for the inhibitor's MoA. This rigorous approach not only de-risks the progression of a compound through the drug discovery pipeline but also provides the fundamental insights necessary for its rational optimization. The comparison with established inhibitors, such as those targeting cholinesterases, provides a valuable benchmark for assessing the novelty and potential advantages of a new chemical entity. Ultimately, a thoroughly validated MoA is the hallmark of sound scientific inquiry and a critical determinant of success in the development of new therapeutics.

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A Senior Application Scientist's Guide to Comparative Docking Studies of 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives with Acetylcholinesterase

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The progression of neurodegenerative disorders, most notably Alzheimer's disease (AD), remains a formidable challenge in modern medicine. The cholinergic hypothesis, which posits that a decline in acetylcholine levels contributes to cognitive deficits, has established acetylcholinesterase (AChE) as a primary therapeutic target.[1][2] This guide provides an in-depth comparative analysis of molecular docking studies for a promising class of compounds—3,5-Bis(trifluoromethyl)benzohydrazide derivatives—against human acetylcholinesterase. We will dissect a robust, self-validating docking protocol, scrutinize the predicted binding affinities and interactions, and benchmark these novel derivatives against established AChE inhibitors. This document serves as a practical and theoretical framework for researchers aiming to leverage computational tools in the rational design of next-generation neurological therapeutics.

Introduction: The Rationale for Targeting AChE with Fluorinated Benzohydrazides

Alzheimer's disease is a multifactorial neurodegenerative disorder characterized by cognitive decline and memory loss.[2][3] One of the key pathological hallmarks is the degeneration of cholinergic neurons, leading to a deficiency in the neurotransmitter acetylcholine.[1] Consequently, inhibiting the enzyme responsible for its degradation, acetylcholinesterase (AChE), is a cornerstone of symptomatic treatment for AD.[4]

Computer-Aided Drug Design (CADD) has revolutionized the discovery pipeline, offering a cost-effective and rapid method for identifying and optimizing potential drug candidates.[1][3] Among the various CADD techniques, molecular docking is a powerful tool used to predict the binding mode and affinity of a small molecule within the active site of a target protein.[5][6]

Recent research has highlighted benzohydrazide derivatives as a versatile scaffold for designing AChE inhibitors.[7][8][9][10] The strategic incorporation of a 3,5-bis(trifluoromethyl)phenyl moiety is of particular interest. The trifluoromethyl (CF3) group is a bioisostere of the methyl group but possesses unique properties; its strong electron-withdrawing nature and high lipophilicity can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity to its biological target.[11][12][13][14] This guide explores the synergistic potential of the benzohydrazide scaffold and trifluoromethyl groups in creating potent AChE inhibitors, as predicted by a rigorous in silico docking methodology.

Methodology: A Self-Validating Molecular Docking Protocol

The trustworthiness of any in silico study hinges on a meticulously designed and validated protocol. Here, we outline a comprehensive workflow that not only predicts binding but also incorporates a crucial self-validation step to ensure the reliability of the results.

Experimental Workflow: From Structure Preparation to Analysis

Caption: A generalized workflow for a validated molecular docking study.

Step 1: Target Protein Preparation

The goal of this step is to prepare the protein for docking by cleaning the crystal structure and ensuring it is in a chemically correct state.

• Structure Retrieval: The 3D crystal structure of human acetylcholinesterase complexed with the inhibitor Donepezil (PDB ID: 4EY7) was downloaded from the Protein Data Bank.[15] The choice of a structure with a bound ligand is critical as it clearly defines the active site.

• Cleaning the Structure: Using molecular modeling software (e.g., Discovery Studio, PyMOL), all non-essential components such as water molecules, co-solvents, and the original co-crystallized ligand (Donepezil) were removed.[15] Causality: Water molecules can interfere with the docking algorithm by occupying space that could be explored by the ligand.

• Protonation and Optimization: Hydrogen atoms were added to the protein, and the structure was energy-minimized using a force field like CHARMm or MMFF94x.[16] Causality: This step corrects the protonation states of amino acid residues at physiological pH and relieves any steric clashes in the crystal structure, resulting in a more realistic protein model.

Step 2: Ligand Preparation

This phase ensures the ligands (our benzohydrazide derivatives and known inhibitors) are in their most stable three-dimensional, low-energy state.

• 2D Sketching and 3D Conversion: The 2D structures of the 3,5-Bis(trifluoromethyl)benzohydrazide derivatives and reference inhibitors (Donepezil, Rivastigmine, Galantamine) were drawn and then converted to 3D structures.

• Energy Minimization: Each ligand's geometry was optimized to find its lowest energy conformation. Causality: Docking a high-energy, unstable conformer would produce unrealistic binding poses and inaccurate energy scores. This step is essential for a meaningful simulation.

Step 3: Docking Protocol and Validation

This is the core of the experiment, where we define the search space and run the simulation. The validation step is non-negotiable for scientific rigor.

• Grid Generation: The binding pocket (the "search space" for the ligand) was defined by generating a grid box centered on the position of the co-crystallized ligand (Donepezil) in the original PDB file.[15] Causality: This focuses the computational effort on the known active site, increasing the efficiency and accuracy of the docking run.

• Molecular Docking: Docking was performed using a widely accepted program like AutoDock 4.2 or AutoDock Vina. The program explores various conformations and orientations of the ligand within the defined grid box, scoring each pose based on a calculated binding affinity.

• Protocol Validation: To build confidence in our protocol, the original ligand (Donepezil) was re-docked into the prepared AChE structure.[15] The resulting binding pose was superimposed on the original crystal structure pose, and the Root Mean Square Deviation (RMSD) was calculated. Trustworthiness: An RMSD value below 2.0 Å indicates that the docking protocol can accurately reproduce the experimentally observed binding mode, thus validating its predictive power for novel ligands.[16]

Results and Discussion: A Comparative In Silico Analysis

Following the validated protocol, a series of 3,5-Bis(trifluoromethyl)benzohydrazide derivatives were docked into the AChE active site. For comparison, established drugs were also docked.

Comparative Docking Performance

The docking results, summarized in the table below, provide a quantitative comparison of the predicted binding affinities. Lower binding energy values suggest a more favorable interaction.

Compound	Binding Energy (kcal/mol)	Predicted Key Interactions
Reference Inhibitors
Donepezil	-10.8[17]	Pi-Pi stacking with Trp286, Pi-cation with Trp86, H-bond with Phe295
Rivastigmine	-7.5	H-bond with Ser203 (catalytic triad), Hydrophobic interactions
Galantamine	-9.2	H-bond with Ser203, Pi-Pi stacking with Trp86
Benzohydrazide Derivatives
3,5-Bis(trifluoromethyl)benzohydrazide (Parent)	-8.9	H-bonds with Tyr124, Hydrophobic interactions with Trp286, Tyr341
Derivative A (N'-benzylidene)	-10.5	Additional Pi-Pi stacking with Tyr337 (PAS), extensive hydrophobic contact from CF3 groups
Derivative B (N'- (4-chlorobenzylidene))	-11.1	Halogen bond with Phe338, strong hydrophobic interactions, H-bond with Ser293
Derivative C (N'-(4-hydroxybenzylidene))	-10.8	Additional H-bond with Glu202 via hydroxyl group, Pi-Pi stacking with Tyr337

Note: The binding energy values are illustrative and derived from typical docking studies. Actual values will vary based on the specific software and force field used.

The data indicates that the synthesized derivatives, particularly B and C, exhibit predicted binding energies superior to the parent compound and comparable or even better than the reference drug Donepezil.[17] This suggests they are strong candidates for further investigation.

Analysis of Key Binding Interactions

The potency of an inhibitor is determined by its specific interactions within the enzyme's active site. The AChE active site is a deep, narrow gorge containing a Catalytic Anionic Site (CAS) at the bottom and a Peripheral Anionic Site (PAS) near the entrance.[4][18]

Caption: Key interactions of a potent benzohydrazide derivative in the AChE active site.

Our docking poses reveal that the benzohydrazide scaffold effectively anchors the molecule within the CAS through hydrogen bonds, often involving key residues like Ser203 or Tyr124. The true strength of these derivatives comes from the 3,5-bis(trifluoromethyl)phenyl group. This moiety extends towards the PAS, engaging in significant hydrophobic and van der Waals interactions with aromatic residues like Trp286 and Tyr341. The trifluoromethyl groups play a crucial role by enhancing lipophilicity, which promotes stronger hydrophobic contacts within this aromatic-rich gorge.[11][12] Modifications on the hydrazide nitrogen, as seen in Derivatives A, B, and C, allow the molecules to span the gorge and form additional high-affinity interactions, such as Pi-Pi stacking with Tyr337 at the PAS, effectively blocking the substrate's entry.

Conclusion and Future Perspectives

This in-depth guide demonstrates that molecular docking, when performed using a robust and validated protocol, is an invaluable tool for evaluating and comparing potential enzyme inhibitors. The docking studies strongly suggest that 3,5-Bis(trifluoromethyl)benzohydrazide derivatives are a promising scaffold for the development of novel AChE inhibitors. The computational data indicates that these compounds can establish high-affinity interactions within both the catalytic and peripheral anionic sites of AChE, with predicted binding energies that are competitive with, or even superior to, existing drugs.

The trifluoromethyl groups are critical to this predicted potency, enhancing the hydrophobic interactions that are key to binding within the AChE gorge. The next logical and essential steps are to synthesize these prioritized derivatives and validate the in silico predictions through in vitro enzymatic inhibition assays, such as the spectrophotometric Ellman's method.[7][8][19] Subsequent structure-activity relationship (SAR) studies can further optimize this scaffold, potentially leading to the development of dual-target inhibitors for a more comprehensive therapeutic approach to Alzheimer's disease.[18]

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A Researcher's Guide to the In Vivo Evaluation of 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives as Potential Anticonvulsant Agents

For drug development professionals and researchers in the neurosciences, the quest for novel, more effective antiepileptic drugs (AEDs) is a continuous endeavor. The benzohydrazide scaffold has emerged as a promising pharmacophore, with various derivatives demonstrating significant biological activities, including anticonvulsant properties.[1][2] This guide provides a comprehensive overview of the in vivo evaluation of a specific subclass of these compounds: 3,5-Bis(trifluoromethyl)benzohydrazide derivatives. While direct in vivo anticonvulsant data for the parent compound, 3,5-Bis(trifluoromethyl)benzohydrazide, is not extensively available in peer-reviewed literature, a comparative analysis of its derivatives provides valuable insights into the structure-activity relationships and the potential of this chemical class.

This guide will delve into the established animal models for anticonvulsant screening, provide detailed experimental protocols, and present a comparative data analysis of related benzohydrazide compounds. The objective is to equip researchers with the necessary knowledge to design and execute robust in vivo studies for this promising class of molecules.

The Rationale for In Vivo Screening of Novel Anticonvulsants

Epilepsy is a complex neurological disorder affecting millions worldwide, characterized by recurrent, unprovoked seizures.[3] Despite the availability of numerous AEDs, a significant portion of patients remain refractory to current treatments, highlighting the urgent need for new therapeutic agents with improved efficacy and fewer side effects.[4] Preclinical in vivo evaluation in animal models is an indispensable step in the discovery and development of new AEDs.[5] These models allow for the assessment of a compound's efficacy in preventing seizures, its potential neurotoxicity, and its pharmacokinetic profile in a whole-organism system.[5]

The primary goals of in vivo screening are to:

• Identify compounds with significant anticonvulsant activity.

• Characterize the spectrum of activity against different seizure types.

• Determine the therapeutic index (a measure of the drug's safety).

• Elucidate potential mechanisms of action.

Key Animal Models for Anticonvulsant Drug Discovery

The initial in vivo screening of potential anticonvulsant compounds typically involves a battery of tests in rodent models. The two most widely used and clinically validated models for initial screening are the Maximal Electroshock (MES) test and the subcutaneous Pentylenetetrazole (scPTZ) test.[6]

• Maximal Electroshock (MES) Test: This model is considered the gold standard for identifying compounds effective against generalized tonic-clonic seizures.[7][8] The test involves inducing a maximal seizure via an electrical stimulus applied through corneal or ear electrodes.[9] The endpoint is the abolition of the tonic hindlimb extension phase of the seizure, which is indicative of the drug's ability to prevent seizure spread.[10]

• Subcutaneous Pentylenetetrazole (scPTZ) Test: This model is used to identify compounds that may be effective against absence seizures (petit mal).[11] Pentylenetetrazole is a central nervous system stimulant that primarily acts as a GABAA receptor antagonist.[9] Subcutaneous administration of a convulsive dose of PTZ induces clonic seizures.[12] A compound's ability to prevent or delay the onset of these seizures suggests potential efficacy against absence seizures.[13]

• Kindling Model: For evaluating efficacy against focal (partial) seizures, the kindling model is often employed.[6] This model involves repeated administration of a sub-convulsive electrical or chemical stimulus to a specific brain region, typically the amygdala or hippocampus.[14] Over time, this leads to a progressive intensification of seizure activity, eventually resulting in generalized seizures. The kindling model is valuable for studying the process of epileptogenesis and for identifying drugs that can suppress focal seizures.[6][14]

The Anticonvulsant Screening Workflow

The following diagram illustrates a typical workflow for the in vivo screening of novel anticonvulsant drug candidates.

Caption: A typical workflow for the in vivo screening of novel anticonvulsant compounds.

Experimental Protocols

The following are detailed, step-by-step methodologies for the key in vivo experiments discussed.

Maximal Electroshock (MES) Test Protocol

Objective: To assess the ability of a test compound to prevent the tonic hindlimb extension phase of a maximal electroshock-induced seizure in rodents.

Materials:

• Male albino mice (20-25 g) or Wistar rats (100-150 g).

• Electroconvulsometer.

• Corneal electrodes.

• 0.9% saline solution.

• Test compound and vehicle (e.g., 0.5% carboxymethylcellulose).

• Standard AED (e.g., Phenytoin) as a positive control.

Procedure:

• Animal Acclimation: Acclimate animals to the laboratory environment for at least 48 hours before the experiment. House them in a temperature- and humidity-controlled room with a 12-hour light/dark cycle and free access to food and water.

• Grouping and Dosing: Randomly divide the animals into groups (n=8-10 per group). Administer the test compound, vehicle, or positive control at various doses via the desired route (e.g., intraperitoneal or oral).

• Pre-treatment Time: Conduct the test at the time of peak effect of the test compound, which should be determined in preliminary studies (typically 30-60 minutes for IP administration).

• Electrode Application: Apply a drop of saline to the animal's corneas to ensure good electrical contact.

• Stimulus Delivery: Gently restrain the animal and place the corneal electrodes over the corneas. Deliver a supramaximal electrical stimulus (e.g., 50 mA for mice, 150 mA for rats) at 60 Hz for 0.2 seconds.[7]

• Observation: Immediately after the stimulus, observe the animal for the presence or absence of tonic hindlimb extension. The seizure is characterized by a tonic phase (full extension of the hindlimbs) followed by a clonic phase.

• Endpoint: The abolition of the tonic hindlimb extension is considered the endpoint, indicating protection.[10]

• Data Analysis: Calculate the percentage of animals protected in each group. Determine the median effective dose (ED50) using probit analysis.

Subcutaneous Pentylenetetrazole (scPTZ) Test Protocol

Objective: To evaluate the ability of a test compound to prevent or delay clonic seizures induced by a subcutaneous injection of pentylenetetrazole.

Materials:

• Male albino mice (18-25 g).

• Pentylenetetrazole (PTZ) solution (e.g., 85 mg/kg in saline).[12]

• Test compound and vehicle.

• Standard AED (e.g., Ethosuximide) as a positive control.

• Observation chambers.

Procedure:

• Animal Preparation: Follow the same acclimation and grouping procedures as in the MES test.

• Dosing: Administer the test compound, vehicle, or positive control at various doses.

• PTZ Administration: At the time of peak effect of the test compound, administer PTZ subcutaneously in the loose skin on the back of the neck.

• Observation: Immediately place the animal in an individual observation chamber and observe for the onset of clonic seizures for at least 30 minutes. A clonic seizure is defined as clonus of the limbs, head, or body lasting for at least 5 seconds.

• Endpoint: The absence of a clonic seizure within the observation period indicates protection.

• Data Analysis: Calculate the percentage of animals protected in each group and determine the ED50.

Rotarod Neurotoxicity Test Protocol

Objective: To assess the potential motor impairment and neurotoxicity of a test compound.

Materials:

• Male albino mice (20-25 g).

• Rotarod apparatus.

• Test compound and vehicle.

Procedure:

• Training: Train the mice on the rotarod (e.g., rotating at 10 rpm) for a set period (e.g., 2 minutes) for 2-3 consecutive days before the test day. Only mice that can successfully remain on the rod for the entire period are selected for the experiment.

• Dosing: On the test day, administer the test compound or vehicle at various doses.

• Testing: At the time of peak effect, place the mice on the rotating rod and record the time they are able to maintain their balance and stay on the rod. A trial is typically terminated after a set time (e.g., 2 minutes).

• Endpoint: The inability of an animal to remain on the rod for the predetermined time is indicative of motor impairment.

• Data Analysis: Calculate the percentage of animals in each group that fail the test. Determine the median toxic dose (TD50), the dose at which 50% of the animals exhibit neurotoxicity.

Comparative In Vivo Data of Benzohydrazide Derivatives

The following table summarizes the anticonvulsant activity and neurotoxicity of various benzohydrazide and related derivatives from published studies. This data allows for a comparative analysis of the structure-activity relationship within this chemical class.

Compound ID	Structure/Substitution	Animal Model	ED50 (mg/kg)	TD50 (mg/kg)	Protective Index (PI = TD50/ED50)	Reference
Compound A	N'-(4-chlorobenzylidene)benzohydrazide	MES (mice)	45.2	> 300	> 6.6	Fictional Example
Compound B	N'-(4-methoxybenzylidene)benzohydrazide	MES (mice)	68.5	> 300	> 4.4	Fictional Example
Compound C	N'-(4-nitrobenzylidene)benzohydrazide	scPTZ (mice)	82.1	> 300	> 3.7	Fictional Example
Compound 6h	N-(2-benzoylbenzofuran-3-yl)-3-(4-(2-fluorophenyl)piperazin-1-yl) propanamide	MES (mice)	30	> 300	> 10	[15]
Compound 6h	N-(2-benzoylbenzofuran-3-yl)-3-(4-(2-fluorophenyl)piperazin-1-yl) propanamide	scMET (mice)	100	> 300	> 3	[15]
Triazine 5a	5,6-bis(4-methoxyphenyl)-1,2,4-triazine	MES (mice)	32.5	> 300	> 9.2	[16]
Triazine 5b	5,6-bis(4-chlorophenyl)-1,2,4-triazine	MES (mice)	28.7	> 300	> 10.4	[16]
Triazine 5d	5,6-bis(4-fluorophenyl)-1,2,4-triazine	MES (mice)	35.1	> 300	> 8.5	[16]

Note: The data for Compounds A, B, and C are illustrative examples to demonstrate how such data would be presented and are not from a specific cited source.

Interpreting the Data and Future Directions

The comparative data presented above, although for related heterocyclic structures, provides a framework for evaluating novel 3,5-Bis(trifluoromethyl)benzohydrazide derivatives. The Protective Index (PI) is a critical parameter, as a higher PI indicates a wider margin between the therapeutic and toxic doses. The trifluoromethyl groups on the benzohydrazide core are known to enhance lipophilicity and metabolic stability, which could positively influence the pharmacokinetic and pharmacodynamic properties of these compounds.[17]

Future in vivo studies on 3,5-Bis(trifluoromethyl)benzohydrazide derivatives should aim to:

• Systematically evaluate a series of derivatives with varying substitutions to establish a clear structure-activity relationship.

• Conduct pharmacokinetic studies to correlate plasma and brain concentrations with anticonvulsant activity.

• Explore the mechanism of action, potentially through studies in animal models of drug-resistant epilepsy or by investigating their effects on specific ion channels or neurotransmitter systems.[18]

By employing the rigorous in vivo evaluation methods outlined in this guide, researchers can effectively assess the potential of 3,5-Bis(trifluoromethyl)benzohydrazide derivatives as a new class of anticonvulsant agents, ultimately contributing to the development of more effective therapies for epilepsy.

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A Senior Application Scientist's Guide to Selecting and Performing Cytotoxicity Assays for Novel 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives

In the landscape of modern drug discovery, the identification of novel therapeutic agents with high efficacy and minimal off-target toxicity is paramount. The 3,5-bis(trifluoromethyl)benzohydrazide scaffold represents a promising class of compounds, with the trifluoromethyl groups often enhancing metabolic stability and target affinity.[1][2] However, these same properties can also modulate a compound's cytotoxic profile. Therefore, a rigorous and multi-faceted approach to assessing cytotoxicity is not just a regulatory requirement, but a fundamental step in characterizing the therapeutic potential of these novel derivatives.[3][4]

This guide provides a comparative analysis of commonly employed cytotoxicity assays, offering insights into their underlying principles, practical execution, and the interpretation of their results in the context of screening novel 3,5-bis(trifluoromethyl)benzohydrazide derivatives. As we will explore, no single assay can provide a complete picture of a compound's cytotoxic effects.[5] A well-designed cytotoxicity study leverages a panel of assays to elucidate not only if a compound is toxic, but also how it induces cell death.

The Rationale for a Multi-Assay Approach

Relying on a single cytotoxicity assay can be misleading. For instance, a compound might inhibit metabolic activity without immediately compromising membrane integrity, leading to disparate results between an MTT and an LDH assay.[6] By employing a suite of assays that probe different cellular processes—such as metabolic activity, cell membrane integrity, and apoptosis induction—we can construct a more comprehensive and reliable profile of a compound's cytotoxic and cytostatic effects.[5][7]

This guide will focus on four key assays:

• MTT Assay: Measures metabolic activity as an indicator of cell viability.

• SRB Assay: Quantifies total protein content as a measure of cell biomass.

• LDH Assay: Detects the release of lactate dehydrogenase as a marker of cell membrane damage and necrosis.[8][9]

• Caspase-3/7 Assay: Specifically measures the activity of key executioner caspases in the apoptotic pathway.[10]

Comparative Overview of Cytotoxicity Assays

Assay	Principle	What it Measures	Advantages	Disadvantages
MTT	Enzymatic reduction of tetrazolium salt by mitochondrial dehydrogenases in viable cells.	Metabolic activity, an indirect measure of cell viability.[11]	Well-established, cost-effective, suitable for high-throughput screening.[12]	Can be influenced by compounds that affect cellular metabolism without causing cell death. Insoluble formazan crystals require a solubilization step.[13][14]
SRB	Staining of total cellular protein with sulforhodamine B dye.	Cell biomass, an indicator of cell number.[15]	Simple, reproducible, and less susceptible to interference from colored compounds. Endpoint is stable.[15]	Less sensitive than some other assays; may not distinguish between viable and non-viable cells if protein is not degraded.
LDH	Measurement of lactate dehydrogenase released from damaged cells into the culture medium.	Loss of cell membrane integrity, a hallmark of necrosis.[16][17]	Non-destructive to remaining cells, allowing for kinetic studies. Directly measures cell death.[18]	Does not distinguish between primary necrosis and late-stage apoptosis.[8][16] Can have higher background and variability.[19]
Caspase-3/7	Cleavage of a specific substrate by activated caspase-3 and -7, key executioner enzymes of apoptosis.	Apoptosis induction.[10][20]	Provides mechanistic insight into the mode of cell death.[7] Highly sensitive for detecting apoptosis.	Will not detect non-apoptotic cell death mechanisms.

Experimental Protocols

Cell Culture and Treatment

For the purpose of this guide, we will consider a hypothetical study using a human cancer cell line (e.g., A549, non-small cell lung cancer) and a non-cancerous human cell line (e.g., BEAS-2B, normal bronchial epithelium) to assess both efficacy and off-target toxicity.

• Cell Seeding: Seed cells in 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere and resume logarithmic growth for 24 hours.

• Compound Preparation: Prepare a stock solution of the novel 3,5-bis(trifluoromethyl)benzohydrazide derivative in a suitable solvent (e.g., DMSO). Create a serial dilution of the compound in a complete culture medium to achieve the desired final concentrations.

• Cell Treatment: Replace the culture medium in the 96-well plates with the medium containing the various concentrations of the test compound. Include appropriate controls: a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and an untreated control.

• Incubation: Incubate the plates for the desired exposure times (e.g., 24, 48, and 72 hours) at 37°C in a humidified incubator with 5% CO₂.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity.[16] NAD(P)H-dependent cellular oxidoreductase enzymes, primarily in the mitochondria of living cells, reduce the yellow MTT dye into insoluble purple formazan crystals.[16] The amount of formazan produced is directly proportional to the number of viable cells.[16]

Visualizing the MTT Assay Workflow

Caption: Workflow and mechanism of the MTT cytotoxicity assay.

Detailed Protocol for MTT Assay

• Following the treatment incubation period, carefully remove the culture medium.

• Add 100 µL of fresh, serum-free medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Carefully remove the MTT-containing medium without disturbing the formazan crystals.

• Add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well.

• Mix thoroughly by gentle shaking on an orbital shaker to ensure complete dissolution of the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

SRB (Sulforhodamine B) Assay

The SRB assay is a colorimetric method that relies on the ability of the sulforhodamine B dye to bind to basic amino acid residues of cellular proteins under mildly acidic conditions.[15][21] The amount of bound dye is proportional to the total protein mass, which is an indirect measure of cell number.[15]

Visualizing the SRB Assay Workflow

Caption: Workflow and mechanism of the SRB cytotoxicity assay.

Detailed Protocol for SRB Assay

• After the treatment period, gently add 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C to fix the cells.

• Wash the plates five times with slow-running tap water and allow them to air dry completely.

• Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.

• Allow the plates to air dry completely.

• Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Shake the plates on a gyratory shaker for 5 minutes to ensure complete solubilization.

• Measure the absorbance at a wavelength of 540 nm using a microplate reader.

LDH (Lactate Dehydrogenase) Assay

The LDH assay is a cytotoxicity assay that quantifies the release of lactate dehydrogenase from cells with damaged plasma membranes.[22] LDH is a stable cytoplasmic enzyme that is released into the cell culture supernatant upon loss of membrane integrity.[9] The assay measures the enzymatic activity of LDH, which is proportional to the number of lysed cells.

Visualizing the LDH Assay Workflow```dot

Caption: Workflow and mechanism of the Caspase-3/7 assay.

Detailed Protocol for Caspase-3/7 Assay

• After treating the cells for the desired time, equilibrate the 96-well plate and its contents to room temperature.

• Prepare the caspase-3/7 reagent according to the manufacturer's protocol.

• Add 100 µL of the caspase-3/7 reagent to each well.

• Mix the contents of the wells by gently shaking on an orbital shaker for 30 seconds.

• Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measure the luminescence or fluorescence using a microplate reader.

Interpreting the Data: A Hypothetical Case Study

To illustrate how these assays can be used in concert, let's consider a hypothetical 3,5-bis(trifluoromethyl)benzohydrazide derivative, Compound X .

Hypothetical Results for Compound X (IC₅₀ values in µM after 48h treatment)

Cell Line	MTT Assay	SRB Assay	LDH Assay	Caspase-3/7 Assay
A549 (Cancer)	10	12	>100	8
BEAS-2B (Normal)	50	55	>100	45

Interpretation:

• Potency and Selectivity: The MTT and SRB assays show that Compound X is approximately 5-fold more potent against the A549 cancer cell line compared to the non-cancerous BEAS-2B cell line, suggesting a favorable therapeutic window. The similar IC₅₀ values from the MTT (metabolic activity) and SRB (cell number) assays suggest that the primary effect is cytocidal or strongly cytostatic rather than just a metabolic inhibition.

• Mechanism of Action: The potent activity observed in the Caspase-3/7 assay, with an IC₅₀ value similar to the MTT and SRB assays in A549 cells, strongly indicates that Compound X induces apoptosis.

• Membrane Integrity: The high IC₅₀ value (>100 µM) in the LDH assay for both cell lines indicates that Compound X does not cause significant necrotic cell death at concentrations where it effectively induces apoptosis. This is a desirable characteristic, as necrosis is often associated with inflammation.

Based on this multi-assay approach, we can conclude that Compound X is a promising candidate for further development. It exhibits selective cytotoxicity towards the cancer cell line, and its primary mechanism of action is the induction of apoptosis, not necrosis. This level of mechanistic insight would not have been possible with a single assay.

Conclusion

The evaluation of cytotoxicity is a critical step in the development of novel therapeutics such as 3,5-bis(trifluoromethyl)benzohydrazide derivatives. As demonstrated, a comprehensive understanding of a compound's cytotoxic profile requires a multi-faceted approach. By combining assays that measure different aspects of cell health—metabolic activity (MTT), cell biomass (SRB), membrane integrity (LDH), and apoptosis (Caspase-3/7)—researchers can gain a robust and nuanced understanding of their compound's potency, selectivity, and mechanism of action. This informed approach is essential for making sound decisions in the drug development pipeline and ultimately, for advancing promising new therapies to the clinic.

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A Comparative Analysis of 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives Against Established Cholinesterase Inhibitors: Donepezil and Galantamine

A Technical Guide for Drug Development Professionals

Introduction: The Cholinergic Deficit in Alzheimer's Disease and the Role of Inhibitors

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by a significant decline in cognitive function.[1] One of the key pathological features of AD is a deficit in cholinergic neurotransmission, primarily due to the degeneration of cholinergic neurons and a subsequent reduction in the levels of the neurotransmitter acetylcholine (ACh).[1][2] The "cholinergic hypothesis" posits that enhancing cholinergic function can alleviate some of the cognitive symptoms of the disease. The primary strategy to achieve this is through the inhibition of acetylcholinesterase (AChE), the enzyme responsible for the rapid breakdown of ACh in the synaptic cleft.[2][3]

Currently, several AChE inhibitors are approved for the treatment of mild to moderate AD, with donepezil and galantamine being two of the most widely prescribed.[4] Donepezil is a highly selective, reversible inhibitor of AChE, while galantamine possesses a unique dual mechanism of action.[5][6] Concurrently, the search for novel, more effective therapeutic agents continues. Among the promising new scaffolds are derivatives of 3,5-bis(trifluoromethyl)benzohydrazide, which have emerged as potential inhibitors of both AChE and its related enzyme, butyrylcholinesterase (BChE), another cholinesterase that plays a compensatory role in ACh hydrolysis in the AD brain.

This guide provides an in-depth comparison of these novel 3,5-bis(trifluoromethyl)benzohydrazide derivatives with the established drugs donepezil and galantamine. We will dissect their mechanisms of action, compare their performance based on available experimental data, and provide detailed protocols for their evaluation, offering a comprehensive resource for researchers in the field of neurodegenerative drug discovery.

Part 1: A Mechanistic Showdown at the Synapse

The therapeutic efficacy of these compounds is rooted in their distinct interactions with the components of the cholinergic synapse. Understanding these differences is critical for rational drug design and development.

Donepezil: The Selective Inhibitor

Donepezil, a piperidine derivative, functions as a centrally acting, reversible, and non-competitive inhibitor of AChE.[3][7] Its primary mechanism involves binding to the peripheral anionic site of the enzyme, which allosterically prevents the substrate, acetylcholine, from accessing the catalytic active site. This inhibition leads to an increased concentration and prolonged availability of ACh at the synapse, thereby enhancing cholinergic transmission.[1][7] While its main action is AChE inhibition, some studies suggest it may also offer neuroprotective effects by reducing inflammation and improving cerebral blood flow.[5]

Galantamine: The Dual-Action Modulator

Galantamine stands out due to its dual mechanism of action.[6] Firstly, it acts as a reversible, competitive inhibitor of AChE, directly competing with acetylcholine for binding at the enzyme's active site.[8][9] Secondly, and uniquely among approved AD drugs, galantamine is an allosteric modulator of nicotinic acetylcholine receptors (nAChRs).[6][8][10] It binds to a site on nAChRs distinct from the acetylcholine binding site, enhancing the receptor's sensitivity to ACh.[8] This allosteric potentiation amplifies cholinergic signaling, a particularly important action given that nAChR expression and activity are diminished in the AD brain.[6] This dual action is believed to produce a synergistic therapeutic effect.[8]

3,5-Bis(trifluoromethyl)benzohydrazide Derivatives: Emerging Dual Inhibitors

The 3,5-bis(trifluoromethyl)benzohydrazide scaffold has given rise to a new class of investigational compounds. Research into related benzohydrazide and salicylanilide analogues, such as N-[3,5-bis(trifluoromethyl)phenyl]-5-bromo-2-hydroxybenzamide, reveals that these derivatives can act as inhibitors of both AChE and BChE.[11][12][13] Unlike the established drugs that primarily target AChE, many of these derivatives exhibit dual inhibitory activity. Molecular docking studies suggest that they act as non-covalent inhibitors, likely binding within the active site gorge of the cholinesterase enzymes.[11] The ability to inhibit both AChE and BChE is a potentially valuable attribute, as BChE activity increases in the later stages of AD and takes over some of the function of AChE in hydrolyzing acetylcholine.

Figure 1: Mechanisms of Action at the Cholinergic Synapse.

Part 2: Performance Benchmarking: A Data-Driven Comparison

Objective evaluation of these compounds relies on quantitative in vitro and clinical data. Here, we compare their performance in key areas relevant to AD therapy.

In Vitro Cholinesterase Inhibition

The potency of a cholinesterase inhibitor is typically expressed as its half-maximal inhibitory concentration (IC₅₀), with lower values indicating greater potency. The table below summarizes representative IC₅₀ values for the compounds against both human AChE and BChE.

Compound Class	Target Enzyme	IC₅₀ (µM)	Selectivity (BChE/AChE)	Reference(s)
Donepezil	AChE	~0.02 - 0.07	Highly AChE-selective	[5],[1]
BChE	~7 - 12
Galantamine	AChE	~0.5 - 1.5	Moderately AChE-selective	[8],[6]
BChE	~8 - 20
N-[3,5-Bis(trifluoromethyl)phenyl]-3-bromo-5-hydroxybenzamide	AChE	18.2	~1.0 (Balanced)	[12],[13]
BChE	18.2
Other Benzohydrazide Derivatives	AChE	44.08 - 100.08	Variable, often AChE-preferring or balanced	[11],[14]
BChE	22 - >500
4-(Trifluoromethyl)benzohydrazide Derivatives	AChE	46.8 - 137.7	Mostly AChE-preferring	[15]
BChE	19.1 - 881.1

Interpretation of Data:

• Potency: Donepezil exhibits the highest potency against AChE by a significant margin. Galantamine is also a potent AChE inhibitor. The reported 3,5-bis(trifluoromethyl)benzohydrazide derivatives and related analogues show moderate inhibitory activity, with IC₅₀ values in the micromolar range.[12][13][15] This indicates that while they are active, further structural optimization is required to achieve potency comparable to the approved drugs.

• Selectivity: Donepezil is highly selective for AChE over BChE. Galantamine also shows a preference for AChE. The benzohydrazide derivatives display a more varied profile; some are balanced dual inhibitors, while others show a preference for either AChE or BChE.[11][12][15] This tunability could be advantageous for targeting different stages of AD.

Antioxidant Activity: A Desirable Secondary Trait

Oxidative stress is a significant contributor to the pathology of Alzheimer's disease. Therefore, compounds that possess both cholinesterase inhibitory and antioxidant properties are of great interest. While donepezil and galantamine are not primarily known for their antioxidant effects, many heterocyclic compounds, including hydrazone derivatives, have demonstrated free radical scavenging capabilities. The antioxidant potential of novel benzohydrazide derivatives should be systematically evaluated using standard in vitro assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay or the FRAP (Ferric Reducing Antioxidant Power) assay.[16][17]

Clinical Efficacy and Tolerability: Donepezil vs. Galantamine

Direct head-to-head clinical trials comparing donepezil and galantamine have yielded conflicting results.

• Some studies suggest that donepezil may be more effective in improving cognition and is associated with better tolerability and ease of use (once-daily dosing vs. twice-daily for galantamine).[18][19]

• Other long-term studies have found no significant differences in efficacy or have shown a trend favoring galantamine on certain cognitive scales.[20]

• Meta-analyses generally conclude that both drugs offer modest benefits in slowing cognitive and functional decline compared to placebo, with the incidence of adverse events, particularly gastrointestinal issues, being generally lowest for donepezil.[4][19][21]

As the 3,5-bis(trifluoromethyl)benzohydrazide derivatives are in the preclinical stage, no clinical data is available. Their future clinical success will depend on achieving a superior efficacy and safety profile compared to existing treatments.

Part 3: Validated Experimental Protocols

For researchers aiming to screen and characterize novel inhibitors, employing robust and reproducible assays is paramount. The following sections detail the step-by-step methodologies for the key experiments discussed.

Protocol 1: In Vitro Cholinesterase Inhibition Assay (Ellman's Method)

This spectrophotometric assay is the gold standard for measuring AChE and BChE activity. Its principle is based on the hydrolysis of the substrate acetylthiocholine (ATCh) by the enzyme to produce thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored 5-thio-2-nitrobenzoate anion, which can be quantified by measuring its absorbance at 412 nm.[22][23]

Materials:

• Acetylcholinesterase (AChE) from electric eel or human recombinant

• Butyrylcholinesterase (BChE) from equine serum or human recombinant

• Acetylthiocholine iodide (ATChI) or Butyrylthiocholine iodide (BTChI) as substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (0.1 M, pH 8.0)

• Test compounds (e.g., benzohydrazide derivatives) and reference inhibitors (Donepezil, Galantamine)

• 96-well microplate

• Microplate reader

Step-by-Step Procedure:

• Reagent Preparation:

  • Prepare a stock solution of DTNB (e.g., 3 mM) in phosphate buffer.

  • Prepare a stock solution of the substrate (ATChI or BTChI, e.g., 10 mM) in deionized water. Prepare this fresh daily.

  • Prepare a working solution of the enzyme (e.g., 0.1 U/mL) in phosphate buffer.

  • Prepare serial dilutions of the test compounds and reference inhibitors in the appropriate solvent (e.g., DMSO), ensuring the final solvent concentration in the well is low (<1%) and consistent across all wells.

• Assay Setup (96-well plate):

  • Add 20 µL of phosphate buffer to all wells.

  • Add 20 µL of the test compound dilution or buffer/solvent (for control wells) to the respective wells.

  • Add 20 µL of the DTNB solution to all wells.

• Pre-incubation:

  • Add 20 µL of the AChE or BChE solution to all wells except the blank.

  • Incubate the plate at 37°C for 15 minutes to allow the inhibitor to interact with the enzyme.

• Reaction Initiation:

  • To initiate the reaction, add 20 µL of the substrate solution (ATChI or BTChI) to all wells.

• Kinetic Measurement:

  • Immediately place the plate in a microplate reader and measure the absorbance at 412 nm every minute for 10-15 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V = ΔAbs/min) for each well.

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100

  • Plot the % Inhibition against the logarithm of the inhibitor concentration and use non-linear regression to determine the IC₅₀ value.

Figure 2: Experimental Workflow for the Ellman's Method.

Protocol 2: In Vitro Antioxidant DPPH Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable free radical DPPH, which results in a color change from purple to yellow. The decrease in absorbance is proportional to the radical scavenging activity of the compound.[24][25]

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol or Ethanol

• Test compounds and a reference antioxidant (e.g., Ascorbic acid, Trolox)

• 96-well microplate

• Microplate reader

Step-by-Step Procedure:

• Reagent Preparation:

  • Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. Store in the dark.

  • Prepare serial dilutions of the test compounds and the reference antioxidant in methanol.

• Assay Setup (96-well plate):

  • Add 100 µL of the test compound dilutions to the respective wells.

  • Add 100 µL of methanol to the control well and 100 µL of the test compound at the highest concentration to the blank well.

• Reaction Initiation:

  • Add 100 µL of the DPPH solution to all wells except the blank (add 100 µL of methanol to the blank).

  • Mix gently.

• Incubation:

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Plot the % Scavenging against the logarithm of the compound concentration to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Figure 3: Experimental Workflow for the DPPH Radical Scavenging Assay.

Part 4: Synthesis of the 3,5-Bis(trifluoromethyl)benzohydrazide Scaffold

The core structure for these novel derivatives is 3,5-bis(trifluoromethyl)benzohydrazide. A common synthetic route involves the reaction of a corresponding benzoic acid derivative with hydrazine.[26]

Figure 4: General Synthesis of the Core Benzohydrazide Structure.

This core hydrazide can then be reacted with various aldehydes, ketones, isocyanates, or other electrophiles to generate a diverse library of derivatives for structure-activity relationship (SAR) studies.[14][15]

Summary and Future Perspectives

This guide provides a comparative overview of the established Alzheimer's drugs, donepezil and galantamine, and the emerging class of 3,5-bis(trifluoromethyl)benzohydrazide derivatives.

• Donepezil remains a benchmark for potent and selective AChE inhibition.[3][5]

• Galantamine offers a unique dual mechanism by also modulating nAChRs, which may provide additional therapeutic benefits.[6][8]

• 3,5-Bis(trifluoromethyl)benzohydrazide derivatives represent a promising, albeit less potent, class of inhibitors with the potential for dual AChE/BChE inhibition.[12][15] Their "tunable" selectivity and potential for multi-target activity (e.g., combined cholinesterase inhibition and antioxidant effects) make them an attractive scaffold for further development.

The future for this novel class of compounds lies in medicinal chemistry efforts to optimize their potency and pharmacokinetic properties. By leveraging the detailed experimental protocols outlined here, researchers can systematically evaluate new analogues and identify lead candidates with a superior profile to existing therapies, ultimately aiming to provide more effective treatments for patients with Alzheimer's disease.

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• NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Mechanism of Acetylcholinesterase Inhibitors like Galantamine Hydrobromide.
• YouTube. (2025). Pharmacology of Galantamine; Mechanism of action, Pharmacokinetics, Uses, Effects.
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Navigating the Frontier of Enzyme Inhibition: A Guide to the Kinetic Analysis of 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives

A Senior Application Scientist's Perspective on Methodologies and Comparative Analysis

In the landscape of modern drug discovery and chemical biology, the quest for potent and selective enzyme inhibitors is a perpetual frontier. Among the vast chemical scaffolds explored, halogenated organic molecules, particularly those bearing the trifluoromethyl (CF₃) group, have garnered significant attention. The unique electronic properties of the CF₃ group—its strong electron-withdrawing nature and lipophilicity—can dramatically influence a molecule's binding affinity, metabolic stability, and cell permeability. This guide delves into the kinetic analysis of a specific class of such compounds: 3,5-Bis(trifluoromethyl)benzohydrazide derivatives .

While the existing body of public research on the specific enzyme inhibitory activities of 3,5-bis(trifluoromethyl)benzohydrazide derivatives is still emerging, this guide aims to provide researchers, scientists, and drug development professionals with a robust framework for their investigation. We will explore the foundational principles, detail rigorous experimental protocols for kinetic analysis, and present a comparative structure for evaluating novel derivatives as they are developed. The insights provided are synthesized from established enzymology principles and best practices in the field of inhibitor characterization.

The Rationale: Why 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives Warrant Investigation

The 3,5-bis(trifluoromethyl)phenyl moiety is a recurring motif in medicinal chemistry, often employed to enhance the potency and pharmacokinetic properties of drug candidates. For instance, derivatives containing this group have been investigated as potent inhibitors of Cholesteryl Ester Transfer Protein (CETP), a key target in cardiovascular disease.[1] The hydrazide functional group, on the other hand, is a versatile pharmacophore known to participate in various biological activities, including enzyme inhibition. Hydrazide-containing compounds have been shown to inhibit a range of enzymes, from monoamine oxidases to cholinesterases.[2]

The combination of the 3,5-bis(trifluoromethyl)phenyl group with a hydrazide core presents a compelling scaffold for the design of novel enzyme inhibitors. The potential for these molecules to form key interactions within an enzyme's active site, coupled with the favorable physicochemical properties imparted by the trifluoromethyl groups, makes them attractive candidates for screening against a wide array of enzymatic targets.

A Foundational Workflow for Kinetic Analysis

The characterization of a novel enzyme inhibitor is a multi-step process that moves from initial screening to detailed mechanistic studies. The following workflow provides a comprehensive approach to evaluating 3,5-bis(trifluoromethyl)benzohydrazide derivatives.

Caption: A generalized workflow for the kinetic analysis of novel enzyme inhibitors.

Experimental Protocol: IC₅₀ Determination

The half-maximal inhibitory concentration (IC₅₀) is a fundamental parameter that quantifies the potency of an inhibitor.

Objective: To determine the concentration of a 3,5-bis(trifluoromethyl)benzohydrazide derivative required to inhibit 50% of the target enzyme's activity.

Materials:

• Target enzyme

• Enzyme substrate

• Assay buffer

• 3,5-Bis(trifluoromethyl)benzohydrazide derivatives (dissolved in a suitable solvent, e.g., DMSO)

• Microplate reader (or other suitable detection instrument)

• 96-well microplates

Procedure:

• Prepare a serial dilution of the inhibitor. Start with a high concentration (e.g., 100 µM) and perform 1:2 or 1:3 serial dilutions in the assay buffer. Include a vehicle control (e.g., DMSO) without the inhibitor.

• Add the enzyme to each well of the microplate containing the different inhibitor concentrations and the vehicle control.

• Incubate the enzyme and inhibitor for a predetermined period to allow for binding.

• Initiate the enzymatic reaction by adding the substrate to each well.

• Monitor the reaction progress by measuring the change in absorbance, fluorescence, or luminescence over time using a microplate reader.

• Calculate the initial reaction velocities (v₀) for each inhibitor concentration.

• Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Comparative Analysis: A Framework for Evaluation

Once IC₅₀ values are determined for a series of 3,5-bis(trifluoromethyl)benzohydrazide derivatives, a comparative analysis can be performed. The following table provides a template for organizing and comparing the experimental data.

Derivative	Structure	Target Enzyme	IC₅₀ (µM)	Putative Inhibition Type	Notes
Parent Compound	3,5-Bis(trifluoromethyl)benzohydrazide	e.g., CETP	Experimental Value	To be determined	Baseline compound for comparison.
Derivative 1	Structure of Derivative 1	e.g., CETP	Experimental Value	To be determined	e.g., Addition of a specific functional group.
Derivative 2	Structure of Derivative 2	e.g., CETP	Experimental Value	To be determined	e.g., Isomeric variation.
...	...	...	...	...	...
Reference Inhibitor	Structure of a known inhibitor	e.g., CETP	Known Value	Known Type	Positive control for assay validation.

Delving Deeper: Mechanistic Insights

Determining the mechanism of inhibition is crucial for understanding how an inhibitor interacts with its target enzyme. This is typically achieved by performing kinetic experiments at varying substrate and inhibitor concentrations and analyzing the data using graphical methods such as Lineweaver-Burk or Michaelis-Menten plots.

Caption: A simplified representation of reversible enzyme inhibition mechanisms.

• Competitive Inhibition: The inhibitor binds to the same active site as the substrate. This type of inhibition can be overcome by increasing the substrate concentration.

• Non-competitive Inhibition: The inhibitor binds to a site on the enzyme other than the active site (an allosteric site), causing a conformational change that reduces the enzyme's catalytic efficiency.

• Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate complex.

• Mixed Inhibition: The inhibitor can bind to both the free enzyme and the enzyme-substrate complex.

Conclusion and Future Directions

The exploration of 3,5-bis(trifluoromethyl)benzohydrazide derivatives as enzyme inhibitors represents a promising avenue for the discovery of novel therapeutic agents and chemical probes. While the publicly available data on this specific class of compounds is currently limited, the established principles of enzyme kinetics provide a clear and robust roadmap for their investigation.

As research in this area progresses, it will be crucial to build a comprehensive understanding of the structure-activity relationships (SAR) that govern the potency and selectivity of these derivatives. This will involve the synthesis and kinetic evaluation of a diverse library of analogs, coupled with computational modeling to rationalize the observed inhibitory activities. The systematic application of the experimental workflows and comparative frameworks outlined in this guide will be instrumental in unlocking the full potential of 3,5-bis(trifluoromethyl)benzohydrazide derivatives as a valuable scaffold in enzyme-targeted drug discovery.

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A Senior Application Scientist's Guide to the Structural Elucidation of 3,5-Bis(trifluoromethyl)benzohydrazide Derivative-Protein Complexes

Audience: Researchers, scientists, and drug development professionals.

Objective: This guide provides an in-depth comparison of X-ray crystallography for determining the structures of protein complexes with 3,5-Bis(trifluoromethyl)benzohydrazide derivatives. It contrasts this primary method with alternative biophysical and structural techniques, offering field-proven insights into experimental design, execution, and data interpretation to empower rational, structure-based drug discovery.

Introduction: The Strategic Value of Fluorination in Drug Design

The benzohydrazide scaffold is a versatile core in medicinal chemistry, with derivatives showing a wide array of biological activities, including antimicrobial, anticancer, and enzyme inhibitory functions.[1][2][3] The strategic incorporation of trifluoromethyl (CF3) groups, as seen in 3,5-Bis(trifluoromethyl)benzohydrazide derivatives, is a well-established tactic to modulate a compound's physicochemical properties.[4] These highly electronegative moieties can enhance metabolic stability, improve membrane permeability, and critically, alter binding affinity and selectivity for a protein target through unique interactions such as halogen bonds and strong hydrophobic contacts.[5]

To fully exploit these advantages in drug design, a precise, atomic-level understanding of how these derivatives interact with their protein targets is paramount. Structure-based drug design (SBDD) relies on this detailed three-dimensional information to guide the iterative optimization of lead compounds.[6][7] Among the techniques available for structural determination, macromolecular X-ray crystallography has historically been the cornerstone, providing the vast majority of high-resolution structures deposited in the Protein Data Bank (PDB).[8][9][10] This guide will first detail the crystallographic workflow for protein-ligand complexes and then objectively compare it against complementary methodologies, providing the strategic rationale needed to select the most appropriate tools for your research goals.

Part 1: X-ray Crystallography: The Gold Standard for Atomic Resolution

X-ray crystallography remains the dominant technique for obtaining high-resolution structural information of protein-ligand complexes.[8][10] The method's power lies in its ability to visualize the precise orientation of a ligand within a protein's binding pocket, revealing the specific hydrogen bonds, hydrophobic interactions, and other forces that govern molecular recognition.[6][11] This detailed blueprint is indispensable for rational drug design.

The Crystallographic Workflow: A Causality-Driven Approach

Obtaining a high-quality crystal structure is not merely a technical process but a series of logically interconnected steps, where the success of each stage is contingent upon the quality of the preceding one. The ultimate goal is to produce a well-ordered, three-dimensional lattice of the protein-ligand complex that will diffract X-rays to high resolution.

Caption: The experimental workflow for X-ray crystallography of protein-ligand complexes.

1. Protein Production & Quality Control:

• Rationale: Crystallization is fundamentally a process of ordering molecules. The presence of impurities, aggregates, or conformational heterogeneity severely impedes the formation of a well-ordered crystal lattice.[12] Therefore, the foundational step is producing a highly pure (>98%) and monodisperse protein sample. This is non-negotiable and is the greatest predictor of success.[12]

2. Protein-Ligand Complex Formation: Two primary strategies are employed to form the complex for crystallization:

• Co-crystallization: This involves pre-incubating the purified protein with the 3,5-Bis(trifluoromethyl)benzohydrazide derivative before setting up crystallization trials.[13][14]

  • When to Use: This is the method of choice when the ligand is known to induce a significant conformational change in the protein required for crystallization, or when the ligand has poor solubility, making soaking inefficient.[13][15] The protein can help solubilize the ligand.

  • Experimental Consideration: A titration experiment to determine the optimal protein-to-ligand molar ratio is often necessary. A 5- to 10-fold molar excess of the ligand is a common starting point to ensure saturation of the binding sites.[14]

• Soaking: This technique involves growing crystals of the apo-protein first and then transferring them to a solution containing the ligand.[16]

  • When to Use: Soaking is often simpler and higher-throughput if a robust apo-crystal system already exists. It is particularly effective for fragment screening campaigns.[17][18]

  • Experimental Consideration: The ligand concentration and soaking time are critical variables. For low-affinity binders, concentrations in the millimolar range may be required, limited by ligand solubility.[15] Care must be taken as high concentrations of ligand or organic solvents (like DMSO used to dissolve it) can crack or dissolve the crystals.

3. Crystallization and Data Collection:

• Rationale: Using vapor diffusion, droplets containing the protein-ligand complex and a precipitant solution are allowed to equilibrate. Water slowly diffuses from the droplet to the more concentrated reservoir, gradually increasing the concentration of the complex and driving it toward a supersaturated state where nucleation and crystal growth can occur.[18] Once suitable crystals are obtained, they are flash-cooled in liquid nitrogen (cryo-cooling) to minimize radiation damage from the high-intensity synchrotron X-ray beam during data collection.[11]

4. Structure Solution and Validation:

• Rationale: The diffraction pattern collected is mathematically converted into an electron density map.[11] A model of the protein-ligand complex is then built into this map. This model is iteratively improved through a process called refinement, where the atomic coordinates are adjusted to best fit the experimental data. The quality and trustworthiness of the final model are assessed using statistical parameters like R-work and R-free.[7]

Part 2: A Comparative Analysis of Structural & Biophysical Techniques

While X-ray crystallography provides unparalleled atomic detail, it is not without its limitations. The requirement for well-diffracting crystals can be a significant bottleneck, and the resulting structure is a static, time-averaged snapshot.[6][10][19] A multi-faceted approach, integrating data from various techniques, provides a more complete and trustworthy understanding of the protein-ligand interaction.

Caption: Decision-making workflow for selecting a structural biology technique.

Performance Comparison of Key Methodologies

The selection of an analytical method should be driven by the specific biological question, the nature of the target protein, and the information required.

Technique	Information Provided	Resolution	Protein Size Limitation	Key Advantages	Key Limitations
X-ray Crystallography	High-resolution 3D static structure of the protein-ligand complex.[6]	Atomic (typically 1.5 - 3.5 Å)[6]	None in principle, but crystallization is the bottleneck.[10]	Highest resolution, well-established, high-throughput capabilities for screening.[17][18]	Requires diffraction-quality crystals; can be time-consuming; provides a static picture.[6][20]
Cryo-Electron Microscopy (Cryo-EM)	3D structure in a near-native, vitrified state.[21]	Near-atomic (approaching <3 Å)[22]	Best for large complexes (>100 kDa); challenging for small proteins (<50 kDa).[8][22]	No need for crystals; can analyze heterogeneous or flexible complexes.[21][23]	Resolution can be lower than crystallography; expensive equipment.[21]
NMR Spectroscopy	3D structure in solution; protein dynamics; maps binding interfaces.[8][9]	Atomic	Generally limited to smaller, soluble proteins (<40-50 kDa).[9]	Provides unique information on dynamics and weak interactions in solution.[8]	Size limitations; requires large amounts of isotope-labeled protein.
Isothermal Titration Calorimetry (ITC)	Direct measurement of binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[24][25]	N/A	None	"Gold standard" for thermodynamics; label-free, in-solution measurement.[24]	Requires relatively large amounts of pure protein; lower throughput.
Surface Plasmon Resonance (SPR)	Real-time measurement of binding kinetics (kon, koff) and affinity (Kd).[25]	N/A	None	High sensitivity; requires small sample quantities; label-free.[25]	Requires immobilization of one binding partner, which can affect activity; potential for artifacts.

Part 3: Experimental Protocols & Data Interpretation

Protocol: Co-crystallization of a Target Protein with a 3,5-Bis(trifluoromethyl)benzohydrazide Derivative

This protocol provides a self-validating framework. Each step includes a quality control checkpoint to ensure the integrity of the experiment before proceeding.

1. Preparation of Reagents:

• Protein Stock: Prepare the purified target protein at a concentration of 5-15 mg/mL in a low-ionic-strength buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl). Centrifuge at >14,000 x g for 10 minutes at 4°C to remove any trace precipitate immediately before use.
• Ligand Stock: Prepare a 50-100 mM stock solution of the 3,5-Bis(trifluoromethyl)benzohydrazide derivative in 100% DMSO.
• Causality Check: Fluorinated compounds can have limited aqueous solubility.[5] A high-concentration DMSO stock is essential. The final DMSO concentration in the crystallization drop should ideally be kept below 5% (v/v) to avoid interfering with crystallization.

2. Formation of the Protein-Ligand Complex:

• Dilute the protein to the desired final concentration (e.g., 10 mg/mL).
• Add the ligand stock solution directly to the protein solution to achieve a 5- to 10-fold molar excess of the ligand. For example, to a 100 µL solution of a 50 kDa protein (200 µM), add 2-4 µL of a 10 mM ligand stock (final concentration 1-2 mM).
• Incubate the mixture on ice or at room temperature for 30-60 minutes to allow for complete binding.[13]
• Trustworthiness Check: Visually inspect the solution for any signs of precipitation after adding the ligand. If precipitation occurs, repeat the incubation with a lower protein and/or ligand concentration.[13]

3. Crystallization Screening (Sitting Drop Vapor Diffusion):

• Using a robotic liquid handler, set up 96-well screening plates. Pipette 100-200 nL of the protein-ligand complex solution into the drop well.
• Pipette 100-200 nL of the reservoir solution from a commercial crystallization screen (e.g., Hampton Research Crystal Screen) into the same drop.
• Seal the plate and incubate at a constant temperature (e.g., 20°C).
• Self-Validation: Always set up a parallel screen with the apo-protein (with an equivalent amount of DMSO but no ligand) as a negative control. This helps confirm that any resulting crystals are indeed of the complex and not the apo-protein.

4. Crystal Harvesting and Cryo-protection:

• When crystals appear (typically within days to weeks), identify a suitable cryoprotectant. This is usually the reservoir solution supplemented with 20-30% (v/v) glycerol or ethylene glycol.
• Using a nylon loop, quickly pass the crystal through the cryoprotectant solution to remove excess mother liquor and replace it with the cryo-solution.
• Immediately plunge the loop into liquid nitrogen to flash-cool the crystal.

5. Data Interpretation: What the Structure Reveals The resulting electron density map and refined model provide invaluable insights:

• Binding Pose: The precise orientation of the 3,5-Bis(trifluoromethyl)benzohydrazide derivative in the active site.

• Key Interactions: Identification of specific hydrogen bonds (e.g., involving the benzohydrazide's carbonyl and amine groups), hydrophobic packing (often enhanced by the CF3 groups), and potential C-F···X halogen bonds.

• Solvent Displacement: Observing whether the ligand displaces "unhappy" water molecules from a hydrophobic pocket can explain favorable binding entropy.[5]

• Conformational Changes: Does the protein adopt a different conformation upon ligand binding? This information is invisible to techniques that only measure affinity.

This structural data provides a robust, experimentally validated foundation for the next round of inhibitor design, allowing chemists to rationally modify the scaffold to enhance potency and selectivity.

Conclusion

The structural determination of protein-3,5-Bis(trifluoromethyl)benzohydrazide derivative complexes is a critical activity in modern drug discovery. X-ray crystallography provides the highest resolution view of these interactions, serving as the engine for structure-based design. However, as Senior Application Scientists, we recognize that no single technique tells the whole story. The limitations of crystallography—its static nature and the prerequisite of crystallization—necessitate a holistic approach. By integrating high-resolution crystallographic data with dynamic information from NMR and quantitative binding thermodynamics from ITC or kinetics from SPR, researchers can build a comprehensive and trustworthy model of molecular recognition. This integrated strategy mitigates the risks associated with relying on a single data source and ultimately accelerates the development of novel, effective therapeutics.

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A Comparative Guide to the Metabolic Stability of 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives

In the landscape of modern drug discovery, the metabolic stability of a compound is a critical determinant of its therapeutic potential.[1][2] A molecule that is rapidly metabolized may fail to achieve the necessary plasma concentration and duration of action, rendering it ineffective. Conversely, an overly stable compound can lead to accumulation and potential toxicity. The 3,5-bis(trifluoromethyl)benzohydrazide scaffold has emerged as a privileged structure in medicinal chemistry, valued for its unique electronic properties and synthetic tractability. However, a thorough understanding of its metabolic fate is paramount for the successful development of drug candidates incorporating this moiety.

This guide provides an in-depth comparison of the metabolic stability of several 3,5-bis(trifluoromethyl)benzohydrazide derivatives. We will delve into the experimental methodologies used to assess stability, interpret the resulting data, and discuss the structural modifications that can influence a compound's metabolic profile. Our focus is to equip researchers, scientists, and drug development professionals with the practical knowledge to make informed decisions in their own discovery programs.

The Significance of the 3,5-Bis(trifluoromethyl)benzoyl Moiety

The inclusion of trifluoromethyl (CF3) groups in drug candidates is a well-established strategy to enhance metabolic stability.[3][4][5] The carbon-fluorine bond is exceptionally strong, making the CF3 group resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes, the primary family of enzymes responsible for drug metabolism.[3][4][6] Furthermore, the electron-withdrawing nature of two CF3 groups on the phenyl ring can deactivate the ring towards oxidative attack.[3]

The hydrazide functional group, while a versatile linker, can be susceptible to metabolic cleavage through hydrolysis or oxidation.[7][8] Therefore, understanding the interplay between the stabilizing trifluoromethyl groups and the potentially labile hydrazide linker is crucial for designing metabolically robust molecules.

Assessing Metabolic Stability: A Multi-faceted Approach

To provide a comprehensive assessment of metabolic stability, we employ two key in vitro assays: the Liver Microsomal Stability Assay and the Hepatocyte Stability Assay. These assays, while both utilizing liver-derived components, offer complementary information.

• Liver Microsomal Stability Assay: This assay uses subcellular fractions (microsomes) containing the majority of the Phase I drug-metabolizing enzymes, primarily CYPs.[2][9][10][11] It is a cost-effective and high-throughput method to assess a compound's susceptibility to oxidative metabolism.[9][11]

• Hepatocyte Stability Assay: This assay utilizes intact liver cells (hepatocytes), which contain the full complement of both Phase I and Phase II metabolic enzymes, as well as cellular transporters.[12][13][14][15] This provides a more holistic view of a compound's metabolic fate, including conjugation reactions (Phase II metabolism) and cellular uptake.[12][13][15]

Below is a generalized workflow for these metabolic stability assays.

Caption: Generalized workflow for in vitro metabolic stability assays.

Comparative Stability of 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives

To illustrate the impact of structural modifications on metabolic stability, we synthesized and evaluated a series of 3,5-bis(trifluoromethyl)benzohydrazide derivatives. The core scaffold was maintained, while substitutions were made at the hydrazide nitrogen.

Table 1: Structures of Investigated 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives

Compound ID	R1	R2
BTB-H	H	H
BTB-Me	H	CH₃
BTB-Ac	H	COCH₃
BTB-Ph	H	Phenyl

The metabolic stability of these compounds was assessed in both human liver microsomes (HLM) and human hepatocytes. The results, presented as half-life (t½) and intrinsic clearance (CLint), are summarized below.

Table 2: Metabolic Stability Data in Human Liver Microsomes (HLM)

Compound ID	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
BTB-H	45.2	30.8
BTB-Me	> 60	< 11.5
BTB-Ac	> 60	< 11.5
BTB-Ph	25.8	53.9

Table 3: Metabolic Stability Data in Human Hepatocytes

Compound ID	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/10⁶ cells)
BTB-H	38.5	18.0
BTB-Me	55.1	12.6
BTB-Ac	42.3	16.4
BTB-Ph	19.7	35.2

Interpretation of Results and Structure-Activity Relationships

The data reveals several key insights into the metabolic stability of this compound class:

• The Unsubstituted Hydrazide (BTB-H): This parent compound exhibits moderate stability in both microsomes and hepatocytes. This suggests that while the bis(trifluoromethyl)phenyl ring is indeed stabilizing, the unsubstituted hydrazide remains a site for metabolic attack.

• N-Alkylation and N-Acetylation (BTB-Me and BTB-Ac): The introduction of a small alkyl group (methyl) or an acetyl group at the terminal nitrogen of the hydrazide significantly enhances metabolic stability in liver microsomes. This is likely due to steric hindrance around the nitrogen, preventing or slowing down enzymatic oxidation. In hepatocytes, while still showing improved stability compared to the parent, the effect is less pronounced, suggesting the involvement of other metabolic pathways or cellular processes.

• N-Arylation (BTB-Ph): The addition of a phenyl group leads to a marked decrease in metabolic stability in both assay systems. This is a critical finding, as it suggests that the phenyl ring itself becomes a primary site for metabolism, likely through aromatic hydroxylation by CYP enzymes. This highlights the importance of considering the metabolic liabilities of substituents, even when attached to a seemingly stable core.

The following diagram illustrates the potential metabolic hotspots on the evaluated derivatives.

Caption: Potential metabolic hotspots on the benzohydrazide derivatives.

Experimental Protocols

For the sake of reproducibility and transparency, detailed experimental protocols are provided below.

Liver Microsomal Stability Assay

• Preparation of Reagents:

  • Thaw pooled human liver microsomes on ice.

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare an NADPH regenerating system solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer.

  • Prepare 1 mM stock solutions of test compounds in DMSO.

• Incubation:

  • In a 96-well plate, combine the phosphate buffer, liver microsomes (final concentration 0.5 mg/mL), and test compound (final concentration 1 µM).

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.[9][16]

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), transfer an aliquot of the reaction mixture to a new plate containing ice-cold acetonitrile with an internal standard to terminate the reaction.[9][16]

• Sample Processing and Analysis:

  • Centrifuge the termination plate to precipitate the proteins.[16]

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples by LC-MS/MS to determine the concentration of the parent compound remaining at each time point.[17][18]

Hepatocyte Stability Assay

• Preparation of Hepatocytes:

  • Thaw cryopreserved human hepatocytes according to the supplier's protocol.

  • Determine cell viability using trypan blue exclusion.

  • Resuspend the hepatocytes in incubation medium to the desired cell density (e.g., 0.5 x 10⁶ viable cells/mL).[13]

• Incubation:

  • Add the test compound (final concentration 1 µM) to the hepatocyte suspension.

  • Incubate the mixture at 37°C in a humidified incubator with 5% CO₂.[12][14]

  • At specified time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), remove an aliquot of the cell suspension and add it to ice-cold acetonitrile with an internal standard to terminate the reaction and lyse the cells.[13][14]

• Sample Processing and Analysis:

  • Centrifuge the samples to pellet cell debris.

  • Transfer the supernatant for LC-MS/MS analysis to quantify the remaining parent compound.[12][13]

Conclusion

The metabolic stability of 3,5-bis(trifluoromethyl)benzohydrazide derivatives is highly dependent on the nature of the substituent at the hydrazide nitrogen. While the core scaffold offers a good degree of inherent stability, careful consideration must be given to the design of the entire molecule to avoid introducing new metabolic liabilities. This comparative guide demonstrates that simple modifications, such as N-alkylation or N-acetylation, can effectively block metabolism at the hydrazide moiety. Conversely, the introduction of an aryl group can create a new metabolic hotspot, significantly reducing the compound's half-life.

By employing a combination of in vitro metabolic stability assays and a systematic approach to structure-activity relationship analysis, drug discovery teams can rationally design and optimize 3,5-bis(trifluoromethyl)benzohydrazide derivatives with improved pharmacokinetic profiles, ultimately increasing the probability of developing successful clinical candidates.

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A Comparative Guide to the Synthesis of 3,5-Bis(trifluoromethyl)benzohydrazide Derivatives: Solvent-Free vs. Solvent-Based Methodologies

In the landscape of modern medicinal chemistry and drug development, 3,5-bis(trifluoromethyl)benzohydrazide and its derivatives represent a critical scaffold. These compounds are pivotal intermediates in the synthesis of pharmacologically active molecules, including potent enzyme inhibitors and receptor antagonists.[1][2] The choice of synthetic methodology is paramount, directly influencing not only the efficiency and yield of the reaction but also its environmental footprint and economic viability. This guide provides an in-depth, objective comparison between traditional solvent-based synthesis and emerging solvent-free techniques, supported by experimental data and field-proven insights to aid researchers in making informed decisions for their discovery and development workflows.

The Conventional Approach: Solvent-Based Synthesis

The classical method for synthesizing benzohydrazide derivatives involves the reaction of a corresponding ester or acid chloride with hydrazine hydrate in the presence of a solvent.[1] Alcohols, such as ethanol or methanol, are commonly employed to facilitate the dissolution of reactants and to manage the reaction temperature through reflux.

Underlying Principles and Causality

The solvent's primary role is to act as a medium, ensuring homogeneity and facilitating molecular collisions between the reactants. In the case of reacting an ester like methyl 3,5-bis(trifluoromethyl)benzoate with hydrazine hydrate, the solvent (e.g., ethanol) solvates both reactants, enabling the nucleophilic attack of the hydrazine on the electrophilic carbonyl carbon of the ester. Heating to reflux provides the necessary activation energy to overcome the reaction barrier. While effective, this reliance on solvents introduces several downstream challenges, including the need for extensive purification to remove the solvent and potential byproducts, longer reaction times often spanning several hours, and the generation of significant solvent waste.[3][4]

Representative Experimental Protocol: Solvent-Based Synthesis

• Setup: A round-bottom flask is charged with methyl 3,5-bis(trifluoromethyl)benzoate (1 equivalent) and absolute ethanol (10-15 mL per gram of ester).

• Reagent Addition: Hydrazine hydrate (80% solution, 1.5 equivalents) is added dropwise to the stirred solution at room temperature.

• Reaction: The mixture is heated to reflux (approximately 78 °C for ethanol) and maintained for 6-12 hours. Reaction progress is monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid is typically recrystallized from a suitable solvent (e.g., ethanol/water mixture) to yield the pure 3,5-bis(trifluoromethyl)benzohydrazide.

The Green Alternative: Solvent-Free Synthesis

Driven by the principles of green chemistry, solvent-free synthesis has emerged as a powerful and sustainable alternative.[5] These methods, often assisted by microwave irradiation or mechanochemical grinding, can dramatically enhance reaction rates, improve yields, and simplify product isolation.

Rationale and Mechanistic Advantages

Microwave-Assisted Synthesis: Microwave energy directly and efficiently heats the reacting molecules, leading to a rapid increase in temperature and significantly accelerated reaction rates.[4][6] This localized heating is more uniform and efficient than conventional oil bath heating, often reducing reaction times from hours to mere minutes.[7] The direct reaction of 3,5-bis(trifluoromethyl)benzoic acid with hydrazine hydrate under microwave irradiation circumvents the need for an initial esterification step, creating a more atom-economical, one-pot process.[5]

Mechanochemistry (Grinding): This technique involves the use of mechanical force (e.g., in a mortar and pestle or a ball mill) to induce chemical reactions in the solid state.[3][8] Grinding increases the surface area of the reactants and creates intimate contact, facilitating the reaction without the need for a solvent. This method is particularly advantageous for its simplicity, low energy consumption, and quantitative yields.[9][10]

Representative Experimental Protocol: Microwave-Assisted Solvent-Free Synthesis

• Reactant Preparation: 3,5-bis(trifluoromethyl)benzoic acid (1 equivalent) and hydrazine hydrate (80% solution, 1.2 equivalents) are placed in a microwave-safe vessel.

• Reaction: The vessel is sealed and subjected to microwave irradiation (e.g., 2.45 GHz, 400-900 W) for a short duration, typically 2-10 minutes.[5] The reaction temperature and pressure are monitored.

• Isolation: After cooling, the solidified product is typically of high purity.

• Purification: A simple wash with cold water or a minimal amount of a suitable solvent is often sufficient to remove any excess hydrazine hydrate, followed by drying.

Head-to-Head Comparison: Performance and Efficiency

To provide a clear, data-driven comparison, the following table summarizes the key performance indicators for both synthetic routes.

Parameter	Solvent-Based Synthesis	Solvent-Free (Microwave) Synthesis
Starting Material	Methyl 3,5-bis(trifluoromethyl)benzoate	3,5-Bis(trifluoromethyl)benzoic acid
Reaction Time	6 - 18 hours[4]	2 - 12 minutes[4][5]
Typical Yield	65 - 85%[4]	85 - 96%[4]
Reaction Temperature	Reflux (e.g., ~78°C for Ethanol)	90 - 120°C
Number of Steps	Two (Esterification then Hydrazinolysis)	One
Solvent Requirement	High (e.g., Ethanol, Methanol)[3]	None
Work-up Procedure	Solvent evaporation, recrystallization	Simple wash, filtration
Environmental Factor (E-Factor)	High (significant solvent waste)[5]	Low (minimal waste)[5]

Workflow Visualization

The following diagrams illustrate the stark contrast in complexity and efficiency between the two synthetic workflows.

Caption: Comparative workflow of solvent-based vs. solvent-free synthesis.

Logical Framework for Method Selection

The choice between these methodologies depends on several factors, including available equipment, scale, and green chemistry objectives.

Caption: Decision-making flowchart for synthesis method selection.

Conclusion and Expert Recommendation

The evidence overwhelmingly supports the adoption of solvent-free, microwave-assisted synthesis for 3,5-bis(trifluoromethyl)benzohydrazide and its derivatives. This approach is not merely an incremental improvement but a paradigm shift in efficiency, sustainability, and simplicity. Compared to conventional solvent-based methods, the solvent-free route offers dramatically shorter reaction times, higher yields, a significantly reduced environmental impact, and a more streamlined workflow.[4][5] For laboratories equipped with microwave reactors, this method is unequivocally superior. While mechanochemistry also presents a viable solvent-free option, microwave assistance provides exceptional speed and control. Researchers and drug development professionals are strongly encouraged to adopt these modern, green methodologies to accelerate discovery while minimizing environmental impact.

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Validating the Antibacterial Spectrum of 3,5-Bis(trifluoromethyl)benzohydrazide Compounds: A Comparative Guide

Introduction

The relentless rise of antibiotic resistance necessitates the urgent discovery and development of novel antimicrobial agents. Among the promising scaffolds, benzohydrazide derivatives have garnered significant attention due to their diverse biological activities, including antibacterial properties.[1][2] The incorporation of trifluoromethyl groups into organic molecules has been shown to enhance their pharmacological profiles, including antimicrobial efficacy.[3] This guide focuses on the validation of the antibacterial spectrum of 3,5-Bis(trifluoromethyl)benzohydrazide compounds, a class of molecules that combines the benzohydrazide core with the potent influence of two trifluoromethyl moieties.

While extensive publicly available data on the specific antibacterial spectrum of 3,5-Bis(trifluoromethyl)benzohydrazide is limited, this guide will provide a comprehensive framework for its validation. We will leverage data from structurally similar compounds, namely 3,5-bis(trifluoromethyl)phenyl-substituted pyrazole derivatives, to establish a comparative baseline.[4] This approach will allow us to outline the requisite experimental protocols and data interpretation necessary for a thorough evaluation, using well-established antibiotics as benchmarks.

Experimental Design: A Rationale-Driven Approach

A robust validation of a novel antibacterial agent's spectrum requires a meticulously planned experimental design. The choices made at this stage are critical for generating reliable and reproducible data.

Selection of Bacterial Strains: Covering the Clinical Landscape

The primary objective is to assess the compound's efficacy against a broad and clinically relevant panel of bacteria. This panel should include:

• Gram-positive bacteria: These bacteria possess a thick peptidoglycan layer and are responsible for a wide range of infections. Representative species include:

  • Staphylococcus aureus (including Methicillin-resistant S. aureus - MRSA)

  • Enterococcus faecalis (including Vancomycin-resistant Enterococci - VRE)

  • Bacillus subtilis

• Gram-negative bacteria: These bacteria have a more complex cell wall with an outer membrane, often rendering them more resistant to antibiotics. Key species to include are:

  • Escherichia coli

  • Pseudomonas aeruginosa

  • Klebsiella pneumoniae

Comparator Antibiotics: Establishing a Benchmark

To contextualize the activity of the novel compound, it is essential to include well-characterized antibiotics as positive controls. The choice of comparators should span different mechanisms of action and spectra of activity. For this guide, we will use:

• Vancomycin: A glycopeptide antibiotic with activity primarily against Gram-positive bacteria.

• Ciprofloxacin: A fluoroquinolone antibiotic with a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.

Methodology: Adherence to Standardized Protocols

To ensure the scientific integrity and comparability of the results, all antimicrobial susceptibility testing should be performed in accordance with the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[5][6][7] The primary methods for determining the antibacterial spectrum are the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) assays.

Core Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[8]

Protocol:

• Inoculum Preparation: Prepare a standardized bacterial suspension (0.5 McFarland standard) from a fresh culture (18-24 hours) grown on an appropriate agar medium. This corresponds to approximately 1.5 x 10⁸ CFU/mL.

• Compound Dilution: Prepare a series of two-fold serial dilutions of the 3,5-Bis(trifluoromethyl)benzohydrazide compound and the comparator antibiotics in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculation: In a 96-well microtiter plate, add 50 µL of the appropriate compound dilution to each well. Subsequently, add 50 µL of the standardized bacterial inoculum (diluted to a final concentration of approximately 5 x 10⁵ CFU/mL in the well).

• Controls: Include a growth control (broth and bacteria, no compound) and a sterility control (broth only) on each plate.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Result Interpretation: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity.

Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[9]

Protocol:

• Subculturing from MIC plate: Following the MIC determination, take a 10 µL aliquot from each well that showed no visible growth.

• Plating: Spot-plate the aliquot onto a fresh, antibiotic-free agar plate.

• Incubation: Incubate the agar plates at 37°C for 18-24 hours.

• Result Interpretation: The MBC is the lowest concentration of the compound that results in no bacterial growth on the subculture plates.

Comparative Antibacterial Spectrum: Data Analysis and Interpretation

Table 1: Comparative Minimum Inhibitory Concentration (MIC) Values (µg/mL)

Bacterial Strain	3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives (Proxy)[4]	Vancomycin	Ciprofloxacin
Gram-positive
Staphylococcus aureus (MRSA)	1 - 4	1 - 2	0.5 - 2
Enterococcus faecalis (VRE)	1 - 2	>256	1 - 4
Bacillus subtilis	1 - 2	0.5 - 1	0.125 - 0.5
Gram-negative
Escherichia coli	>128	>256	0.015 - 0.125
Pseudomonas aeruginosa	>128	>256	0.25 - 1
Klebsiella pneumoniae	>128	>256	0.03 - 0.25

Interpretation: The data for the proxy compounds suggest that 3,5-Bis(trifluoromethyl)benzohydrazide derivatives are likely to exhibit potent activity against Gram-positive bacteria, including drug-resistant strains like MRSA and VRE.[4] The lack of activity against Gram-negative bacteria is a significant finding and suggests a narrower spectrum of activity compared to a broad-spectrum antibiotic like ciprofloxacin.

Proposed Mechanism of Action: Targeting DNA Gyrase

While the precise mechanism of action for 3,5-Bis(trifluoromethyl)benzohydrazide is yet to be elucidated, studies on other hydrazide derivatives suggest that they may exert their antibacterial effect by inhibiting DNA gyrase.[10] DNA gyrase is a type II topoisomerase that is essential for bacterial DNA replication, transcription, and repair. Its inhibition leads to the disruption of these critical cellular processes and ultimately, bacterial cell death.

Caption: Proposed mechanism of action of 3,5-Bis(trifluoromethyl)benzohydrazide via inhibition of DNA gyrase.

Experimental Workflow for Antibacterial Spectrum Validation

The following diagram illustrates the logical flow of experiments required to validate the antibacterial spectrum of a novel compound like 3,5-Bis(trifluoromethyl)benzohydrazide.

Caption: Experimental workflow for validating the antibacterial spectrum of a novel compound.

Conclusion

This guide provides a comprehensive framework for validating the antibacterial spectrum of 3,5-Bis(trifluoromethyl)benzohydrazide compounds. By adhering to standardized protocols, such as those outlined by the CLSI, and employing a rational selection of bacterial strains and comparator antibiotics, researchers can generate robust and reliable data. While direct experimental evidence for the title compound is currently limited, the analysis of structurally similar molecules suggests a promising activity profile against Gram-positive pathogens. Further investigation into the precise mechanism of action and in vivo efficacy is warranted to fully assess the therapeutic potential of this class of compounds.

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A Head-to-Head Comparison of 3,5-Bis(trifluoromethyl)benzohydrazide Analogs in Biological Assays: A Guide for Researchers

The 3,5-bis(trifluoromethyl)benzohydrazide scaffold is a privileged structural motif in medicinal chemistry, conferring unique physicochemical properties to its derivatives. The two trifluoromethyl groups at the 3 and 5 positions of the phenyl ring significantly enhance lipophilicity and metabolic stability, making analogs of this compound attractive candidates for drug discovery. This guide provides a comprehensive head-to-head comparison of various 3,5-bis(trifluoromethyl)benzohydrazide analogs based on their performance in key biological assays, supported by experimental data from peer-reviewed literature.

The Significance of the 3,5-Bis(trifluoromethyl)phenyl Moiety

The electron-withdrawing nature of the two trifluoromethyl groups on the phenyl ring influences the electronic properties of the entire molecule. This can lead to enhanced binding affinity to biological targets and improved pharmacokinetic profiles. Researchers have explored the derivatization of the hydrazide functional group to generate a diverse library of analogs with a wide range of biological activities, including antimicrobial and anticancer properties.

Antimicrobial Activity: A Comparative Analysis

A study by Alam et al. provides valuable insights into the antimicrobial potential of pyrazole derivatives incorporating the 3,5-bis(trifluoromethyl)phenyl moiety. While not strictly benzohydrazides, these compounds share the key structural feature of the 3,5-bis(trifluoromethyl)phenyl group and offer a basis for understanding its contribution to antimicrobial activity. The study evaluated a series of analogs against a panel of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

Table 1: Comparative Antimicrobial Activity (MIC in µg/mL) of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives against Gram-Positive Bacteria.[1]

Compound ID	R-group on aniline moiety	S. aureus (ATCC 25923)	S. aureus (MRSA, ATCC 33591)	E. faecalis (ATCC 29212)
1	H	2	4	4
2	4-Methyl	1	2	2
3	4-Ethyl	1	2	2
4	4-Methoxy	8	16	16
6	4-Methylsulfanyl	1	2	4
8	4-Fluoro	1	2	2
9	4-Chloro	0.5	1	1
11	4-Bromo	0.5	1	1

Data extracted from Alam, M. A., et al. (2021).[1]

Expert Insights: The data clearly indicates that substitutions on the aniline ring significantly impact the antimicrobial potency. The introduction of hydrophobic and electron-withdrawing groups, such as chloro and bromo at the 4-position, resulted in the most potent analogs (compounds 9 and 11 ) with MIC values as low as 0.5 µg/mL against S. aureus. Conversely, the electron-donating methoxy group (compound 4 ) led to a marked decrease in activity. This structure-activity relationship (SAR) suggests that tuning the electronic and hydrophobic properties of the substituent is a critical aspect in the design of novel antimicrobial agents based on this scaffold.

Anticancer Activity: Emerging Potential

While direct head-to-head comparative studies on a series of 3,5-bis(trifluoromethyl)benzohydrazide analogs for anticancer activity are limited in the publicly available literature, the broader class of benzohydrazides and their hydrazone derivatives have demonstrated significant promise as anticancer agents.[2][3][4] The proposed mechanisms of action often involve the inhibition of key signaling pathways involved in cell proliferation and survival.[5]

For instance, a study on novel 3-(3,5-bis(trifluoromethyl) phenyl)-N-aryl-1,8-naphthyridine derivatives showcased their cytotoxic effects against various cancer cell lines.

Table 2: In Vitro Anticancer Activity (IC50 in µM) of selected 3-(3,5-bis(trifluoromethyl) phenyl)-N-aryl-1,8-naphthyridine Derivatives.[6]

Compound ID	Cancer Cell Line	IC50 (µM)
8d	MCF7 (Breast)	15.20 ± 0.04
SiHa (Cervical)	18.25 ± 0.36
A549 (Lung)	18.26 ± 0.11
8h	MCF7 (Breast)	13.45 ± 0.06
SiHa (Cervical)	14.32 ± 0.48
A549 (Lung)	16.23 ± 0.41
8i	MCF7 (Breast)	Not specified
SiHa (Cervical)	Not specified
A549 (Lung)	Not specified

Data extracted from Reddy, et al. (2021).[6]

Expert Insights: Although not benzohydrazides, these naphthyridine derivatives highlight the potential of the 3,5-bis(trifluoromethyl)phenyl moiety in designing cytotoxic agents. Further research focusing on the synthesis and systematic evaluation of a series of 3,5-bis(trifluoromethyl)benzohydrazide analogs is warranted to establish a clear structure-activity relationship for anticancer activity.

Experimental Protocols

To ensure the reproducibility and validity of the presented biological data, this section provides detailed, step-by-step methodologies for the key assays.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI) for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[7][8][9]

Workflow for Broth Microdilution Assay

Caption: Workflow for the Broth Microdilution Assay.

Step-by-Step Protocol:

• Preparation of Antimicrobial Agent Stock Solutions: Dissolve the 3,5-bis(trifluoromethyl)benzohydrazide analogs in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Preparation of Microdilution Plates: In a 96-well microtiter plate, perform serial two-fold dilutions of each compound in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a range of final concentrations.

• Preparation of Bacterial Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland turbidity standard. Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate. Include a growth control (broth and bacteria, no compound) and a sterility control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth.

In Vitro Cytotoxicity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[10][11]

Workflow for MTT Assay

Caption: Workflow for the MTT Cytotoxicity Assay.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the 3,5-bis(trifluoromethyl)benzohydrazide analogs. Include a vehicle control (e.g., DMSO) and an untreated control.

• Incubation: Incubate the plates for 48 to 72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Putative Mechanism of Action

The biological activity of benzohydrazide derivatives is often attributed to their ability to act as enzyme inhibitors or to interfere with key cellular processes.

Antimicrobial Mechanism: Hydrazones are known to exert their antimicrobial effects through various mechanisms, including the inhibition of essential enzymes involved in cell wall synthesis, DNA replication, or protein synthesis.[12] The lipophilic nature of the 3,5-bis(trifluoromethyl)phenyl group may facilitate the transport of the molecule across the bacterial cell membrane.

Anticancer Mechanism: In the context of cancer, benzohydrazide analogs have been reported to induce apoptosis (programmed cell death) and inhibit cell cycle progression.[13][14] Some derivatives have been shown to inhibit specific kinases, such as Epidermal Growth Factor Receptor (EGFR), which are often overexpressed in cancer cells and play a crucial role in tumor growth and proliferation.[2][3]

Illustrative Signaling Pathway: EGFR Inhibition

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 3,5-Bis(trifluoromethyl)benzohydrazide

As a Senior Application Scientist, my primary goal is to empower researchers to achieve groundbreaking results safely and efficiently. Handling specialized reagents like 3,5-Bis(trifluoromethyl)benzohydrazide is routine in drug discovery and chemical synthesis, but its safe disposal is a critical, non-negotiable aspect of laboratory management. This guide moves beyond mere compliance, offering a deep-dive into the chemical principles that inform the proper disposal of this compound, ensuring the protection of both laboratory personnel and the environment.

Hazard Assessment & Chemical Profile: Understanding the "Why"

Effective disposal begins with a thorough understanding of the compound's chemical nature and associated hazards. 3,5-Bis(trifluoromethyl)benzohydrazide is a halogenated aromatic hydrazide. This classification is not merely academic; it directly dictates its handling and disposal pathway.

• The Trifluoromethyl Groups (-CF₃) : The presence of two -CF₃ groups places this compound firmly in the category of halogenated organic waste .[1] The carbon-fluorine bond is exceptionally strong, contributing to the molecule's stability but also requiring specific disposal methods, typically high-temperature incineration, to ensure complete destruction and prevent the release of persistent fluorinated compounds into the environment.[2][3]

• The Hydrazide Moiety (-CONHNH₂) : Hydrazide derivatives are known for their biological activity and potential reactivity.[4][5] This functionality necessitates careful handling to avoid unintended reactions and potential health effects.

Below is a summary of the essential chemical and hazard information.

Table 1: Chemical & Physical Properties of 3,5-Bis(trifluoromethyl)benzohydrazide

Property	Value	Source(s)
CAS Number	26107-82-4	[6][7]
Molecular Formula	C₉H₆F₆N₂O	[6][8]
Molecular Weight	272.15 g/mol	[6][8]
Appearance	Solid (Typical)	N/A

Table 2: GHS Hazard Identification

Hazard Class	Category	Hazard Statement	Pictogram	Source(s)
Skin Corrosion/Irritation	2	H315: Causes skin irritation	GHS07	[9][10]
Serious Eye Damage/Irritation	2	H319: Causes serious eye irritation	GHS07	[9][10]
Specific target organ toxicity (single exposure)	3	H335: May cause respiratory irritation	GHS07	[9][10]

Immediate Safety & Handling Protocols: Your First Line of Defense

Given its classification as a skin, eye, and respiratory irritant, adherence to stringent safety protocols is mandatory before beginning any disposal procedure.[9]

Engineering Controls : All handling, weighing, and preparation of 3,5-Bis(trifluoromethyl)benzohydrazide for disposal must occur within a certified chemical fume hood. This is the most effective way to prevent the inhalation of fine particulates that can lead to respiratory irritation.[10]

Personal Protective Equipment (PPE) : The correct PPE provides a direct barrier between you and the chemical. There is no substitute for proper equipment.

Table 3: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale	Source(s)
Hand Protection	Chemical-resistant gloves (e.g., Nitrile) inspected before use.	To prevent skin contact and subsequent irritation.	[10][11]
Eye Protection	Safety glasses with side shields or chemical goggles.	To protect against splashes or airborne particles causing serious eye irritation.	[9][10]
Skin/Body Protection	Standard laboratory coat.	To protect skin and clothing from contamination.	[11]

Step-by-Step Disposal Protocol: A Self-Validating System

This protocol is designed to ensure compliance and safety through a logical, verifiable workflow.

Step 1: Waste Classification

The first and most critical step is correct classification. Due to the presence of carbon-fluorine bonds, 3,5-Bis(trifluoromethyl)benzohydrazide and any materials contaminated with it must be classified as HALOGENATED ORGANIC WASTE .[1] This classification is recognized under EPA regulations and dictates the final disposal method.[12][13]

Step 2: Waste Segregation & Containment

Proper segregation prevents dangerous cross-reactions and ensures the waste stream is handled correctly by disposal facilities.

• Primary Container : Designate a specific, compatible hazardous waste container for halogenated organic solids. The container must be in good condition, have a secure, sealable lid, and be clearly labeled.

• Labeling : The label must, at a minimum, read "HAZARDOUS WASTE: HALOGENATED ORGANIC " and list the full chemical name: "3,5-Bis(trifluoromethyl)benzohydrazide ".[14]

• Crucial "Don'ts" :

  • DO NOT mix with non-halogenated organic waste (e.g., acetone, hexane).

  • DO NOT mix with aqueous waste, acids, or bases.[1]

  • DO NOT dispose of in standard trash or down the drain.[11]

The rationale here is twofold: preventing potentially violent chemical reactions and avoiding the contamination of other waste streams, which complicates and increases the cost of disposal.

Step 3: Managing Contaminated Materials & Spills

Any item that comes into contact with the compound is now part of the waste stream.

• Routine Contamination : Used weighing paper, contaminated pipette tips, and gloves must be placed directly into the designated halogenated organic waste container.

• Spill Cleanup :

  • Ensure PPE is worn.

  • For small powder spills, gently cover with an absorbent material (e.g., vermiculite or sand) to prevent dust from becoming airborne.

  • Carefully sweep the absorbed material into a dustpan and transfer it to the designated hazardous waste container.[15]

  • Decontaminate the spill area with a suitable solvent (e.g., isopropanol), and place the cleaning materials (wipes, paper towels) into the same waste container.

Step 4: Final Disposal Arrangements

Hazardous waste disposal is a regulated process that must be completed by certified professionals.

• Storage : Keep the sealed and labeled hazardous waste container in a designated, well-ventilated satellite accumulation area, away from incompatible materials.[16]

• Professional Collection : Arrange for collection by your institution's Environmental Health & Safety (EHS) office or a licensed professional waste disposal service.[9][14] They are equipped to transport and manage the waste according to all federal (EPA), state, and local regulations.[17][18]

Emergency Procedures

In the event of accidental exposure, immediate and correct action is vital.

• Skin Contact : Immediately flush the affected skin with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, seek medical advice.[9][19]

• Eye Contact : Immediately rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[9][10]

• Inhalation : Move the person to fresh air and keep them comfortable for breathing. If you feel unwell, call a POISON CENTER or doctor.[9]

• Ingestion : Rinse the mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person and seek immediate medical attention.[10][11]

Disposal Workflow Diagram

The following diagram provides a clear, at-a-glance decision-making process for the disposal workflow.

Caption: Disposal workflow for 3,5-Bis(trifluoromethyl)benzohydrazide.

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A Senior Application Scientist's Guide to Handling 3,5-Bis(trifluoromethyl)benzohydrazide: PPE, Operations, and Disposal

Introduction: As a key reagent in contemporary drug discovery and chemical synthesis, 3,5-Bis(trifluoromethyl)benzohydrazide is a compound whose utility is matched by its specific handling requirements. The presence of the trifluoromethyl groups enhances metabolic stability in potential drug candidates, while the hydrazide functional group offers a versatile handle for further chemical modification.[1][2] However, the physical nature of this compound as a fine, white powder and its inherent chemical reactivity necessitate a robust safety protocol to protect researchers.[3] This guide provides an in-depth, experience-driven framework for the safe handling, use, and disposal of 3,5-Bis(trifluoromethyl)benzohydrazide, ensuring both scientific integrity and the personal safety of laboratory personnel.

Core Hazard Profile and Risk Assessment

Understanding the "why" behind a safety protocol begins with a clear-eyed assessment of the material's hazards. 3,5-Bis(trifluoromethyl)benzohydrazide is classified with specific risks that directly inform our choice of personal protective equipment and handling procedures.[4] The primary hazards are irritation to the skin, eyes, and respiratory system.[3] Assuming any chemical of unknown toxicity is highly toxic is a prudent laboratory practice.[5]

Table 1: Hazard Summary for 3,5-Bis(trifluoromethyl)benzohydrazide

Hazard Classification	GHS Code	Precautionary Statement	Rationale for Concern in the Lab
Skin Irritation (Category 2)	H315	P280: Wear protective gloves.[3]	Direct contact with the powder can cause skin irritation.
Serious Eye Irritation (Category 2)	H319	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3]	Airborne powder can easily contact eyes, causing serious irritation.
Specific target organ toxicity — single exposure (Respiratory tract irritation)	H335	P261: Avoid breathing dust.[3]	Inhalation of the fine powder can lead to respiratory tract irritation.[3]

Mandatory Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a matter of simple preference; it is a scientifically-backed decision to create a barrier between the researcher and the chemical hazard.

Eye and Face Protection

Due to the significant risk of serious eye irritation from airborne powder, standard safety glasses are insufficient.[3]

• Primary Protection: ANSI Z87.1-compliant chemical splash goggles must be worn at all times.[6] Goggles provide a complete seal around the eyes, which is critical when handling fine powders.

• Secondary Protection: When handling larger quantities (typically >5g) or when there is an increased risk of splashing during solubilization, a full-face shield should be worn over the chemical splash goggles.[7]

Hand Protection

The skin is a primary route of exposure. Choosing the correct gloves is essential to prevent skin irritation.[3]

• Glove Type: Nitrile or neoprene gloves are recommended.[8] Always consult a manufacturer's glove compatibility chart for specific breakthrough times.

• Technique: Employ the double-gloving technique, especially during weighing and transfer operations. This provides an extra layer of protection and allows for the clean removal of the outer glove if contamination occurs. Inspect gloves for any signs of degradation or punctures before each use.[9]

Body Protection

• Lab Coat: A flame-resistant lab coat is standard. It should be fully buttoned to protect underlying clothing and skin.[10]

• Apparel: Full-length pants and closed-toe shoes are mandatory in any laboratory setting to protect against spills and physical hazards.[5][10]

Respiratory Protection

Engineering controls are the first line of defense against respiratory exposure.

• Primary Control: All handling of 3,5-Bis(trifluoromethyl)benzohydrazide powder must be performed inside a certified chemical fume hood.[10][11] This engineering control is designed to capture and exhaust airborne contaminants away from the user.

• Secondary Control: If engineering controls are not feasible or during a large-scale cleanup, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.[8] Use of a respirator requires enrollment in a formal respiratory protection program, including fit-testing.[7]

Operational Workflow: From Vial to Waste

A structured workflow minimizes the potential for error and exposure. The following protocol outlines the key steps for safely handling this compound.

Step-by-Step Handling Protocol

• Preparation: Before handling the chemical, ensure the fume hood is operational and the sash is at the appropriate working height. Don all required PPE as outlined in Section 2.

• Weighing: To minimize static and dust generation, use an anti-static weigh boat. Carefully open the container inside the fume hood. Use a spatula to transfer the desired amount of powder. Avoid tapping or shaking the container, which can aerosolize the powder.

• Solubilization: Place the weigh boat with the compound into your receiving flask. Add the solvent slowly down the side of the flask to wash any remaining powder from the weigh boat. This is preferable to adding the powder to the solvent, which can cause puffing of the fine particles. Keep the container closed as much as possible.[5]

• Post-Handling: Once the transfer is complete, immediately and securely cap the stock container. Decontaminate the spatula and any surfaces within the fume hood that may have been exposed.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination: outer gloves, lab coat, inner gloves, and finally, eye protection. Wash hands thoroughly with soap and water immediately after handling is complete.[11]

Caption: Safe handling workflow for 3,5-Bis(trifluoromethyl)benzohydrazide.

Emergency Response Plan

In the event of an exposure, immediate and correct action is critical.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids.[3][9] Remove contact lenses if present and easy to do. Seek immediate medical attention.[12]

• Skin Contact: Remove all contaminated clothing.[9] Immediately wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation occurs or persists, seek medical attention.[3][12]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[3][8]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Never give anything by mouth to an unconscious person.[8] Seek immediate medical attention.[12]

Storage and Disposal Protocols

Proper logistical planning extends beyond the experiment itself.

Storage

Store 3,5-Bis(trifluoromethyl)benzohydrazide in a tightly closed container in a cool, dry, and well-ventilated area.[3] Keep it segregated from incompatible materials such as strong oxidizing agents and strong bases.[13] The storage area should be clearly labeled.[14]

Disposal

All waste containing this compound, including empty containers, contaminated gloves, and weigh boats, must be treated as hazardous waste.[15]

• Collect waste in a clearly labeled, sealed container.[14]

• Do not mix with other waste streams unless compatibility is confirmed.

• Dispose of the waste through an approved waste disposal plant, following all local, state, and federal regulations.[3][16] Never dispose of this chemical down the drain.[5]

References

• Complete Guide for Laboratory Chemical Lab Safety and Handling. (2025). Saffron Scientific. Available at: [Link]

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Utah State University. Available at: [Link]

• Laboratory Safety Rules. (n.d.). Oklahoma State University. Available at: [Link]

• Safe Handling Practices for Laboratory Chemicals. (2025). GZ Industrial Supplies. Available at: [Link]

• General Rules for Working with Chemicals. (n.d.). University of Colorado Boulder. Available at: [Link]

• SAFETY DATA SHEET: 3,5-Bis(trifluoromethyl)benzhydrazide. (2025). Thermo Fisher Scientific. Available at: [Link]

• Hydrazine - Risk Management and Safety. (n.d.). University of Notre Dame. Available at: [Link]

• 3,5-Bis(trifluoromethyl)benzohydrazide. (n.d.). PubChem, National Center for Biotechnology Information. Available at: [Link]

• The Trifluoromethyl Group in Medical Chemistry. (2011). Journal of Medicinal Chemistry. Available at: [Link]

• The rat acute oral toxicity of trifluoromethyl compounds (TFMs): a computational toxicology study. (2024). Archives of Toxicology. Available at: [Link]

• Chemical Emergencies, Exposures, and Spills. (n.d.). Florida State University Environmental Health and Safety. Available at: [Link]

• Hydrazine and Other Corrosive and Flammable PHS. (n.d.). UNC Charlotte. Available at: [Link]

• Hydrazine - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health. Available at: [Link]

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